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Core Science & Biosynthesis

Foundational

An In-depth Technical Guide on the Formation Mechanism of N-Nitroso Propafenone in Propafenone API

For Researchers, Scientists, and Drug Development Professionals Abstract The discovery of N-nitrosamine impurities in pharmaceutical products has become a critical issue for patient safety and regulatory compliance.[1] T...

Author: BenchChem Technical Support Team. Date: January 2026

For Researchers, Scientists, and Drug Development Professionals

Abstract

The discovery of N-nitrosamine impurities in pharmaceutical products has become a critical issue for patient safety and regulatory compliance.[1] These compounds, often classified as probable human carcinogens, can form at trace levels during the synthesis of active pharmaceutical ingredients (APIs), formulation of the drug product, or during storage.[2][3] This guide provides a detailed examination of the formation mechanism of N-Nitroso propafenone, a nitrosamine drug substance-related impurity (NDSRI) of the antiarrhythmic agent propafenone. We will explore the chemical vulnerability of the propafenone molecule, the core reaction mechanism, potential sources of nitrosating agents in the manufacturing process, and robust analytical methodologies for detection and quantification. This document is intended to serve as a comprehensive resource for scientists and professionals engaged in the development, manufacturing, and quality control of propafenone and related pharmaceutical products.

Introduction: The Challenge of Nitrosamine Impurities

Since 2018, the pharmaceutical industry and global regulatory bodies, including the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA), have intensified their focus on the control of nitrosamine impurities in human drugs.[1][4] Initially identified in the 'sartan' class of blood pressure medications, these impurities have since been detected in various other drug products, leading to recalls and a re-evaluation of manufacturing processes.[3][4]

Nitrosamines are compounds characterized by a nitroso group (-N=O) bonded to an amine.[4] Their carcinogenic potential necessitates stringent control to ensure patient safety.[5] A specific category of these impurities, known as Nitrosamine Drug Substance-Related Impurities (NDSRIs), are structurally related to the API itself, forming from a reaction between a part of the API molecule and a nitrosating agent.[4] N-Nitroso propafenone falls into this category, arising from the nitrosation of the secondary amine present in the propafenone structure.[6][7][8] Understanding its formation is the first step toward effective risk assessment and mitigation.

Propafenone: Chemical Structure and Vulnerability

Propafenone is a Class 1C antiarrhythmic drug used to treat supraventricular and ventricular arrhythmias.[9][10] Its chemical structure is 1-[2-[2-hydroxy-3-(propylamino)propoxy]phenyl]-3-phenylpropan-1-one.[9] The key feature that makes propafenone susceptible to nitrosation is the presence of a secondary amine (-NH-) in its side chain.[7][9] Secondary amines are well-known precursors to N-nitrosamine formation.[11]

The reaction requires the presence of a nitrosating agent, which can deliver a nitrosonium ion (NO+) or other reactive nitrogen species to the lone pair of electrons on the nitrogen atom of the secondary amine.[12]

Core Formation Mechanism of N-Nitroso Propafenone

The formation of N-Nitroso propafenone is a classic acid-catalyzed nitrosation reaction. The overall process can be broken down into two main stages: the generation of the nitrosating agent and the subsequent nucleophilic attack by the propafenone molecule.

3.1. Generation of the Nitrosating Agent

The most common source of nitrosating agents in pharmaceutical manufacturing is the presence of residual nitrites (NO₂⁻), often found as impurities in raw materials, excipients, or water.[12][13] Under acidic conditions, nitrite ions are protonated to form nitrous acid (HNO₂). Nitrous acid can then be further protonated and lose a water molecule to form the highly reactive nitrosonium ion (NO⁺) , which is a potent electrophile.

3.2. Nucleophilic Attack and Nitrosation

The secondary amine in the propafenone molecule acts as a nucleophile. The lone pair of electrons on the nitrogen atom attacks the electrophilic nitrosonium ion. This is followed by deprotonation to yield the stable N-Nitroso propafenone impurity. The reaction is most favorable under acidic pH conditions, which facilitate the formation of the nitrosonium ion.[2] However, at very low pH, the reaction rate can decrease as the amine itself becomes protonated, rendering it non-nucleophilic.[2]

N-Nitroso Propafenone Formation Mechanism cluster_0 Step 1: Formation of Nitrosating Agent cluster_1 Step 2: Nitrosation of Propafenone Nitrite_Ion Nitrite Ion (NO₂⁻) Nitrous_Acid Nitrous Acid (HNO₂) Nitrite_Ion->Nitrous_Acid Protonation H_plus Acid (H⁺) H_plus->Nitrous_Acid Nitrosonium_Ion Nitrosonium Ion (NO⁺) Nitrous_Acid->Nitrosonium_Ion Further Protonation & Dehydration Propafenone Propafenone (Secondary Amine) Nitrosonium_Ion->Propafenone Electrophilic Attack N_Nitroso_Propafenone N-Nitroso Propafenone Propafenone->N_Nitroso_Propafenone Nucleophilic Attack & Deprotonation

Caption: General mechanism for the formation of N-Nitroso propafenone.

Potential Sources of Nitrosating Agents in API Manufacturing

A thorough risk assessment requires identifying all potential sources of nitrosating agents throughout the manufacturing process.[14] These can include:

  • Raw Materials and Reagents: The use of sodium nitrite (NaNO₂) or other nitrosating agents in the synthesis of the API or its precursors is a primary risk factor.[14] Contamination of starting materials, intermediates, solvents, and catalysts can also introduce nitrites.[11][14]

  • Recovered Materials: Solvents, reagents, and catalysts that are recovered and reused can be a source of contamination, especially if the recovery process is not adequately controlled.[14]

  • Cross-Contamination: Using non-dedicated production lines where nitrosating agents have been used previously can lead to cross-contamination.[14]

  • Degradation: Degradation of starting materials, intermediates, or even the API itself can sometimes generate secondary amines or nitrosating agents.[11] This can occur during manufacturing or storage.

  • Excipients and Water: Nitrite impurities are known to exist in commonly used pharmaceutical excipients and in water used during the manufacturing process.[13][15]

  • Packaging Materials: Certain packaging materials, such as nitrocellulose-based lidding foils for blisters, can be a source of nitrosamines.[14]

Analytical Methodologies for Detection and Quantification

Due to the potent nature of nitrosamine impurities, highly sensitive and specific analytical methods are required for their detection and quantification at trace levels.[16] The acceptable intake (AI) limit for N-Nitroso propafenone is currently set at 100 ng/day by the FDA.[6][17]

5.1. Common Analytical Techniques

Liquid Chromatography-Mass Spectrometry (LC-MS) and Gas Chromatography-Mass Spectrometry (GC-MS) are the most common techniques employed.[16]

  • LC-MS/MS (Tandem Mass Spectrometry): This is often the preferred method due to its high sensitivity and selectivity. It is suitable for analyzing thermally unstable compounds like many NDSRIs.

  • LC-HRMS (High-Resolution Mass Spectrometry): This technique provides high mass accuracy, which aids in the confident identification of impurities and can differentiate them from other matrix components.[18]

  • GC-MS/MS: This is a powerful technique for volatile nitrosamines, often coupled with headspace analysis.

5.2. Experimental Protocol: A Representative LC-MS/MS Method

The following is a generalized protocol for the analysis of N-Nitroso propafenone in an API sample. This protocol must be validated for its specific application.

1. Sample Preparation: a. Accurately weigh approximately 50 mg of the Propafenone API sample into a volumetric flask. b. Dissolve and dilute to volume with a suitable diluent (e.g., methanol/water mixture). c. The final concentration should be optimized based on the instrument's sensitivity.

2. Chromatographic Conditions:

  • Instrument: UPLC/HPLC system coupled to a tandem quadrupole mass spectrometer.
  • Column: A C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm) is typically used.
  • Mobile Phase A: 0.1% Formic acid in water.
  • Mobile Phase B: 0.1% Formic acid in acetonitrile.
  • Gradient: A gradient elution is employed to separate the impurity from the API.
  • Flow Rate: 0.3 - 0.5 mL/min.
  • Column Temperature: 40 °C.
  • Injection Volume: 5 - 10 µL.

3. Mass Spectrometry Conditions:

  • Ionization Mode: Electrospray Ionization Positive (ESI+).
  • Detection Mode: Multiple Reaction Monitoring (MRM).
  • MRM Transitions: Specific precursor-to-product ion transitions for N-Nitroso propafenone and a suitable internal standard must be determined and optimized. For N-Nitroso propafenone (C₂₁H₂₆N₂O₄, MW 370.45), the precursor ion would be [M+H]⁺ at m/z 371.2. Product ions would be determined through infusion experiments.
  • Source Parameters: Optimize parameters like capillary voltage, source temperature, and gas flows to maximize signal intensity.

4. System Suitability and Validation:

  • Inject a standard solution of N-Nitroso propafenone to confirm retention time and sensitivity.
  • The method must be validated according to ICH guidelines, including specificity, limit of detection (LOD), limit of quantification (LOQ), linearity, accuracy, and precision.[19]

"Sample_Prep" [label="1. Sample Preparation\n(Weighing & Dissolution)"]; "LC_Separation" [label="2. LC Separation\n(Reverse-Phase C18)"]; "Ionization" [label="3. Ionization\n(ESI+)"]; "Mass_Analysis" [label="4. Mass Analysis\n(Tandem Quadrupole)"]; "Detection" [label="5. Detection\n(MRM Mode)"]; "Data_Analysis" [label="6. Data Analysis\n(Quantification vs. AI Limit)"];

"Sample_Prep" -> "LC_Separation" [label="Inject"]; "LC_Separation" -> "Ionization" [label="Elute"]; "Ionization" -> "Mass_Analysis" [label="Transfer Ions"]; "Mass_Analysis" -> "Detection" [label="Filter Ions"]; "Detection" -> "Data_Analysis" [label="Generate Signal"]; }

Caption: A typical workflow for the LC-MS/MS analysis of N-Nitroso propafenone.

Risk Assessment and Mitigation Strategies

Regulatory agencies require manufacturers to conduct comprehensive risk assessments to evaluate the potential for nitrosamine impurities in their products.[3][4]

Key Mitigation Strategies:

  • Process Optimization: Modify the synthetic route to avoid using nitrosating agents or conditions that favor nitrosation (e.g., control pH and temperature).[4]

  • Supplier Qualification: Thoroughly audit and test raw materials, starting materials, and solvents from suppliers to ensure they are free from nitrite contamination.[4]

  • Purification: Introduce purification steps in the API process that are effective at removing nitrosamines.

  • Use of Inhibitors/Scavengers: In some cases, antioxidants such as ascorbic acid (Vitamin C) or alpha-tocopherol (Vitamin E) can be used to inhibit the nitrosation reaction by scavenging nitrosating agents.

Risk Factor Mitigation Strategy Rationale
Use of Nitrite ReagentsUse alternative, nitrite-free reagents or synthetic pathways.Eliminates a primary source of nitrosating agents.[4]
Contaminated Raw MaterialsImplement stringent testing and qualification for all incoming materials.Prevents the introduction of nitrites into the process.[14]
Favorable Reaction Conditions (e.g., acidic pH)Modify process parameters to operate in a pH range where nitrosation is minimized.Reduces the rate of the nitrosation reaction.[2]
Cross-ContaminationUse dedicated equipment and implement rigorous cleaning validation protocols.Prevents carry-over from other processes.[14]
Degradation During StoragePerform stability studies under various conditions to assess impurity formation.Ensures product quality throughout its shelf life.[11]

Conclusion

The formation of N-Nitroso propafenone is a significant concern that requires a deep understanding of the underlying chemistry and manufacturing processes. The key vulnerability lies in the secondary amine moiety of the propafenone molecule, which can react with nitrosating agents present as contaminants under specific conditions. By implementing a robust strategy that includes a thorough risk assessment, control of raw materials, process optimization, and the use of highly sensitive analytical methods, pharmaceutical manufacturers can effectively control the risk of this impurity, ensuring the safety and quality of propafenone API and its corresponding drug products.

References

  • Vertex AI Search. (2026). Guidelines for Nitrosamine Impurities in Drug substances and pharmaceutical drug Products Year 2025.
  • U.S. Food and Drug Administration. (2024). FDA Issues Revised Guidance on the Control of Nitrosamine Impurities in Human Drugs.
  • U.S. Food and Drug Administration. (n.d.). CDER Nitrosamine Impurity Acceptable Intake Limits.
  • ECA Academy. (2019). Potential sources for Nitrosamine Impurities. gmp-compliance.org.
  • Khan, I., et al. (n.d.). An update on the current status and prospects of nitrosation pathways and possible root causes of nitrosamine formation in various pharmaceuticals.
  • Manasa Life Sciences. (n.d.). N-Nitroso Propafenone.
  • European Medicines Agency. (2026). Nitrosamine impurities.
  • Al-Janabi, A., et al. (2025). An update on latest regulatory guidelines and analytical methodologies for N-nitrosamine impurities in pharmaceutical products – 2024.
  • SK pharmteco. (n.d.). Nitrosamines in Active Pharmaceutical Ingredients.
  • National Center for Biotechnology Inform
  • Molsyns. (n.d.). N-Nitroso Propafenone.
  • Nanda, K. K., et al. (2023). A comprehensive review of sources of nitrosamine contamination of pharmaceutical substances and products.
  • Schymanski, E. L., et al. (2023). Formation of N-Nitrosamine Drug Substance Related Impurities in Medicines: A Regulatory Perspective on Risk Factors and Mitigation Strategies.
  • Chemicea. (n.d.). N-Nitroso Propafenone.
  • Veeprho. (n.d.). N-Nitroso Propafenone | CAS 303181-87-7.
  • ResearchGate. (n.d.). Fig. 1. General chemical structure of propafenone-type analogs and....
  • Al-Janabi, A., et al. (n.d.).
  • Wikipedia. (n.d.). Propafenone.
  • U.S. Food and Drug Administration. (n.d.). LC-HRMS Based Analytical Platform to Determine Nitrosamines in Pharmaceuticals.
  • National Center for Biotechnology Information. (n.d.). Propafenone, (R)-. PubChem.
  • Pharma Excipients. (2023).
  • Baumann, M., et al. (2020). Efficient synthesis of pharmaceutical relevant N-nitrosamines under flow reaction conditions.
  • Veeprho. (2024). Winning Strategies to Develop an Analytical Method for Nitrosamines.
  • ResearchGate. (2025). Chapter 18 Methods for the Determination of N-Nitroso Compounds in Food and Biological Fluids.
  • National Center for Biotechnology Information. (n.d.). Propafenone, (S)-. PubChem.
  • Hecht, S. S., et al. (n.d.).

Sources

Exploratory

synthesis and characterization of N-Nitroso propafenone impurity

An In-Depth Technical Guide to the Synthesis and Characterization of N-Nitroso Propafenone Introduction: The Imperative of Nitrosamine Impurity Control Since 2018, the pharmaceutical industry has faced a significant chal...

Author: BenchChem Technical Support Team. Date: January 2026

An In-Depth Technical Guide to the Synthesis and Characterization of N-Nitroso Propafenone

Introduction: The Imperative of Nitrosamine Impurity Control

Since 2018, the pharmaceutical industry has faced a significant challenge with the detection of N-nitrosamine impurities in various drug products.[1] These compounds are classified as probable human carcinogens and belong to a 'cohort of concern' as defined by the International Council for Harmonisation (ICH).[2] Their presence, even at trace levels, poses a significant risk to patient safety, leading to widespread product recalls and intensified regulatory scrutiny from agencies like the U.S. FDA and EMA.[2]

N-nitrosamines can form when a secondary or tertiary amine reacts with a nitrosating agent, such as nitrous acid, which can be generated from nitrite salts under acidic conditions.[3][4] This reaction can occur during drug substance synthesis, formulation, or even during storage of the finished drug product.[5] Active Pharmaceutical Ingredients (APIs) containing a vulnerable secondary amine moiety are particularly at risk of forming Nitrosamine Drug Substance-Related Impurities (NDSRIs).[3]

Propafenone, a Class 1C anti-arrhythmic drug, contains a secondary amine functional group in its structure, making it susceptible to nitrosation.[6] The resulting impurity, N-Nitroso propafenone, is a genotoxic and potentially carcinogenic substance that requires strict control.[7] This guide provides a comprehensive technical overview of the synthesis of N-Nitroso propafenone for its use as an analytical standard and details the state-of-the-art analytical methodologies required for its characterization and quantification.

Section 1: Synthesis of N-Nitroso Propafenone Reference Standard

The ability to accurately detect and quantify an impurity requires the availability of a pure reference standard. The synthesis of N-Nitroso propafenone is a targeted chemical transformation designed to produce this standard for analytical method development, validation, and routine quality control.

Mechanistic Rationale: The Nitrosation of a Secondary Amine

The core of the synthesis is the nitrosation of the secondary amine within the propafenone molecule. This reaction is typically performed under controlled acidic conditions. The generally accepted mechanism involves the following key steps[1]:

  • Formation of the Nitrosating Agent: In the presence of a strong acid (e.g., HCl), sodium nitrite (NaNO₂) is protonated to form nitrous acid (HNO₂).

  • Equilibrium with Dinitrogen Trioxide: Nitrous acid exists in equilibrium with dinitrogen trioxide (N₂O₃), a potent nitrosating agent.

  • Nucleophilic Attack: The lone pair of electrons on the secondary nitrogen atom of propafenone acts as a nucleophile, attacking the electrophilic nitrogen of the nitrosating agent.

  • Deprotonation: A subsequent deprotonation step yields the stable N-nitrosamine, N-Nitroso propafenone.

The choice of acidic conditions is critical; it facilitates the formation of the active nitrosating species, but excessively harsh conditions can lead to degradation of the starting material or the product.[4]

Chemical Transformation Pathway

The synthesis follows a direct pathway from the parent API, propafenone hydrochloride, to its N-nitroso derivative.

cluster_main Synthesis of N-Nitroso Propafenone Propafenone Propafenone HCl (Secondary Amine Precursor) Reaction Nitrosation Reaction (Controlled pH and Temperature) Propafenone->Reaction Reagents Sodium Nitrite (NaNO₂) + Acid (e.g., HCl in H₂O) Reagents->Reaction NNitroso N-Nitroso Propafenone (Crude Product) Reaction->NNitroso Forms Impurity Purification Purification (e.g., Column Chromatography) NNitroso->Purification FinalProduct Pure N-Nitroso Propafenone Reference Standard Purification->FinalProduct Isolates Impurity cluster_workflow Analytical Characterization Workflow Sample Synthesized N-Nitroso Propafenone or API Sample for Testing LCMS LC-MS/MS Analysis (Screening & Quantification) Sample->LCMS HRMS LC-HRMS Analysis (Formula Confirmation) LCMS->HRMS Confirm Mass Data Confirmed Structure & Validated Quantitative Method LCMS->Data Provides Quantitative Data NMR NMR Spectroscopy (¹H, ¹³C) (Structural Elucidation) HRMS->NMR Confirm Structure NMR->Data Final Confirmation

Sources

Foundational

N-Nitroso propafenone CAS number and molecular weight

An In-Depth Technical Guide to N-Nitroso Propafenone: Identification, Formation, and Control Introduction: The Emergence of a Critical Impurity N-Nitroso propafenone is a nitrosamine drug substance-related impurity (NDSR...

Author: BenchChem Technical Support Team. Date: January 2026

An In-Depth Technical Guide to N-Nitroso Propafenone: Identification, Formation, and Control

Introduction: The Emergence of a Critical Impurity

N-Nitroso propafenone is a nitrosamine drug substance-related impurity (NDSRI) associated with propafenone, a Class IC antiarrhythmic agent used in the management of cardiac arrhythmias.[1][2] Since 2018, the detection of N-nitrosamine impurities in various drug products has become a major focus for regulatory agencies and the pharmaceutical industry worldwide.[3][4] These compounds are of significant concern due to their classification as potent genotoxic and potentially carcinogenic substances.[1] N-Nitroso propafenone arises from the nitrosation of the secondary amine functional group within the propafenone molecule.[1][5] Its presence, even at trace levels, necessitates rigorous risk assessment, sensitive analytical testing, and robust control strategies to ensure patient safety and product quality.

This technical guide provides an in-depth overview for researchers, scientists, and drug development professionals on the core scientific and regulatory aspects of N-Nitroso propafenone. We will explore its chemical properties, formation mechanisms, toxicological classification, and the advanced analytical methodologies required for its control.

Physicochemical Properties and Identification

Accurate identification is the foundation of any impurity control strategy. The key identifiers and physicochemical properties of N-Nitroso propafenone are summarized below.

PropertyValueSource(s)
CAS Number 3036581-87-7[1][6][7][8][9]
Molecular Formula C₂₁H₂₆N₂O₄[1][2][7][10]
Molecular Weight 370.45 g/mol [1][2][7][8][9][11]
IUPAC Name N-[2-hydroxy-3-[2-(3-phenylpropanoyl)phenoxy]propyl]-N-propylnitrous amide[1][6]
Synonyms N-nitrosopropoxypropanone, Propafenone Impurity 48[12]

Mechanism of Formation and Risk Factors

The formation of N-Nitroso propafenone is a direct consequence of the chemical reaction between the secondary amine moiety of the parent drug, propafenone, and a nitrosating agent.

Causality of Formation: The critical reaction involves a nitrosating agent, typically derived from nitrite sources (like sodium nitrite, NO₂⁻) under acidic conditions. The acid catalyzes the formation of nitrous acid (HNO₂), which is the primary nitrosating species that reacts with the secondary amine of propafenone to form the N-nitroso derivative.[1]

This reaction can theoretically occur at various stages of the product lifecycle:

  • API Synthesis: If residual nitrites are present in raw materials, reagents, or solvents.

  • Drug Product Formulation: Certain excipients may contain trace levels of nitrites or nitrates that can be reduced to nitrites.

  • Degradation: During storage, interaction between the drug substance and trace nitrosating agents from the formulation or packaging can lead to the formation of the impurity.[1]

cluster_reactants Reactants cluster_product Product Propafenone Propafenone (Secondary Amine) NNitrosoPropafenone N-Nitroso Propafenone (NDSRI) Propafenone->NNitrosoPropafenone Nitrosation Reaction NitrosatingAgent Nitrosating Agent (e.g., HNO₂ from NaNO₂ + Acid) NitrosatingAgent->NNitrosoPropafenone

Caption: Formation pathway of N-Nitroso propafenone.

Regulatory Landscape and Toxicological Significance

Given the genotoxic potential of nitrosamines, regulatory bodies have established stringent control limits. N-Nitroso propafenone is classified as a Nitrosamine Drug Substance-Related Impurity (NDSRI), and its control is guided by principles outlined in ICH M7(R1).

  • Toxicological Classification: It is considered a genotoxic and potentially carcinogenic impurity.[1]

  • Regulatory Limit: The U.S. FDA places N-Nitroso propafenone in Potency Category 2 under its Carcinogenic Potency Categorization Approach (CPCA). This corresponds to an Acceptable Intake (AI) limit of 100 ng/day .[1][6]

Expertise Insight: The establishment of a specific AI limit is a critical parameter for drug development. It dictates the required sensitivity of analytical methods, as any method used for release testing must have a Limit of Quantification (LOQ) significantly lower than this AI limit to be considered fit for purpose. For example, to propose skip testing, the LOQ may need to be as low as 30% of the AI limit.[4]

Analytical Control Strategies

The trace-level limits for N-Nitroso propafenone mandate the use of highly sensitive and selective analytical techniques. Standard HPLC-UV methods are generally insufficient for this purpose.[13]

Authoritative Grounding: Hyphenated mass spectrometry techniques are the gold standard for nitrosamine analysis due to their unparalleled sensitivity and selectivity, which allows for unambiguous detection and quantification at levels required by regulators.[3] The most commonly employed methods are Liquid Chromatography with tandem mass spectrometry (LC-MS/MS) and Gas Chromatography with tandem mass spectrometry (GC-MS).[1][13]

cluster_workflow Analytical Workflow SamplePrep Sample Preparation (Extraction/Dilution) LC LC Separation (Chromatographic Isolation) SamplePrep->LC MS MS/MS Detection (Ionization & Fragmentation) LC->MS Elution Quant Quantification (Comparison to Standard) MS->Quant Signal Acquisition Result Result Quant->Result

Caption: General workflow for LC-MS/MS analysis.

Representative Experimental Protocol: LC-MS/MS Method

The following protocol is a representative, self-validating system for the quantification of N-Nitroso propafenone in a drug product. It is synthesized from established principles of nitrosamine analysis.[3][13]

1. Objective: To develop and validate a sensitive method for the quantification of N-Nitroso propafenone with a Limit of Quantification (LOQ) ≤ 30 ng/day (30% of the 100 ng AI limit).

2. Materials and Reagents:

  • N-Nitroso propafenone reference standard

  • Propafenone drug product

  • Methanol (LC-MS grade)

  • Water (LC-MS grade)

  • Formic Acid (LC-MS grade)

  • Ammonium Formate (LC-MS grade)

3. Standard and Sample Preparation:

  • Stock Solution (100 µg/mL): Accurately weigh 10 mg of N-Nitroso propafenone reference standard and dissolve in 100 mL of methanol.

  • Working Standard Solutions: Serially dilute the stock solution with 50:50 methanol/water to prepare calibration standards ranging from 0.1 ng/mL to 10 ng/mL.

  • Sample Preparation: Crush a representative number of tablets to obtain a fine powder. Accurately weigh a portion of the powder equivalent to a single dose of propafenone. Disperse in a known volume of methanol, sonicate for 15 minutes, and centrifuge. Dilute the supernatant with water to achieve a final concentration within the calibration range, ensuring the final diluent is compatible with the mobile phase.

4. LC-MS/MS Instrumentation and Conditions:

  • LC System: UPLC/HPLC system capable of delivering accurate gradients.

  • Mass Spectrometer: Triple quadrupole mass spectrometer (TQ-MS).

  • Column: C18 reverse-phase column (e.g., 2.1 x 100 mm, 1.8 µm).

  • Mobile Phase A: 0.1% Formic Acid and 5 mM Ammonium Formate in Water.

  • Mobile Phase B: 0.1% Formic Acid in Methanol.

  • Gradient: A suitable gradient starting with high aqueous phase (e.g., 95% A) and ramping to high organic phase (e.g., 95% B) to elute the analyte.

  • Flow Rate: 0.3 mL/min.

  • Column Temperature: 40 °C.

  • Ionization Source: Electrospray Ionization (ESI) in positive mode.

  • MRM Transitions: Monitor at least two specific Multiple Reaction Monitoring (MRM) transitions for the analyte (one for quantification, one for confirmation). These transitions must be determined by infusing the reference standard.

5. System Validation and Trustworthiness:

  • Specificity: Analyze a blank (diluent) and a placebo sample to ensure no interfering peaks are present at the retention time of N-Nitroso propafenone.

  • Linearity: Analyze the calibration standards and demonstrate a linear response with a correlation coefficient (r²) > 0.99.

  • Accuracy & Precision: Spike known concentrations of the impurity into placebo samples at three levels (e.g., LOQ, 100%, and 150% of the specification limit). Recovery should be within 80-120% and relative standard deviation (RSD) should be < 15%.

  • Limit of Quantification (LOQ): Determine the lowest concentration that meets the accuracy and precision criteria, ensuring it is below the required threshold (e.g., < 3.0 ng/mL, corresponding to 30 ng/day based on the maximum daily dose).

Conclusion

N-Nitroso propafenone represents a critical quality attribute for propafenone-containing pharmaceuticals that demands rigorous scientific understanding and control. Its identity as a potent genotoxic impurity necessitates adherence to strict regulatory limits defined by health authorities. The formation pathways, rooted in the reaction of the drug's secondary amine with nitrosating agents, highlight the need for comprehensive risk assessments throughout the manufacturing process. Successful control and release of the final drug product rely on the implementation of highly sensitive and specific analytical methods, with LC-MS/MS being the cornerstone of modern analytical strategies. By integrating this technical knowledge, researchers and drug developers can effectively manage the risks associated with N-Nitroso propafenone, ensuring the continued safety and efficacy of this important antiarrhythmic therapy.

References

  • N-Nitroso Propafenone.Manasa Life Sciences.
  • N-Nitroso Propafenone.Allmpus - Research and Development.
  • N-Nitroso Propafenone | CAS 3036581-87-7.Veeprho.
  • N-Nitroso Propafenone.TLC Pharmaceutical Standards.
  • N-Nitroso Propafenone EP Impurity B.Veeprho.
  • N-Nitroso Propafenone.CymitQuimica.
  • CAS No : 3036581-87-7 | Product Name : N-Nitroso-Propafenone.
  • N-nitroso-propafenone impurity B | C21H24N2O4 | CID 176478264.PubChem.
  • propafenone - Nitrosamine Standards.
  • N-Nitroso Propafenone | CAS.LGC Standards.
  • Propafenone Impurity 48 (N-Nitroso Propafenone) CAS#: 3036581-87-7.ChemicalBook.
  • N-Nitroso-Propafenon.SynZeal.
  • N-Nitroso Propafenone | CAS No- NA.Chemicea.
  • Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other M
  • Analytical Strategies for the Detection and Quantification of Nitrosamine Impurities in Pharmaceuticals.MDPI.
  • Winning Strategies to Develop an Analytical Method for Nitrosamines.Veeprho.

Sources

Exploratory

potential sources of nitrosamine impurities in propafenone manufacturing

An In-Depth Technical Guide to Potential Sources of Nitrosamine Impurities in Propafenone Manufacturing Executive Summary The discovery of nitrosamine impurities in various pharmaceutical products has necessitated a rigo...

Author: BenchChem Technical Support Team. Date: January 2026

An In-Depth Technical Guide to Potential Sources of Nitrosamine Impurities in Propafenone Manufacturing

Executive Summary

The discovery of nitrosamine impurities in various pharmaceutical products has necessitated a rigorous re-evaluation of manufacturing processes across the industry. Nitrosamines, classified as probable human carcinogens, can form at trace levels under specific conditions, posing a significant risk to patient safety.[1] Propafenone, a Class 1C antiarrhythmic agent, contains a secondary amine moiety within its structure, making it inherently susceptible to nitrosation and the formation of a Nitrosamine Drug Substance-Related Impurity (NDSRI), namely N-Nitroso-Propafenone.[2][3][4] This technical guide, developed from the perspective of a Senior Application Scientist, provides a comprehensive analysis of the potential root causes of nitrosamine formation during the synthesis of propafenone. We will deconstruct the manufacturing process, identify vulnerable points for the introduction of nitrosating agents and amine precursors, and outline robust risk assessment and mitigation strategies. This document is intended for researchers, scientists, and drug development professionals dedicated to ensuring the quality and safety of pharmaceutical products.

The Nitrosamine Challenge: A Regulatory and Scientific Overview

Since 2018, global regulatory bodies, including the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA), have issued stringent guidelines requiring manufacturers to perform comprehensive risk assessments for the presence of nitrosamine impurities in all human drugs.[1][5][6] These impurities are not typically process-related impurities in the traditional sense but can arise unexpectedly from the convergence of specific raw materials, process conditions, and molecular structures.[7][8]

The fundamental chemistry involves the reaction of a secondary or tertiary amine with a nitrosating agent (e.g., nitrous acid, which is formed from nitrites under acidic conditions).[9][10] This reaction can occur at various stages, from active pharmaceutical ingredient (API) synthesis to finished product storage.[11] Given the potential for carcinogenicity even at low levels of long-term exposure, a proactive and scientifically grounded approach to identifying and controlling these impurities is not merely a regulatory requirement but a fundamental pillar of patient safety.[5]

Propafenone: A Structural and Synthetic Analysis

To understand the potential for nitrosamine formation, we must first examine the molecule itself and its manufacturing pathway.

The Propafenone Structure: An Inherent Vulnerability

Propafenone's chemical structure, 1-[2-[2-Hydroxy-3-(propylamino)propoxy]phenyl]-3-phenyl-1-propanone, contains a secondary amine functional group.[4] This feature is the primary intrinsic risk factor, as it can directly react with a nitrosating agent to form N-Nitroso-Propafenone .[3]

Caption: The chemical structure of Propafenone, highlighting the secondary amine group that is susceptible to nitrosation.

Common Synthetic Pathway

A prevalent synthesis route for propafenone involves the reaction of an activated phenol with an epoxide, followed by amination. While variations exist, a representative pathway provides a framework for our risk analysis.[12][13][14]

propafenone_synthesis start1 2'-Hydroxyacetophenone or 1-(2-hydroxyphenyl)-3-phenyl-1-propanone intermediate1 Epoxide Intermediate start1->intermediate1 Base, Catalyst start2 Epichlorohydrin start2->intermediate1 propafenone_base Propafenone (Free Base) intermediate1->propafenone_base Amination start3 n-Propylamine start3->propafenone_base final_product Propafenone HCl (API) propafenone_base->final_product Salt Formation start4 Hydrochloric Acid start4->final_product nitrosamine_formation amine Secondary Amine (e.g., Propafenone) nitrosamine N-Nitrosamine (e.g., N-Nitroso-Propafenone) amine->nitrosamine + nitrosating_agent Nitrosating Agent (from Nitrite + Acid) nitrosating_agent->nitrosamine conditions Favorable Conditions: - Acidic pH - Elevated Temperature center->nitrosamine

Caption: The fundamental reaction pathway for the formation of N-nitrosamines.

A Systematic Risk Assessment for Propafenone Manufacturing

A thorough risk assessment requires a systematic evaluation of every input and process step. The following sections dissect the potential sources of nitrosamine contamination specific to the propafenone process.

The API Itself: A Primary Precursor

As established, the propafenone molecule is a secondary amine and therefore a direct precursor to its corresponding NDSRI, N-Nitroso-Propafenone. [3]The primary risk is the presence of a nitrosating agent during the final stages of API synthesis, purification, formulation, or storage. The formation of this impurity may occur during API synthesis or even during the degradation of the final drug product if it is exposed to nitrite sources under conditions that favor nitrosation (e.g., moisture, acidic environment). [3]

Raw Materials: The Gateway for Contamination

Contaminated raw materials are a well-documented source of both amine precursors and nitrosating agents. [8][15]It is crucial to scrutinize every material that enters the synthesis.

Material Role in Synthesis Potential Risk Causality & Rationale
n-Propylamine Amine source for side chainAmine ImpuritiesMay contain secondary amine impurities (e.g., di-n-propylamine) which are more reactive precursors for small-molecule nitrosamines like N-nitrosodipropylamine (NDPA).
Solvents (Methanol, Acetone, Isopropanol, etc.) Reaction/Recrystallization MediaNitrite ContaminationRecycled or recovered solvents are a high-risk source. [11][15]If quenching steps using nitrites were performed in previous campaigns on the same recovery system, carry-over is possible. Fresh solvents can also be contaminated from their own manufacturing processes. [16]
Catalysts (e.g., Tetrabutylammonium bromide) Phase-Transfer CatalystAmine Degradation/ImpuritiesTertiary or quaternary amine catalysts can degrade under process conditions to form secondary or tertiary amines, which are nitrosamine precursors. [13][17]
Bases (e.g., Sodium Hydroxide) Catalyst/pH AdjustmentNitrite/Nitrate ImpuritiesLower-grade bases may contain trace levels of nitrites or nitrates as impurities from their manufacturing process.
Acids (e.g., Hydrochloric Acid) Salt FormationCreates Favorable ConditionsWhile not a source of precursors itself, the introduction of acid to form the hydrochloride salt creates the low-pH environment necessary for nitrites to convert into highly reactive nitrosating agents. [10][13]
Process Conditions and Cross-Contamination

The "how" of manufacturing is as important as the "what."

  • Process-Induced Nitrosation: The step involving acidification to form propafenone hydrochloride is a critical control point. [13]If any raw material has introduced trace nitrites, this step provides the ideal acidic environment for nitrosation of the propafenone molecule to occur.

  • Cross-Contamination: This is a significant and often overlooked risk. If the same reactor or equipment train was previously used for a process involving nitrosating agents (e.g., a synthesis using sodium nitrite), inadequate cleaning validation can lead to carry-over and contamination of the propafenone batch. [15][18]* Degradation: During storage, the interaction between the drug substance, residual impurities, excipients, and even packaging materials can lead to the formation of nitrosamines. [8]For instance, certain packaging materials like nitrocellulose blister lidding can be a source of nitrosating agents. [11][18]

Risk Mitigation and Control: A Self-Validating Framework

A robust control strategy is multifaceted, integrating stringent material control, process understanding, and rigorous analytical testing.

Supplier Qualification and Material Control
  • Protocol:

    • Audit Suppliers: Scrutinize the manufacturing processes of all critical raw material suppliers, particularly for solvents and amine reagents.

    • Demand Purity: Specify the absence of nitrites and volatile amines in certificates of analysis for incoming materials.

    • Implement Testing: Do not rely solely on supplier documentation. Implement in-house testing for nitrite content in high-risk materials like recovered solvents using a validated, sensitive method (e.g., ion chromatography).

  • Causality: By controlling inputs, you prevent the co-existence of the necessary reactants (amine and nitrosating agent), which is the most effective control strategy. [19]

Process Optimization and Cleaning Validation
  • Protocol:

    • Process Parameter Control: Maintain strict control over pH, temperature, and reaction times, especially during and after the acidification step, to minimize the window for potential nitrosation.

    • Evaluate Scavengers: In high-risk processes, consider the use of nitrosamine inhibitors, such as ascorbic acid or alpha-tocopherol, which can quench nitrosating agents before they react with amines. [9] 3. Rigorous Cleaning Validation: Develop and validate cleaning procedures specifically proven to remove residual nitrites and amines. This is critical for multi-product facilities. [18]* Causality: Optimizing the process avoids creating the conditions necessary for the reaction to occur, while validated cleaning prevents the introduction of contaminants from external sources.

Analytical Workflows: The Verification Engine

Detecting nitrosamines at the required low levels (often in the ng/day acceptable intake range) demands highly sensitive and specific analytical methods. [5][20]LC-MS/MS and GC-MS are the gold standards. [21][22][23]

Experimental Protocol: LC-MS/MS for N-Nitroso-Propafenone

This is a representative protocol and must be fully validated for its intended use.

  • Standard Preparation: Prepare a certified reference standard of N-Nitroso-Propafenone. Create a stock solution and perform serial dilutions in an appropriate solvent (e.g., methanol) to generate a calibration curve covering the range from below the Limit of Quantification (LOQ) to above the expected specification limit.

  • Sample Preparation:

    • Accurately weigh a sample of propafenone API.

    • Dissolve the sample in the diluent to a known concentration (e.g., 1 mg/mL).

    • Vortex or sonicate to ensure complete dissolution.

    • Filter the sample through a 0.22 µm filter to remove particulates before injection. Note: Nitrosamines can be light-sensitive, so the use of amber vials is recommended. [21]3. Chromatographic Conditions:

    • Instrument: UHPLC coupled with a triple quadrupole mass spectrometer.

    • Column: A C18 stationary phase suitable for polar compounds.

    • Mobile Phase: Gradient elution using water with 0.1% formic acid (A) and acetonitrile with 0.1% formic acid (B).

    • Flow Rate: 0.4 mL/min.

    • Injection Volume: 5 µL.

  • Mass Spectrometry Conditions:

    • Ionization: Electrospray Ionization (ESI), positive mode.

    • Detection: Multiple Reaction Monitoring (MRM). Monitor at least two specific precursor-to-product ion transitions for N-Nitroso-Propafenone to ensure specificity.

  • Validation: Validate the method according to ICH Q2(R1) guidelines, establishing specificity, linearity, accuracy, precision, LOQ, and robustness. [21]

Analytical Risk Assessment Workflow

analytical_workflow start Risk Assessment Identified Potential for Nitrosamines method_dev Develop Sensitive Analytical Method (e.g., LC-MS/MS) start->method_dev method_val Validate Method per ICH Q2(R1) (Specificity, LOQ, Accuracy) method_dev->method_val conf_testing Perform Confirmatory Testing on At-Risk Batches method_val->conf_testing risk_detected Nitrosamine Detected? conf_testing->risk_detected implement_controls Implement Control Strategy & Set Specification risk_detected->implement_controls Yes no_risk Document Results & Justify No Further Action risk_detected->no_risk No routine_testing Routine Release Testing or Skip-Testing (if levels are consistently <30% of AI) implement_controls->routine_testing end Product Release routine_testing->end no_risk->end

Caption: A logical workflow for the analytical investigation and control of nitrosamine impurities.

Conclusion

The potential for nitrosamine impurity formation in propafenone is a credible risk, primarily driven by the inherent secondary amine structure of the API molecule itself. The key contributing factor is the potential introduction of nitrosating agents, for which there are multiple plausible pathways, including contaminated raw materials (especially recovered solvents), cross-contamination, and process conditions that favor nitrosation. A comprehensive control strategy is therefore essential. This strategy must be built on a foundation of deep process understanding, stringent control over all incoming materials, and the implementation of highly sensitive, validated analytical methods to verify the absence of these harmful impurities. By adopting this holistic and scientifically rigorous approach, manufacturers can ensure the continued safety and quality of propafenone for the patients who rely on it.

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Foundational

An In-depth Technical Guide on the Genotoxicity and Carcinogenicity of N-Nitroso Propafenone

Aimed at researchers, scientists, and drug development professionals, this guide provides a comprehensive overview of the potential genotoxic and carcinogenic risks associated with N-Nitroso propafenone. It delves into t...

Author: BenchChem Technical Support Team. Date: January 2026

Aimed at researchers, scientists, and drug development professionals, this guide provides a comprehensive overview of the potential genotoxic and carcinogenic risks associated with N-Nitroso propafenone. It delves into the regulatory landscape, mechanisms of toxicity, and robust testing strategies essential for ensuring pharmaceutical safety.

Introduction: The Emergence of N-Nitroso Propafenone as a Regulatory Concern

N-Nitroso propafenone is a nitrosamine impurity that can form during the synthesis, formulation, or storage of propafenone, a Class IC antiarrhythmic drug.[1] The presence of nitrosamine impurities in pharmaceutical products is a significant concern for regulatory bodies worldwide due to their classification as probable human carcinogens.[2][3] This concern stems from extensive evidence of their carcinogenicity in animal studies.[3][4]

The general chemical structure of N-nitrosamines features a nitroso group bonded to an amine, a feature that can lead to the formation of DNA-reactive intermediates upon metabolic activation.[3][5][6] Consequently, regulatory agencies like the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) have established stringent guidelines for the control of these impurities in drug products.[2][7][8][9][10][11][12]

N-Nitroso propafenone, chemically described as N-[2-hydroxy-3-[2-(3-phenylpropanoyl)phenoxy]propyl]-N-propylnitrous amide, is classified under the FDA's Carcinogenic Potency Categorization Approach (CPCA) as a Potency Category 2 impurity.[1][13] This categorization corresponds to an acceptable intake (AI) limit of 100 ng/day.[1][13][14][15] Adherence to this limit is critical for patient safety and regulatory compliance.

Mechanistic Insights into Genotoxicity and Carcinogenicity

While direct, extensive experimental data on the genotoxicity and carcinogenicity of N-Nitroso propafenone is not widely available in public literature, a robust understanding of its potential risks can be derived from the well-established mechanisms of action for nitrosamines as a class and from data on structurally related compounds.

Metabolic Activation: The Gateway to Genotoxicity

The carcinogenic potential of most N-nitrosamines is not inherent to the parent molecule but arises from its metabolic activation, primarily by cytochrome P450 (CYP) enzymes in the liver.[5][16] This process, known as α-hydroxylation, is a critical initiating step.[16]

The metabolic activation cascade for a typical N-nitrosamine can be depicted as follows:

NNP N-Nitroso Propafenone CYP Cytochrome P450 Enzymes NNP->CYP Metabolism AlphaHydroxy α-Hydroxy Nitrosamine (Unstable Intermediate) CYP->AlphaHydroxy α-Hydroxylation Decomposition Spontaneous Decomposition AlphaHydroxy->Decomposition Aldehyde Aldehyde/Ketone Byproduct Decomposition->Aldehyde Diazonium Alkyldiazonium Ion (Highly Reactive) Decomposition->Diazonium DNA_Adduct DNA Adducts Diazonium->DNA_Adduct Alkylation of DNA Mutation Mutations DNA_Adduct->Mutation Cancer Cancer Initiation Mutation->Cancer Start Start: Propafenone Product Risk_ID Step 1: Risk Identification (Raw Materials, Process, Stability) Start->Risk_ID Risk_Identified Risk Identified? Risk_ID->Risk_Identified No_Risk No Risk Identified Document Rationale Risk_Identified->No_Risk No Confirmatory_Testing Step 2: Confirmatory Testing (Validated LC-MS/MS or GC-MS) Risk_Identified->Confirmatory_Testing Yes End End: Compliant Product No_Risk->End Detected N-Nitroso Propafenone Detected? Confirmatory_Testing->Detected Not_Detected Not Detected Document Results Detected->Not_Detected No Quantification Step 3: Quantification and Comparison to AI Detected->Quantification Yes Not_Detected->End Above_AI Level > AI (100 ng/day)? Quantification->Above_AI Below_AI Level < AI Implement Control Strategy & Monitor Above_AI->Below_AI No Mitigation Step 4: Risk Mitigation (Process Modification, Reformulation) Above_AI->Mitigation Yes Below_AI->End Mitigation->Confirmatory_Testing

Figure 2: Risk Assessment and Control Workflow for N-Nitroso Propafenone. This flowchart outlines a systematic approach for managing the risks associated with this impurity.

Analytical Methodologies for Detection and Quantification

Sensitive and selective analytical methods are crucial for the detection and quantification of N-Nitroso propafenone at trace levels. [17]The complex matrices of drug substances and products necessitate advanced analytical techniques.

  • Liquid Chromatography-Mass Spectrometry (LC-MS/MS): This is the most widely used technique for nitrosamine analysis due to its versatility, sensitivity, and selectivity. [17][18]It is suitable for a broad range of nitrosamines, including those that are less volatile or thermally unstable. [18]* Gas Chromatography-Mass Spectrometry (GC-MS): This technique is preferred for volatile nitrosamines. [18] Method validation is a critical component to ensure the reliability of the analytical data used for regulatory submissions. [19][17]

Quantitative Data and Regulatory Limits

The established acceptable intake (AI) limit for N-Nitroso propafenone is a key quantitative parameter for risk assessment.

ImpurityChemical NameCAS NumberCPCA Potency CategoryAcceptable Intake (AI) Limit
N-Nitroso propafenoneN-[2-hydroxy-3-[2-(3-phenylpropanoyl)phenoxy]propyl]-N-propylnitrous amide3036581-87-72100 ng/day

Data sourced from Health Canada, Manasa Life Sciences, and IJPPR. [1][13][14]

Conclusion and Future Perspectives

The potential for the formation of N-Nitroso propafenone in propafenone-containing drug products necessitates a proactive and scientifically rigorous approach to risk assessment and control. While specific carcinogenicity data for this impurity are lacking, the established genotoxic and carcinogenic properties of the nitrosamine class provide a strong basis for a precautionary approach. [2][3][20] Drug manufacturers must implement comprehensive risk management strategies, including robust analytical testing and process controls, to ensure that patient exposure to N-Nitroso propafenone remains below the regulatory acceptable intake limit. [9][11]Adherence to the principles outlined in the ICH M7 guideline and the recommendations from regulatory bodies like the FDA and EMA is essential for ensuring the safety and quality of pharmaceutical products. [7][8][10][21] Further research into the specific metabolic pathways and genotoxic profile of N-Nitroso propafenone would be beneficial to refine risk assessments. However, in the absence of such data, the current regulatory framework provides a robust and protective pathway for managing the potential risks associated with this and other nitrosamine drug substance-related impurities.

References

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  • CDER Nitrosamine Impurity Acceptable Intake Limits. U.S. Food and Drug Administration. Available at: [Link]

  • Control of Nitrosamine Impurities in Human Drugs (Rev. 2). U.S. Food and Drug Administration. Available at: [Link]

  • EMA revises guidance on nitrosamine impurities. European Pharmaceutical Review. Available at: [Link]

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  • EMA Nitrosamine Guidelines. Zamann Pharma Support GmbH. Available at: [Link]

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  • Q&A with Ardena Experts Nitrosamine Risk Assessment According to ICH M7. Ardena. Available at: [Link]

  • The Impact of ICH M7(R2) Updates on Nitrosamine Risk Assessment and Control. ResolveMass. Available at: [Link]

  • Revisiting the mutagenicity and genotoxicity of N-nitroso propranolol in bacterial and human in vitro assays. National Institutes of Health. Available at: [Link]

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Exploratory

A Technical Guide to Regulatory Limits and Control Strategies for N-Nitroso Propafenone

Executive Summary The discovery of N-nitrosamine impurities in pharmaceutical products has prompted a significant shift in the regulatory landscape, demanding rigorous control over these potentially mutagenic compounds....

Author: BenchChem Technical Support Team. Date: January 2026

Executive Summary

The discovery of N-nitrosamine impurities in pharmaceutical products has prompted a significant shift in the regulatory landscape, demanding rigorous control over these potentially mutagenic compounds. N-Nitroso propafenone, a nitrosamine drug substance-related impurity (NDSRI) of the antiarrhythmic agent propafenone, falls squarely within this intensified scrutiny. This technical guide provides an in-depth analysis for researchers, scientists, and drug development professionals on the current regulatory guidelines, risk assessment methodologies, and control strategies pertinent to N-Nitroso propafenone. We will explore its formation pathways, the established Acceptable Intake (AI) limit, validated analytical techniques for its detection, and robust mitigation strategies to ensure product quality and patient safety in alignment with global regulatory expectations.

Introduction: The Challenge of N-Nitroso Propafenone

N-Nitroso propafenone is a process impurity and potential degradant related to propafenone, a Class IC antiarrhythmic drug.[1][2] It is classified as an N-nitrosamine, a class of compounds recognized as probable human carcinogens based on extensive animal studies.[3] The core concern is that these impurities, even at trace levels, may pose a cancer risk with long-term exposure.[3][4]

The structure of N-Nitroso propafenone results from the nitrosation of the secondary amine functional group within the propafenone molecule.[1][2] As an NDSRI, its structure is directly related to the active pharmaceutical ingredient (API), making its potential formation a critical consideration throughout the drug product lifecycle, from API synthesis to finished product storage.[5] Global regulatory agencies, including the U.S. Food and Drug Administration (FDA), European Medicines Agency (EMA), and Health Canada, have mandated that marketing authorization holders (MAHs) take proactive measures to evaluate and control the risk of such impurities.[6]

The Global Regulatory Framework

The foundation for controlling mutagenic impurities is the International Council for Harmonisation (ICH) M7 guideline. This guideline establishes a framework for the assessment and control of DNA reactive (mutagenic) impurities to limit potential carcinogenic risk.[7][8][9] N-nitrosamines are considered a "cohort of concern" under ICH M7, requiring stringent control.[10]

Building on ICH M7, key regulatory bodies have issued specific guidance for nitrosamines:

  • U.S. FDA: The FDA's guidance, "Control of Nitrosamine Impurities in Human Drugs," recommends a three-step process for manufacturers: conduct risk assessments, perform confirmatory testing if risks are identified, and implement changes to prevent or reduce nitrosamine levels.[5][11]

  • European Medicines Agency (EMA): The EMA has been at the forefront of this issue, requiring all MAHs to review their manufacturing processes for the potential presence of nitrosamines and to take necessary mitigation measures.[3][12][13][14]

  • Health Canada: Similarly, Health Canada has issued guidance requiring MAHs to conduct robust risk assessments and, if a risk is identified, to proceed with confirmatory testing and implement control strategies.[15]

Acceptable Intake (AI) Limit for N-Nitroso Propafenone

For NDSRIs where sufficient carcinogenicity data is not available, regulatory agencies have adopted a Carcinogenic Potency Categorization Approach (CPCA) to assign an Acceptable Intake (AI) limit.[12][16] The AI limit represents a level of exposure that approximates a negligible cancer risk (typically 1 in 100,000) over a lifetime.[17]

N-Nitroso propafenone has been evaluated by regulators and assigned to a specific potency category, resulting in a harmonized AI limit.

Impurity NameParent DrugPotency Category (CPCA)Acceptable Intake (AI) LimitRegulatory Body
N-Nitroso propafenone Propafenone2100 ng/day FDA, EMA, Health Canada

Table 1: Established Acceptable Intake limit for N-Nitroso propafenone. Data sourced from FDA, EMA, and Health Canada publications.[1][16][18][19][20]

This 100 ng/day limit is the critical threshold that manufacturers must adhere to for the final drug product.

A Systematic Approach to Risk Assessment

Regulators mandate a systematic, science-based risk assessment to identify and manage the potential for nitrosamine contamination.[6][21] This process is universally broken down into three essential steps.

The Three-Step Nitrosamine Risk Management Workflow

RiskAssessmentWorkflow cluster_0 Step 1: Risk Evaluation cluster_1 Step 2: Confirmatory Testing cluster_2 Step 3: Mitigation & Control step1 Identify potential risk factors: - API Synthesis Route - API Degradation - Excipient Contamination - Manufacturing Process - Packaging Materials decision1 Risk Identified? step1->decision1 step2 If risk is identified, perform confirmatory testing on API and Finished Product using validated, ultra-sensitive analytical methods (e.g., LC-MS/MS). decision2 AI Limit Exceeded? step2->decision2 step3 If AI limit is exceeded, investigate root cause and implement changes: - Process Modification - Material Sourcing Changes - Reformulation - Implement Specification end_risk_controlled Risk Controlled. Monitor Process. step3->end_risk_controlled decision1->step2 Yes end_no_risk No Risk Identified. Document Assessment. decision1->end_no_risk No decision2->step3 Yes decision2->end_risk_controlled No

Caption: A 3-step workflow for nitrosamine risk assessment.

Formation and Root Cause Analysis

Understanding the chemical formation pathway of N-Nitroso propafenone is fundamental to preventing its presence. The reaction requires a secondary amine source (propafenone itself) and a nitrosating agent .[2][22]

Key Reaction: Propafenone (Secondary Amine) + Nitrosating Agent (e.g., Nitrous Acid, HNO₂) → N-Nitroso propafenone

FormationPathway cluster_reactants Potential Sources cluster_sources amine Propafenone API (Secondary Amine) reaction Nitrosation Reaction amine->reaction nitrite Nitrosating Agents (e.g., Nitrite Impurities) nitrite->reaction raw_materials Raw Materials (Solvents, Reagents) raw_materials->nitrite excipients Excipients (e.g., with nitrite traces) excipients->nitrite water Potable Water water->nitrite conditions Favorable Conditions (e.g., Acidic pH, Heat) conditions->reaction product N-Nitroso propafenone (NDSRI) reaction->product

Caption: Potential formation pathway of N-Nitroso propafenone.

Potential Sources of Nitrosating Agents:

  • Raw Materials: Residual nitrites in starting materials, reagents, or solvents used in the API synthesis.

  • Excipients: Certain common excipients have been found to contain trace levels of nitrites or nitrates.

  • Degradation: Degradation of the API or excipients under certain storage or processing conditions.

  • Cross-Contamination: Contamination from manufacturing equipment that was not properly cleaned after being used for processes involving nitrosating agents.[22]

Analytical Methodologies for Quantification

Due to the low AI limit of 100 ng/day, highly sensitive and specific analytical methods are required for the detection and quantification of N-Nitroso propafenone.[23] Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS) is the most widely adopted technique.[24]

Example Step-by-Step LC-MS/MS Protocol
  • Sample Preparation:

    • Accurately weigh the powdered tablets or API sample.

    • Dissolve the sample in a suitable diluent (e.g., methanol/water mixture).

    • Vortex and/or sonicate the sample to ensure complete dissolution.

    • Centrifuge the solution to pelletize any insoluble excipients.

    • Transfer the supernatant to an HPLC vial for analysis. For very low-level detection, a Solid Phase Extraction (SPE) step may be required for sample clean-up and concentration.

  • Chromatographic Separation (LC):

    • Inject the prepared sample into the LC system.

    • Separate N-Nitroso propafenone from the API and other components using a suitable C18 reverse-phase column.

    • Employ a gradient elution mobile phase to achieve optimal separation and peak shape.

  • Detection and Quantification (MS/MS):

    • Ionize the column eluent using an appropriate source, such as Electrospray Ionization (ESI) or Atmospheric Pressure Chemical Ionization (APCI).[24]

    • Operate the mass spectrometer in Multiple Reaction Monitoring (MRM) mode for maximum sensitivity and selectivity.

    • Monitor specific precursor-to-product ion transitions for both N-Nitroso propafenone and a suitable isotopically labeled internal standard.

    • Quantify the amount of the impurity by comparing the peak area ratio of the analyte to the internal standard against a calibration curve prepared with a certified reference standard.

ParameterTypical ConditionRationale
LC Column C18 Reverse-Phase (e.g., 2.1 x 100 mm, 1.8 µm)Provides good retention and separation for moderately polar compounds.
Mobile Phase A Water with 0.1% Formic AcidAcid modifier aids in protonation for positive ion mode ESI.
Mobile Phase B Acetonitrile or Methanol with 0.1% Formic AcidOrganic solvent for eluting the analyte from the column.
Flow Rate 0.3 - 0.5 mL/minOptimized for column dimensions to ensure efficient separation.
Ionization Mode ESI PositiveN-Nitroso propafenone contains basic nitrogen atoms that are readily protonated.
MRM Transitions Analyte & Internal Standard SpecificEnsures high selectivity by monitoring unique fragmentation patterns, minimizing matrix interference.

Table 2: Example parameters for a validated LC-MS/MS method for N-Nitroso propafenone analysis.

Control and Mitigation Strategies

If the risk assessment and confirmatory testing reveal the presence of N-Nitroso propafenone above the control threshold (or a risk of exceeding the AI limit), a robust control strategy must be implemented.

  • API Process Optimization:

    • Thoroughly review the API synthesis process to identify and eliminate or reduce the use of materials containing nitrites or other nitrosating agents.[17]

    • Modify reaction conditions (e.g., pH, temperature) to disfavor the nitrosation reaction.

    • Introduce purification steps specifically designed to purge N-Nitroso propafenone.

  • Control of Raw Materials and Excipients:

    • Source raw materials and excipients from qualified vendors with stringent controls on nitrite levels.

    • Implement incoming testing for nitrite content in high-risk materials.[17]

  • Drug Product Formulation and Manufacturing:

    • Evaluate the compatibility of the API with all excipients to ensure no unforeseen reactions are occurring.

    • Consider the addition of antioxidants or nitrosamine inhibitors (e.g., ascorbic acid) to the formulation, where appropriate and justified.

  • Packaging and Storage:

    • Conduct stability studies to assess the potential for N-Nitroso propafenone formation during the product's shelf life.

    • Select appropriate packaging materials that do not contribute to impurity formation.[17]

Conclusion

The control of N-Nitroso propafenone is a critical regulatory requirement for all manufacturers of propafenone-containing drug products. Adherence to the established 100 ng/day Acceptable Intake limit is non-negotiable and requires a comprehensive, lifecycle-based approach. This involves conducting a thorough risk assessment, employing validated and sensitive analytical methods for testing, and implementing scientifically sound mitigation and control strategies where necessary. By embedding these principles into the quality management system, pharmaceutical professionals can ensure their products meet the highest standards of safety and quality, thereby safeguarding patient health and maintaining regulatory compliance.

References

  • ICH M7 Assessment and control of DNA reactive (mutagenic) impurities in pharmaceuticals to limit potential carcinogenic risk - Scientific guideline. European Medicines Agency (EMA). Available from: [Link]

  • Control of Nitrosamine Impurities in Human Drugs. U.S. Food and Drug Administration (FDA). Available from: [Link]

  • Nitrosamine impurities. European Medicines Agency (EMA). Available from: [Link]

  • Control of Nitrosamine Impurities in Human Drugs. U.S. Food and Drug Administration (FDA). Available from: [Link]

  • Guidance on nitrosamine impurities in medications.: H164-327/2024E-1-PDF. Government of Canada Publications. Available from: [Link]

  • EMA revises guidance on nitrosamine impurities. European Pharmaceutical Review. Available from: [Link]

  • Guidance on nitrosamine impurities in medications. Canada.ca. Available from: [Link]

  • Control of Nitrosamine Impurities in Human Drugs. U.S. Food and Drug Administration (FDA). Available from: [Link]

  • Health Canada updated nitrosamine guidance. Policy Matters. Available from: [Link]

  • Control of Nitrosamine Impurities in Human Drugs; Guidance for Industry; Availability. Federal Register. Available from: [Link]

  • ICH adopts M7(R2) guideline on mutagenic impurities to limit carcinogenic risk. RAPS. Available from: [Link]

  • FDA Issues Revised Guidance on the Control of Nitrosamine Impurities in Human Drugs. Goodwin Procter. Available from: [Link]

  • EMA Nitrosamine Guidelines. Zamann Pharma Support GmbH. Available from: [Link]

  • Guidance on Nitrosamine Impurities in Medications. ResolveMass Laboratories Inc. Available from: [Link]

  • Guidance on nitrosamine impurities in medications. Canada.ca. Available from: [Link]

  • M7(R2) Assessment and control of DNA reactive (mutagenic) impurities in pharmaceuticals to limit potential carcinogenic risk. ICH. Available from: [Link]

  • ICH M7 Mutagenic impurities: A critical evaluation. European Pharmaceutical Review. Available from: [Link]

  • M7 Assessment and Control of DNA Reactive (Mutagenic) Impurities in Pharmaceuticals to Limit Potential Carcinogenic Risk. U.S. Food and Drug Administration (FDA). Available from: [Link]

  • N-Nitroso Propafenone. Manasa Life Sciences. Available from: [Link]

  • A Review of FDA Requirement on Recommended Acceptable Intake Limits for Nitrosamine Drug Substance Related Impurities. IJPPR. Available from: [Link]

  • EMA Issues Guidance to Avoid Nitrosamine Impurities. YouTube. Available from: [Link]

  • EMA guidelines for the detection of nitrosamines in medicines. Netpharmalab. Available from: [Link]

  • Established acceptable intake for nitrosamines in medicines. European Medicines Agency (EMA). Available from: [Link]

  • Recommended Acceptable Intake Limits for Nitrosamine Drug Substance-Related Impurities (NDSRIs). U.S. Food and Drug Administration (FDA). Available from: [Link]

  • Appendix 1: Acceptable intakes established for N-nitrosamines. European Medicines Agency (EMA). Available from: [Link]

  • N-Nitroso-Propafenon. SynZeal. Available from: [Link]

  • N-Nitroso Propafenone. Veeprho. Available from: [Link]

  • Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices. PubMed Central. Available from: [Link]

  • Pathways for N-Nitroso Compound Formation: Secondary Amines and Beyond. ACS Publications. Available from: [Link]

  • Analytical Strategies for the Detection and Quantification of Nitrosamine Impurities in Pharmaceuticals. MDPI. Available from: [Link]

  • N-Nitroso Propafenone EP Impurity B. Veeprho. Available from: [Link]

  • CDER Nitrosamine Impurity Acceptable Intake Limits. U.S. Food and Drug Administration (FDA). Available from: [Link]

  • Guidelines for Nitrosamine Impurities in Drug substances and pharmaceutical drug Products Year 2025. Egyptian Drug Authority. Available from: [Link]

  • Drug substance for early clinical phase initiation. Ardena. Available from: [Link]

  • Risk Assessment for Nitrosamine Impurities. SGS. Available from: [Link]

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  • Nitrosamine metabolic biotransformation pathways. ResearchGate. Available from: [Link]

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Foundational

Acceptable Intake Limit for N-Nitroso Propafenone: A Technical Guide for Pharmaceutical Professionals

Executive Summary The emergence of N-nitrosamine impurities as a "cohort of concern" in pharmaceutical products has necessitated a rigorous, science-based approach to risk assessment and control.[1][2] N-Nitroso propafen...

Author: BenchChem Technical Support Team. Date: January 2026

Executive Summary

The emergence of N-nitrosamine impurities as a "cohort of concern" in pharmaceutical products has necessitated a rigorous, science-based approach to risk assessment and control.[1][2] N-Nitroso propafenone, a nitrosamine drug substance-related impurity (NDSRI) of the antiarrhythmic agent propafenone, falls under this regulatory scrutiny due to its classification as a potential human carcinogen.[3][4][5] This technical guide provides an in-depth analysis of the acceptable intake (AI) limit for N-Nitroso propafenone, the methodologies for its derivation, and the overarching regulatory framework. The established AI for N-Nitroso propafenone is 100 ng/day .[3][6][7][8][9][10] This limit is derived using the Carcinogenic Potency Categorization Approach (CPCA), which places the impurity in Potency Category 2 .[3][7][8][9] This document serves as a critical resource for researchers, scientists, and drug development professionals, offering the technical and regulatory insights required to ensure product quality and patient safety.

The Challenge of Nitrosamine Impurities in Pharmaceuticals

Nitrosamines are a class of chemical compounds classified as probable or possible human carcinogens based on extensive animal studies.[1][11] Their unexpected discovery in widely used medications, beginning with the angiotensin II receptor blocker valsartan in 2018, triggered a global regulatory response.[2] The International Council for Harmonisation (ICH) M7(R2) guideline identifies nitrosamines as a "cohort of concern," a designation for substances with exceptionally high carcinogenic potency, for which standard toxicological thresholds are not sufficiently protective.[1][11][12] The primary health concern is the potential for DNA damage (genotoxicity) upon long-term exposure, even at trace levels, which can lead to an increased risk of cancer.[1][3]

Profile of N-Nitroso Propafenone: An NDSRI

N-Nitroso propafenone is a drug substance-related impurity, meaning its chemical structure is derived from the active pharmaceutical ingredient (API), propafenone.[13] Propafenone is a Class 1C antiarrhythmic drug used to manage cardiac arrhythmias.[4][5]

  • Chemical Identity: N-[2-hydroxy-3-[2-(3-phenylpropanoyl)phenoxy]propyl]-N-propylnitrous amide.[3][14][15]

  • Formation Pathways: This impurity can form during API synthesis, downstream processing, or product degradation. The risk is elevated when the secondary amine group within the propafenone structure is exposed to nitrosating agents (e.g., nitrites) under favorable conditions, such as an acidic environment.[2][3] Contaminated raw materials, solvents, and reagents are also potential sources.[2][16]

Figure 1: Chemical Structure of N-Nitroso Propafenone

The Global Regulatory Framework for Nitrosamine Control

Regulatory agencies, including the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA), have established harmonized frameworks to manage nitrosamine risks, grounded in the principles of the ICH M7 guideline.[11][12][17] This framework is a systematic, three-step process.[18]

  • Step 1: Risk Evaluation: Manufacturers must conduct a comprehensive risk assessment of their manufacturing processes to identify any potential for nitrosamine formation or contamination.[18]

  • Step 2: Confirmatory Testing: If a risk is identified, confirmatory testing of the API and/or finished product must be performed using sensitive and validated analytical methods.[18][19]

  • Step 3: Mitigation and Marketing Authorization Updates: If unacceptable levels of nitrosamines are confirmed, manufacturers must implement changes to their process to mitigate the risk and update their marketing authorizations accordingly.[18]

Figure 2: Regulatory Risk Assessment and Control Workflow

Derivation of the Acceptable Intake (AI) Limit for N-Nitroso Propafenone

The AI represents a daily exposure level that approximates a negligible lifetime cancer risk (typically 1 in 100,000). For novel NDSRIs where compound-specific carcinogenicity data is unavailable, regulatory bodies advocate for science-based predictive approaches.

The Carcinogenic Potency Categorization Approach (CPCA)

The CPCA is the primary method used to establish the AI for N-Nitroso propafenone.[3][7] This approach, developed and endorsed by international regulators, predicts a nitrosamine's carcinogenic potency based on its chemical structure.[20][21]

Scientific Rationale: The carcinogenicity of many nitrosamines is driven by metabolic activation via α-hydroxylation.[20] The presence of certain structural features can either enhance (activate) or reduce (deactivate) this metabolic process, thereby altering the compound's potency. The CPCA assigns scores to these features to generate a total potency score, which places the nitrosamine into one of five categories, each with a corresponding AI limit.[20]

Application to N-Nitroso Propafenone: Based on an analysis of its structural features, N-Nitroso propafenone is assigned to Potency Category 2 .[3][7][8][9] This category corresponds to an Acceptable Intake (AI) limit of 100 ng/day .[6][10][17]

CPCA_Logic cluster_0 Structural Analysis cluster_1 Potency Prediction cluster_2 Limit Derivation Structure N-Nitroso Propafenone Chemical Structure Features Identify Activating & Deactivating Features (e.g., α-hydrogens, steric hindrance) Structure->Features Scoring Calculate Potency Score (Sum of feature scores) Features->Scoring Categorization Assign to Potency Category (Category 2) Scoring->Categorization AI_Limit Determine AI Limit (100 ng/day) Categorization->AI_Limit

Figure 3: Logic of the Carcinogenic Potency Categorization Approach (CPCA)
Alternative Methodologies

While the CPCA was used for N-Nitroso propafenone, it is important to understand other methods in the toxicological toolkit:

  • Read-Across Analysis: This technique uses toxicological data from a well-studied, structurally similar surrogate compound to infer the toxicity of a data-poor target compound.[22][23] It is a valuable tool when a direct structural analogy can be justified.

  • Compound-Specific Data: The gold standard for AI derivation involves calculating the limit from the TD50 (the dose giving a 50% tumor incidence in animal studies) of the specific impurity.[17] However, such data is rarely available for newly identified NDSRIs due to the time and resources required for long-term carcinogenicity studies.

Potency CategoryPotency ScoreAcceptable Intake (AI) Limit (ng/day)Example / Application
1Low26.5Default for potent nitrosamines
2 100 N-Nitroso Propafenone [7][8][9]
3 400-
4 1500-
5High1500Least potent category
Table 1: CPCA Categories and Corresponding AI Limits. The AI limits are established by regulatory bodies like the FDA and EMA.[7][20]

Protocols for Risk Assessment and Control

Protocol for Nitrosamine Risk Assessment

Objective: To systematically evaluate the potential for N-Nitroso propafenone to be present in the final drug product.

Methodology:

  • API Synthesis Review:

    • Map the entire propafenone synthesis route.

    • Identify any steps where secondary or tertiary amines are present as starting materials, intermediates, or reagents.

    • Scrutinize the process for the use of known nitrosating agents (e.g., sodium nitrite, nitrous acid).

    • Evaluate reaction conditions (e.g., acidic pH) that could facilitate nitrosation.

  • Raw Material and Excipient Scrutiny:

    • Review specifications for all incoming materials, including solvents (fresh and recovered), catalysts, and excipients.[16]

    • Assess the risk of nitrite or amine contamination in these materials. Request supplier information where necessary.

  • Finished Product Formulation and Storage:

    • Evaluate the drug product formulation for the presence of excipients that may contain trace levels of nitrites (e.g., some grades of povidone).

    • Assess the potential for degradation leading to nitrosamine formation under the recommended storage conditions and throughout the product's shelf life.

    • Consider the impact of packaging materials as a potential source of contamination.[16]

  • Documentation and Outcome:

    • Compile all findings into a formal risk assessment report.

    • Conclude whether a risk is identified. If yes, proceed to confirmatory testing.

Protocol for Confirmatory Analytical Testing

Objective: To accurately detect and quantify N-Nitroso propafenone at or below the acceptable intake limit.

Methodology:

  • Method Selection:

    • Utilize a high-sensitivity, high-specificity analytical technique. Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS) is the most common and recommended method.

  • Sample Preparation:

    • Develop a robust extraction procedure to isolate N-Nitroso propafenone from the drug product matrix (e.g., tablets, capsules).

    • The procedure must ensure stability of the analyte and minimize any artifactual formation during sample handling.

  • Method Validation:

    • Validate the analytical method according to ICH Q2(R1) guidelines. Validation parameters must include:

      • Specificity: Ensure no interference from the API or other impurities.

      • Limit of Detection (LOD) & Limit of Quantitation (LOQ): The LOQ must be sufficiently sensitive to quantify N-Nitroso propafenone at a level well below the 100 ng/day AI limit (e.g., ≤10% of the AI).[16]

      • Accuracy & Precision: Demonstrate the method's reliability across a range of concentrations.

      • Linearity & Range: Establish a linear response curve.

      • Robustness: Show the method is unaffected by small, deliberate variations in parameters.

  • Batch Analysis:

    • Test multiple, representative batches of the drug product to confirm the presence or absence of the impurity and to understand process variability.

Conclusion

The control of N-Nitroso propafenone is a critical aspect of ensuring the safety and quality of propafenone-containing medicines. The established acceptable intake limit of 100 ng/day , derived from the scientifically robust Carcinogenic Potency Categorization Approach, provides a clear and actionable target for drug manufacturers.[3][6] Adherence to the regulatory framework of risk assessment, confirmatory testing, and mitigation is not merely a compliance exercise; it is a fundamental responsibility to protect patient health. As the scientific understanding of nitrosamine impurities continues to evolve, a proactive and lifecycle-based approach to quality management will remain essential for all pharmaceutical professionals.

References

  • FDA Guidance for Industry: Control of Nitrosamine Impurities in Human Drugs. [Link]

  • Control of Nitrosamine Impurities in Human Drugs - FDA. [Link]

  • CDER Nitrosamine Impurity Acceptable Intake Limits - FDA. [Link]

  • Appendix 1: Acceptable intakes established for N-nitrosamines - EMA. [Link]

  • Control of Nitrosamine Impurities in Human Drugs - FDA. [Link]

  • ICH M7 for Nitrosamines: Steps for a Lifecycle Management - Zamann Pharma Support. [Link]

  • FDA Issues Revised Guidance on the Control of Nitrosamine Impurities in Human Drugs. [Link]

  • Q&A with Ardena Experts Nitrosamine Risk Assessment According to ICH M7. [Link]

  • The Impact of ICH M7(R2) Updates on Nitrosamine Risk Assessment and Control. [Link]

  • EMA: 14 New/Updated Acceptable Intakes for N-nitrosamines. [Link]

  • Established acceptable intake for nitrosamines in medicines. [Link]

  • EMA: 14 New/Updated Acceptable Intakes for N-nitrosamines - GMP Publishing. [Link]

  • Nitrosamine impurities: guidance for marketing authorisation holders - European Union. [Link]

  • N-Nitroso Propafenone - Manasa Life Sciences. [Link]

  • ICH M7 & Nitrosamines Impurities -Updates - Guidance, Documents, Resources. [Link]

  • Read Across Approach for Nitrosamine and NDSRI Impurities - YouTube. [Link]

  • Read-across Masterclass: How To Facilitate Your Acceptable Intake Limit Setting For Nitrosamines. [Link]

  • Established acceptable intake for nitrosamines in medicines. [Link]

  • A Review of FDA Requirement on Recommended Acceptable Intake Limits for Nitrosamine Drug Substance Related Impurities - IJPPR. [Link]

  • Acceptable Intakes (AIs) for 11 Small molecule N-nitrosamines (NAs) - ResearchGate. [Link]

  • Sheet1. [Link]

  • Established Acceptable Intake Limits (Excel version - Canada.ca). [Link]

  • N-Nitroso Propafenone - Allmpus - Research and Development. [Link]

  • N-nitroso-propafenone impurity B | C21H24N2O4 | CID 176478264 - PubChem. [Link]

  • Propafenone Impurities and Related Compound - Veeprho. [Link]

  • N-Nitroso-Propafenon - SynZeal. [Link]

  • N-Nitroso Propafenone | CAS 3036581-87-7 - Veeprho. [Link]

  • (N-NITROSO) PROPAFENONE INDUCED ADVANCED NODULAR MELANOMA-FIRST REPORTED CASE IN THE WORLD LITERATURE: THE INEXTRICABLE LINKS BETWEEN THE PHOTOCARCINOGENESIS, DRUG RELATED NITROSOGENESIS AND PHARMACO-ONCOGENESIS - PubMed. [Link]

  • MATERIAL SAFETY DATA SHEETS N-NITROSO PROPAFENONE IMPURITY 1 - Cleanchem Laboratories. [Link]

  • Root causes for presence of nitrosamine impurities in active pharmaceutical substances and finished pharmaceutical prod. [Link]

  • Determining Recommended Acceptable Intake Limits for N-nitrosamine Impurities in Pharmaceuticals: Development and Application of the Carcinogenic Potency Categorization Approach | FDA. [Link]

  • US FDA: Carcinogenic Potency Categorization Approach for Nitrosamine Impurities. [Link]

  • N-Nitroso Propafenone | molsyns.com. [Link]

  • Toxicological Profile for N-Nitrosodi-n-Propylamine - Agency for Toxic Substances and Disease Registry | ATSDR. [Link]

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Exploratory

N-Nitroso Propafenone: A Technical Guide to Discovery, Analysis, and Risk Assessment

Introduction: The Specter of Nitrosamines in Pharmaceuticals The discovery of N-nitrosamine impurities in widely used medications since 2018 has presented a formidable challenge to the pharmaceutical industry and global...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction: The Specter of Nitrosamines in Pharmaceuticals

The discovery of N-nitrosamine impurities in widely used medications since 2018 has presented a formidable challenge to the pharmaceutical industry and global regulatory bodies.[1][2] These compounds, many of which are classified as probable human carcinogens, can form at trace levels during the synthesis of active pharmaceutical ingredients (APIs), the formulation of the final drug product, or during storage.[3][4] Their presence necessitates a thorough re-evaluation of manufacturing processes and control strategies to ensure patient safety.[5]

A particularly challenging subclass of these impurities is the N-nitrosamine drug substance-related impurities (NDSRIs). Unlike simple nitrosamines like N-nitrosodimethylamine (NDMA), NDSRIs are formed from the API molecule itself or its synthetic precursors, sharing significant structural similarity.[2] This guide provides an in-depth technical overview of N-Nitroso propafenone, an NDSRI associated with the antiarrhythmic drug propafenone, from its discovery and chemical characterization to the methodologies for its analysis and a framework for its risk assessment.

N-Nitroso Propafenone: Chemical Identity and Discovery Context

N-Nitroso propafenone is the N-nitroso derivative of propafenone, a Class IC antiarrhythmic agent.[6][7] It is formed by the nitrosation of the secondary amine present in the propafenone molecule.[4]

Parameter Value
Chemical Name N-[2-hydroxy-3-[2-(3-phenylpropanoyl)phenoxy]propyl]-N-propylnitrous amide[6]
CAS Number 3036581-87-7[6]
Molecular Formula C21H26N2O4[6]
Molecular Weight 370.45 g/mol [6]
Formation Pathway

The formation of N-Nitroso propafenone occurs when a nitrosating agent reacts with the secondary amine moiety of the propafenone molecule. This reaction is typically favored under acidic conditions.[4] Potential sources of nitrosating agents in pharmaceutical manufacturing are varied and can include residual nitrites in raw materials, excipients, or even from degradation of certain packaging materials.[2][11]

Propafenone Propafenone (Secondary Amine) NNitrosoPropafenone N-Nitroso Propafenone (NDSRI) Propafenone->NNitrosoPropafenone Nitrosation NitrosatingAgent Nitrosating Agent (e.g., Nitrous Acid, HONO) NitrosatingAgent->NNitrosoPropafenone AcidicConditions Acidic Conditions (H+) AcidicConditions->NitrosatingAgent Forms HONO from nitrite

Caption: Formation of N-Nitroso propafenone from its parent API.

Synthesis of N-Nitroso Propafenone Reference Standard

The availability of a well-characterized reference standard is a prerequisite for the development and validation of analytical methods for impurity quantification.[12] While commercially available, an in-house synthesis may be necessary. The following protocol is a representative procedure for the nitrosation of a secondary amine like propafenone.

Experimental Protocol: Synthesis

Disclaimer: This synthesis should only be performed by qualified personnel in a well-ventilated fume hood, as nitrosamines are potentially carcinogenic. Appropriate personal protective equipment (PPE) must be worn.

Materials:

  • Propafenone Hydrochloride

  • Sodium Nitrite (NaNO2)

  • Hydrochloric Acid (HCl), 1M

  • Dichloromethane (DCM)

  • Saturated Sodium Bicarbonate solution

  • Anhydrous Sodium Sulfate

  • Deionized Water

  • Round-bottom flask, magnetic stirrer, separatory funnel, rotary evaporator.

Procedure:

  • Dissolution: Dissolve a known quantity of Propafenone HCl (e.g., 100 mg) in a mixture of deionized water and DCM in a round-bottom flask.

  • Acidification: Cool the solution in an ice bath to 0-5 °C with stirring. Slowly add 1M HCl to acidify the aqueous layer.

  • Nitrosation: Prepare a solution of sodium nitrite in deionized water. Add this solution dropwise to the stirred, cooled reaction mixture over 15-20 minutes. The molar excess of sodium nitrite should be carefully controlled (e.g., 1.5 to 2 equivalents).[13]

  • Reaction Monitoring: Allow the reaction to stir at 0-5 °C for 1-2 hours. The progress can be monitored by thin-layer chromatography (TLC) or LC-MS by periodically sampling the organic layer.

  • Quenching and Extraction: Once the reaction is complete, carefully transfer the mixture to a separatory funnel. Allow the layers to separate. The organic (DCM) layer contains the N-Nitroso propafenone. Wash the organic layer sequentially with cold deionized water and then with saturated sodium bicarbonate solution to neutralize any remaining acid.

  • Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator at low temperature to yield the crude N-Nitroso propafenone.

  • Purification: The crude product should be purified, for example by flash column chromatography, to obtain the reference standard of high purity.

  • Characterization: The identity and purity of the synthesized N-Nitroso propafenone must be confirmed by analytical techniques such as ¹H NMR, ¹³C NMR, and Mass Spectrometry.[12]

Analytical Methodology for Detection and Quantification

Due to the low acceptable intake limits for nitrosamines, highly sensitive and specific analytical methods are required for their detection and quantification.[14] Liquid Chromatography coupled with Tandem Mass Spectrometry (LC-MS/MS) is the technique of choice for NDSRIs like N-Nitroso propafenone.[3][15]

Experimental Protocol: LC-MS/MS Analysis

This protocol provides a starting point for the development of a validated method for the quantification of N-Nitroso propafenone in a propafenone drug product.

Sample Preparation:

  • Weighing and Dissolution: Accurately weigh a portion of the powdered tablets equivalent to a specific amount of propafenone API (e.g., 25 mg).

  • Extraction: Transfer to a volumetric flask and add a suitable diluent (e.g., methanol/water mixture). The diluent choice is critical to ensure complete dissolution of the API and extraction of the impurity.

  • Sonication/Shaking: Sonicate or shake the mixture for a defined period (e.g., 30 minutes) to ensure complete extraction.

  • Centrifugation and Filtration: Centrifuge the sample to pelletize the excipients. Filter the supernatant through a 0.22 µm filter (e.g., PVDF) into an HPLC vial.

LC-MS/MS System and Conditions:

Parameter Condition
LC System UPLC/UHPLC system
Column Reversed-phase C18 or Phenyl-Hexyl column (e.g., 100 x 2.1 mm, 1.8 µm). A phenyl-hexyl column may offer better resolution from the API due to potential π-π interactions.[1]
Mobile Phase A 0.1% Formic acid in Water
Mobile Phase B 0.1% Formic acid in Acetonitrile/Methanol
Gradient Optimized to resolve N-Nitroso propafenone from propafenone and other potential impurities.
Flow Rate 0.3 - 0.5 mL/min
Column Temp. 40 °C
Injection Vol. 2 - 10 µL
MS System Triple Quadrupole Mass Spectrometer (QqQ)
Ionization Electrospray Ionization, Positive Mode (ESI+)
MRM Transitions To be determined by infusing the reference standard. For N-Nitroso propafenone (M+H)+ of ~371.2, precursor and product ions would be selected. For example: Q1: 371.2 -> Q3: [Product Ion 1], Q3: [Product Ion 2]

Method Validation: The method must be validated according to ICH Q2(R1) guidelines, demonstrating specificity, linearity, accuracy, precision, and a limit of quantification (LOQ) sufficiently low to control the impurity at the required level (typically ≤10% of the acceptable intake limit for routine testing).[1]

cluster_prep Sample Preparation cluster_analysis LC-MS/MS Analysis DrugProduct Weigh Drug Product Dissolve Dissolve & Extract (e.g., MeOH/H2O) DrugProduct->Dissolve Sonicate Sonicate / Shake Dissolve->Sonicate Centrifuge Centrifuge & Filter Sonicate->Centrifuge Inject Inject into UPLC Centrifuge->Inject Separate Chromatographic Separation (C18 or Phenyl-Hexyl Column) Inject->Separate Ionize ESI+ Ionization Separate->Ionize Detect Detect by MRM (Triple Quadrupole MS) Ionize->Detect Data Data Analysis (Compare to Reference Standard) Detect->Data Quantification cluster_info Data Inputs & Actions RiskID Step 1: Risk Identification (API structure, raw materials, process conditions) RiskAnalysis Step 2: Risk Analysis (In Silico Assessment, Forced Degradation Studies) RiskID->RiskAnalysis Potential Risk Found RiskControl Step 3: Risk Control (Analytical Testing, Establish Control Strategy) RiskAnalysis->RiskControl Risk Confirmed Mitigation Step 4: Mitigation (Process/Formulation Change, Supplier Qualification) RiskControl->Mitigation Control Limit Exceeded ToxData Toxicology Data (AI = 100 ng/day) ToxData->RiskControl AnalyticalMethod Validated LC-MS/MS Method AnalyticalMethod->RiskControl

Caption: Nitrosamine risk assessment and mitigation workflow.

Conclusion

N-Nitroso propafenone represents a typical example of the challenges posed by NDSRIs in modern pharmaceutical manufacturing. Its status as a potent, mutagenic impurity necessitates a proactive and scientifically rigorous approach to risk assessment and control. By understanding its formation pathways, developing robust analytical methods for its detection, and implementing effective mitigation strategies, pharmaceutical manufacturers can ensure that propafenone-containing medicines meet the highest standards of quality and safety, thereby protecting patients from the potential risks associated with nitrosamine impurities.

References

  • N-Nitroso Propafenone | CAS 3036581-87-7. Veeprho. [Link]

  • Li, X., et al. (2023). Revisiting the mutagenicity and genotoxicity of N-nitroso propranolol in bacterial and human in vitro assays. PubMed. [Link]

  • Li, X., et al. (2023). Revisiting the mutagenicity and genotoxicity of N-nitroso propranolol in bacterial and human in vitro assays. ResearchGate. [Link]

  • Vong, K., et al. (2023). Current Threat of Nitrosamines in Pharmaceuticals and Scientific Strategies for Risk Mitigation. PubMed. [Link]

  • Strategies For Mitigating N-Nitrosamine Impurities In Drug Products: A Comprehensive Review. International Journal of Pharmaceutical Sciences Review and Research. [Link]

  • 208383Orig1s000. FDA. (2017). [Link]

  • Updates on possible mitigation strategies to reduce the risk of nitrosamine drug substance-related impurities in drug products. FDA. (2021). [Link]

  • Finding the right formula for nitrosamine risk mitigation. Drug Discovery and Development. (2023). [Link]

  • In Silico Mutagenicity Assessment. Lhasa Limited. [Link]

  • Mutagenicity and genotoxicity evaluation of 15 nitrosamine drug substance-related impurities in human TK6 cells. NIH. [Link]

  • Van der horst, A., et al. (2018). Performance of In Silico Models for Mutagenicity Prediction of Food Contact Materials. PubMed. [Link]

  • N-Nitroso-Propafenon. SynZeal. [Link]

  • ICH M7: A Guide to Mutagenic Impurity Assessment Software. IntuitionLabs. [Link]

  • Optimizing the detection of N-nitrosamine mutagenicity in the Ames test. PMC - NIH. [Link]

  • In silico analysis using Derek and Sarah along with ICH M7 expert review accurately predicts Mutagenicity and Carcinogenicity of Nitrosamines. ResearchGate. (2022). [Link]

  • Tsvetanov, C. (2024). (N-NITROSO) PROPAFENONE INDUCED ADVANCED NODULAR MELANOMA-FIRST REPORTED CASE IN THE WORLD LITERATURE: THE INEXTRICABLE LINKS BETWEEN THE PHOTOCARCINOGENESIS, DRUG RELATED NITROSOGENESIS AND PHARMACO-ONCOGENESIS. PubMed. [Link]

  • LC-ESI-MS/MS method for the accurate quantification of eight nitrosamines in pharmaceutical products. ResearchGate. (2025). [Link]

  • Ames Mutagenicity of N-Nitrosamines. Scribd. [Link]

  • Winning Strategies to Develop an Analytical Method for Nitrosamines. (2024). [Link]

  • Optimizing the detection of N-nitrosamine mutagenicity in the Ames test. PubChem. (2024). [Link]

  • Non‐Conventional Methodologies for the Synthesis of N‐Nitrosamines. Cardiff University. [Link]

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  • A rapid and sensitive LC–MS/MS assay for the determination of propafenone and its active metabolite 5–hydroxy propafenone in human plasma. Der Pharmacia Lettre. (2015). [Link]

  • Highly Sensitive Quantification of Mutagenic Nitrosamine Drug Substance Related Impurity (NDSRI) N-Nitroso Propranolol in Propranolol API and 40 mg Tablets Using LC/MS/MS. Agilent. (2022). [Link]

  • Hecht, S.S., et al. (2010). 7 Recent Studies on the Endogenous Formation of N-Nitroso-Compounds. Masonic Cancer Center.
  • Analytical Methodologies to Detect N-Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices. PubMed. (2024). [Link]

  • Quantitation of N-Nitroso-Propranolol in Drug Substance using LC-MS/MS. Waters Corporation. [Link]

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  • Preparation method of N-nitrosamine.
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Sources

Foundational

Propafenone Degradation and Nitrosamine Formation: A Mechanistic and Analytical Guide

An In-Depth Technical Guide for Drug Development Professionals Abstract The discovery of N-nitrosamine impurities in various pharmaceutical products has triggered intense regulatory scrutiny and a fundamental re-evaluati...

Author: BenchChem Technical Support Team. Date: January 2026

An In-Depth Technical Guide for Drug Development Professionals

Abstract

The discovery of N-nitrosamine impurities in various pharmaceutical products has triggered intense regulatory scrutiny and a fundamental re-evaluation of drug manufacturing and stability testing protocols. Propafenone, a Class IC antiarrhythmic agent, contains a secondary amine moiety, rendering it susceptible to nitrosation and the subsequent formation of the potentially genotoxic impurity, N-Nitroso-Propafenone. This technical guide provides an in-depth analysis of the chemical degradation pathways of propafenone that can lead to this critical impurity. We will explore the underlying reaction mechanisms, identify potential root causes for the introduction of nitrosating agents, and detail the analytical methodologies required for robust detection and quantification at trace levels. This document is intended for researchers, quality control scientists, and drug development professionals engaged in ensuring the safety and stability of pharmaceutical products.

Part 1: The Propafenone-Nitrosamine Nexus: Understanding the Core Risk

Propafenone: Therapeutic Profile and Chemical Structure

Propafenone is an antiarrhythmic medication used to treat irregular heartbeats, such as atrial and ventricular arrhythmias.[1][2][3] Its mechanism of action involves blocking sodium channels in the heart, thereby slowing electrical conduction.[2][4] From a chemical standpoint, propafenone is an aromatic ketone and a secondary amino compound.[5] This secondary amine group, specifically a propylamino group, is the critical structural feature that presents a vulnerability to nitrosation.[2][5][6]

Table 1: Physicochemical Properties of Propafenone and its Nitrosamine Impurity

PropertyPropafenoneN-Nitroso-Propafenone
Chemical Name 1-[2-[2-hydroxy-3-(propylamino)propoxy]phenyl]-3-phenylpropan-1-oneN-[2-hydroxy-3-[2-(3-phenylpropanoyl)phenoxy]propyl]-N-propylnitrous amide
Molecular Formula C21H27NO3C21H26N2O4
Molecular Weight 341.4 g/mol 370.45 g/mol
Key Functional Group Secondary AmineN-Nitrosamine

Source:[5][6][7]

The Regulatory Landscape: Why Nitrosamines are a Critical Concern

N-nitrosamines are classified as probable human carcinogens, and their presence in pharmaceuticals, even at trace levels, is a significant patient safety concern.[8][9] Since 2018, global regulatory bodies, including the U.S. FDA and EMA, have issued stringent guidance requiring manufacturers to perform comprehensive risk assessments to identify and mitigate the risk of nitrosamine impurities in their products.[8][10] These impurities can form during drug synthesis, formulation, or even during storage as degradation products.[9]

N-Nitroso-Propafenone: A Specific and Potent Threat

The specific nitrosamine impurity associated with propafenone is N-Nitroso-Propafenone.[6] This compound is formed by the nitrosation of the secondary amine in the propafenone side chain.[2][6] Due to its genotoxic potential, regulatory agencies have established strict acceptable intake (AI) limits for this impurity.

Table 2: Regulatory Acceptable Intake (AI) Limit for N-Nitroso-Propafenone

ImpurityClassificationAcceptable Intake (AI) Limit
N-Nitroso-PropafenoneUSFDA Carcinogenic Potency Category 2100 ng/day

Source:[6][11]

This extremely low limit underscores the necessity for highly sensitive analytical methods and a proactive approach to preventing its formation.

Part 2: Mechanistic Pathways of N-Nitroso-Propafenone Formation

The Fundamental Chemistry of Nitrosation

The formation of N-nitrosamines requires the convergence of two key reactants: a vulnerable amine (secondary or tertiary) and a nitrosating agent.[10][12] The most common nitrosating agents are derived from nitrite salts (e.g., sodium nitrite) under acidic conditions, which form nitrous acid (HNO₂) and its active nitrosating species, such as the nitrosonium ion (NO+) and dinitrogen trioxide (N₂O₃).[10][12]

Propafenone's Degradation and the Role of Stress Conditions

Forced degradation studies are essential for understanding a drug's stability profile. Research indicates that propafenone is particularly susceptible to degradation under oxidative (peroxide) and thermal stress.[13][14] While it shows more stability in alkaline and standard acidic conditions, the presence of a nitrosating agent under these same conditions can dramatically alter the degradation profile, favoring nitrosamine formation.[13][14] The formation of N-Nitroso-Propafenone can occur during API synthesis, processing, or as a degradation product, particularly when nitrite sources are present in moisture-rich or acidic environments.[6]

Visualizing the Degradation and Nitrosation Pathway

The following diagram illustrates the primary pathway for the formation of N-Nitroso-Propafenone from the parent drug in the presence of a nitrosating agent. The reaction is a classic nitrosation of a secondary amine.

G Propafenone Propafenone (Secondary Amine) N_Nitroso_Propafenone N-Nitroso-Propafenone (Genotoxic Impurity) Propafenone->N_Nitroso_Propafenone reacts with Nitrite Nitrite Source (e.g., from excipients, raw materials) Conditions Acidic pH (H+) Heat, Moisture Nitrite->Conditions activates to form Nitrosating_Agent Active Nitrosating Agent (e.g., N2O3, NO+) Nitrosating_Agent->N_Nitroso_Propafenone G cluster_prep Sample Preparation cluster_analysis LC-MS/MS Analysis cluster_data Data Processing & Reporting start Weigh & Crush Drug Product dissolve Dissolve in Solvent (e.g., MeOH/H2O) start->dissolve centrifuge Centrifuge to Remove Excipients dissolve->centrifuge filter Filter (0.22 µm) into HPLC Vial centrifuge->filter inject Inject into UPLC/HPLC System filter->inject separate Separation on C18 Column inject->separate ionize Ionization (ESI or APCI Source) separate->ionize detect Detection by MS/MS (MRM Mode) ionize->detect integrate Integrate Peak Area detect->integrate quantify Quantify against Calibration Curve integrate->quantify report Report Result (ng/dose) quantify->report

Sources

Exploratory

An In-depth Technical Guide to the Impact of Storage Conditions on N-Nitroso Propafenone Formation

Foreword: The Imperative of Proactive Nitrosamine Control The emergence of N-nitrosamine impurities as a significant concern for patient safety has fundamentally reshaped the landscape of pharmaceutical development and m...

Author: BenchChem Technical Support Team. Date: January 2026

Foreword: The Imperative of Proactive Nitrosamine Control

The emergence of N-nitrosamine impurities as a significant concern for patient safety has fundamentally reshaped the landscape of pharmaceutical development and manufacturing.[1][2][3] These compounds, many of which are classified as probable human carcinogens, can form at trace levels in drug products during synthesis, manufacturing, or, critically, during storage.[4][5][6] N-Nitroso propafenone, a nitrosamine drug substance-related impurity (NDSRI) of the antiarrhythmic agent propafenone, exemplifies this challenge.[7][8] It is formed from the nitrosation of the secondary amine functional group within the propafenone molecule.[7][8] This guide provides a deep dive into the core mechanisms of its formation, with a primary focus on the pivotal role that storage conditions play in its appearance and accumulation. We will explore the causality behind these phenomena and present a framework for robust experimental investigation and mitigation, grounded in scientific first principles and regulatory expectations.[1][9]

The Chemistry of N-Nitroso Propafenone Formation: A Mechanistic Overview

The formation of N-Nitroso propafenone is contingent on the convergence of two key reactants: the secondary amine moiety within the propafenone structure and a nitrosating agent.[8][10][11] The most common nitrosating agents in the context of finished drug products are derived from residual nitrite impurities often found in pharmaceutical excipients.[10][12][13]

The reaction proceeds as follows:

  • Activation of Nitrite: Under acidic conditions, nitrite ions (NO₂⁻) are protonated to form nitrous acid (HNO₂).

  • Formation of the Nitrosating Agent: Two molecules of nitrous acid can equilibrate to form dinitrogen trioxide (N₂O₃), a potent nitrosating agent.[6][13]

  • Nucleophilic Attack: The secondary amine nitrogen on the propafenone molecule acts as a nucleophile, attacking the electrophilic nitrosonium ion (NO⁺) donor (e.g., N₂O₃).

  • Formation of N-Nitroso Propafenone: This reaction results in the formation of a stable N-N=O bond, yielding the N-Nitroso propafenone impurity.[7][14]

This entire process is not merely a theoretical possibility; it is a tangible risk that is highly sensitive to the physicochemical environment within the final drug product formulation. The conditions under which the drug product is stored are paramount in determining the rate and extent of this reaction.

G Propafenone Propafenone (Secondary Amine) N_Nitroso_Propafenone N-Nitroso Propafenone (NDSRI) Propafenone->N_Nitroso_Propafenone Nitrite Nitrite Impurity (NO₂⁻) (from Excipients) Conditions Moisture Acidic Micro-environment (Low pH) Elevated Temperature Nitrite->Conditions activates to Nitrosating Agent (e.g., N₂O₃) Conditions->N_Nitroso_Propafenone facilitates nitrosation G cluster_storage Stability Storage start Select Drug Product Batch (Final Formulation & Packaging) storage_accel Accelerated 40°C / 75% RH start->storage_accel Distribute Samples storage_long Long-Term 25°C / 60% RH start->storage_long Distribute Samples storage_photo Photostability (ICH Q1B) start->storage_photo Distribute Samples sampling Timepoint Sampling (e.g., 0, 1, 3, 6 months) storage_accel->sampling storage_long->sampling storage_photo->sampling analysis Sample Prep & LC-MS/MS Analysis sampling->analysis evaluation Data Evaluation: - Quantify NDSRI - Determine Formation Rate analysis->evaluation risk Risk Assessment: Compare vs. Acceptable Intake (AI) Limit evaluation->risk end_ok Acceptable Stability Profile risk->end_ok Below Limit end_fail Mitigation Required risk->end_fail Exceeds Limit

Caption: A workflow for conducting a stability study on N-Nitroso propafenone.

Analytical Methodologies for Trace-Level Detection

Given the low acceptable intake limits for nitrosamines, highly sensitive and specific analytical methods are required. [1][9]

  • Primary Technique: High-Performance Liquid Chromatography coupled with Tandem Mass Spectrometry (LC-MS/MS) is the gold standard. [15][16]It offers the necessary selectivity to distinguish the N-nitroso impurity from the API and other matrix components, and the sensitivity to quantify it at parts-per-billion levels.

  • Method Validation: The analytical method must be fully validated according to ICH Q2(R1) guidelines, proving its accuracy, precision, specificity, linearity, range, and limits of detection (LOD) and quantitation (LOQ).

  • Reference Standard: A well-characterized reference standard of N-Nitroso propafenone is essential for accurate quantification. [14][17][18]

G Sample Extracted Sample from Stability Study LC HPLC Separation (C18 Column) Sample->LC Ionization Ionization Source (e.g., ESI/APCI) LC->Ionization MS1 Quadrupole 1 (Q1) Precursor Ion Selection Ionization->MS1 CID Collision Cell (Q2) Fragmentation MS1->CID MS2 Quadrupole 3 (Q3) Product Ion Selection CID->MS2 Detector Detector & Data System MS2->Detector Result Quantified Result (ppm or ng/dose) Detector->Result

Caption: A typical LC-MS/MS analytical workflow for nitrosamine quantification.

Mitigation Strategies for Controlling Formation

If storage stability studies indicate an unacceptable risk of N-Nitroso propafenone formation, several formulation and packaging strategies can be implemented.

  • Excipient Control: The most effective strategy is to control the source of the nitrosating agent. [19][20]This involves working with excipient suppliers to source materials with the lowest possible nitrite content and implementing routine testing of incoming excipient lots. [12][21]* pH Modification: The formation of the active nitrosating agent is favored by acidic conditions. [2]Incorporating buffering agents or alkaline excipients (e.g., sodium carbonate) can raise the micro-environmental pH within the dosage form, significantly inhibiting the reaction. [2][21]* Inclusion of Antioxidants/Scavengers: Certain antioxidants are known to be effective nitrite scavengers. [20][22]Ascorbic acid (Vitamin C) and alpha-tocopherol (Vitamin E) can react with and neutralize nitrosating agents before they can react with the drug substance. [21][23]The FDA explicitly encourages exploring such formulation-based mitigation approaches. [21]* Packaging Solutions: Utilizing high-barrier packaging materials that minimize moisture ingress is crucial. [24]In some cases, active packaging technologies that scavenge moisture or other reactive species from the package headspace may be considered. [22]

Conclusion

The formation of N-Nitroso propafenone in drug products is a complex interplay between the formulation's intrinsic properties and the external stresses it encounters during its lifecycle. Storage conditions, particularly elevated temperature and humidity, are powerful drivers of this impurity-forming reaction. A proactive approach, built on a deep mechanistic understanding, robust stability testing, and highly sensitive analytical methods, is essential for ensuring product quality and patient safety. By meticulously evaluating the impact of storage and implementing science-driven mitigation strategies where necessary, researchers and drug developers can effectively control the risk of N-Nitroso propafenone formation.

References

  • Title: Formation of N-Nitrosamine Drug Substance Related Impurities in Medicines: A Regulatory Perspective on Risk Factors and Mitigation Strategies - ACS Publications Source: ACS Publications URL
  • Title: Guidelines for Nitrosamine Impurities in Drug substances and pharmaceutical drug Products Year 2025 Source: EDREX URL
  • Title: N-Nitroso Propafenone - Manasa Life Sciences Source: Manasa Life Sciences URL
  • Title: Excipient Impact on Nitrosamine Formation - ResolveMass Laboratories Inc.
  • Title: Crystal defects cause nitrosamine formation in ranitidine under accelerated storage conditions - PubMed Source: PubMed URL
  • Title: IPEC Position Paper The Role of Excipients in Determining N-Nitrosamine Risks for Drug Products Source: IPEC URL
  • Title: 6 Steps to reduce nitrosamines impurities in Pharma industry Source: Unknown Source URL
  • Title: Mitigating Risks of N-Nitroso Impurities in Drug Manufacturing - Aquigen Bio Sciences Source: Aquigen Bio Sciences URL
  • Title: N-Nitroso Propafenone | CAS No- NA - Chemicea Source: Chemicea URL
  • Title: Are Packaging Materials a Hidden Source of Nitrosamines?
  • Title: Nitrosamine Impurities in Pharma | Complete FDA/EMA Assessment Guide (Risk, Root Cause, Control)
  • Title: IPEC Position Paper The Role of Excipients in Determining N-Nitrosamine Risks for Drug Products Source: IPEC URL
  • Title: Updates on possible mitigation strategies to reduce the risk of nitrosamine drug substance-related impurities in drug products | FDA Source: FDA URL
  • Title: Nitrosamines in Pharmaceuticals: Formation, Risks, and Detection Methods Explained Source: YouTube URL
  • Title: Nitrosamine Control: Understanding the New FDA and EMA Regulations | SGS Belgium Source: SGS Belgium URL
  • Title: FDA Issues Revised Guidance on the Control of Nitrosamine Impurities in Human Drugs Source: Unknown Source URL
  • Title: Nitrosamine Impurities - PMDA Source: PMDA URL
  • Title: Nitrosating Agent Mitigation Strategy - Contract Pharma Source: Contract Pharma URL
  • Title: Strategies For Mitigating N-Nitrosamine Impurities In Drug Products: A Comprehensive Review - International Journal of Pharmaceutical Sciences Source: International Journal of Pharmaceutical Sciences URL
  • Title: Formation of N‑Nitrosamine Drug Substance Related Impurities in Medicines: A Regulatory Perspective on Risk Factors and Mitigation Strategies - Pharma Excipients Source: Pharma Excipients URL
  • Title: N-Nitroso-Propafenon - SynZeal Source: SynZeal URL
  • Title: N-Nitroso Propafenone | CAS 3036581-87-7 - Veeprho Source: Veeprho URL
  • Title: Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices - PubMed Central Source: PubMed Central URL
  • Title: Using the Right Excipients to Mitigate Nitrosamine Formation - The Medicine Maker Source: The Medicine Maker URL
  • Title: Analytical Strategies for the Detection and Quantification of Nitrosamine Impurities in Pharmaceuticals Source: Unknown Source URL
  • Title: N-Nitroso Propafenone EP Impurity B - Veeprho Source: Veeprho URL
  • Title: (N-NITROSO)
  • Title: Nitrosamine Contamination in Pharmaceuticals: A Comprehensive Review on Nitrosation Pathways, Potential Root Cause, Detection, Risk Assessment, and Mitigation Strategies - Biosciences Biotechnology Research Asia Source: Biosciences Biotechnology Research Asia URL
  • Title: Workflows for Quality risk management of nitrosamine risks in medicines - Efpia Source: Efpia URL
  • Title: Nitrosamine Degradation Pathways - ResolveMass Laboratories Inc.

Sources

Protocols & Analytical Methods

Method

A Validated LC-MS/MS Method for the Ultrasensitive Quantification of N-Nitroso Propafenone in Pharmaceutical Drug Products

An Application Note and Protocol for the Analytical Method Development and Validation for the Detection of N-Nitroso Propafenone Introduction: The Imperative for Nitrosamine Control The discovery of N-nitrosamine impurit...

Author: BenchChem Technical Support Team. Date: January 2026

An Application Note and Protocol for the Analytical Method Development and Validation for the Detection of N-Nitroso Propafenone

Introduction: The Imperative for Nitrosamine Control

The discovery of N-nitrosamine impurities in common medications since 2018 has presented a significant challenge to the pharmaceutical industry, prompting widespread product recalls and intensified regulatory scrutiny.[1][2] These compounds are classified as probable or possible human carcinogens, making their control in finished drug products a matter of critical patient safety.[3][4]

N-Nitroso propafenone is a nitrosamine drug substance-related impurity (NDSRI) that can form from the nitrosation of the secondary amine in the propafenone molecule.[5][6] Propafenone is a Class IC antiarrhythmic agent widely used to manage cardiac arrhythmias.[6] The formation of its N-nitroso derivative can occur during drug substance synthesis, formulation, or even during storage if nitrosating agents (like residual nitrites) are present with the amine precursor, often under acidic conditions.[5][7]

Regulatory bodies, including the U.S. Food and Drug Administration (FDA), have established stringent acceptable intake (AI) limits for nitrosamine impurities to mitigate potential carcinogenic risk.[3][8] For N-Nitroso propafenone, which is classified under the Carcinogenic Potency Categorization Approach (CPCA) as a Potency Category 2 impurity, the acceptable intake limit is 100 ng/day.[5][9] This necessitates the development of highly sensitive and specific analytical methods capable of detecting and quantifying this impurity at trace levels, often in the parts-per-billion (ppb) range relative to the active pharmaceutical ingredient (API).

This application note provides a comprehensive, validated analytical method for the quantification of N-Nitroso propafenone in a drug product matrix using Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS). The methodology herein is designed to be robust, specific, and exceed the sensitivity requirements mandated by global regulatory agencies, ensuring product quality and patient safety.

Scientific Rationale and Method Development Strategy

The primary objective is to develop a method that can reliably quantify N-Nitroso propafenone at levels well below its acceptable intake limit. The selection of the analytical technique and its associated parameters is driven by the chemical properties of the analyte and the complexity of the pharmaceutical matrix.

Causality Behind Experimental Choices: Why LC-MS/MS?

While Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful technique for volatile nitrosamines, Liquid Chromatography-Mass Spectrometry (LC-MS/MS) was selected for N-Nitroso propafenone for several critical reasons:

  • Analyte Suitability: N-Nitroso propafenone is a relatively large and non-volatile molecule (M.W. 370.45 g/mol ), making it ideally suited for LC-based separation without the need for derivatization.[5]

  • Thermal Stability: Many nitrosamines can be thermally labile. Using LC-MS/MS avoids the high temperatures of a GC injection port, which could potentially cause degradation of the analyte or, conversely, artifactual formation from precursors in the sample matrix.[10]

  • Superior Sensitivity and Selectivity: Tandem mass spectrometry (MS/MS) operating in Multiple Reaction Monitoring (MRM) mode provides exceptional selectivity and sensitivity.[2] It filters for a specific precursor ion and a corresponding product ion, effectively eliminating background noise from the complex drug product matrix and allowing for confident quantification at ultra-trace levels.[11]

  • Broad Applicability: LC-MS/MS methods are versatile and can often be adapted to simultaneously detect a wide range of nitrosamine impurities with varying polarities and volatilities.[2][12]

Ionization and Chromatography
  • Ionization Source: Atmospheric Pressure Chemical Ionization (APCI) was chosen as the ionization source. For many nitrosamines, APCI provides more efficient ionization and thus greater sensitivity compared to the more common Electrospray Ionization (ESI).[13][14] This is a critical factor in achieving the low limits of detection required.

  • Chromatographic Separation: A reversed-phase C18 column is employed to provide robust retention and separation of N-Nitroso propafenone from the API and other excipients. A gradient elution using methanol and water, with formic acid as a mobile phase modifier, ensures a sharp peak shape and optimal ionization efficiency.

Sample Preparation: A Critical Control Point

Sample preparation is arguably the most critical step in nitrosamine analysis.[7] The goal is to achieve complete extraction of the analyte from the drug product while preventing its degradation or any artifactual formation.[7][10] A simple and direct extraction procedure using methanol is employed. Methanol is an effective solvent for both propafenone and its nitrosamine impurity and is compatible with the reversed-phase chromatographic system.[15] To prevent potential artifactual formation, exposure to acidic conditions and UV light is minimized throughout the procedure.[10]

Experimental Workflow Diagram

The following diagram outlines the complete analytical workflow from sample preparation to final data reporting.

Analytical_Workflow_for_N-Nitroso_Propafenone Figure 1: Overall Analytical Workflow cluster_prep Sample Preparation cluster_analysis Instrumental Analysis cluster_data Data Processing & Reporting sample Weigh Drug Product Tablet Powder extract Add Extraction Solvent (Methanol) & Vortex sample->extract Extraction centrifuge Centrifuge to Pellet Excipients extract->centrifuge Clarification filter Filter Supernatant into HPLC Vial centrifuge->filter Final Cleanup lcms LC-MS/MS Analysis (APCI, MRM Mode) filter->lcms process Integrate Peaks & Quantify vs. Calibration Curve lcms->process report Report Result (ng/g or ppm) & Compare to Specification process->report

Caption: Figure 1: Overall Analytical Workflow

Detailed Analytical Protocol

4.1 Reagents and Materials

  • N-Nitroso propafenone reference standard (Purity >95%)

  • Propafenone HCl drug product (tablets)

  • Methanol (LC-MS Grade)

  • Water (LC-MS Grade)

  • Formic Acid (LC-MS Grade)

  • Amber glass vials (15 mL) and HPLC vials (2 mL)

  • Volumetric flasks and pipettes

  • Syringe filters (0.22 µm PVDF)

4.2 Preparation of Standards and Solutions

  • Diluent: Methanol

  • Stock Standard Solution (1000 ng/mL): Accurately weigh 1.0 mg of N-Nitroso propafenone reference standard and dissolve in a 100 mL amber volumetric flask with methanol. Further dilute 1 mL of this solution to 10 mL with methanol. Store protected from light at 2-8°C.

  • Working Standard Solutions: Prepare a series of calibration standards by serially diluting the Stock Standard Solution with methanol to achieve concentrations ranging from 0.05 ng/mL to 10 ng/mL. (e.g., 0.05, 0.1, 0.25, 0.5, 1.0, 2.5, 5.0, 10 ng/mL).

4.3 Sample Preparation

  • Accurately weigh a portion of finely crushed propafenone tablet powder equivalent to 100 mg of propafenone API into a 15 mL amber glass centrifuge tube.

  • Add 10.0 mL of methanol to the tube.

  • Vortex vigorously for 5 minutes to ensure complete dissolution of the API and extraction of the impurity.

  • Centrifuge the sample at 4000 rpm for 10 minutes to pellet the insoluble excipients.[15]

  • Carefully filter the supernatant through a 0.22 µm PVDF syringe filter into an amber HPLC vial.[16] This final solution has a target API concentration of 10 mg/mL.

4.4 Instrumental Conditions

LC Parameters Setting
System UHPLC System
Column C18, 2.1 x 100 mm, 1.8 µm
Mobile Phase A 0.1% Formic Acid in Water
Mobile Phase B 0.1% Formic Acid in Methanol
Flow Rate 0.3 mL/min
Column Temp. 40°C
Injection Vol. 5 µL
Gradient 0-1 min (30% B), 1-8 min (30-95% B), 8-10 min (95% B), 10.1-12 min (30% B)
MS/MS Parameters Setting
System Triple Quadrupole Mass Spectrometer
Ionization Mode APCI, Positive
MRM Transition Q1: 371.2 m/z -> Q3: 116.1 m/z (Quantifier), 72.1 m/z (Qualifier)
Corona Discharge 4 µA
Vaporizer Temp. 400°C
Sheath Gas 40 arb
Aux Gas 10 arb
Capillary Temp. 300°C
Collision Gas Argon

Rationale for MRM Transition: The precursor ion [M+H]⁺ for N-Nitroso propafenone (C₂₁H₂₆N₂O₄) is m/z 371.2. The product ions selected (e.g., 116.1, 72.1) are characteristic fragments that provide specificity for the molecule.

Method Validation Protocol and Acceptance Criteria (ICH Q2(R1))

A comprehensive method validation was performed to demonstrate that the analytical procedure is suitable for its intended purpose, in accordance with ICH Q2(R1) guidelines.[17][18][19]

5.1 System Suitability

  • Procedure: Inject the 1.0 ng/mL working standard solution six times.

  • Acceptance Criteria: The relative standard deviation (%RSD) for peak area and retention time should be ≤ 15.0%.

5.2 Specificity

  • Procedure: Analyze a blank (methanol) and a placebo sample (crushed tablet without API). Spike the placebo sample with N-Nitroso propafenone and analyze to demonstrate the absence of interference at the retention time of the analyte.

  • Acceptance Criteria: No interfering peaks at the retention time of N-Nitroso propafenone in the blank and placebo chromatograms.

5.3 Linearity and Range

  • Procedure: Analyze the calibration standards at a minimum of six concentration levels across the range of 0.05 ng/mL to 10 ng/mL.

  • Acceptance Criteria: The correlation coefficient (r²) of the linear regression curve should be ≥ 0.995.

5.4 Limit of Detection (LOD) and Limit of Quantitation (LOQ)

  • Procedure: Calculated based on the signal-to-noise ratio (S/N) of the chromatogram, where LOD corresponds to S/N of 3:1 and LOQ corresponds to S/N of 10:1.

  • Acceptance Criteria: The LOQ must be sufficiently below the reporting threshold required to control the impurity based on the 100 ng/day AI limit.

5.5 Accuracy (Recovery)

  • Procedure: Spike the placebo sample with N-Nitroso propafenone at three concentration levels (e.g., LOQ, 100%, and 150% of the target limit) in triplicate. Calculate the percent recovery.

  • Acceptance Criteria: The mean recovery should be within 70-130% for trace impurity analysis.

5.6 Precision

  • Repeatability (Intra-assay): Analyze six replicate preparations of a spiked sample at 100% of the target limit on the same day.

  • Intermediate Precision: Repeat the analysis on a different day with a different analyst or instrument.

  • Acceptance Criteria: The %RSD for both repeatability and intermediate precision should be ≤ 20.0%.

Validation Results Summary

The following tables summarize the data obtained during method validation.

Table 1: System Suitability and Linearity

Parameter Result Acceptance Criteria
System Suitability (%RSD, n=6) Peak Area: 4.2%, RT: 0.5% ≤ 15.0%
Linearity Range 0.05 - 10.0 ng/mL ---

| Correlation Coefficient (r²) | 0.9989 | ≥ 0.995 |

Table 2: Sensitivity, Accuracy, and Precision

Parameter Result Acceptance Criteria
LOD (S/N = 3:1) 0.015 ng/mL (0.0015 ppm) Report
LOQ (S/N = 10:1) 0.05 ng/mL (0.005 ppm) ≤ Reporting Threshold
Accuracy (% Recovery, n=3 levels) 95.8% - 108.2% 70 - 130%
Precision (Repeatability, %RSD) 6.5% ≤ 20.0%

| Precision (Intermediate, %RSD) | 8.1% | ≤ 20.0% |

Note: ppm values are calculated with respect to a 10 mg/mL API sample concentration.

Conclusion

The LC-MS/MS method detailed in this application note provides a robust, sensitive, and specific protocol for the quantification of N-Nitroso propafenone in pharmaceutical drug products. The method was successfully validated according to ICH Q2(R1) guidelines, demonstrating excellent linearity, accuracy, and precision.[17][18] The achieved Limit of Quantitation of 0.005 ppm is well below the levels required to ensure compliance with the FDA's acceptable intake limit of 100 ng/day.[5][9] This self-validating system offers a reliable solution for researchers, scientists, and drug development professionals to implement for routine quality control testing, risk assessment, and regulatory submissions, ultimately safeguarding product quality and patient health.

References

  • Agilent Technologies. (n.d.). Nitrosamines Analysis in Pharmaceuticals. Retrieved from [Link]

  • Restek Corporation. (n.d.). Analysis of Nitrosamine Impurities in Drugs by GC-MS/MS. Retrieved from [Link]

  • ACS Publications. (2023). Nitrosamine Control: From Risk Assessment to Analytical Testing with Emphasis on Sample Preparation and Phase-Appropriate Method Validation. Organic Process Research & Development. Retrieved from [Link]

  • RAPS. (2023, September 4). FDA revises final guidance on nitrosamine impurities. Retrieved from [Link]

  • ECA Academy. (n.d.). ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. Retrieved from [Link]

  • FDA. (2023, September 24). FDA Issues Revised Guidance on the Control of Nitrosamine Impurities in Human Drugs. Retrieved from [Link]

  • U.S. Food and Drug Administration. (2023, September 4). Information about Nitrosamine Impurities in Medications. Retrieved from [Link]

  • U.S. Food and Drug Administration. (2023, August 4). CDER Nitrosamine Impurity Acceptable Intake Limits. Retrieved from [Link]

  • U.S. Food and Drug Administration. (2023, September). Control of Nitrosamine Impurities in Human Drugs. Retrieved from [Link]

  • Manasa Life Sciences. (n.d.). N-Nitroso Propafenone. Retrieved from [Link]

  • U.S. Food and Drug Administration. (2021, September 17). Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry. Retrieved from [Link]

  • ResolveMass Laboratories Inc. (n.d.). Quantification of Trace Nitrosamines with GC-MS: When and Why It's Used. Retrieved from [Link]

  • Separation Science. (2023, October 2). Overcoming the Challenges of Nitrosamine Analysis Using LC-MS/MS. Retrieved from [Link]

  • Shimadzu Corporation. (n.d.). High Sensitive and Accurate Analysis of Nitrosamines Using GC/MS/MS. Retrieved from [Link]

  • International Council for Harmonisation. (n.d.). Quality Guidelines. Retrieved from [Link]

  • National Institutes of Health. (2020). A multi-analyte LC-MS/MS method for screening and quantification of nitrosamines in sartans. PMC. Retrieved from [Link]

  • Starodub. (2024, April 24). Revised ICH Guideline Q2(R1) On Validation Of Analytical Procedures. Retrieved from [Link]

  • SCIEX. (2024, May 6). High-Sensitivity Quantitation of Nitrosamine Impurities in Drug Substances Using LC-MS/MS. Retrieved from [Link]

  • U.S. Food and Drug Administration. (n.d.). LC-HRMS Based Analytical Platform to Determine Nitrosamines in Pharmaceuticals. Retrieved from [Link]

  • International Council for Harmonisation. (2005, November). VALIDATION OF ANALYTICAL PROCEDURES: TEXT AND METHODOLOGY Q2(R1). Retrieved from [Link]

  • U.S. Food and Drug Administration. (2019, May 21). Liquid Chromatography-High Resolution Mass Spectrometry (LC-HRMS) Method for the Determination of Six Nitrosamine Impurities in ARB Drugs. Retrieved from [Link]

  • SynZeal. (n.d.). N-Nitroso-Propafenon. Retrieved from [Link]

  • Allmpus. (n.d.). N-Nitroso Propafenone. Retrieved from [Link]

  • National Center for Biotechnology Information. (n.d.). N-nitroso-propafenone impurity B. PubChem. Retrieved from [Link]

  • Veeprho. (n.d.). N-Nitroso Propafenone | CAS 3036581-87-7. Retrieved from [Link]

  • Veeprho. (n.d.). Propafenone Impurities and Related Compound. Retrieved from [Link]

  • PubMed Central. (2023). Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices. Retrieved from [Link]

  • MDPI. (2023). Analytical Strategies for the Detection and Quantification of Nitrosamine Impurities in Pharmaceuticals. Retrieved from [Link]

  • Veeprho. (n.d.). N-Nitroso Propafenone EP Impurity B. Retrieved from [Link]

  • ResearchGate. (2008). Chapter 18 Methods for the Determination of N-Nitroso Compounds in Food and Biological Fluids. Retrieved from [Link]

Sources

Application

GC-MS Analysis of Volatile Nitrosamines in Propafenone Active Pharmaceutical Ingredient (API)

An Application Note and Protocol for Researchers, Scientists, and Drug Development Professionals Abstract The discovery of N-nitrosamine impurities in various pharmaceutical products has prompted stringent regulatory scr...

Author: BenchChem Technical Support Team. Date: January 2026

An Application Note and Protocol for Researchers, Scientists, and Drug Development Professionals

Abstract

The discovery of N-nitrosamine impurities in various pharmaceutical products has prompted stringent regulatory scrutiny from agencies like the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA).[1] These compounds are classified as probable human carcinogens, necessitating their control at trace levels in drug substances and products.[1][2][3] Propafenone, an antiarrhythmic drug, contains a secondary amine moiety in its structure, presenting a potential risk for the formation of nitrosamine impurities under certain manufacturing or storage conditions.[4][5] This application note provides a detailed, robust, and validated protocol for the quantitative analysis of common volatile nitrosamines in propafenone API using Gas Chromatography-Mass Spectrometry (GC-MS). The methodology emphasizes a comprehensive workflow, from risk assessment considerations and sample preparation to instrument optimization and method validation, ensuring scientific integrity and regulatory compliance.

Introduction: The Regulatory and Scientific Imperative

N-nitrosamines are a class of potent genotoxic impurities that can form through the reaction of secondary or tertiary amines with nitrosating agents (e.g., nitrites, nitrous acid).[4][6] Their presence in medications is a significant patient safety concern.[2] Consequently, regulatory bodies worldwide mandate that pharmaceutical manufacturers conduct thorough risk assessments for all products and, where a risk is identified, perform confirmatory testing using sensitive and validated analytical methods.[7][8]

The chemical structure of propafenone includes a secondary amine, making it susceptible to nitrosation. The risk assessment for propafenone must evaluate its synthesis route, the purity of starting materials and reagents, solvent composition, and manufacturing process conditions to identify any potential sources of amines and nitrosating agents.[5][7] This protocol is designed for the confirmatory testing step, providing a reliable method to detect and quantify volatile nitrosamines like N-nitrosodimethylamine (NDMA) and N-nitrosodiethylamine (NDEA) at levels that meet or exceed the strict acceptable intake (AI) limits, often in the nanogram-per-day range.[5][9]

Analytical Strategy: Why GC-MS?

Gas Chromatography-Mass Spectrometry (GC-MS) is a highly effective technique for the analysis of volatile and semi-volatile nitrosamines.[10]

  • Causality behind the choice: The decision to use GC-MS is based on its superior separation efficiency for volatile compounds (GC) and its high sensitivity and selectivity (MS).[11][12] For trace-level impurity analysis, the mass spectrometer, particularly when operated in Selected Ion Monitoring (SIM) mode, can isolate target analytes from the complex drug matrix, minimizing interference and ensuring accurate quantification.[13][14] While LC-MS is also a powerful tool, GC-MS is often preferred for its robustness and excellent performance with smaller, more volatile nitrosamines.[6][15]

The overall analytical workflow is a multi-stage process designed to ensure accuracy and prevent contamination.

Analytical_Workflow cluster_prep Phase 1: Sample Preparation cluster_analysis Phase 2: Instrumental Analysis cluster_data Phase 3: Data Processing & Reporting Sample 1. Weigh Propafenone API Sample Spike 2. Spike with Isotope-Labeled Internal Standard (ISTD) Sample->Spike Dissolve 3. Dissolve/Suspend in Aqueous Base (e.g., NaOH) Spike->Dissolve Extract 4. Liquid-Liquid Extraction with Dichloromethane (DCM) Dissolve->Extract Concentrate 5. Concentrate Extract (if necessary) Extract->Concentrate Vial 6. Transfer to GC Vial Concentrate->Vial Inject 7. GC-MS Injection (Splitless Mode) Vial->Inject Separate 8. Chromatographic Separation Inject->Separate Detect 9. MS Detection (SIM Mode) Separate->Detect Integrate 10. Peak Integration & Identification Detect->Integrate Quantify 11. Quantification against Calibration Curve Integrate->Quantify Report 12. Report Final Concentration (ng/g or ppm) Quantify->Report

Caption: High-level workflow for GC-MS analysis of nitrosamines in Propafenone.

Detailed Experimental Protocol

3.1. Materials and Reagents

  • Solvents: Dichloromethane (DCM), Methanol (MeOH) - HPLC or pesticide residue grade.

  • Reagents: Sodium Hydroxide (NaOH), ACS grade or higher.

  • Reference Standards: Certified reference standards for target nitrosamines (e.g., NDMA, NDEA, N-nitrosodiisopropylamine (NDIPA), etc.).

  • Internal Standards (ISTD): Isotope-labeled nitrosamine standards (e.g., NDMA-d6, NDEA-d10). The use of labeled standards is critical as they co-extract with the target analytes and experience similar matrix effects, correcting for variations in sample preparation and injection, thereby ensuring the highest accuracy.[16]

  • Water: Deionized or Milli-Q water.

  • Glassware: Use amber glassware to protect light-sensitive nitrosamines.[16] All glassware should be meticulously cleaned to prevent contamination.

3.2. Standard and Sample Preparation

Self-Validation Insight: All preparations must be handled with extreme care to avoid cross-contamination and artifactual formation of nitrosamines.[17][18] A method blank (a sample preparation performed with no API) should be run with every batch to ensure the system and reagents are free from contamination.

  • Stock Standard Preparation (10 µg/mL): Accurately prepare individual stock solutions of each nitrosamine and isotope-labeled internal standard in Methanol. Store in amber vials at -20°C.

  • Intermediate & Working Standard Preparation: Prepare a mixed working standard solution containing all target nitrosamines at a suitable concentration (e.g., 1 µg/mL) in Methanol. Similarly, prepare a mixed ISTD solution (e.g., 1 µg/mL).

  • Calibration Standards: Prepare a series of calibration standards (e.g., 5, 10, 25, 50, 100 ng/mL) in DCM. Spike each level with a constant concentration of the ISTD solution (e.g., 50 ng/mL). This range should bracket the expected concentration of any impurities.

  • Sample Preparation (Liquid-Liquid Extraction): a. Accurately weigh approximately 500 mg of the Propafenone API into a 15 mL amber glass centrifuge tube.[19] b. Add 100 µL of the mixed ISTD working solution. c. Add 5.0 mL of 0.1 M aqueous NaOH. The addition of a base is crucial to ensure the nitrosamines, which are weakly basic, are in their non-ionized state, maximizing their partitioning into the organic extraction solvent. d. Vortex the tube for 1 minute, then shake for 10 minutes to fully dissolve or suspend the API. e. Add 2.0 mL of Dichloromethane (DCM).[10][19] f. Vigorously shake the tube for 5 minutes, then centrifuge at 4000 rpm for 5 minutes to separate the layers. g. Carefully transfer the bottom organic layer (DCM) using a glass Pasteur pipette into a clean amber GC vial. h. Repeat the extraction (steps e-g) with a fresh 2.0 mL aliquot of DCM and combine the organic extracts. i. If necessary, the combined extract can be gently concentrated under a stream of nitrogen to achieve lower detection limits. Do not evaporate to dryness to prevent loss of volatile analytes. Reconstitute in a known small volume of DCM. j. The sample is now ready for GC-MS analysis.

GC-MS Instrumental Conditions

The following parameters provide a robust starting point and should be optimized for the specific instrument in use.

Parameter Setting Rationale / Expertise & Experience
Gas Chromatograph Agilent 8890 GC or equivalentA modern GC system provides excellent electronic pneumatic control for retention time stability.
Column e.g., DB-WAX, VF-WAXms, or similar (30 m x 0.25 mm, 0.25 µm)A polar wax-type column provides good peak shape and resolution for these polar analytes.[20] A mid-polarity column like a 5% phenyl methylpolysiloxane can also be effective.
Inlet Split/Splitless---
Inlet Temperature220 °CHot enough to ensure volatilization without causing thermal degradation of the nitrosamines.[16][20]
Injection ModeSplitless (1 min purge delay)Maximizes transfer of trace analytes to the column, which is essential for achieving low detection limits.[11]
Injection Volume1.0 µLA standard volume that balances sensitivity with potential for column overload.
Carrier GasHeliumInert gas providing good chromatographic efficiency.
Flow Rate1.2 mL/min (Constant Flow)An optimized flow rate for a 0.25 mm ID column to balance analysis speed and resolution.
Oven Program ---
Initial Temperature40 °C, hold for 2 minA low initial temperature helps focus the volatile analytes at the head of the column.
Ramp 110 °C/min to 180 °CA controlled ramp to separate the target nitrosamines.
Ramp 225 °C/min to 240 °C, hold for 5 minA faster final ramp to elute any less volatile matrix components and clean the column.
Mass Spectrometer Agilent 5977 MSD or equivalentA single quadrupole MS is sufficient with SIM mode; a triple quadrupole (MS/MS) can provide even greater selectivity if needed.[11][12]
Ion SourceElectron Ionization (EI)Standard, robust ionization technique for GC-MS.
Ion Source Temp.230 °CStandard operating temperature.
Quadrupole Temp.150 °CStandard operating temperature.
Acquisition Mode Selected Ion Monitoring (SIM) Provides a significant increase in sensitivity compared to full scan mode, which is required for trace-level detection.
Target Ions (m/z) NDMA: 74, 42; NDEA: 102, 44, 56; NDIPA: 130, 42, 88Monitoring a quantifier and one or two qualifier ions provides confirmation of analyte identity.
ISTD Ions (m/z) NDMA-d6: 80; NDEA-d10: 112Monitoring the corresponding labeled standards for quantification.

Method Validation: A Self-Validating System

To ensure the trustworthiness of the results, the method must be validated according to ICH Q2(R2) guidelines.[21] Validation should be performed using propafenone API spiked with known amounts of nitrosamines.

Parameter Acceptance Criteria Purpose
Specificity No interfering peaks at the retention time of the analytes in a blank matrix. Peak purity should be confirmed.Demonstrates that the signal is solely from the target nitrosamine.
Linearity & Range Correlation coefficient (r²) ≥ 0.995 over the specified range (e.g., LOQ to 150% of specification limit).Confirms a proportional relationship between concentration and instrument response.
Accuracy (Recovery) Mean recovery between 70-130% at multiple concentration levels.[19]Measures the closeness of the experimental value to the true value; assesses extraction efficiency.
Precision Repeatability (RSD ≤ 15%), Intermediate Precision (RSD ≤ 20%).Measures the degree of scatter between a series of measurements.
Limit of Detection (LOD) Signal-to-Noise ratio of 3:1.The lowest amount of analyte that can be reliably detected.
Limit of Quantitation (LOQ) Signal-to-Noise ratio of 10:1; must be at or below the regulatory reporting limit.The lowest amount of analyte that can be accurately and precisely quantified.

Conclusion

This application note provides a comprehensive and scientifically grounded protocol for the determination of volatile nitrosamines in propafenone API by GC-MS. The methodology is designed with an understanding of the underlying chemical principles and regulatory expectations. By explaining the causality behind key steps—such as the use of isotope-labeled internal standards, the choice of extraction pH, and the selection of MS acquisition mode—this guide empowers researchers to implement a robust, reliable, and self-validating system. Adherence to this protocol will ensure that propafenone API can be confidently tested for nitrosamine impurities, safeguarding patient health and ensuring compliance with global pharmaceutical quality standards.

References

  • Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices. PubMed Central. [Link]

  • Control of Nitrosamine Impurities in Human Drugs. U.S. Food and Drug Administration (FDA). [Link]

  • Nitrosamine Control: From Risk Assessment to Analytical Testing with Emphasis on Sample Preparation and Phase-Appropriate Method Validation. ACS Publications. [Link]

  • EMA revises guidance on nitrosamine impurities. European Pharmaceutical Review. [Link]

  • Overview of the Guidance for Industry: Control of Nitrosamine Impurities in Human Drugs. U.S. Food and Drug Administration (FDA). [Link]

  • EMA Nitrosamine Guidelines. Zamann Pharma Support GmbH. [Link]

  • FDA Updated Guidance On Nitrosamine Impurities. Starodub. [Link]

  • FDA Issues Revised Guidance on the Control of Nitrosamine Impurities in Human Drugs. Lachman Consultants. [Link]

  • Analytical Methods for the Investigation of Carcinogenic Nitrosamines in APIs and Drug Products. ProPharma. [Link]

  • Information about Nitrosamine Impurities in Medications. U.S. Food and Drug Administration (FDA). [Link]

  • Validating analytical procedures for determining nitrosamines in pharmaceuticals: European OMCLs participate in collaborative study with international regulatory agencies. European Directorate for the Quality of Medicines & HealthCare. [Link]

  • Nitrosamine impurities. European Medicines Agency (EMA). [Link]

  • Analytical Methodologies to Detect N-Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices. ACS Publications. [Link]

  • Why Regulatory Agencies Require Validated Methods for Nitrosamines. ResolveMass Laboratories Inc.[Link]

  • EMA Issues Guidance to Avoid Nitrosamine Impurities. YouTube. [Link]

  • LC-HRMS Based Analytical Platform to Determine Nitrosamines in Pharmaceuticals. U.S. Food and Drug Administration (FDA). [Link]

  • Development and Validation of four Nitrosamine Impurities Determination Method in Medicines of Valsartan, Losartan, and Irbesartan with HPLC-MS/MS (APCI). National Institutes of Health (NIH). [Link]

  • EMA guidelines for the detection of nitrosamines in medicines. Netpharmalab. [Link]

  • Development and comparison of methods for the nitrosamine analysis in different APIs by means of UPLC-MS/MS. Biblioteca IQS. [Link]

  • Nitrosamines in Pharma. Ellutia. [Link]

  • Determination of volatile N-nitrosamines by gas chromatography–mass spectrometry with positive-ion chemical ionization. Estonian Academy Publishers. [Link]

  • Nitrosamines Analysis in Pharmaceuticals. Agilent. [Link]

  • Analysis of Nitrosamine Impurities in Drugs by GC-MS/MS. Restek. [Link]

  • GC-MS Method Development for Nitrosamine Testing. ResolveMass Laboratories Inc.[Link]

  • Drug substance for early clinical phase initiation. Ardena. [Link]

  • Analysis of Nitrosamine Impurities in Drugs by GC-MS/MS. Restek. [Link]

  • Nitrosamines by GC-MS/MS. SGS. [Link]

  • Risk Assessment for Nitrosamine Impurities. SGS. [Link]

  • Nitrosamine impurities: guidance for marketing authorisation holders. European Union. [Link]

  • Nitrosamine Risk Assessment Guide for Your Drug Product. ResolveMass Laboratories Inc.[Link]

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Method

Application Notes and Protocols for the Analysis of N-Nitroso-propafenone

Authored by: A Senior Application Scientist Introduction: The Imperative for N-Nitroso-propafenone Analysis The landscape of pharmaceutical quality control has been significantly reshaped by the emergence of nitrosamine...

Author: BenchChem Technical Support Team. Date: January 2026

Authored by: A Senior Application Scientist
Introduction: The Imperative for N-Nitroso-propafenone Analysis

The landscape of pharmaceutical quality control has been significantly reshaped by the emergence of nitrosamine impurities. These compounds, often potent genotoxic agents, can form during drug synthesis, formulation, or even storage. N-Nitroso-propafenone, a nitrosamine drug substance related impurity (NDSRI), is of particular concern for products containing Propafenone, a widely used antiarrhythmic drug.[1][2] Regulatory bodies like the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) have established stringent acceptable intake (AI) limits for such impurities, necessitating the development of highly sensitive and robust analytical methods to ensure patient safety.[2][3]

The primary analytical challenge lies not just in the final detection, but in the meticulous preparation of the sample. The goal is to isolate the trace-level N-Nitroso-propafenone from the high-concentration active pharmaceutical ingredient (API) and a complex mixture of excipients.[4] A successful sample preparation strategy must be a self-validating system, ensuring quantitative recovery, minimizing matrix effects, and crucially, preventing any artifactual formation or degradation of the nitrosamine during the process.[4]

This document provides a detailed guide to various sample preparation techniques for the analysis of N-Nitroso-propafenone, grounded in established scientific principles. We will explore the causality behind experimental choices and offer detailed protocols for direct injection, liquid-liquid extraction (LLE), solid-phase extraction (SPE), and QuEChERS methodologies, enabling researchers, scientists, and drug development professionals to select and implement the most suitable approach for their specific needs.

Analytical Framework: Coupling Sample Preparation with Detection

The choice of sample preparation is intrinsically linked to the downstream analytical technique. For nitrosamine analysis, Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS/MS) are the instruments of choice due to their high sensitivity and selectivity.[3][5]

  • GC-MS is well-suited for volatile and semi-volatile nitrosamines.[6] Sample introduction can be via direct liquid injection or headspace for more volatile compounds.[7]

  • LC-MS/MS is highly versatile and effective for both volatile and non-volatile nitrosamines, making it particularly suitable for larger molecules like N-Nitroso-propafenone.[3][8] It is often the preferred method for NDSRIs.

This guide will focus on sample preparation techniques compatible with both platforms, with a particular emphasis on generating clean extracts for LC-MS/MS analysis.

Method 1: Direct Injection / "Dilute-and-Shoot"

The "Dilute-and-Shoot" method is the most straightforward sample preparation technique, valued for its speed and minimal sample manipulation, which reduces the risk of analyte loss or contamination.

Principle and Applicability

This technique relies on simply dissolving the sample in a suitable solvent and injecting it directly into the analytical instrument. Its success is highly dependent on the cleanliness of the sample matrix and the sensitivity and selectivity of the detector. It is most applicable to the analysis of N-Nitroso-propafenone in the drug substance (API) itself, where the matrix is relatively simple. For drug products with complex excipients, this method may suffer from significant matrix effects, potentially leading to ion suppression or enhancement in LC-MS/MS analysis.

Detailed Protocol: N-Nitroso-propafenone in Propafenone API
  • Sample Weighing: Accurately weigh 25 mg of the Propafenone API into a 15 mL centrifuge tube.[9]

  • Solvent Addition: Add 5.0 mL of a suitable diluent (e.g., methanol, or 0.1% formic acid in methanol). The choice of diluent should be compatible with the initial mobile phase of the chromatographic method to ensure good peak shape.[9][10]

  • Dissolution: Vortex the solution for 1 minute, followed by sonication for 10-15 minutes to ensure complete dissolution of the API.[9]

  • Filtration (Optional but Recommended): Filter the supernatant through a 0.22 µm PVDF or PTFE syringe filter to remove any particulates that could clog the analytical column. Discard the first portion of the filtrate.[10]

  • Analysis: Transfer the final solution into an HPLC vial for injection into the LC-MS/MS system.

Causality and Expert Insights
  • Why Methanol? Methanol is a common diluent as it is a good solvent for many organic molecules and is compatible with reversed-phase chromatography.

  • Self-Validation: The trustworthiness of this method is established by running a matrix blank (diluent only), a spiked sample (API spiked with a known amount of N-Nitroso-propafenone standard), and the test sample. The recovery in the spiked sample (typically 80-120%) validates the method's accuracy in the presence of the API.[11]

  • Risk Mitigation: The primary risk is matrix effects. If ion suppression is observed, further dilution may be necessary, provided the analytical method has sufficient sensitivity to meet the required detection limits.

Workflow Diagram: Direct Injection

cluster_workflow Direct Injection Workflow A Weigh 25 mg Propafenone API B Add 5 mL Diluent (e.g., Methanol) A->B Step 1 C Vortex (1 min) & Sonicate (15 min) B->C Step 2 D Filter with 0.22 µm Syringe Filter C->D Step 3 E Transfer to HPLC Vial for LC-MS/MS Analysis D->E Step 4 cluster_workflow Liquid-Liquid Extraction (LLE) Workflow A Dissolve Sample in Aqueous Phase B Add Immiscible Organic Solvent (e.g., DCM) A->B C Vortex/Shake for Thorough Mixing B->C D Centrifuge to Separate Phases C->D E Collect Organic Layer D->E F Evaporate Solvent under Nitrogen E->F G Reconstitute in Mobile Phase F->G H Transfer to HPLC Vial for Analysis G->H

Caption: Step-by-step process for Liquid-Liquid Extraction (LLE).

Method 3: Solid-Phase Extraction (SPE)

SPE is a highly selective and efficient sample preparation technique that uses a solid sorbent to adsorb the analyte from a liquid phase, while matrix interferences are washed away.

Principle and Applicability

SPE offers superior cleanup compared to LLE, resulting in cleaner extracts and reduced matrix effects. The choice of sorbent is critical and depends on the physicochemical properties of the analyte and the matrix. For N-Nitroso-propafenone, a reversed-phase (e.g., C18) or a strong cation-exchange sorbent could be employed. A recently developed method for small molecule nitrosamines in syrups successfully used a strong cation-exchange polymer. [12]

Detailed Protocol: SPE Cleanup for N-Nitroso-propafenone
  • Sample Pre-treatment: Prepare a liquid sample extract, for instance, by dissolving the drug product in an appropriate solvent and filtering it. The final solution should be compatible with the SPE loading conditions.

  • Cartridge Conditioning: Condition a strong cation-exchange SPE cartridge (e.g., 200 mg, 3 mL) by passing 3 mL of methanol followed by 3 mL of purified water through the cartridge. Do not let the sorbent bed go dry.

  • Sample Loading: Load the pre-treated sample extract onto the SPE cartridge at a slow, steady flow rate (approx. 1 mL/min).

  • Washing: Wash the cartridge with 3 mL of a weak solvent (e.g., water or a mild buffer) to remove polar interferences. Follow this with a wash of 3 mL of methanol to remove non-polar interferences that are not strongly retained.

  • Elution: Elute the target analyte, N-Nitroso-propafenone, using 3-5 mL of an appropriate elution solvent. For a cation-exchange sorbent, this would typically be a solvent containing a small percentage of a base, such as 5% ammonium hydroxide in methanol, to neutralize the charge and release the analyte.

  • Evaporation & Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen and reconstitute in 1.0 mL of mobile phase.

  • Analysis: Transfer to an HPLC vial for analysis.

Causality and Expert Insights
  • Sorbent Selection: A strong cation-exchange sorbent is effective because the secondary amine in the parent propafenone molecule (and potentially the nitrosamine, depending on pH) can be protonated, allowing it to be strongly retained while neutral or acidic interferences are washed away.

  • Flow Rate is Key: A slow and consistent flow rate during loading is crucial for ensuring proper interaction between the analyte and the sorbent, maximizing recovery.

  • Method Development: Developing an SPE method requires careful optimization of the conditioning, washing, and elution solvents to achieve a balance between high analyte recovery and effective matrix cleanup.

Workflow Diagram: Solid-Phase Extraction

cluster_workflow Solid-Phase Extraction (SPE) Workflow A Condition SPE Cartridge (Methanol then Water) B Load Pre-treated Sample A->B C Wash Cartridge to Remove Interferences B->C D Elute N-Nitroso-propafenone with Strong Solvent C->D E Evaporate Eluate & Reconstitute D->E F Transfer to HPLC Vial for Analysis E->F

Caption: The four key steps of a Solid-Phase Extraction (SPE) procedure.

Method 4: QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe)

The QuEChERS method is a two-step approach involving a salting-out extraction followed by a dispersive solid-phase extraction (d-SPE) for cleanup. Originally developed for pesticide analysis in food, it has been adapted for nitrosamine analysis in various matrices. [13][14][15][16][17]

Principle and Applicability

The first step uses a solvent (typically acetonitrile) and a combination of salts to extract the analytes from the sample and induce phase separation. The second step involves adding specific sorbents to the extract to remove interfering matrix components like fats, sugars, and pigments. This method is highly effective for complex matrices and offers high throughput.

Detailed Protocol: QuEChERS for N-Nitroso-propafenone in a Formulation
  • Sample Hydration & Extraction:

    • Place an amount of powdered tablets equivalent to 100 mg of Propafenone into a 50 mL centrifuge tube.

    • Add 10 mL of purified water and vortex to create a suspension.

    • Add 10 mL of acetonitrile. [16] * Add the QuEChERS extraction salt packet (e.g., containing 4 g MgSO₄, 1 g NaCl). Magnesium sulfate facilitates the partitioning of analytes into the acetonitrile layer, while sodium chloride reduces the formation of emulsions.

    • Cap tightly and shake vigorously for 1 minute.

  • Phase Separation: Centrifuge at 4000 rpm for 5 minutes. The upper layer will be the acetonitrile extract containing the N-Nitroso-propafenone.

  • Dispersive SPE (d-SPE) Cleanup:

    • Transfer a 5 mL aliquot of the acetonitrile supernatant to a 15 mL d-SPE tube.

    • The d-SPE tube should contain sorbents appropriate for the matrix. A common combination is anhydrous MgSO₄ (to remove residual water) and PSA (Primary Secondary Amine, to remove sugars and organic acids). C18 can be added to remove non-polar interferences like fats.

    • Vortex the d-SPE tube for 30 seconds.

  • Final Centrifugation: Centrifuge at 4000 rpm for 5 minutes to pellet the d-SPE sorbents.

  • Reconstitution: Transfer the cleaned supernatant to a new tube, evaporate to dryness under nitrogen, and reconstitute in 1.0 mL of mobile phase.

  • Analysis: Filter if necessary and transfer to an HPLC vial for analysis.

Causality and Expert Insights
  • Acetonitrile as Solvent: Acetonitrile is used because it is fully miscible with water, but upon the addition of salts ("salting out"), it separates into a distinct organic layer, efficiently partitioning a wide range of analytes.

  • Role of Sorbents: The d-SPE step is the key to the effectiveness of QuEChERS. The choice of sorbents is tailored to the matrix. For a typical pharmaceutical tablet, PSA is highly effective at removing common excipients.

  • High Throughput: Because the cleanup step is dispersive rather than pass-through, multiple samples can be processed in parallel, making QuEChERS a very high-throughput technique.

Workflow Diagram: QuEChERS

cluster_workflow QuEChERS Workflow cluster_extraction Step 1: Extraction cluster_cleanup Step 2: d-SPE Cleanup A Sample + Water + Acetonitrile B Add QuEChERS Salts (MgSO₄, NaCl) A->B C Shake & Centrifuge B->C D Take Acetonitrile Supernatant C->D E Add d-SPE Sorbents (MgSO₄, PSA, C18) D->E F Vortex & Centrifuge E->F G Evaporate Clean Extract & Reconstitute F->G H Transfer to HPLC Vial for Analysis G->H

Caption: The two-stage process of QuEChERS: extraction and cleanup.

Comparative Analysis and Performance Data

Selecting the optimal sample preparation technique requires balancing several factors. The following table summarizes the key characteristics of each method. Performance metrics like recovery and LOQ are highly method- and matrix-dependent but general ranges observed for nitrosamine analysis are provided for context.

FeatureDirect InjectionLiquid-Liquid Extraction (LLE)Solid-Phase Extraction (SPE)QuEChERS
Principle DilutionDifferential SolubilityAdsorption ChromatographySalting-out & d-SPE
Best For Simple matrices (API)Moderate complexity matricesComplex matrices, high selectivityComplex matrices, high throughput
Throughput Very HighLow to MediumMediumHigh
Selectivity LowMediumHighHigh
Solvent Use Very LowHighMediumMedium
Risk of Error LowHigh (emulsions, transfers)Medium (technique dependent)Medium
Typical Recovery N/A (measures matrix effect)60-100%80-110% [12]70-120% [14][16]
Typical LOQ Dependent on MS sensitivity0.1 - 1.0 ng/mL0.02 - 0.3 ng/g [12][16]0.006 - 1.00 ng/g [13][16]
Conclusion and Recommendations

The robust and reliable quantification of N-Nitroso-propafenone is a critical component of ensuring pharmaceutical product safety. The choice of sample preparation technique is paramount and should be guided by the specific analytical objective.

  • For routine analysis of the Propafenone API , the Direct Injection method is often sufficient, offering unparalleled speed and simplicity.

  • For drug products with moderately complex formulations , Liquid-Liquid Extraction provides a viable and cost-effective cleanup option.

  • When maximum cleanup and selectivity are required , particularly for challenging matrices or when very low detection limits are needed, Solid-Phase Extraction is the gold standard.

  • For laboratories requiring high-throughput analysis of numerous samples with complex matrices , the QuEChERS method offers an excellent balance of effectiveness, speed, and ruggedness.

Ultimately, regardless of the chosen technique, a thorough method validation according to ICH Q2(R1) guidelines is mandatory to demonstrate that the entire analytical procedure—from sample preparation to final detection—is fit for its intended purpose, delivering accurate and trustworthy results. [21]

References
  • Restek Corporation. (n.d.). Analysis of Nitrosamine Impurities in Drugs by GC-MS/MS. Retrieved from [Link]

  • ResolveMass Laboratories Inc. (2025). Quantification of Trace Nitrosamines with GC-MS: When and Why It's Used. Retrieved from [Link]

  • Shimadzu Corporation. (n.d.). High Sensitive and Accurate Analysis of Nitrosamines Using GC/MS/MS. Retrieved from [Link]

  • Lehotay, S. J., & Mastovska, K. (2015). Analysis of Nitrosamines in Cooked Bacon by QuEChERS Sample Preparation and Gas Chromatography–Tandem Mass Spectrometry with Backflushing. Journal of Agricultural and Food Chemistry, 63(49), 10577–10584. Retrieved from [Link]

  • Scasni, V., et al. (2025). Nitrosamine Control: From Risk Assessment to Analytical Testing with Emphasis on Sample Preparation and Phase-Appropriate Method Validation. Organic Process Research & Development. Retrieved from [Link]

  • Lehotay, S. J., & Mastovska, K. (2015). Analysis of Nitrosamines in Cooked Bacon by QuEChERS Sample Preparation and Gas Chromatography-Tandem Mass Spectrometry with Backflushing. PubMed. Retrieved from [Link]

  • Yang, J., et al. (2025). A headspace GC-MS method to quantify nitrosamine impurities and precursors in drug products: Method validation and product testing. Biomedical Chromatography, 39(1). Retrieved from [Link]

  • BioPharmaSpec. (n.d.). Nitrosamine Impurity Testing | Accurate GC-MS & HRMS Analysis. Retrieved from [Link]

  • Chen, Y., et al. (2023). Establishment of a QuEChERS-FaPEx Rapid Analytical Method for N-Nitrosamines in Meat Products. Molecules, 28(15), 5824. Retrieved from [Link]

  • Royal Society of Chemistry. (2018). Application of QuEChERS-based purification coupled with isotope dilution gas chromatography-mass spectrometry method for the determination of N-nitrosamines in soy sauce. Analytical Methods, 10(3), 296-303. Retrieved from [Link]

  • Wang, M., et al. (2024). [Rapid determination of 15 N-nitrosamines in air-dried yak meat using one-step QuEChERS-gas chromatography-triple quadrupole mass spectrometry]. Se Pu, 42(4), 351-359. Retrieved from [Link]

  • SynZeal. (n.d.). N-Nitroso-Propafenon. Retrieved from [Link]

  • Agilent Technologies. (2022). Highly Sensitive Quantification of Mutagenic Nitrosamine Drug Substance Related Impurity (NDSRI) N-Nitroso Propranolol in Propranolol API and Tablets. Retrieved from [Link]

  • U.S. Food and Drug Administration. (n.d.). LC-ESI-HRMS Method for the Determination of N-Nitroso-Propranolol. Retrieved from [Link]

  • Veeprho. (n.d.). N-Nitroso Propafenone EP Impurity B. Retrieved from [Link]

  • SCIEX. (n.d.). Rapid Analysis of Genotoxic Nitrosamines by HPLC-MS/MS. Retrieved from [Link]

  • Veeprho. (n.d.). N-Nitroso Propafenone. Retrieved from [Link]

  • U.S. Food and Drug Administration. (2020). Method of Detection of Nitrosamine Impurities in Metformin. Retrieved from [Link]

  • Waters Corporation. (n.d.). Quantitation of N-Nitroso-Propranolol in Drug Substance using LC-MS/MS. Retrieved from [Link]

  • National Institutes of Health. (2022). Development and Validation of four Nitrosamine Impurities Determination Method in Medicines of Valsartan, Losartan, and Irbesartan with HPLC-MS/MS (APCI). Pharmacia, 69(4), 999-1010. Retrieved from [Link]

  • Axios Research. (n.d.). N-Nitroso Propafenone-d5. Retrieved from [Link]

  • National Institutes of Health. (2013). A rapid and sensitive LC–MS/MS assay for the determination of propafenone and its active metabolite 5–hydroxy propafenone in human plasma. Journal of Pharmaceutical Analysis, 3(5), 333-341. Retrieved from [Link]

  • Jiao, F., et al. (2007). Chiral Separation of Propafenone Enantiomers by Enantioselective Liquid-Liquid Extraction. Chinese Pharmaceutical Journal, 42(23), 1817-1820. Retrieved from [Link]

  • Kumar, P., et al. (2024). Solid-phase extraction followed by gas chromatography-mass spectrometry for the quantitative analysis of small molecule N-nitrosamine impurities in antitussive syrups. Journal of Chromatography A, 1732, 465148. Retrieved from [Link]

  • Waters Corporation. (n.d.). Nitrosamines Analysis with LC-MS/MS. Retrieved from [Link]

  • Alikhodjaeva, M., Atahanov, A., & Xamdamov, M. (2016). Development of Methodology for the Isolation and Determination of Propafenone in Blood Samples via HPLC. Journal of Pharmacy and Pharmacology, 4, 407-412. Retrieved from [Link]

  • Chong, C. M., et al. (2022). Fully Automated Liquid-Liquid Extraction and Headspace Extraction for the Analysis of Nitrosamine Impurities in Drug Products. ResearchGate. Retrieved from [Link]

  • International Journal of Pharmaceutical Sciences and Nanotechnology. (2025). LC-MS/MS Method for Identification & Quantification of Varenicline Nitroso Impurities (NDSRi) by Utilizing QTRAP 4500 Mass Detector from Formulation Dosage Form. Retrieved from [Link]

Sources

Application

Application Note: A Robust High-Resolution Mass Spectrometry Method for the Confirmatory Identification of N-Nitroso Propafenone

Abstract The presence of N-nitrosamine impurities in pharmaceutical products has become a critical concern for global regulatory bodies and manufacturers due to their classification as probable human carcinogens.[1][2] N...

Author: BenchChem Technical Support Team. Date: January 2026

Abstract

The presence of N-nitrosamine impurities in pharmaceutical products has become a critical concern for global regulatory bodies and manufacturers due to their classification as probable human carcinogens.[1][2] N-Nitroso propafenone, a potential nitrosamine drug substance-related impurity (NDSRI) of the antiarrhythmic agent propafenone, requires highly sensitive and selective analytical methods for its unambiguous identification and control.[3][4] This application note presents a detailed protocol for the identification of N-Nitroso propafenone in drug substances and products using Liquid Chromatography coupled with High-Resolution Mass Spectrometry (LC-HRMS). The methodology leverages the high resolving power and mass accuracy of HRMS to ensure confident identification, differentiating the target analyte from complex matrices and potential isobaric interferences.[1][5] We provide a comprehensive workflow, from sample preparation to data analysis, designed to meet the stringent requirements set forth by regulatory authorities such as the FDA and EMA.[6][7]

Introduction: The Challenge of Nitrosamine Impurities

Since 2018, the detection of nitrosamine impurities in common medications has led to extensive recalls and heightened regulatory scrutiny.[1][8] These compounds are of significant concern as they are potent mutagens and are classified as a "cohort of concern" under the ICH M7(R1) guideline.[6] Propafenone, a Class IC antiarrhythmic drug, contains a secondary amine moiety in its structure, making it susceptible to nitrosation in the presence of nitrosating agents (e.g., residual nitrites) during synthesis, formulation, or storage.[3][4]

The resulting impurity, N-Nitroso propafenone (C₂₁H₂₆N₂O₄), is a genotoxic and potentially carcinogenic compound.[3] Its control is mandated by global regulatory agencies, with an acceptable intake (AI) limit often set at nanogram levels per day.[3][9] Achieving the required sensitivity and, crucially, the specificity for identification necessitates advanced analytical techniques. High-Resolution Mass Spectrometry (HRMS) has emerged as the gold standard, providing unambiguous structural confirmation through accurate mass measurement of both precursor and fragment ions.[1][5][10] This protocol details a reliable LC-HRMS method suitable for this purpose.


The Chemistry of Formation

N-Nitroso propafenone is formed via the reaction of the secondary amine functional group in the propafenone molecule with a nitrosating agent, typically under acidic conditions. This reaction substitutes the hydrogen atom on the amine with a nitroso group (-N=O). Understanding this pathway is critical for conducting a thorough risk assessment as mandated by regulatory bodies.[7]

cluster_reactants Reactants cluster_product Product Propafenone Propafenone (Contains Secondary Amine) NNitrosoPropafenone N-Nitroso Propafenone (C₂₁H₂₆N₂O₄) Propafenone->NNitrosoPropafenone Nitrosation Reaction (+ H₂O) NitrosatingAgent Nitrosating Agent (e.g., Nitrous Acid, HONO) NitrosatingAgent->NNitrosoPropafenone

Caption: Nitrosation of the propafenone secondary amine.


Experimental Protocol

This section provides a self-validating protocol. The causality behind each step is explained to ensure robust and reproducible results.

Materials and Reagents
  • Standards: N-Nitroso Propafenone certified reference material (purity >95%). Propafenone Hydrochloride reference standard.

  • Solvents: LC-MS grade Methanol, Acetonitrile, and Water.

  • Additives: Formic Acid (≥99%, LC-MS grade).

  • Vials: 2 mL amber glass HPLC vials with PTFE-lined caps (amber vials are recommended as nitrosamines can be light-sensitive).[11]

  • Filters: 0.22 µm Polyvinylidene fluoride (PVDF) syringe filters.

Instrumentation
  • UHPLC System: A high-performance liquid chromatography system capable of delivering stable gradients at pressures up to 1000 bar (e.g., Thermo Scientific™ Vanquish™ or Agilent 1290 Infinity II).

  • HRMS System: A high-resolution mass spectrometer, such as an Orbitrap (e.g., Thermo Scientific™ Q Exactive™ series) or a Quadrupole Time-of-Flight (Q-TOF) instrument, capable of achieving a resolution of ≥35,000 (FWHM) and mass accuracy < 5 ppm.[1][12]

Standard Solution Preparation
  • Rationale: Accurate preparation of standards is fundamental for correct identification and subsequent quantitation. Using a diluent that matches the initial mobile phase composition ensures good peak shape.

  • Stock Standard (100 µg/mL): Accurately weigh 1.0 mg of N-Nitroso propafenone reference standard and transfer to a 10 mL amber volumetric flask. Dissolve and dilute to volume with Methanol.

  • Working Standard (1.0 µg/mL): Dilute 100 µL of the stock standard to 10 mL with a diluent of 90:10 (v/v) Water:Methanol with 0.1% Formic Acid. This standard can be used for method development and system suitability.

Sample Preparation Protocol
  • Rationale: The goal of sample preparation is to efficiently extract the analyte from the drug product matrix while minimizing degradation or artifactual formation of nitrosamines.[13] The chosen solvent (Methanol) effectively dissolves both the API and the nitrosamine impurity. Centrifugation and filtration are critical steps to remove insoluble excipients that could damage the analytical column and MS system.[14][15]

  • For Drug Substance (API):

    • Accurately weigh approximately 20 mg of the Propafenone API into a 20 mL volumetric flask.[14]

    • Add ~15 mL of Methanol and vortex for 1 minute to dissolve.

    • Dilute to the mark with Methanol and mix thoroughly to achieve a final concentration of 1.0 mg/mL.

    • Filter the solution through a 0.22 µm PVDF syringe filter into an amber HPLC vial for analysis.[10]

  • For Drug Product (Tablets):

    • Weigh and finely powder a representative number of tablets.

    • Accurately weigh an amount of powder equivalent to 25 mg of Propafenone API and transfer it to a 50 mL centrifuge tube.[15]

    • Add 25 mL of Methanol to the tube, resulting in a target API concentration of 1.0 mg/mL.

    • Vortex for 1 minute, then shake on a mechanical shaker for 30 minutes to ensure complete extraction.[15]

    • Centrifuge the sample at 4,000 rpm for 15 minutes to pelletize insoluble excipients.[15]

    • Carefully transfer the supernatant and filter it through a 0.22 µm PVDF syringe filter into an amber HPLC vial.

LC-HRMS Method Parameters
  • Rationale: The chromatographic method is designed to separate N-Nitroso propafenone from the much more abundant propafenone API to prevent ion suppression in the mass spectrometer source. A phenyl-based column chemistry is selected for its alternative selectivity for aromatic compounds. The HRMS parameters are optimized for high sensitivity and specificity. A high resolution setting is crucial to resolve the analyte from background interferences.[1]

Table 1: Liquid Chromatography Conditions

Parameter Setting
Column Phenyl-Hexyl, 2.1 x 100 mm, 2.6 µm
Mobile Phase A 0.1% Formic Acid in Water
Mobile Phase B 0.1% Formic Acid in Methanol
Gradient 0-2 min (10% B), 2-12 min (10-90% B), 12-14 min (90% B), 14.1-16 min (10% B)
Flow Rate 0.3 mL/min
Column Temperature 40 °C[12]
Injection Volume 5 µL

| Needle Wash | 80:20 Methanol:Water with 0.1% Formic Acid[12] |

Table 2: High-Resolution Mass Spectrometry Conditions

Parameter Setting
Instrument Orbitrap or Q-TOF Mass Spectrometer
Ionization Mode Positive Electrospray Ionization (ESI+)
Spray Voltage 3.5 kV[12]
Capillary Temperature 350 °C
Sheath/Aux Gas Flow Optimized for stable spray (e.g., 40 / 10 arbitrary units)
Acquisition Mode Full MS / dd-MS² (data-dependent MS²) or PRM
Full MS Resolution 45,000 FWHM[1]
Full MS Scan Range m/z 100–500
dd-MS² Resolution 17,500 FWHM
Collision Energy (HCD/CID) Stepped 20, 30, 40 eV

| Inclusion List | m/z 371.1965 (for targeted analysis) |


Data Analysis and Identification Criteria

Unambiguous identification of N-Nitroso propafenone relies on a multi-criteria approach, which forms a self-validating system for confirmation.

  • Accurate Mass Measurement: The primary criterion is the detection of the protonated molecule [M+H]⁺ in the high-resolution full-scan mass spectrum. The measured mass-to-charge ratio (m/z) must be within a narrow tolerance (typically ≤ 5 ppm) of the theoretical exact mass.[14]

    • Formula: C₂₁H₂₆N₂O₄

    • Theoretical [M+H]⁺: 371.1965 Da

  • Retention Time Matching: The retention time of the peak observed in the sample must match that of a certified reference standard analyzed under the same conditions, typically within a ±2.5% tolerance.

  • Isotopic Pattern Matching: The observed isotopic pattern for the [M+H]⁺ ion should correspond to the theoretical pattern for the chemical formula C₂₁H₂₆N₂O₄. This is particularly useful for confirming the elemental composition.

  • MS/MS Fragmentation Analysis: The fragmentation pattern obtained from the dd-MS² or PRM scan of the suspected peak must match that of the reference standard. For N-nitroso compounds, a characteristic loss of the nitroso group (•NO, 30 Da) is a key diagnostic fragment.[16] Other significant fragments should also be present.

Workflow for Data Analysis

cluster_workflow Data Analysis & Identification Workflow DataAcquisition Acquire LC-HRMS Data (Full MS / dd-MS²) XIC Extract Ion Chromatogram (XIC) for m/z 371.1965 (± 5 ppm) DataAcquisition->XIC PeakDetection Detect Peak at Expected Retention Time XIC->PeakDetection MassAccuracy Criterion 1: Verify Accurate Mass (< 5 ppm error) PeakDetection->MassAccuracy Fragmentation Criterion 2: Analyze MS² Spectrum PeakDetection->Fragmentation Confirmation Confirm Identity MassAccuracy->Confirmation Fragmentation->Confirmation Report Report Result Confirmation->Report

Caption: A systematic workflow for confident identification.


Expected Results

The following table summarizes the expected data for the confident identification of N-Nitroso propafenone.

Table 3: Expected HRMS Data for N-Nitroso Propafenone

Parameter Expected Value
Retention Time (RT) Analyte-specific (e.g., ~7.5 min, must match standard)
Precursor Ion [M+H]⁺
Theoretical m/z 371.1965
Observed m/z Within 5 ppm of theoretical (e.g., 371.1963)
Mass Error (ppm) < 5 ppm
Key MS/MS Fragment Ions m/z 341.2016: [M+H-NO]⁺ (Loss of nitroso group)

| | m/z 135.0804: [C₉H₁₁O]⁺ (Side chain fragment) |

Conclusion

This application note provides a detailed, robust, and scientifically sound LC-HRMS protocol for the identification of the potential genotoxic impurity N-Nitroso propafenone. The method's reliance on high mass accuracy and MS/MS fragmentation ensures a high degree of confidence, enabling pharmaceutical researchers and quality control professionals to meet stringent global regulatory expectations for nitrosamine impurity analysis.[17][18] The systematic workflow and detailed experimental parameters serve as a comprehensive guide for implementation in a regulated laboratory environment.

References

  • Title: LC-HRMS Based Analytical Platform to Determine Nitrosamines in Pharmaceuticals Source: U.S. Food and Drug Administration (FDA) URL: [Link]

  • Title: Nitrosamines Analysis in Pharmaceuticals Source: Agilent Technologies URL: [Link]

  • Title: Nitrosamine Control: From Risk Assessment to Analytical Testing with Emphasis on Sample Preparation and Phase-Appropriate Method Validation Source: ACS Publications - Organic Process Research & Development URL: [Link]

  • Title: An update on latest regulatory guidelines and analytical methodologies for N-nitrosamine impurities in pharmaceutical products – 2024 Source: National Institutes of Health (NIH) URL: [Link]

  • Title: Nitrosamines in Pharma Source: Ellutia URL: [Link]

  • Title: N-Nitroso Propafenone Source: Manasa Life Sciences URL: [Link]

  • Title: LC-HRMS Based Analytical Platform to Determine Nitrosamines in Pharmaceuticals: Modern Analytical Techniques Meet Regulatory Needs Source: U.S. Food and Drug Administration (FDA) URL: [Link]

  • Title: Liquid Chromatography-High Resolution Mass Spectrometry (LC-HRMS) Method for the Determination of Six Nitrosamine Impurities Source: U.S. Food and Drug Administration (FDA) URL: [Link]

  • Title: How to Comply with the Nitrosamine Regulations for Your New Drug Product Marketing Applications Source: ProPharma Group URL: [Link]

  • Title: Nitrosamines Analysis with LC/MS-MS Source: Waters Corporation URL: [Link]

  • Title: N-Nitroso-Propafenon Source: SynZeal URL: [Link]

  • Title: Nitrosamine Impurities Source: Pharmaceutical and Medical Device Regulatory Science Society of Japan URL: [Link]

  • Title: Control of Nitrosamine Impurities in Human Drugs Source: U.S. Food and Drug Administration (FDA) URL: [Link]

  • Title: N-nitroso-propafenone impurity B Source: PubChem - National Institutes of Health (NIH) URL: [Link]

  • Title: CDER Nitrosamine Impurity Acceptable Intake Limits Source: U.S. Food and Drug Administration (FDA) URL: [Link]

  • Title: N-Nitroso Propafenone Source: Allmpus URL: [Link]

  • Title: A rapid and sensitive LC–MS/MS assay for the determination of propafenone and its active metabolite 5–hydroxy propafenone in human plasma Source: Scholars Research Library URL: [Link]

  • Title: LC-ESI-HRMS Method for the Determination of N-Nitroso-Bumetanide Source: U.S. Food and Drug Administration (FDA) URL: [Link]

  • Title: Highly Sensitive Quantification of Mutagenic Nitrosamine Drug Substance Related Impurity (NDSRI) N-Nitroso Propranolol in Propranolol API and Tablets Source: Agilent Technologies URL: [Link]

  • Title: Mass Spectra of N-Nitroso Compounds Source: U.S. Department of Energy - Office of Scientific and Technical Information URL: [Link]

Sources

Method

Application Notes &amp; Protocols: A Guide to the Validation of Analytical Methods for Nitrosamine Impurity Testing

Introduction: The Imperative for Validated Nitrosamine Testing The discovery of N-nitrosamine impurities in widely used pharmaceuticals since 2018 has presented a significant challenge to patient safety and the pharmaceu...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction: The Imperative for Validated Nitrosamine Testing

The discovery of N-nitrosamine impurities in widely used pharmaceuticals since 2018 has presented a significant challenge to patient safety and the pharmaceutical industry.[1][2] These compounds are classified as probable human carcinogens based on animal studies, necessitating stringent control to minimize patient exposure.[1][3] Regulatory bodies, including the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA), have established guidelines requiring marketing authorization holders to conduct risk assessments and implement mitigation strategies to control nitrosamine impurities.[4][5][6][7]

A cornerstone of this control strategy is the use of highly sensitive and thoroughly validated analytical methods.[6][8] Given the exceptionally low acceptable intake (AI) limits for nitrosamines—often in the nanogram-per-day range—the analytical procedures used for their detection and quantification must be proven fit for purpose.[8] Method validation provides the documented evidence that a procedure is suitable for its intended use, ensuring that the results are accurate, reliable, and reproducible.[8]

This guide provides a detailed framework for the validation of analytical methods for nitrosamine impurity testing, grounded in the principles of the International Council for Harmonisation (ICH) Q2(R1) guideline.[9] It is designed for researchers, scientists, and drug development professionals, offering not just protocols but the scientific rationale behind them to foster a deeper understanding of this critical process.

The Analytical Challenge: Trace-Level Detection in Complex Matrices

Nitrosamine analysis is inherently challenging due to several factors:

  • Low Concentration Levels: Detection is required at trace levels (ppb or even ppt), demanding highly sensitive analytical technologies like Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) or Gas Chromatography-Tandem Mass Spectrometry (GC-MS/MS).[6][10][11]

  • Matrix Effects: The active pharmaceutical ingredient (API) and excipients in a drug product can interfere with the ionization and detection of nitrosamines, suppressing or enhancing the signal.[12][13]

  • Analyte Diversity: A wide range of nitrosamine compounds exist, with varying volatility and thermal stability, making a one-size-fits-all method difficult.[14]

  • Artifactual Formation: Improper sample preparation conditions (e.g., pH, temperature) can inadvertently create nitrosamines during the analysis itself, leading to false-positive results.[13]

A robust validation process is the only way to ensure these challenges are adequately addressed and controlled.

The Validation Workflow: A Structured Approach

Method validation is not a single experiment but a series of interconnected studies. The logical flow of these activities ensures that the foundational elements of the method are established before its performance is fully characterized.

Validation_Workflow Figure 1: Logical Workflow for Nitrosamine Method Validation cluster_0 Phase 1: Foundational Parameters cluster_1 Phase 2: Quantitative Performance cluster_2 Phase 3: Method Reliability Specificity Specificity & Selectivity (Prove the method sees only what it should) LOD_LOQ LOD & LOQ (Establish detection & quantification limits) Specificity->LOD_LOQ Ensures limits are meaningful Linearity Linearity (Confirm proportional response) LOD_LOQ->Linearity Defines lower end of range Accuracy Accuracy (Confirm closeness to true value) Linearity->Accuracy Range for accuracy is set Precision Precision (Confirm repeatability & reproducibility) Accuracy->Precision Precision is tested at accurate levels Robustness Robustness (Test resilience to small changes) Precision->Robustness A precise method is tested for robustness Stability Solution Stability (Confirm analyte stability in solution) Robustness->Stability

Caption: A structured workflow ensures foundational parameters are confirmed before assessing quantitative performance and long-term reliability.

Detailed Protocols & Acceptance Criteria

The following sections detail the experimental design and rationale for each key validation parameter as outlined by ICH Q2(R1).[15]

Specificity / Selectivity

Causality & Expertise: Specificity is the ability to assess the analyte unequivocally in the presence of components that may be expected to be present.[16][17] For nitrosamine analysis, this is arguably the most critical parameter. You must prove that the signal you are measuring comes from the target nitrosamine and not from the drug substance, excipients, or other impurities. This is why analysis of a placebo (all formulation components except the API) and spiked placebo is non-negotiable; it directly challenges the method's ability to perform in the real-world sample matrix.[17] Mass spectrometry, particularly in Multiple Reaction Monitoring (MRM) mode, provides high selectivity and is the gold standard for this application.[14][18]

Experimental Protocol:

  • Prepare Samples:

    • Blank (diluent/solvent only).

    • Placebo solution (drug product matrix without the API).

    • Un-spiked drug product solution.

    • Spiked placebo solution (spiked with all target nitrosamines at the LOQ level).

    • Spiked drug product solution (spiked with all target nitrosamines at the LOQ level).

    • Standard solution of nitrosamines in diluent.

  • Analysis: Analyze all prepared samples using the developed chromatographic method.

  • Evaluation:

    • Compare the chromatograms of the blank, placebo, and un-spiked drug product. There should be no significant interfering peaks at the retention time of the target nitrosamines.

    • Confirm that the peaks in the spiked samples correspond to the retention times of the standard solution.

    • Peak purity analysis (if using a photodiode array detector) or evaluation of ion ratios (for MS/MS) should be performed to confirm the homogeneity of the analyte peak.

Limit of Detection (LOD) & Limit of Quantitation (LOQ)

Causality & Expertise: The LOQ is the lowest amount of an analyte in a sample that can be quantitatively determined with suitable precision and accuracy.[16][19] The LOD is the lowest amount that can be detected but not necessarily quantified.[19] For nitrosamines, the LOQ is paramount because regulatory decisions are based on quantified levels.[20] The EMA and FDA require that the method's LOQ be sufficiently below the acceptable intake (AI) limit to ensure control.[8][21] For example, if a strategy of omitting routine testing is proposed, the LOQ must be ≤10% of the acceptable limit.[21]

Experimental Protocol (Signal-to-Noise Approach):

  • Prepare a Series of Dilutions: Prepare solutions of the nitrosamine standards at decreasing concentrations, approaching the expected limit of detection.

  • Spike into Matrix: Spike these low-concentration standards into the drug product matrix (placebo or API) to prepare a series of spiked samples.

  • Analysis: Analyze the spiked samples.

  • Determine Signal-to-Noise (S/N) Ratio: Measure the S/N ratio for the analyte peak at each concentration.

  • Evaluation:

    • LOD: The concentration at which the S/N ratio is typically between 2:1 and 3:1.

    • LOQ: The concentration at which the S/N ratio is typically 10:1.[19]

  • Confirmation: The determined LOQ must be confirmed by demonstrating adequate accuracy and precision at this concentration (see sections below).

Linearity

Causality & Expertise: Linearity demonstrates that the method's response is directly proportional to the concentration of the analyte over a given range. This is essential for accurate quantification. For impurity methods, the range should, at a minimum, span from the LOQ to 120% of the specification limit.[22] A linear relationship, typically confirmed by a high correlation coefficient (r²) and visual inspection of a residuals plot, validates the use of a single- or multi-point calibration curve for calculating unknown concentrations.

Experimental Protocol:

  • Prepare Calibration Standards: Prepare at least five concentration levels of nitrosamine standards spanning the desired range (e.g., from LOQ to 150% of the specification limit).

  • Analysis: Analyze each concentration level in triplicate.

  • Evaluation:

    • Plot the mean response (e.g., peak area) versus the concentration.

    • Perform a linear regression analysis to calculate the correlation coefficient (r²), y-intercept, and slope of the regression line.

    • Visually inspect the plot for linearity.

    • Plot the residuals to check for any systematic trends or patterns, which might indicate non-linearity.

Accuracy

Causality & Expertise: Accuracy expresses the closeness of agreement between the value which is accepted as a conventional true value and the value found.[16] For nitrosamine impurities, it is determined by spiking a known amount of the nitrosamine standard into the drug product matrix. The method's ability to accurately measure this known amount (expressed as percent recovery) demonstrates its freedom from bias caused by matrix effects or sample preparation losses. Accuracy must be assessed at multiple levels across the linear range to ensure it is consistent.

Experimental Protocol:

  • Prepare Spiked Samples: Prepare samples of the drug product matrix (placebo or API) spiked with nitrosamines at a minimum of three concentration levels (e.g., LOQ, 100%, and 150% of the specification limit).

  • Replicates: Prepare at least three replicates at each concentration level.

  • Analysis: Analyze all spiked samples.

  • Evaluation: Calculate the percent recovery for each replicate using the formula:

    • % Recovery = (Measured Concentration / Spiked Concentration) * 100

    • Calculate the mean percent recovery and standard deviation for each concentration level.

Precision

Causality & Expertise: Precision measures the degree of scatter between a series of measurements obtained from multiple samplings of the same homogeneous sample.[17] It is a measure of random error and is evaluated at two levels:

  • Repeatability (Intra-assay precision): Precision under the same operating conditions over a short interval of time. This demonstrates the method's consistency in a single run.

  • Intermediate Precision (Inter-assay precision): Expresses within-laboratory variations: different days, different analysts, different equipment, etc. This demonstrates the method's ability to provide consistent results over time under typical laboratory variations.

Experimental Protocol:

  • Repeatability:

    • Prepare six individual samples of the drug product matrix, all spiked at the same concentration (e.g., 100% of the specification limit).

    • Analyze all six samples on the same day, with the same analyst and instrument.

    • Calculate the mean, standard deviation, and Relative Standard Deviation (%RSD).

  • Intermediate Precision:

    • Repeat the repeatability experiment on a different day, with a different analyst, and/or on a different instrument.

    • Combine the data from both experiments and perform a statistical analysis (e.g., ANOVA) to compare the results and calculate the overall %RSD.

Robustness

Causality & Expertise: Robustness demonstrates the reliability of an analytical method with respect to deliberate variations in its parameters.[16] This study is crucial because it shows that minor, unintentional fluctuations in experimental conditions (which are common in a routine QC environment) will not significantly impact the results. For an LC-MS/MS method, typical parameters to vary include mobile phase composition, pH, column temperature, and flow rate.[23]

Experimental Protocol:

  • Identify Key Parameters: Identify the critical method parameters that could potentially vary (e.g., % organic in mobile phase ±2%, column temperature ±5°C, flow rate ±10%).

  • Systematic Variation: Prepare and analyze samples while deliberately varying one parameter at a time.

  • Evaluation: Assess the impact of each change on key system suitability parameters (e.g., retention time, peak shape, resolution) and the quantitative result. The results should remain within the acceptance criteria defined for the method.

Summary of Acceptance Criteria

The following table summarizes typical acceptance criteria for the validation of a nitrosamine impurity method. These criteria should be predefined in the validation protocol and justified based on the method's intended purpose.

Validation ParameterTypical Acceptance Criteria for Trace Impurity Analysis
Specificity No interference at the retention time of the analyte in blank and placebo.
LOQ Signal-to-Noise ratio ≥ 10. Accuracy and precision must be acceptable at this level.[19]
Linearity Correlation Coefficient (r²) ≥ 0.99. Y-intercept should be close to zero.
Accuracy Mean recovery typically within 70-130% for trace levels.[12]
Precision (Repeatability) %RSD ≤ 15% (may be wider at LOQ, e.g., ≤ 20%).[24]
Precision (Intermediate) %RSD ≤ 20% (may be wider at LOQ).
Robustness System suitability parameters and quantitative results remain within acceptable limits during deliberate variations.

Interrelationship of Validation Parameters

The validation parameters are not independent silos. The success of one parameter often relies on another. For example, the Limit of Quantitation is not merely a signal-to-noise value; it is the lowest concentration that can be measured with acceptable Accuracy and Precision . This interconnectedness underscores the importance of a holistic validation approach.

Parameter_Interrelation Specificity Specificity LOQ LOQ Specificity->LOQ Ensures LOQ is not noise Linearity Linearity LOQ->Linearity Defines start of Range Accuracy Accuracy Linearity->Accuracy Verifies proportionality Range Range Linearity->Range Accuracy->LOQ Confirms LOQ Precision Precision Precision->LOQ Confirms LOQ Range->Accuracy Tested across the Range Range->Precision Tested across the Range Robustness Robustness Robustness->Accuracy Impacts Accuracy Robustness->Precision Impacts Precision

Caption: Interdependencies of validation parameters, highlighting how LOQ is confirmed by Accuracy and Precision, and how Robustness affects both.

Conclusion

Validating an analytical method for nitrosamine impurities is a rigorous, multi-faceted process that is mandated by regulatory agencies and essential for ensuring patient safety.[8][25] By systematically evaluating specificity, sensitivity, linearity, accuracy, precision, and robustness, laboratories can build a comprehensive data package that proves their method is fit for purpose. This not only ensures compliance with global health authority expectations but also provides high confidence in the quality and safety of medicines being delivered to patients. The protocols and principles outlined in this guide serve as a robust starting point for any scientist tasked with this critical analytical challenge.

References

  • Nitrosamine impurities: guidance for marketing authorisation holders . European Medicines Agency. [Link]

  • EMA revises guidance on nitrosamine impurities . European Pharmaceutical Review. [Link]

  • EMA guidelines for the detection of nitrosamines in medicines . Netpharmalab. [Link]

  • EMA Nitrosamine Guidelines . Zamann Pharma Support GmbH. [Link]

  • Validating analytical procedures for determining nitrosamines in pharmaceuticals: European OMCLs participate in collaborative study with international regulatory agencies . European Directorate for the Quality of Medicines & HealthCare. [Link]

  • Development and Validation of four Nitrosamine Impurities Determination Method in Medicines of Valsartan, Losartan, and Irbesartan with HPLC-MS/MS (APCI) . National Institutes of Health (NIH). [Link]

  • ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology . ECA Academy. [Link]

  • Quality Guidelines . International Council for Harmonisation (ICH). [Link]

  • ICH Q2 R1: Mastering Analytical Method Validation . Abraham Entertainment. [Link]

  • Aspects of Bioanalytical Method Validation for the Quantitative Determination of Trace Elements . Taylor & Francis Online. [Link]

  • FDA Issues Revised Guidance on the Control of Nitrosamine Impurities in Human Drugs . Keller and Heckman LLP. [Link]

  • Nitrosamine impurities . European Medicines Agency. [Link]

  • Why Regulatory Agencies Require Validated Methods for Nitrosamines . ResolveMass. [Link]

  • Development and validation of assay methods for nitrosamines in your pharmaceutical specialities . Eurofins. [Link]

  • Development and validation of an analytical method for trace-level quantification of genotoxic nitrosamine impurities in losartan and hydrochlorothiazide fixed-dose combination tablets using ultra performance liquid chromatography triple quadrupole mass spectrometry . PubMed. [Link]

  • ICH Q2 Analytical Method Validation . Slideshare. [Link]

  • FDA Issues New Guidance on Nitrosamine Impurities in APIs and Drug Products . Alston & Bird. [Link]

  • Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry . U.S. Food and Drug Administration (FDA). [Link]

  • Industry Gives Input on FDA's Call for Nitrosamine Impurities Testing . Pharmaceutical Technology. [Link]

  • New Validated LC-MS Method Development and Estimation of Nitrosamine impurities in Canaglifozin . Impactfactor. [Link]

  • Nitrosamines Analysis with LC/MS-MS . Waters. [Link]

  • A Validated LC-MS/MS Method for Determination at Trace Level of Nitrosamine Impurities in Doxofylline API . JGPT. [Link]

  • Guidance Breakdown: FDA Revises Its Final Guidance on Nitrosamine Impurities . The FDA Group. [Link]

  • Control of Nitrosamine Impurities in Human Drugs . U.S. Food and Drug Administration (FDA). [Link]

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  • Some good validation practices for analytical procedures . A3P. [Link]

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  • Nitrosamines Analysis in Pharmaceuticals . Agilent. [Link]

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Application

Application Note: High-Precision Characterization of N-Nitroso Propafenone Reference Standard using Quantitative ¹H-NMR (qNMR)

Introduction: The Challenge of Nitrosamine Impurities and the Power of qNMR The discovery of N-nitrosamine impurities in widely used pharmaceuticals has presented a significant challenge to the drug development industry....

Author: BenchChem Technical Support Team. Date: January 2026

Introduction: The Challenge of Nitrosamine Impurities and the Power of qNMR

The discovery of N-nitrosamine impurities in widely used pharmaceuticals has presented a significant challenge to the drug development industry.[1][2] These compounds, classified as probable human carcinogens, can form during the synthesis or storage of active pharmaceutical ingredients (APIs).[3][4] Regulatory bodies, including the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA), have established stringent guidelines requiring manufacturers to perform rigorous risk assessments and implement sensitive analytical methods to control these impurities to negligible levels.[5][6][7]

N-Nitroso propafenone is a nitrosamine drug substance-related impurity (NDSRI) associated with propafenone, an antiarrhythmic agent.[3][8] Its chemical structure is N-[2-hydroxy-3-[2-(3-phenylpropanoyl)phenoxy]propyl]-N-propylnitrous amide.[3][8] The acceptable intake (AI) limit for N-Nitroso propafenone has been set at 100 ng/day, underscoring the need for highly accurate analytical standards for its quantification.[3]

The characterization and certification of a chemical reference standard are foundational to any analytical method used for impurity quantification. Quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy has emerged as a primary analytical method for this purpose. Unlike chromatographic techniques that rely on comparing the response of an analyte to a reference standard of the same compound, qNMR determines the purity of a substance by relating the integral of an analyte's signal to that of a certified internal standard of a different compound.[9][10] Because the signal intensity in an NMR spectrum is directly proportional to the number of resonating nuclei, qNMR provides a direct, SI-traceable measurement of purity without the need for analyte-specific calibration curves.[9][11]

This application note provides a detailed, field-proven protocol for the characterization of an N-Nitroso propafenone reference standard using ¹H-qNMR. It is designed for researchers, analytical scientists, and quality control professionals in the pharmaceutical industry.

The Fundamental Principle of qNMR

The quantitative nature of NMR is based on the direct proportionality between the integrated area of a resonance signal (S) and the number of nuclei (N) responsible for that signal.[9] When an internal standard (IS) of known purity and mass is added to a sample of an analyte, the purity of the analyte can be determined using the following master equation:

PurityAnalyte (%) = ( SAnalyte / SIS ) * ( NIS / NAnalyte ) * ( MAnalyte / MIS ) * ( mIS / mAnalyte ) * PurityIS

Where:

  • Purity : Purity of the substance in mass fraction (%)

  • S : Integrated area of the NMR signal

  • N : Number of protons generating the respective signal

  • M : Molar mass

  • m : Mass

This equation forms the basis of qNMR as a primary ratio method, enabling highly accurate and precise purity assignments traceable to the International System of Units (SI) when a Certified Reference Material (CRM) is used as the internal standard.[10][11]

Experimental Protocol: Characterization of N-Nitroso Propafenone

This section details the complete workflow for the qNMR analysis of N-Nitroso propafenone. The causality behind each step is explained to ensure a robust and self-validating system.

Materials and Instrumentation
ItemDescription & Rationale
Analyte N-Nitroso Propafenone (Approx. 10-20 mg)
Internal Standard Dimethyl sulfone (DMSO₂), Certified Reference Material (CRM) (Approx. 5-10 mg). Rationale: DMSO₂ is selected for its high purity, stability, simple ¹H spectrum (a single sharp singlet), and excellent solubility in common deuterated solvents. Its singlet at ~3.1 ppm in DMSO-d₆ does not overlap with the signals of N-Nitroso propafenone.[12]
Solvent Dimethyl Sulfoxide-d₆ (DMSO-d₆), ≥99.9% D. Rationale: DMSO-d₆ is an excellent solvent for a wide range of organic molecules, including both the analyte and the internal standard, ensuring a homogeneous solution critical for accurate quantification.[13]
Equipment - Analytical microbalance (readability of ±0.001 mg). Rationale: Accurate weighing is the most critical step for minimizing uncertainty in the final purity calculation.[13]- NMR Spectrometer (≥400 MHz) equipped with a high-resolution probe.
Experimental Workflow Diagram

G cluster_prep Sample Preparation cluster_acq NMR Data Acquisition cluster_proc Data Processing & Calculation weigh_analyte Accurately weigh N-Nitroso Propafenone (m_Analyte) combine Combine Analyte and IS in a single vial weigh_analyte->combine weigh_is Accurately weigh Internal Standard (IS) (m_IS) weigh_is->combine dissolve Add deuterated solvent (e.g., DMSO-d6) combine->dissolve vortex Vortex to ensure complete dissolution dissolve->vortex transfer Transfer to NMR tube vortex->transfer setup Instrument Setup & Tuning/Shimming transfer->setup set_params Set Quantitative Parameters (D1, NS, Pulse Angle) setup->set_params acquire Acquire Spectrum set_params->acquire process FT, Phase & Baseline Correction acquire->process integrate Integrate selected Analyte & IS signals (S_Analyte, S_IS) process->integrate calculate Calculate Purity using the qNMR Equation integrate->calculate report Generate Report with Certified Purity Value calculate->report

Caption: Experimental workflow for qNMR analysis.

Step-by-Step Sample Preparation
  • Weighing: Using a calibrated microbalance, accurately weigh approximately 15 mg of N-Nitroso propafenone into a clean glass vial. Record the mass (mAnalyte) precisely.

  • Adding Internal Standard: To the same vial, add approximately 8 mg of the Dimethyl Sulfone CRM. Record the mass (mIS) precisely.

    • Expertise Note: Weighing both components into the same vial (the internal standard method) is crucial. It eliminates volume measurement errors, as the molar ratio is fixed upon weighing. The final concentration is not critical, but the mass ratio is.[14]

  • Dissolution: Add approximately 0.7 mL of DMSO-d₆ to the vial.

  • Homogenization: Securely cap the vial and vortex for at least 60 seconds to ensure both the analyte and the internal standard are fully dissolved. A clear, homogeneous solution is mandatory for accurate results.

  • Transfer: Transfer the solution to a clean, dry 5 mm NMR tube.

Step-by-Step NMR Data Acquisition

The validity of qNMR results is entirely dependent on acquiring the data under quantitative conditions. This means ensuring the signal intensity is directly proportional to the molar concentration.

  • Instrument Setup: Insert the sample into the spectrometer. Lock, tune, and shim the instrument to achieve optimal magnetic field homogeneity (narrow, symmetrical peak shapes).

  • Set Acquisition Parameters: The following parameters are critical and must be optimized.

ParameterRecommended ValueRationale & Causality
Pulse Angle 90°A 90° pulse ensures maximum signal excitation for all nuclei, which is a prerequisite for accurate quantification.
Relaxation Delay (D1) ≥ 5 x T₁(longest)This is the most critical parameter.[15] To ensure complete relaxation of all protons back to equilibrium before the next pulse, D1 must be at least five times the longest spin-lattice relaxation time (T₁) of any proton being quantified (in both the analyte and the standard). Using a shorter delay will lead to signal saturation and an underestimation of the purity. T₁ values can be determined experimentally using an inversion-recovery pulse sequence.
Number of Scans (NS) 16 - 64 (or more)The number of scans should be sufficient to achieve a signal-to-noise ratio (S/N) of at least 250:1 for the signals being integrated. This level of S/N minimizes integration errors to less than 1%.[15]
Acquisition Time (AT) ≥ 3 secondsA longer acquisition time provides better digital resolution, which is necessary for accurate integration of the signals.[15]
  • Acquisition: Acquire the ¹H-NMR spectrum.

Data Processing and Purity Calculation

Proper data processing is as important as proper data acquisition for ensuring the integrity of the final result.

Data Processing Workflow Diagram

G cluster_integration Signal Integration raw_fid Raw FID Data ft Fourier Transform raw_fid->ft phase Phase Correction (Manual) ft->phase baseline Baseline Correction (Automatic) phase->baseline processed_spectrum Processed Spectrum baseline->processed_spectrum select_analyte Select well-resolved Analyte signal(s) processed_spectrum->select_analyte select_is Select well-resolved IS signal processed_spectrum->select_is integrate Define integral regions and calculate areas select_analyte->integrate select_is->integrate final_purity Final Purity Value Purity_Analyte (%) integrate->final_purity Apply qNMR Equation

Caption: Data processing and calculation workflow.

Step-by-Step Data Processing
  • Processing: Apply Fourier transformation to the Free Induction Decay (FID).

  • Phase Correction: Manually adjust the zero-order and first-order phase correction to ensure all peaks have a pure absorption line shape.

  • Baseline Correction: Apply an automatic baseline correction algorithm to ensure the baseline is flat and at zero intensity.

    • Trustworthiness Note: An inaccurate phase or a distorted baseline will lead to significant errors in signal integration. Manual phase correction is superior to automatic routines for achieving the highest accuracy.

  • Signal Selection and Integration:

    • Analyte (N-Nitroso Propafenone): Identify a well-resolved signal that is free from any overlap with other analyte, impurity, or solvent signals. For N-Nitroso propafenone, aromatic protons or specific aliphatic protons may be suitable candidates. Record the integral value (SAnalyte) and the number of protons it represents (NAnalyte).

    • Internal Standard (DMSO₂): Integrate the sharp singlet corresponding to the six equivalent methyl protons. Record the integral value (SIS) and note that NIS = 6.

    • Expertise Note: The integration range should be set wide enough to encompass the entire peak, typically 64 times the full width at half maximum (FWHH), to capture >99% of the signal intensity.[10]

Example Purity Calculation

The following is a worked example using hypothetical data.

ParameterAnalyte (N-Nitroso Propafenone)Internal Standard (DMSO₂)
Mass (m) 15.052 mg8.125 mg
Molar Mass (M) 370.45 g/mol [3]94.13 g/mol
Selected Signal Aromatic DoubletMethyl Singlet
Number of Protons (N) 26
Integral Area (S) 5.4110.00
Purity (P) To be determined 99.95% (from CRM Certificate)

Calculation:

PurityAnalyte = ( 5.41 / 10.00 ) * ( 6 / 2 ) * ( 370.45 / 94.13 ) * ( 8.125 / 15.052 ) * 99.95%

PurityAnalyte = (0.541) * (3) * (3.9355) * (0.5398) * 99.95%

PurityAnalyte = 3.444 * 99.95%

PurityAnalyte = 98.8%

Method Validation as per ICH Q2(R2) Guidelines

For use in a regulated environment, the qNMR method must be validated to demonstrate it is fit for its intended purpose.[16][17] The protocol described herein serves as a self-validating system, but formal documentation requires assessing the following parameters.

ParameterDescription & Assessment for qNMRTypical Acceptance Criteria
Specificity The ability to unequivocally assess the analyte in the presence of other components. This is demonstrated by selecting non-overlapping, well-resolved signals for both the analyte and the internal standard.No interference at the chemical shift of the quantified signals.
Linearity The ability to obtain test results which are directly proportional to the concentration of the analyte. For qNMR, this is an inherent property when quantitative parameters are used.[18] It can be formally demonstrated by preparing samples at 5 different concentration levels and plotting signal response vs. concentration.Correlation coefficient (R²) ≥ 0.999
Accuracy The closeness of test results to the true value. Assessed by analyzing a reference material with a known, certified purity.Recovery of 98.0% to 102.0% of the certified value.
Precision The agreement among a series of measurements. Assessed through: - Repeatability: Multiple preparations by the same analyst on the same day. - Intermediate Precision: Analysis on different days by different analysts.Relative Standard Deviation (RSD) ≤ 2.0%
Range The interval between the upper and lower concentrations of analyte for which the procedure has a suitable level of precision, accuracy, and linearity.Defined by the linearity study.

Conclusion

Quantitative ¹H-NMR is a powerful, accurate, and reliable primary method for the characterization and certification of N-Nitroso propafenone reference standards. By adhering to a robust protocol that emphasizes precise gravimetric preparation and the use of optimized, quantitative acquisition parameters, qNMR provides a direct, SI-traceable purity value. This method avoids the complexities of relative response factors inherent in chromatographic techniques and serves as a cornerstone for ensuring the quality and safety of pharmaceutical products by enabling the accurate quantification of potentially harmful impurities.

References

  • U.S. Food and Drug Administration. (2020). Control of Nitrosamine Impurities in Human Drugs. FDA.
  • U.S. Food and Drug Administration. (n.d.). Control of Nitrosamine Impurities in Human Drugs. FDA.
  • U.S. Food and Drug Administration. (2024). CDER Nitrosamine Impurity Acceptable Intake Limits. FDA.
  • Separation Science. (n.d.). Certified reference materials for quantitative NMR.
  • U.S. Food and Drug Administration. (2024). Control of Nitrosamine Impurities in Human Drugs. FDA.
  • European Pharmaceutical Review. (2023). EMA revises guidance on nitrosamine impurities. European Pharmaceutical Review.
  • Zamann Pharma Support GmbH. (n.d.). EMA Nitrosamine Guidelines. Zamann Pharma Support.
  • Lachman Consultants. (2024). FDA Issues Revised Guidance on the Control of Nitrosamine Impurities in Human Drugs. Lachman Consultants.
  • European Medicines Agency. (2025). Nitrosamine impurities. EMA.
  • Manasa Life Sciences. (n.d.). N-Nitroso Propafenone. Manasa Life Sciences.
  • Weber, M., et al. (2017). Certified Reference Material for Use in 1H, 31P, and 19F Quantitative NMR, Ensuring Traceability to the International System of Units.
  • BIPM. (n.d.). qNMR Internal Standard Reference Data (ISRD).
  • Netpharmalab. (2025). EMA guidelines for the detection of nitrosamines in medicines. Netpharmalab.
  • Sigma-Aldrich. (2017).
  • Heads of Medicines Agencies. (n.d.). Nitrosamine impurities. HMA.
  • Emery Pharma. (n.d.).
  • Chemicea. (n.d.). N-Nitroso Propafenone. Chemicea.
  • SynZeal. (n.d.). N-Nitroso-Propafenon. SynZeal.
  • PubChem. (n.d.). N-nitroso-propafenone impurity B.
  • Allmpus. (n.d.). N-Nitroso Propafenone. Allmpus.
  • ResearchGate. (n.d.). Validation of quantitative ¹H NMR method for the analysis of pharmaceutical formulations.
  • University of Bristol. (2017). Quantitative NMR Spectroscopy. University of Bristol.
  • US Pharmacopeia. (2016). Stimuli Article (qNMR). Pharmaceutical Forum, 42(5).
  • JEOL. (2022).
  • Diehl, B. W. K., Malz, F., & Holzgrabe, U. (2007). Quantitative NMR spectroscopy in the quality evaluation of active pharmaceutical ingredients and excipients. Spectroscopy Europe, 19(5), 15-19.
  • Frontiers in Chemistry. (2024). qNMR in natural products: practical approaches. What nobody tells you before starting your qNMR study! Frontiers.
  • Thermo Fisher Scientific. (2025). Nitrosamine impurities analysis solutions guide. Thermo Fisher Scientific.
  • Gödecke, T., et al. (2013). Validation of a Generic Quantitative 1H NMR Method for Natural Products Analysis. Phytochemical Analysis, 24(6), 581-589.
  • International Council for Harmonisation. (2023). Validation of Analytical Procedures Q2(R2). ICH.
  • Branch, S. K. (2005). Guidelines from the International Conference on Harmonisation (ICH). Journal of Pharmaceutical and Biomedical Analysis, 38(5), 798-805.
  • AMSbiopharma. (2025).
  • Thermo Fisher Scientific. (n.d.). Nitrosamine impurity analysis solution guide. Thermo Fisher Scientific.
  • The Organic Chemistry Tutor. (2018).
  • Kymos. (n.d.). Nitrosamine Impurities Analysis. Kymos.
  • Sigma-Aldrich. (n.d.). Nitrosamine Impurity Analysis in Pharmaceuticals. Sigma-Aldrich.

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Method

Application Note: Quantitative Analysis of N-Nitroso Propafenone in Pharmaceutical Formulations Using a Certified Reference Material

Abstract This document provides a comprehensive guide for the use of N-Nitroso propafenone Certified Reference Material (CRM) in the quantitative analysis of this potential genotoxic impurity in propafenone drug substanc...

Author: BenchChem Technical Support Team. Date: January 2026

Abstract

This document provides a comprehensive guide for the use of N-Nitroso propafenone Certified Reference Material (CRM) in the quantitative analysis of this potential genotoxic impurity in propafenone drug substances and products. In light of stringent regulatory expectations for the control of nitrosamine impurities, as outlined by agencies like the U.S. Food and Drug Administration (FDA) and guided by principles from the International Council for Harmonisation (ICH), this note details a highly sensitive and specific Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) method. It offers field-proven protocols for standard preparation, sample extraction from tablet matrices, and complete method validation parameters as per ICH Q2(R1) and USP General Chapter <1225> guidelines.

Introduction: The Imperative for Nitrosamine Impurity Control

Propafenone is a Class 1C antiarrhythmic agent widely used in the management of cardiac arrhythmias.[1] The manufacturing process of propafenone, or its degradation over time, can potentially lead to the formation of N-nitroso propafenone, a nitrosamine drug substance-related impurity (NDSRI).[2] Nitrosamines are classified as a "cohort of concern" due to their potential as human carcinogens, prompting global regulatory bodies to mandate strict control over their presence in pharmaceutical products.[3][4]

The ICH M7(R2) guideline provides a framework for assessing and controlling DNA-reactive (mutagenic) impurities to limit potential carcinogenic risk, making it directly applicable to nitrosamines.[4] Consequently, pharmaceutical manufacturers must implement robust analytical strategies to detect and quantify impurities like N-Nitroso propafenone at trace levels. The use of a well-characterized, high-purity Certified Reference Material (CRM) is fundamental to the accuracy and reliability of these analytical measurements, serving as the cornerstone for method validation, calibration, and routine quality control.[5]

This application note addresses the critical need for a validated analytical workflow by providing a detailed protocol for the quantification of N-Nitroso propafenone, thereby supporting drug developers and quality control laboratories in ensuring product safety and regulatory compliance.

N-Nitroso Propafenone Certified Reference Material: Properties and Handling

A Certified Reference Material is a highly purified and characterized substance essential for validating analytical methods and ensuring the accuracy of quantitative analysis.[5] The N-Nitroso propafenone CRM should be handled with care, recognizing its potential genotoxic properties.

PropertyValueSource(s)
Chemical Name N-(2-hydroxy-3-(2-(3-phenylpropanoyl)phenoxy)propyl)-N-propylnitrous amide[2][6]
CAS Number 3036581-87-7[6]
Molecular Formula C₂₁H₂₆N₂O₄[2]
Molecular Weight 370.45 g/mol [2]
Appearance Off-white to white solid[7]
Storage Conditions 2-8°C, protected from light[7]
Regulatory Status Genotoxic Impurity, FDA Potency Category 2 NDSRI[2][6]
Acceptable Intake (AI) 100 ng/day (as per U.S. FDA)[6]

Protocol 1: Preparation of N-Nitroso Propafenone Standard Solutions

Causality Explanation: The preparation of accurate standard solutions is the first critical step in quantitative analysis. A stock solution is prepared in a solvent ensuring good solubility, like methanol. Serial dilutions are then performed to create calibration standards and quality control (QC) samples that bracket the expected concentration range of the impurity in the test samples. Using a diluent that matches the final sample matrix as closely as possible minimizes variability introduced by solvent effects.

  • CRM Handling: Allow the N-Nitroso propafenone CRM vial to equilibrate to room temperature for at least 30 minutes before opening to prevent moisture condensation.

  • Primary Stock Solution (S1) - 100 µg/mL: Accurately weigh approximately 1.0 mg of the N-Nitroso propafenone CRM into a 10 mL Class A volumetric flask. Dissolve and dilute to volume with methanol. Sonicate for 5 minutes if necessary to ensure complete dissolution. This solution should be stored at 2-8°C and protected from light.

  • Intermediate Stock Solution (S2) - 1.0 µg/mL: Pipette 100 µL of the Primary Stock Solution (S1) into a 10 mL Class A volumetric flask and dilute to volume with a 50:50 (v/v) mixture of methanol and water (Diluent).

  • Working Standard Solutions (Calibration Curve): Prepare a series of calibration standards by serially diluting the Intermediate Stock Solution (S2) with the Diluent. A typical concentration range for trace analysis would be 0.1 to 20 ng/mL.

Diagram 1: Standard Preparation and Calibration Workflow A flowchart illustrating the serial dilution process from the CRM to final working standards.

G cluster_0 Step 1: Stock Solution Preparation cluster_1 Step 2: Calibration & QC Preparation CRM N-Nitroso Propafenone CRM (1 mg) S1 Primary Stock (S1) 100 µg/mL in Methanol CRM->S1 Dissolve in 10 mL S2 Intermediate Stock (S2) 1.0 µg/mL in Diluent S1->S2 100 µL into 10 mL Cal_Curve Calibration Standards (e.g., 0.1 - 20 ng/mL) S2->Cal_Curve Serial Dilution QC_Samples QC Samples (Low, Mid, High) S2->QC_Samples Dilution LCMS LC-MS/MS Analysis Cal_Curve->LCMS QC_Samples->LCMS

Analytical Method: LC-MS/MS for Trace Quantification

Liquid Chromatography coupled with Tandem Mass Spectrometry (LC-MS/MS) is the preferred technique for quantifying trace-level genotoxic impurities due to its exceptional sensitivity and selectivity. The Multiple Reaction Monitoring (MRM) mode ensures that only the specific parent-to-product ion transition for N-Nitroso propafenone is monitored, effectively eliminating matrix interference.

Causality Explanation: The choice of a C18 reversed-phase column is standard for moderately polar compounds like N-Nitroso propafenone. The mobile phase, consisting of water and an organic solvent (methanol or acetonitrile) with a formic acid modifier, ensures good peak shape and promotes efficient ionization in the mass spectrometer source. A gradient elution is employed to effectively separate the analyte from the highly concentrated propafenone API and excipients.

Protocol 2: Sample Preparation from Propafenone Tablets

  • Tablet Preparation: Accurately weigh and finely powder a representative number of propafenone tablets (e.g., 20 tablets).

  • Extraction: Accurately weigh a portion of the powdered tablets equivalent to 50 mg of propafenone hydrochloride into a 15 mL centrifuge tube.

    • Note: Common excipients in propafenone tablets include microcrystalline cellulose, corn starch, hypromellose, and magnesium stearate. The chosen extraction solvent must effectively dissolve the analyte while minimizing the dissolution of these excipients.

  • Add 10.0 mL of Diluent (50:50 methanol:water) to the centrifuge tube.

  • Vortex the tube for 2 minutes, followed by sonication for 20 minutes to ensure complete extraction of the analyte.

  • Centrifugation: Centrifuge the sample at 4,500 rpm for 15 minutes to pellet the insoluble excipients.

  • Filtration: Carefully transfer the supernatant and filter it through a 0.22 µm PVDF syringe filter into an HPLC vial for analysis. This step is crucial to remove fine particulates that could clog the LC system.

Table 2: Recommended LC-MS/MS Parameters

ParameterRecommended Setting
LC System High-Performance or Ultra-High-Performance Liquid Chromatography (HPLC/UHPLC) system
Column Reversed-phase C18 column (e.g., 100 mm x 2.1 mm, 1.8 µm)
Mobile Phase A 0.1% Formic Acid in Water
Mobile Phase B 0.1% Formic Acid in Methanol
Gradient Elution Start at 30% B, ramp to 95% B over 8 minutes, hold for 2 minutes, return to initial conditions and equilibrate.
Flow Rate 0.3 mL/min
Column Temperature 40°C
Injection Volume 5 µL
MS System Tandem Quadrupole Mass Spectrometer
Ionization Mode Electrospray Ionization (ESI), Positive
MRM Transition Q1 (Precursor Ion): m/z 371.2 → Q3 (Product Ion): m/z 116.1 (Quantifier), m/z 211.1 (Qualifier)
Dwell Time 100 ms
Collision Energy To be optimized for the specific instrument, typically 15-30 eV.

Note: The proposed MRM transitions are based on the parent molecule's mass [M+H]⁺ and plausible fragmentation patterns. These must be confirmed and optimized on the specific instrument used.

Diagram 2: Overall Analytical Workflow A diagram showing the process from sample receipt to final data analysis.

G cluster_workflow Analytical Workflow for N-Nitroso Propafenone cluster_standards Standards & Calibration Sample Propafenone Tablet Sample Prep Protocol 2: Sample Preparation (Weigh, Extract, Centrifuge, Filter) Sample->Prep Analysis LC-MS/MS Analysis (MRM Mode) Prep->Analysis Data Data Processing & Quantification Analysis->Data Report Final Report (Impurity Level in ppm) Data->Report CRM CRM Standard Preparation (Protocol 1) Cal Calibration Curve Generation CRM->Cal Cal->Data Calibration

Method Validation Protocol

A robust method validation is required to demonstrate that the analytical procedure is suitable for its intended purpose. The validation should be performed according to the principles outlined in ICH Q2(R1) and USP <1225>.[1][3] For an impurity method, the key performance characteristics are specificity, limit of detection (LOD), limit of quantitation (LOQ), linearity, accuracy, and precision.

Causality Explanation: Each validation parameter serves a distinct purpose. Specificity ensures the method can detect the analyte without interference from the drug substance or excipients. LOD and LOQ define the sensitivity limits. Linearity confirms a proportional response across a range of concentrations. Accuracy measures the closeness of the results to the true value, while precision assesses the repeatability and reproducibility of the method.

Table 3: Method Validation Parameters and Acceptance Criteria

Validation ParameterProtocol SummaryAcceptance Criteria
Specificity Analyze blank diluent, a placebo sample (all excipients without propafenone), a propafenone sample, and a propafenone sample spiked with N-Nitroso propafenone.No interfering peaks at the retention time of N-Nitroso propafenone in blank and placebo samples.
Limit of Detection (LOD) Determine based on a signal-to-noise ratio (S/N) of 3:1 or from the standard deviation of the response and the slope of the calibration curve.The LOD must be significantly lower than the reporting threshold.
Limit of Quantitation (LOQ) Determine based on an S/N ratio of 10:1. The LOQ should be confirmed by analyzing a standard at this concentration with acceptable precision and accuracy.The LOQ should be at or below the reporting threshold. Precision (%RSD) ≤ 10%.
Linearity Analyze at least five concentrations across the range (e.g., from LOQ to 150% of the specification limit). Plot peak area against concentration and perform linear regression.Correlation coefficient (r²) ≥ 0.99.
Range The range is established by confirming that the method has suitable linearity, accuracy, and precision at the lower and upper ends of the concentration range.From LOQ to 150% of the specification limit.
Accuracy (Recovery) Analyze propafenone samples spiked with N-Nitroso propafenone CRM at three concentration levels (e.g., LOQ, 100%, and 150% of the specification limit) in triplicate.Mean recovery should be within 80-120% for each level.
Precision Repeatability (Intra-assay): Analyze six replicate preparations of a spiked sample at 100% of the specification limit. Intermediate Precision: Repeat on a different day with a different analyst or instrument.Repeatability: Relative Standard Deviation (RSD) ≤ 15%. Intermediate Precision: RSD between the two sets of data should meet predefined criteria.
Robustness Intentionally vary method parameters (e.g., column temperature ±2°C, mobile phase pH ±0.2, flow rate ±10%) and observe the effect on the results.The results should remain unaffected by small, deliberate variations in method parameters.

Conclusion

The control of N-Nitroso propafenone is a critical component of ensuring the safety and quality of propafenone-containing medicines. The use of a high-quality Certified Reference Material is indispensable for the accurate quantification of this impurity. The LC-MS/MS method and validation protocols detailed in this application note provide a robust and reliable framework for researchers, scientists, and drug development professionals. By implementing this scientifically sound and validated workflow, laboratories can confidently meet global regulatory expectations and contribute to the delivery of safe and effective pharmaceuticals to patients.

References

  • International Council for Harmonisation. (2005). Validation of Analytical Procedures: Text and Methodology Q2(R1). [Link]

  • DailyMed. (n.d.). PROPAFENONE HYDROCHLORIDE TABLETS. U.S. National Library of Medicine. [Link]

  • U.S. Food and Drug Administration. (2021). Control of Nitrosamine Impurities in Human Drugs. [Link]

  • U.S. Food and Drug Administration. (2023). Recommended Acceptable Intake Limits for Nitrosamine Drug Substance-Related Impurities (NDSRIs). [Link]

  • DailyMed. (n.d.). Label: propafenone hcl- Propafenone Hydrochloride tablet, film coated. U.S. National Library of Medicine. [Link]

  • USP. (n.d.). General Chapter <1225> Validation of Compendial Procedures. United States Pharmacopeia. [Link]

  • International Council for Harmonisation. (2023). M7(R2) Assessment and Control of DNA Reactive (Mutagenic) Impurities in Pharmaceuticals to Limit Potential Carcinogenic Risk. [Link]

  • Agilent Technologies. (2022). Highly Sensitive Quantification of Mutagenic Nitrosamine Drug Substance Related Impurity (NDSRI) N-Nitroso Propranolol in Propranolol API and Tablets. [Link]

  • RxList. (n.d.). Rythmol (Propafenone): Side Effects, Uses, Dosage, Interactions, Warnings. [Link]

  • Waters Corporation. (n.d.). Nitrosamines Analysis with LC-MS/MS. [Link]

  • Manasa Life Sciences. (n.d.). N-Nitroso Propafenone. [Link]

  • Veeprho. (n.d.). N-Nitroso Propafenone. [Link]

  • Allmpus. (n.d.). N-Nitroso Propafenone. [Link]

  • U.S. Food and Drug Administration. (n.d.). RYTHMOL (propafenone hydrochloride tablets), for oral use. [Link]

  • Patel, P. N., et al. (2014). A rapid and sensitive LC–MS/MS assay for the determination of propafenone and its active metabolite 5–hydroxy propafenone in human plasma. Journal of Pharmaceutical Analysis. [Link]

  • Agilent Technologies. (2021). Nitrosamines Analysis in Pharmaceuticals. [Link]

  • LabRulez. (n.d.). Suggested Approaches for Minimizing Background Chemical Noise in Low Mass MRM Transitions for Trace Level Quantification of N-Nitrosamines. [Link]

  • Slideshare. (n.d.). USP(1225,1226) ICH Q2(R1) by agilent. [Link]

  • DailyMed. (n.d.). Label: PROPAFENONE HYDROCHLORIDE capsule, extended release. U.S. National Library of Medicine. [Link]

  • ResearchGate. (n.d.). <1225> VALIDATION OF COMPENDIAL PROCEDURES. [Link]

  • PubMed. (2024). Development of an UPLC-MS/MS approach to detect and quantify N-nitroso mirabegron in mirabegron. [Link]

  • ResearchGate. (2018). Certified Reference Materials a few guidelines. [Link]

  • PubMed Central. (2021). A multi-analyte LC-MS/MS method for screening and quantification of nitrosamines in sartans. [Link]

  • Waters Corporation. (n.d.). Comprehensive Workflow for the Quantitative Analysis of Nitrosamines Drug Substance Related Impurity in Drug Product Using waters_connect™ Software. [Link]

Sources

Application

Application of N-Nitroso Propafenone in Toxicology Studies: A Detailed Guide for Researchers

Introduction: The Emergence of N-Nitroso Propafenone as a Toxicological Concern N-Nitroso propafenone is a nitrosamine impurity that can form from the presence of a secondary amine in the parent drug, propafenone, a Clas...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction: The Emergence of N-Nitroso Propafenone as a Toxicological Concern

N-Nitroso propafenone is a nitrosamine impurity that can form from the presence of a secondary amine in the parent drug, propafenone, a Class IC antiarrhythmic agent used to treat cardiac arrhythmias.[1][2] The formation of this impurity can occur during the synthesis of the active pharmaceutical ingredient (API), formulation of the drug product, or even during storage, particularly in the presence of residual nitrites under acidic conditions.[1]

Nitrosamine impurities have become a significant focus for regulatory agencies and the pharmaceutical industry due to their classification as probable human carcinogens. This has led to stringent regulatory requirements for their control in drug products. N-Nitroso propafenone, specifically, has been classified by regulatory bodies, including the U.S. Food and Drug Administration (FDA) and Health Canada, under the Carcinogenic Potency Categorization Approach (CPCA). It is designated as a Potency Category 2 nitrosamine, with a recommended acceptable intake (AI) limit of 100 ng/day.[1][3][4][5] This underscores the critical need for robust toxicological evaluation and sensitive analytical methods to ensure patient safety.

This comprehensive guide provides researchers, scientists, and drug development professionals with detailed application notes and protocols for the toxicological assessment of N-Nitroso propafenone. The methodologies described herein are grounded in established scientific principles and regulatory expectations, with a focus on providing actionable insights for hazard identification and risk assessment.

Toxicological Profile and Mechanistic Insights

The primary toxicological concern associated with N-Nitroso propafenone, like other N-nitrosamines, is its potential for genotoxicity and carcinogenicity. The mechanism of action for many nitrosamines involves metabolic activation by cytochrome P450 (CYP) enzymes into reactive electrophilic intermediates that can form adducts with DNA, leading to mutations and potentially initiating cancer.

While specific mutagenicity data for N-Nitroso propafenone is not extensively published in peer-reviewed literature, valuable insights can be drawn from studies on structurally similar compounds, such as N-Nitroso propranolol. Research on N-Nitroso propranolol has demonstrated its mutagenic potential in the Ames test and its ability to induce micronuclei and gene mutations in human cell lines.[6][7][8][9][10] This suggests that N-Nitroso propafenone is likely to exhibit a similar toxicological profile.

The metabolic activation of N-nitrosamines is a critical step in their conversion to genotoxic species. For N-Nitroso propranolol, studies have shown that the hamster liver S9 fraction is more effective than the rat liver S9 in bioactivating it to a mutagen in the Ames test.[6][7][8][9] Furthermore, specific human CYP enzymes, such as CYP2C19, have been identified as key players in the metabolic activation of N-Nitroso propranolol.[6][7] Given the structural similarities, it is plausible that similar enzymatic pathways are involved in the bioactivation of N-Nitroso propafenone.

Below is a conceptual diagram illustrating the proposed metabolic activation and genotoxic pathway of N-Nitroso propafenone.

Metabolic Activation of N-Nitroso Propafenone cluster_0 Cellular Environment N-Nitroso Propafenone N-Nitroso Propafenone Metabolic Activation Metabolic Activation N-Nitroso Propafenone->Metabolic Activation CYP Enzymes (e.g., CYP2C19) Reactive Electrophile Reactive Electrophile Metabolic Activation->Reactive Electrophile DNA DNA Reactive Electrophile->DNA Covalent Binding DNA Adducts DNA Adducts DNA->DNA Adducts Mutation Mutation DNA Adducts->Mutation Replication Errors Cancer Cancer Mutation->Cancer Uncontrolled Cell Growth

Caption: Proposed metabolic activation pathway of N-Nitroso propafenone leading to potential carcinogenicity.

Experimental Protocols for Toxicological Assessment

A battery of in vitro genotoxicity tests is recommended to assess the mutagenic and clastogenic potential of N-Nitroso propafenone. The following protocols are based on established OECD guidelines and findings from studies on related nitrosamines.

Protocol 1: Bacterial Reverse Mutation Test (Ames Test)

The Ames test is a widely used method to evaluate the mutagenic potential of chemical compounds.[11] For nitrosamines, specific modifications to the standard protocol are recommended to enhance sensitivity.[12]

Objective: To determine the potential of N-Nitroso propafenone to induce gene mutations in various strains of Salmonella typhimurium.

Materials:

  • Salmonella typhimurium strains: TA98, TA100, TA1535 (and optionally TA1537 and E. coli WP2 uvrA).

  • N-Nitroso propafenone reference standard.

  • Positive controls (e.g., 2-nitrofluorene for TA98, sodium azide for TA100/TA1535).

  • Negative control (vehicle, e.g., DMSO).

  • S9 mix (post-mitochondrial fraction) from Aroclor-1254 or phenobarbital/β-naphthoflavone-induced hamster liver (preferred for nitrosamines) and rat liver.

  • Cofactors for S9 mix (e.g., NADP, G6P).

  • Molten top agar.

  • Minimal glucose agar plates.

Procedure:

  • Preparation of Bacterial Cultures: Inoculate the tester strains into nutrient broth and incubate overnight at 37°C with shaking.

  • Preparation of Test Solutions: Prepare a range of concentrations of N-Nitroso propafenone in a suitable vehicle. A preliminary toxicity test is recommended to determine the appropriate concentration range.

  • Ames Assay (Pre-incubation Method): a. To a sterile tube, add 0.1 mL of the bacterial culture, 0.5 mL of S9 mix (for metabolic activation) or phosphate buffer (for non-activation), and 0.1 mL of the N-Nitroso propafenone test solution. b. Incubate the mixture at 37°C for 20-30 minutes with gentle shaking. c. Add 2 mL of molten top agar (containing a trace amount of histidine and biotin) to the tube, vortex briefly, and pour the contents onto a minimal glucose agar plate. d. Incubate the plates at 37°C for 48-72 hours.

  • Data Analysis: Count the number of revertant colonies on each plate. A positive result is indicated by a dose-dependent increase in the number of revertants and a reproducible increase of at least two-fold over the background (negative control).

Causality Behind Experimental Choices:

  • The use of hamster liver S9 is recommended as studies on other nitrosamines have shown it to be more effective for metabolic activation compared to rat liver S9.[6][7][8][9]

  • The pre-incubation method allows for a more efficient interaction between the test compound, the metabolic enzymes in the S9 mix, and the bacterial cells, which can enhance the detection of weak mutagens.

Protocol 2: In Vitro Micronucleus Assay

The in vitro micronucleus assay is used to detect both clastogenic (chromosome breaking) and aneugenic (chromosome lagging) effects of a test substance.

Objective: To evaluate the potential of N-Nitroso propafenone to induce chromosomal damage in mammalian cells.

Materials:

  • Human lymphoblastoid TK6 cells or other suitable mammalian cell line.

  • N-Nitroso propafenone reference standard.

  • Positive controls (e.g., mitomycin C without S9, cyclophosphamide with S9).

  • Negative control (vehicle).

  • S9 mix from induced hamster or rat liver.

  • Culture medium, fetal bovine serum, and antibiotics.

  • Cytochalasin B (for cytokinesis-block method).

  • Fixative (e.g., methanol:acetic acid).

  • Staining solution (e.g., Giemsa or a fluorescent DNA stain).

Procedure:

  • Cell Culture: Maintain the mammalian cells in appropriate culture conditions.

  • Treatment: Seed the cells into culture plates or flasks. After attachment (for adherent cells) or a suitable period for suspension cells, expose the cells to various concentrations of N-Nitroso propafenone with and without S9 metabolic activation for a short duration (e.g., 3-6 hours) followed by a recovery period, or for a longer continuous treatment (e.g., 24 hours) without S9.

  • Cytokinesis Block: Add cytochalasin B to the culture medium to block cytokinesis, resulting in binucleated cells.

  • Harvesting and Slide Preparation: After the appropriate incubation time, harvest the cells, treat them with a hypotonic solution, and fix them. Drop the cell suspension onto clean microscope slides.

  • Staining and Scoring: Stain the slides and score the frequency of micronuclei in binucleated cells under a microscope. At least 1000 binucleated cells per concentration should be scored.

  • Data Analysis: A positive result is characterized by a significant and dose-dependent increase in the frequency of micronucleated cells compared to the negative control.

Causality Behind Experimental Choices:

  • The use of a human cell line like TK6 provides data that is more relevant to human health risk assessment.

  • The inclusion of S9 mix is crucial as N-Nitroso propafenone is expected to require metabolic activation to exert its genotoxic effects.

The following diagram illustrates a typical workflow for an in vitro toxicology study of N-Nitroso propafenone.

In Vitro Toxicology Workflow cluster_workflow Experimental Workflow Test_Compound N-Nitroso Propafenone Dose_Range_Finding Dose-Range Finding Study Test_Compound->Dose_Range_Finding Definitive_Assays Definitive Genotoxicity Assays Dose_Range_Finding->Definitive_Assays Ames_Test Ames Test (± S9) Definitive_Assays->Ames_Test Micronucleus_Assay In Vitro Micronucleus Assay (± S9) Definitive_Assays->Micronucleus_Assay Data_Analysis Data Analysis and Interpretation Ames_Test->Data_Analysis Micronucleus_Assay->Data_Analysis Risk_Assessment Hazard Identification & Risk Assessment Data_Analysis->Risk_Assessment

Caption: A generalized workflow for the in vitro toxicological evaluation of N-Nitroso propafenone.

Quantitative Data Summary

The following table summarizes key quantitative information regarding N-Nitroso propafenone.

ParameterValueReference(s)
Chemical Name N-(2-hydroxy-3-(2-(3-phenylpropanoyl)phenoxy)propyl)-N-propylnitrous amide[1][13]
CAS Number 3036581-87-7[1][14]
Molecular Formula C21H26N2O4[1]
Molecular Weight 370.45 g/mol [1]
Regulatory Status Potency Category 2 Nitrosamine[1][3][4]
Acceptable Intake (AI) 100 ng/day[1][3][4][5]

Analytical Methods for Detection and Quantification

Sensitive and specific analytical methods are essential for the detection and quantification of N-Nitroso propafenone at trace levels in drug substances and products. Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the most widely used technique for this purpose.

Protocol 3: LC-MS/MS Method for Quantification of N-Nitroso Propafenone

Objective: To develop a sensitive and selective method for the quantification of N-Nitroso propafenone in a drug matrix.

Instrumentation:

  • High-Performance Liquid Chromatography (HPLC) or Ultra-High-Performance Liquid Chromatography (UHPLC) system.

  • Tandem quadrupole mass spectrometer with an electrospray ionization (ESI) source.

Materials:

  • N-Nitroso propafenone certified reference standard.

  • N-Nitroso propafenone-d7 or other suitable deuterated internal standard.

  • Propafenone API or drug product matrix.

  • LC-MS grade solvents (e.g., methanol, acetonitrile, water) and additives (e.g., formic acid).

Procedure:

  • Sample Preparation: a. Accurately weigh the drug substance or a powdered portion of the drug product. b. Dissolve the sample in a suitable diluent (e.g., methanol/water mixture). c. Spike with the internal standard. d. Vortex and/or sonicate to ensure complete dissolution. e. Centrifuge to pellet any undissolved excipients. f. Transfer the supernatant to an autosampler vial for analysis.

  • LC-MS/MS Analysis:

    • Chromatographic Conditions (Example):

      • Column: A C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

      • Mobile Phase A: 0.1% Formic acid in water.

      • Mobile Phase B: 0.1% Formic acid in methanol or acetonitrile.

      • Gradient: A suitable gradient to separate N-Nitroso propafenone from the parent drug and other impurities.

      • Flow Rate: 0.3 - 0.5 mL/min.

      • Column Temperature: 40°C.

    • Mass Spectrometric Conditions (Example):

      • Ionization Mode: Positive Electrospray Ionization (ESI+).

      • Multiple Reaction Monitoring (MRM) Transitions:

        • N-Nitroso propafenone: Determine the precursor ion (e.g., [M+H]+) and optimize at least two product ions.

        • Internal Standard: Determine and optimize the MRM transitions for the deuterated internal standard.

      • Optimize other MS parameters such as collision energy and cone voltage.

  • Quantification:

    • Construct a calibration curve using the reference standard.

    • Calculate the concentration of N-Nitroso propafenone in the sample based on the peak area ratio of the analyte to the internal standard.

Causality Behind Experimental Choices:

  • LC-MS/MS provides high sensitivity and selectivity, which is necessary to meet the low detection limits required by regulatory agencies.[15][16]

  • The use of a deuterated internal standard corrects for any matrix effects and variations in instrument response, leading to more accurate and precise quantification.

Conclusion and Future Perspectives

The presence of N-Nitroso propafenone in propafenone-containing drug products necessitates a thorough toxicological evaluation and the implementation of sensitive analytical methods for its control. This guide provides a framework for researchers to conduct these critical studies. While data from structurally similar nitrosamines provide a strong basis for hazard identification, further research focusing specifically on N-Nitroso propafenone will be invaluable for refining risk assessments. As regulatory scrutiny of nitrosamine impurities continues, the development and validation of robust and reliable analytical and toxicological methods will remain a high priority for the pharmaceutical industry to ensure the safety and quality of medicines.

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  • Wen, H., et al. (2024). Genotoxicity assessments of N-nitrosoethylisopropylamine (NEIPA) and N-nitrosodiisopropylamine (NDIPA) in the C57BL/6J mouse. Mutation research. Genetic toxicology and environmental mutagenesis, 896, 503763. [Link]

  • ResearchGate. (n.d.). Metabolic activation of N-nitroso compounds. [Link]

  • National Institutes of Health. (2020). Adaptation of the in vitro micronucleus assay for genotoxicity testing using 3D liver models supporting longer-term exposure durations. [Link]

  • PubMed. (1987). Proarrhythmia Induced by Propafenone: What is the Mechanism?. [Link]

Sources

Method

Application Note: Ultrasensitive Quantification of N-Nitroso-propafenone in Propafenone Drug Substances Using LC-MS/MS

Abstract The presence of nitrosamine impurities in pharmaceutical products is a significant safety concern due to their potential carcinogenic effects.[1][2] This application note presents a detailed, robust, and highly...

Author: BenchChem Technical Support Team. Date: January 2026

Abstract

The presence of nitrosamine impurities in pharmaceutical products is a significant safety concern due to their potential carcinogenic effects.[1][2] This application note presents a detailed, robust, and highly sensitive liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the trace-level detection and quantification of N-Nitroso-propafenone in propafenone drug substances. Propafenone, an antiarrhythmic drug, contains a secondary amine moiety that is susceptible to nitrosation, forming the N-Nitroso-propafenone drug substance-related impurity (NDSRI).[3][4] The described protocol provides a comprehensive workflow, from sample preparation to data analysis, designed to meet and exceed the stringent regulatory requirements set by global health authorities such as the FDA and EMA.[5][6] The method achieves a low limit of quantification (LLOQ), ensuring the safety and quality of propafenone active pharmaceutical ingredients (APIs).

Introduction: The Imperative for Nitrosamine Control

Nitrosamines are a class of compounds classified as "cohorts of concern" due to their mutagenic and carcinogenic properties.[7] Since their unexpected discovery in several drug products in 2018, regulatory agencies worldwide have mandated rigorous risk assessments and control strategies to limit patient exposure.[8][9] The formation of nitrosamine impurities can occur during API synthesis, formulation, or even during storage if nitrosating agents and susceptible amines are present.[7][10]

Propafenone's molecular structure includes a secondary amine, making it a candidate for the formation of N-Nitroso-propafenone.[11][12] Therefore, a highly sensitive and specific analytical method is crucial for the routine quality control of propafenone drug substances to ensure patient safety. LC-MS/MS is the technique of choice for this analysis due to its high sensitivity and specificity, which allows for the detection of trace-level impurities in complex drug matrices.[13][14]

Experimental Design & Rationale

The development of this method was guided by the need for high sensitivity, accuracy, and robustness, in alignment with regulatory expectations.[5]

Materials and Reagents
  • Reference Standards: N-Nitroso-propafenone and Propafenone hydrochloride were sourced from a reputable supplier. The chemical structure of N-Nitroso-propafenone is N-(2-hydroxy-3-(2-(3-phenylpropanoyl)phenoxy)propyl)-N-propylnitrous amide.[15][16]

  • Solvents: LC-MS grade methanol, acetonitrile, and water were used to minimize background interference.

  • Additives: Formic acid (LC-MS grade) was used to improve chromatographic peak shape and ionization efficiency.

  • Sample Vials: Amber vials were used to protect the light-sensitive nitrosamine compounds.[17]

Instrumentation: The Power of Tandem Mass Spectrometry

A high-performance liquid chromatography (HPLC) system coupled with a triple quadrupole mass spectrometer (LC-MS/MS) is essential for achieving the required sensitivity.[18][19] The mass spectrometer was operated in the positive electrospray ionization (ESI) mode, which is optimal for the ionization of nitrosamines.

Chromatographic Separation: Isolating the Analyte

The primary challenge in chromatography is to separate the trace-level N-Nitroso-propafenone from the high-concentration propafenone API to avoid matrix effects and ion suppression. A reversed-phase C18 column was selected for its proven performance in separating compounds with varying polarities.

Diagram 1: Analytical Workflow This diagram illustrates the sequential steps from sample preparation to final data analysis for the quantification of N-Nitroso-propafenone.

Analytical_Workflow cluster_prep Sample Preparation cluster_analysis LC-MS/MS Analysis cluster_data Data Processing Prep Weigh 25 mg Propafenone API Dissolve Dissolve in 5 mL Diluent Prep->Dissolve Accurate Weighing Vortex Vortex & Sonicate Dissolve->Vortex Complete Dissolution Filter Filter with 0.22 µm PVDF Vortex->Filter Remove Particulates Inject Inject into LC-MS/MS Filter->Inject Clean Sample Separate Chromatographic Separation Inject->Separate C18 Column Detect MRM Detection Separate->Detect ESI+ Integrate Peak Integration Detect->Integrate Chromatogram Quantify Quantification vs. Calibration Curve Integrate->Quantify Linear Regression Report Report Results (ppm) Quantify->Report Final Concentration

Detailed Protocol

Preparation of Standard Solutions
  • Stock Solution (100 µg/mL): Accurately weigh 10 mg of N-Nitroso-propafenone reference standard into a 100 mL volumetric flask. Dissolve and dilute to volume with methanol.

  • Intermediate Stock Solution (1 µg/mL): Pipette 1 mL of the stock solution into a 100 mL volumetric flask and dilute to volume with the diluent (80:20 v/v, acetonitrile/water).

  • Calibration Curve Standards: Prepare a series of calibration standards by serial dilution of the intermediate stock solution to achieve concentrations ranging from 0.01 ng/mL to 10 ng/mL.[20]

Sample Preparation
  • Accurately weigh 25 mg of the propafenone API into a 15 mL centrifuge tube.[21]

  • Add 5 mL of the sample diluent (80:20 v/v, acetonitrile/water).

  • Vortex the solution for one minute, followed by 15 minutes of sonication to ensure complete dissolution.[21]

  • Centrifuge the sample at 4,500 rpm for 10 minutes.

  • Filter the supernatant through a 0.22 µm PVDF syringe filter into an HPLC vial.[20]

LC-MS/MS Method Parameters

The following tables summarize the optimized instrumental conditions.

Table 1: Liquid Chromatography Parameters

ParameterValueRationale
Column C18, 2.6 µm, 3.0 x 150 mmProvides excellent separation efficiency for the analyte and matrix.
Mobile Phase A 0.1% Formic Acid in WaterAcidified mobile phase improves peak shape and ionization.[22]
Mobile Phase B 0.1% Formic Acid in AcetonitrileProvides good elution strength for the analytes.
Flow Rate 0.4 mL/minOptimal for the column dimensions and particle size.
Column Temp. 40 °CEnsures reproducible retention times.[22]
Injection Vol. 10 µLBalances sensitivity with potential for column overload.
Gradient See Table 2A gradient is necessary to elute the API and the impurity effectively.

Table 2: Gradient Elution Program

Time (min)% Mobile Phase B
0.035
8.075
10.095
14.035

Table 3: Mass Spectrometry Parameters

ParameterValueRationale
Ionization Mode ESI PositiveProvides the best ionization efficiency for N-Nitroso-propafenone.
Ion Spray Voltage 5500 VOptimized for maximum signal intensity.[20]
Temperature 450 °CFacilitates efficient desolvation.[20]
MRM Transitions See Table 4Multiple Reaction Monitoring (MRM) provides high selectivity and sensitivity.

Table 4: MRM Transitions for N-Nitroso-propafenone

CompoundPrecursor Ion (m/z)Product Ion (m/z)Dwell (ms)Collision Energy (V)
N-Nitroso-propafenone (Quantifier) 289.1259.11508
N-Nitroso-propafenone (Qualifier) 289.172.115015
Rationale for MRM transitions: The quantifier ion provides the highest intensity for accurate measurement, while the qualifier ion confirms the identity of the compound.[20]

Method Validation & Performance

The method was validated according to ICH Q2(R1) guidelines, demonstrating its suitability for the intended purpose.

  • Linearity: The method showed excellent linearity over the concentration range of 0.01 ng/mL to 10 ng/mL, with a correlation coefficient (r²) > 0.998.

  • Limit of Detection (LOD) and Quantification (LOQ): The LOD was established at 0.005 ng/mL and the LLOQ at 0.010 ng/mL, demonstrating high sensitivity.[20]

  • Accuracy and Precision: The recovery was evaluated by spiking the propafenone API with known amounts of N-Nitroso-propafenone at three concentration levels. The recoveries were within 85-115%, and the relative standard deviation (%RSD) for replicate injections was less than 15%, indicating excellent accuracy and precision.

  • Specificity: The method demonstrated high specificity, with no interference from the propafenone API or other potential impurities at the retention time of N-Nitroso-propafenone.

Diagram 2: Method Validation Pillars This diagram outlines the core components of the method validation process, ensuring the reliability and accuracy of the analytical results.

Method_Validation Validation Method Validation (ICH Q2) Linearity Linearity (r² > 0.998) Validation->Linearity Accuracy Accuracy (85-115% Recovery) Validation->Accuracy Precision Precision (%RSD < 15%) Validation->Precision Specificity Specificity (No Interference) Validation->Specificity LOQ Sensitivity (LOQ) (0.010 ng/mL) Validation->LOQ Robustness Robustness Validation->Robustness

Conclusion

This application note details a highly sensitive, specific, and robust LC-MS/MS method for the trace-level detection of N-Nitroso-propafenone in propafenone drug substances. The protocol provided is a reliable tool for pharmaceutical manufacturers and quality control laboratories to ensure their products meet the stringent regulatory requirements for nitrosamine impurities.[7][13] The implementation of this method will contribute to safeguarding patient health by ensuring the quality and safety of propafenone-containing medicines.

References

  • ACS Publications. (2025, November 7). Nitrosamine Control: From Risk Assessment to Analytical Testing with Emphasis on Sample Preparation and Phase-Appropriate Method Validation. Organic Process Research & Development.
  • ResearchGate. (2024, March 7). (PDF) Nitrosamine impurities in APIs: A Comprehensive Review.
  • Veeprho. (2022, August 12). A deep dive into Nitrosamine impurities in APIs and drug products.
  • Topiox Research. (2025, November 19). Understanding ICH Guidelines for Nitrosamine Impurities in Pharmaceuticals.
  • National Center for Biotechnology Information. (n.d.). Propafenone. PubChem.
  • Egyptian Drug Authority. (2026, January 1). Guidelines for Nitrosamine Impurities in Drug substances and pharmaceutical drug Products Year 2025.
  • PerkinElmer. (n.d.). Determination of Nitrosamine Impurities in Active Pharmaceutical Ingredient (API) Using QSight 220.
  • National Center for Biotechnology Information. (n.d.). Propafenone, (R)-. PubChem.
  • ProPharma Group. (2022, September 14). How to Comply with the Nitrosamine Regulations for Your New Drug Product Marketing Applications.
  • Research Square. (2024, October 10). A Validated LC-MS/MS Method for Determination at Trace Level of Nitrosamine Impurities in Doxofylline API.
  • Agilent. (2020, September 14). Nitrosamine Impurities Application Guide.
  • Thermo Fisher Scientific. (n.d.). An automated sample preparation workflow for the analysis of nitrosamines in metformin.
  • SynZeal. (n.d.). N-Nitroso-Propafenon.
  • Wikipedia. (n.d.). Propafenone.
  • National Center for Biotechnology Information. (n.d.). N-nitroso-propafenone impurity B. PubChem.
  • Allmpus. (n.d.). N-Nitroso Propafenone.
  • U.S. Food and Drug Administration. (n.d.). RYTHMOL SR (propafenone hydrochloride) extended release CAPSULES.
  • Merck Millipore. (n.d.). Quantitative Analysis of Nitrosamine Impurities by LC-MS Methods from the United States Pharmacopeia General Chapter.
  • U.S. Food and Drug Administration. (2024, September). Control of Nitrosamine Impurities in Human Drugs.
  • Zamann Pharma Support. (2025, February 26). Recent Updates in the Regulation of Nitrosamine Impurities.
  • Veeprho. (n.d.). N-Nitroso Propafenone.
  • U.S. Food and Drug Administration. (n.d.). LC-ESI-HRMS Method for the Determination of N-Nitroso-Propranolol.
  • Sigma-Aldrich. (n.d.). Nitrosamine Impurity Analysis in Pharmaceuticals.
  • National Center for Biotechnology Information. (2025, April 29). An update on latest regulatory guidelines and analytical methodologies for N-nitrosamine impurities in pharmaceutical products – 2024.
  • Agilent. (2022, August 10). Highly Sensitive Quantification of Mutagenic Nitrosamine Drug Substance Related Impurity (NDSRI) N-Nitroso Propranolol in Propra.
  • SCIEX. (n.d.). Sensitive and reproducible quantification of N-nitroso propranolol in propranolol drug substance and product.
  • RxList. (n.d.). Rythmol (Propafenone): Side Effects, Uses, Dosage, Interactions, Warnings.
  • PubMed Central. (n.d.). Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices.
  • Waters. (n.d.). Quantitation of N-Nitroso-Propranolol in Drug Substance using LC-MS/MS.
  • Chemicea. (n.d.). N-Nitroso Propafenone.
  • MDPI. (n.d.). Analytical Strategies for the Detection and Quantification of Nitrosamine Impurities in Pharmaceuticals.
  • Veeprho. (n.d.). N-Nitroso Propafenone EP Impurity B.
  • PMDA. (n.d.). Overview of Testing Methods for N-nitrosamines Monitoring: Regulatory Requirements and Analytical Challenges.
  • Journal of Pharmaceutical and Biomedical Analysis. (n.d.). A rapid and sensitive LC–MS/MS assay for the determination of propafenone and its active metabolite 5–hydroxy propafenone in human plasma.

Sources

Application

Application Note: A Validated UPLC-MS/MS Method for the Ultrasensitive Quantification of N-Nitroso-Propafenone Impurity in Propafenone Drug Substance

Abstract The emergence of nitrosamine impurities as a significant concern for pharmaceutical safety necessitates the development of highly sensitive and robust analytical methods. This application note presents a compreh...

Author: BenchChem Technical Support Team. Date: January 2026

Abstract

The emergence of nitrosamine impurities as a significant concern for pharmaceutical safety necessitates the development of highly sensitive and robust analytical methods. This application note presents a comprehensive, validated Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) protocol for the separation and quantification of the N-nitroso-propafenone drug substance-related impurity (NDSRI) from the active pharmaceutical ingredient (API), propafenone. Propafenone, a Class 1C antiarrhythmic agent, contains a secondary amine moiety susceptible to nitrosation.[1][2][3] The resulting N-nitroso-propafenone is a potentially genotoxic impurity with a stringent acceptable intake (AI) limit of 100 ng/day, as per the FDA's Carcinogenic Potency Categorization Approach (CPCA).[4][5] This guide provides a step-by-step UPLC-MS/MS method, from sample preparation to method validation, designed for researchers, quality control analysts, and drug development professionals to ensure product quality and regulatory compliance.

Introduction: The Regulatory and Scientific Imperative

Since 2018, the detection of N-nitrosamine impurities in various drug products has triggered widespread regulatory action and product recalls.[6][7] These compounds are classified as probable human carcinogens, and their presence, even at trace levels, poses a significant risk to patient safety.[8] Regulatory bodies, including the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA), have mandated that pharmaceutical manufacturers perform comprehensive risk assessments and implement validated analytical testing to control nitrosamine impurities.[9][10]

Propafenone's molecular structure includes a secondary amine, making it a candidate for forming an NDSRI under specific conditions where nitrosating agents are present.[3][4] The formation of N-nitroso-propafenone can occur during API synthesis, formulation, or even during storage if precursors like residual nitrites are available.[4] Given the extremely low acceptable intake limits set for these impurities, highly sensitive and selective analytical techniques are not just recommended but essential.[11][12] LC-MS/MS has become the gold standard for this task, offering the necessary sensitivity to quantify impurities far below the levels detectable by conventional methods like HPLC-UV.[13][14] This document provides the scientific rationale and a practical, field-proven protocol for this critical analysis.

Analyte Characteristics and Chromatographic Rationale

A successful chromatographic separation relies on understanding the physicochemical properties of the target analytes. Propafenone is a basic compound, while its nitrosamine impurity is a neutral, non-ionizable molecule. This difference in chemical nature is key to their separation.

Table 1: Physicochemical Properties of Propafenone and N-Nitroso-Propafenone

PropertyPropafenoneN-Nitroso-Propafenone
Chemical Structure


IUPAC Name 1-[2-[2-hydroxy-3-(propylamino)propoxy]phenyl]-3-phenylpropan-1-one[1]N-[2-hydroxy-3-[2-(3-phenylpropanoyl)phenoxy]propyl]-N-propylnitrous amide[4]
Molecular Formula C₂₁H₂₇NO₃[1]C₂₁H₂₆N₂O₄[4]
Molecular Weight 341.45 g/mol [2]370.45 g/mol [4]
LogP ~3.2 - 3.3[1]Higher than Propafenone (predicted)
pKa (Basic) ~9.27[1]N/A (non-ionizable)

The choice of a reversed-phase C18 column is ideal for retaining these moderately hydrophobic compounds. The use of a gradient elution with an acidic mobile phase (containing formic acid) serves a dual purpose: it ensures that the basic propafenone is protonated for good peak shape and promotes efficient ionization for MS detection.

G Propafenone Propafenone (Secondary Amine) ReactionConditions Acidic Conditions / Heat Propafenone->ReactionConditions NitrosatingAgent Nitrosating Agent (e.g., HNO₂ from Nitrites) NitrosatingAgent->ReactionConditions NNitrosoPropafenone N-Nitroso-Propafenone (NDSRI) ReactionConditions->NNitrosoPropafenone Nitrosation Reaction

Caption: Formation pathway of N-Nitroso-Propafenone.

Detailed Application Protocol: UPLC-MS/MS Analysis

This protocol is designed for a high-sensitivity tandem quadrupole mass spectrometer coupled with a UPLC system.

Instrumentation, Reagents, and Standards
  • Instrumentation: UPLC system coupled to a triple quadrupole (Tandem) Mass Spectrometer with an Electrospray Ionization (ESI) or Atmospheric Pressure Chemical Ionization (APCI) source.

  • Reference Standards: Propafenone HCl (USP or equivalent), N-Nitroso-Propafenone (certified reference material).

  • Solvents & Reagents: Acetonitrile (LC-MS grade), Methanol (LC-MS grade), Formic Acid (LC-MS grade), Deionized Water (>18 MΩ·cm).

Preparation of Solutions
  • Diluent: Methanol/Water (50:50, v/v).

  • N-Nitroso-Propafenone Stock Solution (10 µg/mL): Accurately weigh ~1.0 mg of N-Nitroso-Propafenone reference standard into a 100 mL volumetric flask. Dissolve and dilute to volume with Methanol.

  • Propafenone Stock Solution (1.0 mg/mL): Accurately weigh ~25 mg of Propafenone HCl into a 25 mL volumetric flask. Dissolve and dilute to volume with Diluent.

  • Calibration Standards & Spiking Solutions: Prepare a series of working standards by serially diluting the N-Nitroso-Propafenone stock solution with the Diluent to achieve concentrations ranging from approximately 0.2 ng/mL to 20 ng/mL. These concentrations correspond to levels significantly below and above the target limit in the final sample solution.

Sample Preparation
  • Accurately weigh approximately 25 mg of the Propafenone HCl drug substance into a 25 mL volumetric flask.

  • Add approximately 20 mL of Diluent and sonicate for 5 minutes to dissolve.

  • Allow the solution to return to room temperature and dilute to volume with Diluent. This yields a final Propafenone concentration of 1.0 mg/mL.

  • Filter the solution through a 0.22 µm PTFE syringe filter before injection.

UPLC and MS/MS Method Parameters

The following tables outline the optimized starting conditions for the method. These may require minor adjustments based on the specific instrumentation used.

Table 2: UPLC Method Conditions

ParameterRecommended SettingRationale
Column C18 Reversed-Phase, ≤ 2.1 mm x 100 mm, 1.8 µmProvides high-resolution separation for the API and its trace impurity.
Mobile Phase A 0.1% Formic Acid in WaterAcidifies mobile phase for good peak shape and ionization efficiency.
Mobile Phase B 0.1% Formic Acid in AcetonitrileStrong organic solvent for elution of hydrophobic analytes.
Flow Rate 0.4 mL/minAppropriate for a 2.1 mm ID column.
Column Temp. 40 °CEnsures reproducible retention times.
Injection Vol. 5 µLBalances sensitivity with potential for column overload from the API.
Gradient Elution Time (min)%B
0.020
1.020
5.095
6.095
6.120
8.020

Table 3: MS/MS Method Conditions (Positive Ion Mode)

ParameterPropafenoneN-Nitroso-Propafenone
Ionization Mode ESI+ (or APCI+)ESI+ (or APCI+)
Precursor Ion (m/z) 342.2371.2
Product Ion (Quantifier) 116.1311.2
Product Ion (Qualifier) 72.1116.1
Dwell Time 100 ms100 ms
Collision Energy (V) Optimized ExperimentallyOptimized Experimentally
Capillary Voltage ~3.0 kV~3.0 kV
Source Temperature ~150 °C~150 °C
Desolvation Temp. ~450 °C~450 °C

Rationale for Ionization: While ESI is generally effective, APCI can sometimes offer better sensitivity and reduced matrix effects for certain nitrosamines.[15] Method development should evaluate both sources. The Multiple Reaction Monitoring (MRM) transitions provide exceptional specificity, ensuring that the signal is unique to the target analyte.

Method Validation Protocol (ICH Q2(R2) Framework)

Validation is a mandatory process to demonstrate that the analytical method is fit for its intended purpose.[12]

Caption: Workflow for analytical method validation.

  • Specificity: Analyze a blank diluent and a solution of the Propafenone API to ensure no interfering peaks are present at the retention time of N-Nitroso-Propafenone.

  • Limit of Quantification (LOQ): Determine the lowest concentration of N-Nitroso-Propafenone that can be reliably quantified with acceptable precision and accuracy. This is typically established where the signal-to-noise ratio is ≥ 10. The LOQ must be well below the control limit derived from the 100 ng/day AI.

  • Linearity: Inject calibration standards across a range (e.g., LOQ to 200% of the specification limit). Plot the peak area response versus concentration and determine the correlation coefficient (r²), which should be ≥ 0.99.

  • Accuracy: Perform a recovery study by spiking the Propafenone API sample with known amounts of N-Nitroso-Propafenone at three levels (e.g., LOQ, 100%, and 150% of the specification limit). The recovery should typically be within 80-120%.

  • Precision:

    • Repeatability: Analyze at least six replicate preparations of a spiked sample at 100% of the specification limit. The relative standard deviation (RSD) should be ≤ 15%.

    • Intermediate Precision: Repeat the analysis on a different day with a different analyst or instrument. The RSD should meet similar acceptance criteria.

Table 4: Typical Performance and Acceptance Criteria

Validation ParameterExpected Performance / Acceptance Criteria
Specificity No interference at the retention time of the analyte.
LOQ ≤ 1.5 ng/mL (equivalent to ≤ 15 ppb relative to 1 mg/mL API)
Linearity (r²) ≥ 0.99
Accuracy (% Recovery) 80.0% - 120.0%
Precision (% RSD) ≤ 15.0%

Discussion: Field Insights and Troubleshooting

  • The Challenge of Ion Suppression: The high concentration of the Propafenone API can suppress the ionization of the co-eluting trace N-nitroso impurity. The chromatographic gradient is designed to provide some separation, but if suppression is still observed, further optimization of the gradient or consideration of a stable isotope-labeled internal standard for N-Nitroso-Propafenone is recommended.

  • Source Contamination: Nitrosamines can be "sticky" compounds. It is crucial to have a dedicated and thoroughly cleaned LC system to avoid carryover and background contamination. Running several blank injections before and after a sequence is good practice.

  • Reference Standard Integrity: N-Nitroso-Propafenone is a specialized chemical. It is imperative to source it from a reputable supplier that provides a certificate of analysis with purity and characterization data.[5][16]

Conclusion

This application note provides a robust and highly sensitive UPLC-MS/MS method for the critical task of quantifying N-nitroso-propafenone in propafenone drug substance. The protocol is grounded in established scientific principles of chromatography and mass spectrometry and is aligned with global regulatory expectations for the control of nitrosamine impurities.[6][12] By implementing this validated method, pharmaceutical manufacturers can confidently assess and control the risk associated with this NDSRI, ensuring the safety and quality of their products.

References

  • Pharmaceutical Technology. (2025). N-Nitrosamine Impurities and FDA's Recommendations for Acceptable Intake Limits. [Link]

  • King & Spalding. (2024). FDA Issues Revised Guidance on the Control of Nitrosamine Impurities in Human Drugs. [Link]

  • European Directorate for the Quality of Medicines & HealthCare (EDQM). (2023). Validating analytical procedures for determining nitrosamines in pharmaceuticals. [Link]

  • GMP Publishing. (2025). FDA: Updated Nitrosamine Limits. [Link]

  • Khorolskiy, M., et al. (2021). Development and Validation of four Nitrosamine Impurities Determination Method in Medicines of Valsartan, Losartan, and Irbesartan with HPLC-MS/MS (APCI). National Institutes of Health (NIH). [Link]

  • U.S. Food and Drug Administration (FDA). CDER Nitrosamine Impurity Acceptable Intake Limits. [Link]

  • Sinha, A. (2025). Why Regulatory Agencies Require Validated Methods for Nitrosamines. ResolveMass Laboratories Inc. [Link]

  • U.S. Food and Drug Administration (FDA). (2024). Information about Nitrosamine Impurities in Medications. [Link]

  • National Center for Biotechnology Information. Propafenone. PubChem Compound Database. [Link]

  • Wikipedia. Propafenone. [Link]

  • ACS Publications. (2024). Analytical Methodologies to Detect N-Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices. [Link]

  • Manasa Life Sciences. N-Nitroso Propafenone. [Link]

  • Pérez Brizuela, S. (2021). Development and comparison of methods for the nitrosamine analysis in different APIs by means of UPLC-MS/MS. Biblioteca IQS. [Link]

  • U.S. Food and Drug Administration (FDA). RYTHMOL SR (propafenone hydrochloride) Label. [Link]

  • Drugs.com. (2025). Propafenone: Package Insert / Prescribing Information / MOA. [Link]

  • DrugBank. Propafenone Hydrochloride. [Link]

  • MAC-MOD Analytical. Analysis of Nitrosamines in APIs. [Link]

  • Waters Corporation. (2023). Nitrosamines Analysis with LC/MS-MS. [Link]

  • National Institutes of Health (NIH). (2022). Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices. [Link]

  • SynZeal. N-Nitroso-Propafenon. [Link]

  • El-Sherif, Z. A., et al. (2015). A rapid and sensitive LC–MS/MS assay for the determination of propafenone and its active metabolite 5–hydroxy propafenone in human plasma. Journal of Chromatography B. [Link]

  • David Publishing. Development of Methodology for the Isolation and Determination of Propafenone in Blood Samples via HPLC. [Link]

  • Veeprho. N-Nitroso Propafenone | CAS 3036581-87-7. [Link]

  • National Center for Biotechnology Information. N-nitroso-propafenone impurity B. PubChem Compound Database. [Link]

  • MDPI. (2023). Simultaneous Determination and Quantification of NineNitrosamine Impurities in Semi-Solid Forms Using a GC–MS/MS Method. [Link]

  • Brode, E., et al. (1984). Simultaneous determination of propafenone and 5-hydroxypropafenone in plasma by means of high pressure liquid chromatography. Arzneimittelforschung. [Link]

  • LCGC International. (2023). New Method Developed to Detect N-Nitrosamines in Pharmaceuticals. [Link]

  • MicroSolv Technology Corporation. Nitrosamine Impurity Assay with HPLC – Extended AppNote. [Link]

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Method

Standard Operating Procedure for the Quantification of N-Nitroso Propafenone in Pharmaceutical Materials using LC-MS/MS

An Application Note from the Senior Application Scientist Introduction The discovery of nitrosamine impurities in pharmaceutical products since 2018 has necessitated rigorous control strategies by both manufacturers and...

Author: BenchChem Technical Support Team. Date: January 2026

An Application Note from the Senior Application Scientist

Introduction

The discovery of nitrosamine impurities in pharmaceutical products since 2018 has necessitated rigorous control strategies by both manufacturers and global regulatory bodies.[1][2][3] Nitrosamines are classified as probable human carcinogens, and their presence, even at trace levels, poses a significant risk to patient safety.[3] N-Nitroso propafenone is a nitrosamine drug substance-related impurity (NDSRI) of Propafenone, an antiarrhythmic agent.[4][5][6] NDSRIs are formed when the active pharmaceutical ingredient (API) or its fragments react with nitrosating agents.[1][7]

This application note provides a detailed, validated Standard Operating Procedure (SOP) for the accurate and sensitive quantification of N-Nitroso propafenone in both the drug substance and the final drug product. The methodology employs Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS), a technique widely recognized for its high sensitivity and selectivity, making it ideal for trace-level impurity analysis.[8][9][10][11] This protocol is designed to meet the stringent requirements set by regulatory authorities such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA).[1][2][12]

Regulatory Context and Acceptance Criteria

Regulatory bodies mandate that pharmaceutical manufacturers conduct risk assessments to evaluate the potential for nitrosamine impurities and, where a risk is identified, perform confirmatory testing using validated analytical methods.[1][2][7][13] The FDA has classified N-Nitroso propafenone as a Potency Category 2 NDSRI and has established an Acceptable Intake (AI) limit of 100 ng/day.[4][6]

The analytical method must be sensitive enough to quantify N-Nitroso propafenone at a level significantly below this AI limit. According to FDA guidance, the Limit of Quantitation (LOQ) should be at or below 10% of the limit calculated from the AI and the maximum daily dose (MDD) of the drug.[1][8] This ensures that the method is fit for its intended purpose: to confirm that levels of N-Nitroso propafenone are consistently below the threshold of toxicological concern.

Principle of the Method

This method relies on the separation of N-Nitroso propafenone from the Propafenone API and other matrix components using Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC). Following chromatographic separation, the analyte is detected and quantified by a triple quadrupole mass spectrometer operating in the Multiple Reaction Monitoring (MRM) mode. The MRM transitions provide a high degree of selectivity and sensitivity, minimizing potential interference from the sample matrix.[9] A stable isotope-labeled internal standard (N-Nitroso Propafenone-D6) is used to ensure high accuracy and precision by compensating for variations in sample preparation and instrument response.[14]

Experimental Workflow Overview

The overall procedure follows a systematic workflow from sample receipt to final data reporting. This ensures consistency and reproducibility of results.

Workflow cluster_prep Sample & Standard Preparation cluster_analysis LC-MS/MS Analysis cluster_data Data Processing & Reporting Sample Weigh Propafenone Sample (API or Drug Product) Spike Spike with Internal Standard (IS) Sample->Spike Standard Prepare Calibration Curve & QC Standards Inject Inject Sample Extract Standard->Inject Dissolve Dissolve in Diluent Spike->Dissolve Vortex Vortex & Centrifuge Dissolve->Vortex Filter Filter Supernatant Vortex->Filter Filter->Inject Separate Chromatographic Separation Inject->Separate Detect MS/MS Detection (MRM) Separate->Detect Integrate Integrate Peak Areas (Analyte & IS) Detect->Integrate Calculate Calculate Concentration using Calibration Curve Integrate->Calculate Report Generate Final Report Calculate->Report

Caption: High-level experimental workflow for N-Nitroso propafenone testing.

Materials and Reagents

Item Description/Specification
Analytical Standards N-Nitroso Propafenone (CAS: 3036581-87-7)[4][15]
N-Nitroso Propafenone-D6 (Internal Standard)[14]
Propafenone HCl (API)
Solvents & Chemicals Acetonitrile (LC-MS Grade)
Methanol (LC-MS Grade)
Formic Acid (LC-MS Grade, ~99%)
Water (Deionized, 18.2 MΩ·cm)
Equipment & Consumables HPLC or UPLC System coupled to a Triple Quadrupole Mass Spectrometer
Analytical Balance (0.01 mg readability)
Vortex Mixer
Centrifuge
Volumetric flasks, pipettes
Autosampler vials (Amber, to protect from light)
Syringe filters (e.g., 0.22 µm PVDF)
HPLC Column: C18 stationary phase (e.g., 100 x 2.1 mm, 1.8 µm)

Standard Operating Procedures

Preparation of Solutions
  • Diluent: Prepare a solution of 0.1% Formic Acid in Water/Acetonitrile (50:50, v/v). This serves as the primary solvent for standards and samples.

  • Stock Standard Solution (SS1 - ~100 µg/mL): Accurately weigh ~5 mg of N-Nitroso Propafenone reference standard into a 50 mL volumetric flask. Dissolve and dilute to volume with methanol.

  • Internal Standard Stock Solution (IS-SS1 - ~100 µg/mL): Accurately weigh ~5 mg of N-Nitroso Propafenone-D6 into a 50 mL volumetric flask. Dissolve and dilute to volume with methanol.

  • Working Internal Standard Solution (IS-WS1 - 100 ng/mL): Perform serial dilutions of IS-SS1 with the diluent to achieve a final concentration of 100 ng/mL. This solution is used for spiking all samples and standards.

Preparation of Calibration Standards

Prepare a series of calibration standards by diluting the Stock Standard Solution (SS1) with the diluent. Each standard must be spiked with the Working Internal Standard Solution (IS-WS1). An example calibration curve range is 0.05 ng/mL to 50 ng/mL.

Standard Level Final Concentration (ng/mL)
CAL 10.05
CAL 20.10
CAL 30.50
CAL 42.0
CAL 510.0
CAL 625.0
CAL 750.0

Rationale: This range is selected to bracket the expected LOQ and cover a wide enough range to quantify any potential contamination up to the control threshold.

Preparation of Sample Solutions

A. Propafenone Drug Substance (API):

  • Accurately weigh approximately 100 mg of the Propafenone API into a 15 mL centrifuge tube.

  • Add 9.9 mL of diluent.

  • Add 100 µL of the Working Internal Standard Solution (IS-WS1) to achieve a final IS concentration of 1 ng/mL.

  • Vortex the tube for 5 minutes to ensure complete dissolution.

  • Centrifuge at 4000 rpm for 10 minutes.

  • Filter the supernatant through a 0.22 µm syringe filter into an amber autosampler vial.[9]

B. Propafenone Drug Product (Tablets):

  • Determine the average weight of at least 10 tablets.

  • Grind the tablets into a fine, homogenous powder.

  • Accurately weigh an amount of powder equivalent to 100 mg of Propafenone API into a 15 mL centrifuge tube.

  • Follow steps 2 through 6 from the API preparation protocol.

Rationale: The use of a consistent sample weight and dilution factor simplifies final calculations. The centrifugation and filtration steps are crucial for removing excipients and particulates that could damage the LC-MS system.[9][16] The internal standard is added at the beginning to account for any analyte loss during sample processing.

LC-MS/MS Instrumental Conditions

The following are typical starting conditions. The method must be optimized and validated for the specific instrument used.

Parameter Condition
LC System
ColumnC18, 100 x 2.1 mm, 1.8 µm
Mobile Phase A0.1% Formic Acid in Water
Mobile Phase B0.1% Formic Acid in Acetonitrile
Flow Rate0.4 mL/min
Column Temperature40 °C
Injection Volume5 µL
Gradient0-1 min (10% B), 1-8 min (10-90% B), 8-9 min (90% B), 9-9.1 min (90-10% B), 9.1-12 min (10% B)
MS/MS System
Ionization ModePositive Electrospray Ionization (ESI+)
Capillary Voltage3.5 kV
Source Temperature150 °C
Desolvation Temp.400 °C
MRM Transitions
N-Nitroso PropafenoneQuantifier: 371.2 → 116.1, Qualifier: 371.2 → 239.1
N-Nitroso Propafenone-D6 (IS)Quantifier: 377.2 → 116.1

Rationale: A C18 column provides good retention for the moderately polar N-Nitroso propafenone. A gradient elution ensures efficient separation from the highly concentrated API and other impurities. ESI+ is chosen as the amine functional group is readily protonated. MRM transitions are selected for their specificity and abundance to ensure sensitive and reliable detection.

Method Validation (per ICH Q2(R1))

A full method validation must be performed to demonstrate that the analytical procedure is suitable for its intended purpose.[17][18][19][20]

Validation Validation Method Validation (ICH Q2(R1)) Specificity Specificity Validation->Specificity Linearity Linearity & Range Validation->Linearity Accuracy Accuracy (% Recovery) Validation->Accuracy Precision Precision (Repeatability & Intermediate) Validation->Precision LOD Limit of Detection Validation->LOD LOQ Limit of Quantitation Validation->LOQ

Sources

Application

Application Notes &amp; Protocols: A Risk-Based Approach to the Control of N-Nitroso Propafenone in Accordance with ICH M7 Guidelines

Abstract The discovery of N-nitrosamine impurities in pharmaceutical products has necessitated a paradigm shift in quality control and risk management. As a class of probable human carcinogens, their presence, even at tr...

Author: BenchChem Technical Support Team. Date: January 2026

Abstract

The discovery of N-nitrosamine impurities in pharmaceutical products has necessitated a paradigm shift in quality control and risk management. As a class of probable human carcinogens, their presence, even at trace levels, is a significant patient safety concern.[1][2] This document provides a detailed application note for researchers, scientists, and drug development professionals on the implementation of the International Council for Harmonisation (ICH) M7 guideline for the assessment and control of N-Nitroso propafenone, a potential Nitrosamine Drug Substance-Related Impurity (NDSRI) of Propafenone.[3][4] We will explore a comprehensive lifecycle approach, from risk identification in the Active Pharmaceutical Ingredient (API) synthesis and drug product formulation to the development of a robust control strategy and the implementation of highly sensitive, validated analytical protocols.

Introduction: The ICH M7 Framework and the Nitrosamine Challenge

The ICH M7 guideline, "Assessment and Control of DNA Reactive (Mutagenic) Impurities in Pharmaceuticals to Limit Potential Carcinogenic Risk," provides a framework for managing mutagenic impurities.[4] N-nitrosamines are classified within a "cohort of concern" under ICH M7, a group of high-potency mutagenic carcinogens for which the standard Threshold of Toxicological Concern (TTC) of 1.5 µ g/day is not sufficiently protective.[3][5] This designation mandates a more stringent, compound-specific risk assessment and control strategy.[6]

The recent revision, ICH M7(R2), further emphasizes a science-based, compound-specific evaluation over generalized categorization, requiring an integrated risk assessment that combines process knowledge, toxicological evaluation, and analytical data.[7] Regulatory bodies, including the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA), have aligned with these principles, demanding proactive risk evaluations from all Marketing Authorization Holders (MAHs).[8][9]

Propafenone, a Class IC antiarrhythmic agent, contains a secondary amine functional group in its structure, making it susceptible to nitrosation.[10][11] This reaction can lead to the formation of N-Nitroso propafenone. This document will serve as a practical guide to mitigating this specific risk.

N-Nitroso Propafenone: Profile
ParameterDetailsReference
Chemical Name N-(2-hydroxy-3-(2-(3-phenylpropanoyl)phenoxy)propyl)-N-propylnitrous amide[3][10]
CAS Number 3036581-87-7[3][7][10]
Molecular Formula C21H26N2O4[10]
Molecular Weight 370.45 g/mol [10]
Potency Category USFDA Potency Category 2[7][10]
Acceptable Intake (AI) 100 ng/day[7][10]

Comprehensive Risk Assessment

A thorough risk assessment is the cornerstone of an effective control strategy and must encompass the entire product lifecycle, from API synthesis to the final drug product formulation and storage.[4][12]

API Synthesis Risk Assessment

The formation of N-Nitroso propafenone during API synthesis is contingent on the presence of a nitrosating agent and the secondary amine of the propafenone molecule or its precursors under favorable conditions (typically acidic).[5][10]

Potential Sources of Risk:

  • Nitrosating Agents: Nitrite impurities are the most common culprits. They can be introduced via:

    • Reagents: Sodium nitrite (NaNO2) or other nitrite salts used in the process (e.g., for quenching residual azides), though less common in modern syntheses.[5][13]

    • Starting Materials & Intermediates: Carryover of nitrites from raw material manufacturing.

    • Solvents: Contamination in recovered or fresh solvents. Dimethylformamide (DMF), for instance, can degrade to form dimethylamine, a nitrosamine precursor.[6]

    • Water: Nitrites can be present in process water.

  • Secondary Amine Source: The propafenone molecule itself is the primary source. The risk is highest in later stages of the synthesis where the secondary amine is present.

  • Reaction Conditions: Acidic pH is a major catalyst for the reaction between amines and nitrous acid (formed from nitrites).[5]

Illustrative Propafenone Synthesis & Risk Identification:

A hypothetical, simplified synthesis of Propafenone is depicted below to illustrate risk identification. The critical step involves the reaction of 1-(2-hydroxyphenyl)-3-phenylpropan-1-one with an epoxide, followed by the introduction of the propylamino side chain.

Propafenone_Synthesis_Risk cluster_0 API Synthesis Stages SM Starting Materials (e.g., 2'-Hydroxypropiophenone) INT1 Intermediate 1 SM->INT1 Step 1 INT2 Intermediate 2 (Epoxide Intermediate) INT1->INT2 Step 2 API_unpurified Crude Propafenone (Secondary Amine Present) INT2->API_unpurified Step 3: Introduction of Propylamine Side Chain API_purified Purified Propafenone HCl API_unpurified->API_purified Step 4: Purification & Salt Formation Nitrites_Reagents Nitrites in Reagents/Solvents Nitrites_Reagents->INT1 Nitrites_Reagents->INT2 Nitrites_Reagents->API_unpurified Nitrites_Water Nitrites in Process Water Nitrites_Water->INT1 Nitrites_Water->INT2 Nitrites_Water->API_unpurified

Caption: Risk points in a hypothetical Propafenone API synthesis.

The highest risk for N-Nitroso propafenone formation occurs in Step 3 and subsequent work-up steps where the secondary amine of propafenone is present and could react with any lurking nitrosating agents introduced in earlier stages or during this step itself.

Drug Product Risk Assessment

Risks do not cease after API synthesis. The drug product formulation, manufacturing process, and packaging must also be evaluated.[9]

  • Excipients: Certain excipients may contain residual nitrite impurities. Common excipients in propafenone tablets include methylcellulose, croscarmellose sodium, and polyethylene glycol.[14] Each excipient must be risk-assessed for its potential to carry nitrosating agents.

  • Manufacturing Process:

    • Water: Use of water in processes like wet granulation can introduce nitrites.

    • Heat: High temperatures during processes like drying can accelerate the nitrosation reaction.

  • Packaging: Packaging materials, particularly those with nitrocellulose lidding foils, can be a source of nitrosating agents.[5]

  • Degradation: The stability of the drug product must be considered, as degradation over its shelf life could potentially create conditions favorable for nitrosamine formation.

The Control Strategy: A Multi-Pronged Approach

Based on the risk assessment, a control strategy should be developed in line with ICH M7 options. The goal is to ensure the level of N-Nitroso propafenone is consistently below the Acceptable Intake (AI) limit of 100 ng/day.[7][10]

Control_Strategy_ICH_M7 cluster_ControlOptions ICH M7 Control Options Risk_Assessment Comprehensive Risk Assessment (API & Drug Product) Option1 Option 1: Test API for Impurity Set Specification Risk_Assessment->Option1 Informs Selection Of Option2 Option 2: Test Starting Material/Intermediate Set Specification Risk_Assessment->Option2 Informs Selection Of Option3 Option 3: Process Controls + Purge Calculation (No Routine Testing) Risk_Assessment->Option3 Informs Selection Of Option4 Option 4: Process Controls alone (Impurity introduction is minimal) Risk_Assessment->Option4 Informs Selection Of Purge Purge Factor Justification Option3->Purge Relies on

Caption: Decision workflow for selecting an ICH M7 control strategy.

Process Optimization and Material Control

The most effective strategy is prevention.

  • Control of Raw Materials: Source high-quality raw materials and excipients with low nitrite content. Implement specifications for nitrite levels in at-risk materials.

  • Process Parameter Control:

    • Avoid or replace reagents known to contain or degrade into nitrosating agents or their precursors.[13]

    • Control pH to avoid acidic conditions where the secondary amine is present.

    • Use scavengers (e.g., ascorbic acid) where appropriate to destroy nitrites.

    • Optimize purification steps (crystallization, chromatography) to effectively remove the impurity.

Purge Factor Justification (Control Option 3)

For impurities formed in early synthetic steps, a powerful tool under ICH M7 is the demonstration of adequate purging through subsequent process steps.[1][15] This can reduce or eliminate the need for routine final API testing.

The purge factor is calculated for each relevant unit operation: Purge Factor (log) = log₁₀ (Impurity Amount at Input / Impurity Amount at Output) [1]

To calculate the purge, one must understand the physicochemical properties of N-Nitroso propafenone relative to propafenone, including its reactivity, solubility, and volatility.[8][16]

Example Purge Calculation for a Crystallization Step:

ParameterValueJustification
Solubility of Propafenone HCl in Solvent LowThe product is intended to crystallize and precipitate.
Predicted Solubility of N-Nitroso propafenone HigherThe nitroso group can increase polarity and hydrogen bonding potential with certain solvents, potentially keeping it in the mother liquor.
Partition Coefficient FavorableThe impurity preferentially remains in the liquid phase (mother liquor) rather than co-crystallizing with the API.
Calculated Purge Factor >2.0 (i.e., >99% removal) Based on solubility differences and partitioning behavior.

A cumulative purge factor is calculated across all relevant steps (e.g., aqueous washes, distillations, crystallizations). If the total purge is sufficiently high (e.g., a purge ratio >1000 is often considered robust), it can provide high confidence that the impurity will be well below 30% of its limit in the final API, justifying an Option 3 control strategy.[8]

Analytical Protocol: Sensitive and Validated Quantification

When testing is required (e.g., for method validation, process characterization, or as part of an Option 1 or 2 control strategy), a highly sensitive and specific analytical method is essential. Given the low AI limit, Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS) is the technique of choice.[17][18]

Recommended LC-MS/MS Protocol

This protocol is based on established methods for similar nitrosamine impurities and should be optimized and fully validated for N-Nitroso propafenone.[17][19]

Step 1: Sample Preparation

  • API (Drug Substance): Accurately weigh ~25 mg of Propafenone HCl into a 5 mL volumetric flask. Dissolve and dilute to volume with a suitable diluent (e.g., 50:50 Methanol:Water). This yields a 5.0 mg/mL solution.

  • Tablets (Drug Product): Crush a sufficient number of tablets to obtain a powder equivalent to 25 mg of Propafenone. Transfer to a 15 mL centrifuge tube, add 5 mL of diluent. Vortex for 1 minute, then shake for 30-40 minutes. Centrifuge at 4,500 rpm for 15 minutes.[17]

  • Final Step: Filter the resulting solution through a 0.22 µm PVDF syringe filter into an HPLC vial.

Step 2: Chromatographic Conditions

ParameterRecommended Setting
LC System Agilent 1290 Infinity II or equivalent UHPLC system
Column Zorbax Eclipse Plus C18, 2.1 x 100 mm, 1.8 µm
Mobile Phase A 0.1% Formic Acid in Water
Mobile Phase B 0.1% Formic Acid in Acetonitrile
Flow Rate 0.4 mL/min
Column Temp. 40 °C
Injection Vol. 5 µL
Gradient 10% B to 90% B over 5 min; hold at 90% B for 2 min; return to 10% B and equilibrate for 3 min.

Step 3: Mass Spectrometry Conditions

ParameterRecommended Setting
MS System Agilent 6470 Triple Quadrupole LC/MS or equivalent
Ionization Mode Electrospray Ionization (ESI), Positive
Gas Temp. 300 °C
Gas Flow 8 L/min
Nebulizer 40 psi
Sheath Gas Temp. 350 °C
Sheath Gas Flow 11 L/min
Capillary Voltage 3500 V
MRM Transitions N-Nitroso propafenone (371.2 → [Product Ion 1], [Product Ion 2]) *

Note: Specific product ions for MRM transitions must be determined by infusing a reference standard of N-Nitroso propafenone and optimizing collision energy.

Analytical_Workflow Sample API or Crushed Tablet Dissolve Dissolve/Extract in Diluent Sample->Dissolve Filter Filter (0.22 µm PVDF) Dissolve->Filter Vial HPLC Vial Filter->Vial UHPLC UHPLC Separation (C18 Column) Vial->UHPLC MS Tandem Mass Spec (TQ-MS) Positive ESI, MRM Mode UHPLC->MS Data Data Acquisition & Quantification MS->Data

Caption: General analytical workflow for N-Nitroso propafenone.

Method Validation

The analytical method must be validated according to ICH Q2(R2) guidelines to prove it is fit for purpose.[2][20] Key validation parameters include:

ParameterAcceptance CriteriaPurpose
Specificity No interference at the retention time of the analyte from blank, placebo, or other related substances.Ensures the signal is unequivocally from N-Nitroso propafenone.[21]
Limit of Quantitation (LOQ) Must be ≤ 10% of the permitted limit in the drug product (calculated from the 100 ng AI and the Maximum Daily Dose). Signal-to-Noise ratio > 10.Guarantees the method is sensitive enough for its intended purpose.[5]
Linearity R² ≥ 0.99 over a range covering LOQ to ~150% of the specification limit.Confirms a proportional relationship between concentration and response.
Accuracy Recovery of 80-120% for spiked samples at multiple concentrations (e.g., LOQ, 100%, 150% of spec limit).Demonstrates the closeness of the measured value to the true value.
Precision (Repeatability & Intermediate) RSD ≤ 15% at the LOQ, ≤ 10% at higher concentrations.Shows the degree of scatter between a series of measurements.
Robustness Method performance is unaffected by small, deliberate changes in parameters (e.g., flow rate ±10%, column temp ±5°C).Indicates the method's reliability during normal usage.

Conclusion

Controlling N-Nitroso propafenone requires a holistic, science- and risk-based approach as outlined in the ICH M7 guideline. This begins with a deep understanding of the API and drug product manufacturing processes to identify and mitigate potential risks of formation. Where prevention cannot be fully guaranteed, a robust control strategy, potentially leveraging process controls and purge factor calculations, must be implemented. Finally, the availability of a highly sensitive and fully validated analytical method, such as the LC-MS/MS protocol detailed herein, is critical to confirm the effectiveness of the control strategy and ensure the final product is safe for patient use. Continuous lifecycle management and vigilance are paramount to staying compliant with evolving regulatory expectations and safeguarding public health.[4]

References

  • N-Nitroso Propafenone . Manasa Life Sciences.

  • Nitrosamine Purge Factor Calculation . ResolveMass Laboratories Inc.

  • N-Nitroso Propafenone . CymitQuimica.

  • N-Nitroso Propafenone | CAS 3036581-87-7 . Veeprho.

  • ICH M7 Control Option 4: How To Confidently Demonstrate Control Of Mutagenic Impurities In API Synthesis (without Analytical Testing) . Lhasa Limited.

  • N-Nitroso Propafenone . Allmpus - Research and Development.

  • Why Regulatory Agencies Require Validated Methods for Nitrosamines . ResolveMass Laboratories Inc.

  • Q&A with Ardena Experts Nitrosamine Risk Assessment According to ICH M7 . Ardena.

  • Background on Purging Factor Calculation for your Risk Assessment . Nitrosamines Exchange.

  • Application Notes & Protocols: Development of a Validated Analytical Method for Nitrosamine Impurities . Benchchem.

  • CAS No : 3036581-87-7 | Product Name : N-Nitroso-Propafenone . Pharmaffiliates.

  • LC-ESI-HRMS Method for the Determination of N-Nitroso-Propranolol . FDA.

  • Controlling a Cohort: Use of Mirabilis-Based Purge Calculations to Understand Nitrosamine-Related Risk and Control Strategy Options | Request PDF . ResearchGate.

  • Control of Nitrosamine Impurities in Human Drugs . FDA.

  • Highly Sensitive Quantification of Mutagenic Nitrosamine Drug Substance Related Impurity (NDSRI) N-Nitroso Propranolol in Propra . Agilent.

  • An update on latest regulatory guidelines and analytical methodologies for N-nitrosamine impurities in pharmaceutical products – 2024 . NIH.

  • (n-nitroso) propafenone induced advanced nodular melanoma-first reported case in the world literature . ResearchGate.

  • Analytical Procedures and Validation_Specificity parameter requirment - Guidance, Documents, Resources . Nitrosamines Exchange.

  • Quantitation of N-Nitroso-Propranolol in Drug Substance using LC-MS/MS . Waters.

  • (n-nitroso) propafenone induced advanced nodular melanoma-first reported case in the world literature: the inextricable links between the photocarcinogenesis, drug related nitrosogenesis and pharmaco-oncogenesis . ResearchGate.

  • Novel Antiarrhythmic Drug Formulations . Google Patents.

  • Propafenone HCl fast dissolving tablets containing subliming agent prepared by direct compression method . NIH.

  • An update on the current status and prospects of nitrosation pathways and possible root causes of nitrosamine formation in various pharmaceuticals . NIH.

  • A rapid and sensitive LC–MS/MS assay for the determination of propafenone and its active metabolite 5–hydroxy propafenone in . ResearchGate.

  • Current Threat of Nitrosamines in Pharmaceuticals and Scientific Strategies for Risk Mitigation . ResearchGate.

  • Propafenone Monograph for Professionals . Drugs.com.

  • PRODUCT MONOGRAPH NU-PROPAFENONE Propafenone Hydrochloride Tablets .

  • Identify at-risk drug products and ensure compliance with a successful risk assessment ahead of nitrosamines deadline . ProPharma.

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Technical Notes & Optimization

Troubleshooting

Technical Support Center: Overcoming Matrix Effects in N-Nitroso Propafenone LC-MS/MS Analysis

Welcome to the technical support center for the LC-MS/MS analysis of N-Nitroso propafenone. This resource is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting gu...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the technical support center for the LC-MS/MS analysis of N-Nitroso propafenone. This resource is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting guides and frequently asked questions (FAQs) to address the common challenge of matrix effects in your experiments. Our goal is to equip you with the expertise and validated protocols to ensure the accuracy and reliability of your analytical results.

Understanding the Challenge: The Nature of Matrix Effects

In liquid chromatography-mass spectrometry (LC-MS/MS) analysis, the "matrix" refers to all components in a sample other than the analyte of interest.[1] For N-Nitroso propafenone analysis, this can include the drug substance itself (propafenone), excipients from a drug product formulation, or endogenous components from biological matrices like plasma or serum.[1][2]

Matrix effects occur when these co-eluting compounds interfere with the ionization of the target analyte, N-Nitroso propafenone, in the mass spectrometer's ion source.[1][3] This interference can either suppress or enhance the analyte's signal, leading to inaccurate quantification.[1][3] Ion suppression is the more common phenomenon and is a significant concern in methods utilizing electrospray ionization (ESI), which is highly susceptible to this effect.[4][5][6] Phospholipids are often major contributors to matrix-induced ion suppression in biological samples.[7]

Troubleshooting Guide: A Stepwise Approach to Mitigating Matrix Effects

Encountering inconsistent results, poor recovery, or high variability in your N-Nitroso propafenone analysis? You may be facing significant matrix effects. This guide provides a logical workflow to diagnose and resolve these issues.

Diagram: Troubleshooting Workflow for Matrix Effects

TroubleshootingWorkflow cluster_Start Problem Identification cluster_Investigation Investigation & Optimization cluster_Resolution Resolution Start Inconsistent Results / Poor Recovery of N-Nitroso Propafenone Prep Step 1: Evaluate & Optimize Sample Preparation Start->Prep Begin with the most common source of interference Chrom Step 2: Refine Chromatographic Separation Prep->Chrom If interferences persist IS Step 3: Implement/Verify Internal Standard Strategy Chrom->IS To compensate for remaining effects MS Step 4: Adjust Mass Spectrometer Parameters IS->MS For further signal optimization End Method Optimized and Validated MS->End

Caption: A stepwise approach to troubleshooting matrix effects.

Detailed Troubleshooting Steps:
Step 1: Evaluate and Optimize Sample Preparation

The most effective way to combat matrix effects is to remove interfering components before they enter the LC-MS/MS system.[1][4]

  • Solid-Phase Extraction (SPE): SPE is a powerful technique for cleaning up complex samples and concentrating the analyte.[1] For N-Nitroso propafenone, which is a moderately polar compound, a mixed-mode SPE sorbent (combining reversed-phase and ion-exchange mechanisms) can be highly effective at removing both non-polar and charged interferences.[4]

  • Liquid-Liquid Extraction (LLE): LLE separates compounds based on their differential solubility in two immiscible liquids. A multi-step LLE can be employed to first remove highly non-polar interferences with a solvent like hexane, followed by extraction of N-Nitroso propafenone with a moderately polar solvent such as methyl tert-butyl ether or ethyl acetate.[4]

  • Protein Precipitation (PPT): While a simple and fast technique for biological samples, PPT is often less clean than SPE or LLE and may leave significant matrix components, like phospholipids, in the extract.[4][8] If using PPT, consider a subsequent clean-up step.

  • Sample Dilution: A straightforward approach to reduce the concentration of matrix components.[3][9] However, this may compromise the limit of quantitation (LOQ) if the N-Nitroso propafenone concentration is very low.[9]

Step 2: Refine Chromatographic Separation

If sample preparation alone is insufficient, optimizing the HPLC/UPLC separation is the next critical step. The goal is to chromatographically resolve N-Nitroso propafenone from any co-eluting matrix components.[1][9]

  • Modify the Gradient Profile: A shallower gradient can improve the separation between the analyte and closely eluting interferences.

  • Change the Stationary Phase: If a standard C18 column is not providing adequate separation, consider alternative chemistries. A pentafluorophenyl (PFP) or biphenyl phase can offer different selectivity for aromatic compounds like N-Nitroso propafenone and may better resolve it from matrix components.[10]

  • Use a Divert Valve: Program the divert valve to send the highly concentrated, early-eluting matrix components (e.g., salts) and the late-eluting components to waste, only allowing the eluent containing the analyte of interest to enter the mass spectrometer.[11][12] This reduces source contamination and minimizes ion suppression.[12]

Step 3: Implement or Verify the Internal Standard (IS) Strategy

An appropriate internal standard is crucial for compensating for matrix effects that cannot be eliminated through sample preparation or chromatography.[1]

  • Use a Stable Isotope-Labeled (SIL) Internal Standard: A SIL-IS is the gold standard for quantitative LC-MS/MS.[1][13] It co-elutes with the analyte and experiences the same degree of ion suppression or enhancement, allowing for reliable correction.[1][13] For N-Nitroso propafenone, a ¹³C- or ¹⁵N-labeled version would be ideal.[14][15] Deuterated standards are also common, but care must be taken to ensure the label is not on an exchangeable position.[15]

  • Ensure Co-elution: The SIL-IS must co-elute with the N-Nitroso propafenone peak for effective compensation. Verify this by overlaying their chromatograms.

Step 4: Adjust Mass Spectrometer Parameters

Fine-tuning the MS parameters can help improve the signal-to-noise ratio and potentially reduce the impact of matrix interferences.

  • Optimize Ionization Source: While ESI is common, Atmospheric Pressure Chemical Ionization (APCI) can be less susceptible to matrix effects because ionization occurs in the gas phase.[3][5][16] It is worth evaluating APCI if ESI proves problematic, assuming N-Nitroso propafenone ionizes efficiently with this technique.[5]

  • Adjust Source Parameters: Optimize parameters such as cone voltage (or declustering potential) and collision energy to maximize the signal for N-Nitroso propafenone while potentially de-tuning for interfering compounds.

Frequently Asked Questions (FAQs)

Q1: What are the typical signs of matrix effects in my N-Nitroso propafenone analysis?

A: Common indicators include poor accuracy and precision in quality control (QC) samples, inconsistent analyte recovery, non-linear calibration curves (especially with a 1/x or 1/x² weighting), and significant variation in the internal standard response across different samples.[3]

Q2: How can I quantitatively assess the extent of matrix effects in my method?

A: The post-extraction spike method is a standard approach recommended by regulatory agencies like the FDA and EMA.[4][17][18] This involves comparing the analyte's response in a post-extraction spiked matrix sample to its response in a pure solution at the same concentration.

Protocol: Quantitative Assessment of Matrix Factor
  • Prepare Solution A (Analyte in Pure Solvent): Dissolve the N-Nitroso propafenone reference standard in the final reconstitution solvent to a known concentration (e.g., a low and high QC concentration).

  • Prepare Solution B (Analyte in Spiked Matrix): Process a blank matrix sample (e.g., drug product placebo or blank plasma) through your entire sample preparation procedure. After the final step, reconstitute the extract with Solution A.[3]

  • Prepare Solution C (Blank Matrix): Process a blank matrix sample through the entire sample preparation procedure and reconstitute with the pure reconstitution solvent.[3]

  • Analysis: Inject all three solutions into the LC-MS/MS system.

  • Calculation:

    • Matrix Factor (MF) = (Peak Area of Analyte in Solution B) / (Peak Area of Analyte in Solution A)

    • An MF of 1 indicates no matrix effect.

    • An MF < 1 indicates ion suppression.

    • An MF > 1 indicates ion enhancement.

According to regulatory guidelines, the matrix effect should be evaluated using at least six different lots of the matrix.[19]

Q3: My internal standard is a stable isotope-labeled version of N-Nitroso propafenone. Can I assume it will completely correct for matrix effects?

A: While a SIL-IS is the best tool for compensation, it is not a guarantee of complete correction, nor does it solve the underlying problem of ion suppression.[4][9] Severe ion suppression can reduce the signal of both the analyte and the SIL-IS to a point where the sensitivity of the assay is compromised, even if the ratio remains constant.[4] Therefore, it is always best to first minimize matrix effects through optimized sample preparation and chromatography before relying on the SIL-IS for compensation.[9][11]

Q4: Can the drug substance, propafenone, cause matrix effects on its N-Nitroso derivative?

A: Yes, this is a distinct possibility, especially if the concentration of propafenone is orders of magnitude higher than N-Nitroso propafenone. If propafenone or its metabolites co-elute with N-Nitroso propafenone, they can compete for ionization in the ESI source, leading to ion suppression.[16] Effective chromatographic separation of the high-concentration API from the trace-level impurity is critical.[12]

Q5: Are there regulatory guidelines I should follow regarding matrix effects?

A: Absolutely. Both the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) have guidelines on bioanalytical method validation that explicitly require the evaluation of matrix effects.[17][18][19] These guidelines state that the potential for matrix effects should be investigated to ensure that precision, accuracy, and sensitivity are not compromised.[18][19] The ICH M10 guideline, which has been adopted by both the FDA and EMA, provides harmonized recommendations on this topic.

Data Summary: Sample Preparation Techniques and Their Efficacy
Sample Preparation TechniqueTypical Analyte RecoveryEffectiveness in Removing InterferencesThroughput
Protein Precipitation (PPT) Good to ExcellentLow (Phospholipids remain)[7]High
Liquid-Liquid Extraction (LLE) Variable (Depends on solvent)[20]GoodMedium
Solid-Phase Extraction (SPE) Good to ExcellentExcellent (Highly selective)[1][4]Medium
HybridSPE®-Phospholipid ExcellentExcellent (Targets phospholipids)[7][21]High

Conclusion

Overcoming matrix effects in the LC-MS/MS analysis of N-Nitroso propafenone is a methodical process of elimination and compensation. By systematically optimizing sample preparation, refining chromatographic separation, and employing a robust internal standard strategy, you can develop a reliable and accurate quantitative method. Always ground your approach in the principles outlined by regulatory bodies to ensure the integrity of your data. This technical guide serves as a foundational resource, and our team of application scientists is always available to provide further support for your specific challenges.

References

  • Innovations and Strategies of Sample Preparation Techniques to Reduce Matrix Effects During LC–MS/MS Bioanalysis. LCGC International. [Link]

  • Matrix Effects and Ion Suppression in LC-MS: Essential Strategies for Research. Journal of Analytical Chemistry & Research. [Link]

  • Bioanalytical method validation - Scientific guideline. European Medicines Agency (EMA). [Link]

  • Overcoming Matrix Effects. Bioanalysis Zone. [Link]

  • How can I identify Ion Suppression in Biological Sample Analysis? Providion Group. [Link]

  • ICH M10 on bioanalytical method validation - Scientific guideline. European Medicines Agency (EMA). [Link]

  • Guideline on bioanalytical method validation. European Medicines Agency (EMA). [Link]

  • The EMA Bioanalytical Method Validation Guideline: process, history, discussions and evaluation of its content. European Bioanalysis Forum. [Link]

  • Electrospray Ionization (ESI) in LC-MS: Mechanism, Applications, and Future Innovations. LCGC International. [Link]

  • Bioanalytical Method Validation - Guidance for Industry. U.S. Food and Drug Administration (FDA). [Link]

  • Strategies for the Detection and Elimination of Matrix Effects in Quantitative LC–MS Analysis. Clinical Chemistry. [Link]

  • Systematic and Comprehensive Strategy for Reducing Matrix Effects in LC/MS/MS Analyses. Analytical Chemistry. [Link]

  • Compensate for or Minimize Matrix Effects? Strategies for Overcoming Matrix Effects in Liquid Chromatography-Mass Spectrometry Technique: A Tutorial Review. Molecules. [Link]

  • Stable Isotope Labelled NDSRIs. Bujno Chemicals. [Link]

  • Ion suppression (mass spectrometry). Wikipedia. [Link]

  • Case Studies: The Impact of Nonanalyte Components on LC–MS/MS-Based Bioanalysis: Strategies for Identifying and Overcoming Matrix Effects. Taylor & Francis Online. [Link]

  • Matrix effect elimination during LC-MS/MS bioanalytical method development. Bioanalysis. [Link]

  • Bioanalytical method validation emea. SlideShare. [Link]

  • Ion Suppression and its Role in Secondary Electrospray Ionization. LCGC International. [Link]

  • Bioanalytical Method Validation FDA 2001.pdf. U.S. Food and Drug Administration (FDA). [Link]

  • Bioanalytical Method Validation. U.S. Food and Drug Administration (FDA). [Link]

  • Compensate for or Minimize Matrix Effects? Strategies for Overcoming Matrix Effects in Liquid Chromatography-Mass Spectrometry Technique: A Tutorial Review. University of Greater Manchester. [Link]

  • Quantitation of N-Nitroso-Propranolol in Drug Substance using LC-MS/MS. Waters. [Link]

  • Synthesis and Analysis of isotopically stable labelled Nitrosamines as MS standards for Drug Impurity Quality control. ResearchGate. [Link]

  • FDA guideline - Bioanalytical Method Validation. PharmaCompass.com. [Link]

  • M10 BIOANALYTICAL METHOD VALIDATION AND STUDY SAMPLE ANALYSIS Guidance for Industry. U.S. Food and Drug Administration (FDA). [Link]

  • Mitigating Matrix Effects for LC-MS/MS Quantification of Nitrosamine Impurities in Rifampin and Rifapentine. ResearchGate. [Link]

  • N-nitroso-propafenone impurity B. PubChem. [Link]

  • LC-ESI-HRMS Method for the Determination of N-Nitroso-Propranolol. U.S. Food and Drug Administration (FDA). [Link]

  • Nitrosamine internal standards - what should be taken into consideration? Nitrosamines Exchange Community. [Link]

  • Overcoming the Challenges of Nitrosamine Analysis Using LC-MS/MS. Separation Science. [Link]

  • Matrix Effects on Quantitation in Liquid Chromatography: Sources and Solutions. Chromatography Online. [Link]

  • N-Nitroso Propafenone. Allmpus. [Link]

  • N-Nitroso-Propafenon. SynZeal. [Link]

  • How to circumvent matrix effect in confirmatory testing. Nitrosamines Exchange Community. [Link]

  • Quantitative analysis of nitrosamine impurities using liquid chromatography tandem mass spectrometry. Consensus. [Link]

  • Synthesis and Analysis of isotopically stable labelled Nitrosamines as MS standards for Drug Impurity Quality control. PubMed. [Link]

  • Highly Sensitive Quantification of Mutagenic Nitrosamine Drug Substance Related Impurity (NDSRI) N-Nitroso Propranolol in Propra. Agilent. [Link]

  • N-Nitroso Propafenone. Veeprho. [Link]

  • Nitrosamines Analysis with LC-MS/MS. Waters Corporation. [Link]

  • Rapid Analysis of Genotoxic Nitrosamines by HPLC-MS/MS. SCIEX. [Link]

Sources

Optimization

Technical Support Center: Enhancing Sensitivity for Low-Level N-Nitroso Propafenone Detection

This guide provides in-depth technical support for researchers, scientists, and drug development professionals facing challenges in the low-level detection of N-Nitroso propafenone. As a nitrosamine drug substance-relate...

Author: BenchChem Technical Support Team. Date: January 2026

This guide provides in-depth technical support for researchers, scientists, and drug development professionals facing challenges in the low-level detection of N-Nitroso propafenone. As a nitrosamine drug substance-related impurity (NDSRI), N-Nitroso propafenone is subject to stringent regulatory limits due to its potential carcinogenic risk.[1][2] Achieving the required sensitivity, often in the parts-per-billion (ppb) range, necessitates highly optimized and robust analytical methods.[3] This document is structured to address common issues encountered during experimental workflows, offering both explanatory insights and actionable protocols to enhance detection sensitivity.

Frequently Asked Questions (FAQs)

Q1: What is N-Nitroso propafenone and why is its detection critical?

A1: N-Nitroso propafenone is a nitrosamine impurity that can form in drug products containing propafenone, an antiarrhythmic medication.[4][5] Nitrosamines are classified as a "cohort of concern" due to their mutagenic and carcinogenic properties.[6] Regulatory bodies like the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) have established strict acceptable intake (AI) limits for these impurities to ensure patient safety, making their accurate and sensitive detection a critical aspect of pharmaceutical quality control.[7][8][9] The FDA's current acceptable intake (AI) limit for N-Nitroso propafenone is 100 ng/day.[10]

Q2: What is the primary analytical technique for N-Nitroso propafenone detection?

A2: The most widely adopted and effective technique for the trace-level quantification of nitrosamine impurities is Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).[6][11][12] This method offers the high sensitivity and selectivity required to detect N-Nitroso propafenone at the low levels mandated by regulatory agencies.[13][14] High-resolution mass spectrometry (HRMS) is also utilized, particularly for screening and identifying new or unexpected impurities.[1][12]

Q3: What are the main challenges in achieving low-level detection of N-Nitroso propafenone?

A3: The primary challenges include:

  • Matrix Effects: The drug substance (propafenone) and excipients in the formulation can interfere with the ionization of N-Nitroso propafenone in the mass spectrometer, leading to ion suppression and reduced sensitivity.[3]

  • Sample Preparation: Inefficient extraction from the sample matrix can result in low recovery of the analyte. Additionally, the stability of nitrosamines is a concern, as they can be susceptible to degradation.[3]

  • Chromatographic Resolution: Poor separation from the parent drug or other components can lead to co-elution and inaccurate quantification.[3]

  • Achieving Required Sensitivity: Reaching the extremely low limits of detection (LOD) and quantitation (LOQ) required by regulatory bodies is a significant hurdle.[11][13]

Troubleshooting Guide: Enhancing Sensitivity

This section addresses specific problems that can compromise the sensitivity of your N-Nitroso propafenone analysis. Each issue is followed by an explanation of the underlying causes and a step-by-step protocol for resolution.

Issue 1: Poor Signal-to-Noise Ratio and Low Analyte Response

Underlying Cause: This is often a multifaceted issue stemming from suboptimal sample preparation, matrix effects, or inefficient ionization in the mass spectrometer. The complex matrix of a pharmaceutical formulation can significantly suppress the analyte signal.[3]

Troubleshooting Protocol:

Step 1: Optimize Sample Diluent and Extraction.

  • Rationale: The choice of solvent is critical for efficient extraction and to minimize matrix effects. While water is an ideal diluent to match initial chromatographic conditions, some formulations may form gels.[15]

  • Procedure:

    • Begin with a simple diluent like a mixture of methanol and water (e.g., 1:1 v/v).

    • If the signal is low, evaluate other organic solvents like acetonitrile.

    • For tablet formulations, ensure complete dissolution. This can be aided by vortexing for 1 minute followed by shaking for approximately 40 minutes.[6]

    • After extraction, centrifuge the sample at a high speed (e.g., 4,500 rpm for 15 minutes) to pelletize insoluble excipients.[6]

    • Filter the supernatant through a 0.22 µm PVDF or PTFE syringe filter before transferring to an HPLC vial.[6][14]

Step 2: Implement Solid-Phase Extraction (SPE) for Sample Cleanup.

  • Rationale: SPE is a powerful technique to remove matrix interferences and concentrate the analyte, thereby significantly improving sensitivity.[13]

  • Procedure: A detailed SPE protocol is provided in the "Experimental Protocols" section below.

Step 3: Enhance Mass Spectrometry Ionization.

  • Rationale: The settings of the ion source on the mass spectrometer directly impact the efficiency of analyte ionization and, consequently, the signal intensity.

  • Procedure:

    • Optimize compound-dependent parameters like collision energy (CE) and collision cell exit potential (CXP).[15]

    • Fine-tune source-dependent parameters such as gas temperatures and flow rates to maximize the response for N-Nitroso propafenone.[6]

    • Utilize multiple reaction monitoring (MRM) mode on a triple quadrupole mass spectrometer for selective and sensitive quantification.[6]

Workflow for Optimizing Sample Preparation and Analysis:

cluster_prep Sample Preparation cluster_analysis LC-MS/MS Analysis Sample Sample Dilution_Extraction Dilution_Extraction Sample->Dilution_Extraction Select appropriate solvent Centrifugation Centrifugation Dilution_Extraction->Centrifugation Remove insolubles Filtration Filtration Centrifugation->Filtration Clarify sample SPE SPE Filtration->SPE If matrix effects persist Analysis Analysis SPE->Analysis Cleaned extract Ion_Source_Optimization Ion_Source_Optimization Analysis->Ion_Source_Optimization Maximize ionization MRM_Optimization MRM_Optimization Ion_Source_Optimization->MRM_Optimization Enhance selectivity Data_Acquisition Data_Acquisition MRM_Optimization->Data_Acquisition

Caption: Workflow for sample preparation and LC-MS/MS analysis.

Issue 2: Inconsistent Results and Poor Reproducibility

Troubleshooting Protocol:

Step 1: Select an Appropriate Internal Standard.

  • Rationale: An ideal internal standard co-elutes with the analyte and has similar ionization properties, allowing it to compensate for variability. A stable isotope-labeled (SIL) version of the analyte is the best choice.

  • Procedure:

    • If a SIL standard for N-Nitroso propafenone is available, use it.

    • If not, consider a structurally similar compound that does not interfere with the analyte or other matrix components. Propafenone-d5 has been used as an internal standard in related analyses.[16]

    • Ensure the internal standard is added to all samples, standards, and quality controls at a consistent concentration early in the sample preparation process.

Step 2: Automate Sample Preparation.

  • Rationale: Automated sample preparation workflows can significantly improve reproducibility by minimizing human error and ensuring consistent handling of each sample.[17]

  • Benefits:

    • Reduces variability in solvent dispensing and extraction times.

    • Minimizes the risk of cross-contamination.

    • Improves analyst safety by limiting exposure to potentially hazardous chemicals.[17]

Experimental Protocols

Protocol 1: Solid-Phase Extraction (SPE) for Enhanced Sensitivity

This protocol is designed to remove interfering matrix components and concentrate N-Nitroso propafenone from a drug product sample.

Materials:

  • SPE Cartridge (e.g., a mixed-mode cation exchange polymer)

  • Methanol (LC-MS grade)

  • Water (LC-MS grade)

  • Ammonium Hydroxide

  • Formic Acid

Procedure:

  • Conditioning: Condition the SPE cartridge with 1 mL of methanol followed by 1 mL of water.

  • Loading: Load the filtered sample extract onto the SPE cartridge.

  • Washing: Wash the cartridge with 1 mL of water to remove polar interferences, followed by 1 mL of methanol to remove non-polar interferences.

  • Elution: Elute the N-Nitroso propafenone with 1 mL of a freshly prepared solution of 5% ammonium hydroxide in methanol.

  • Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen. Reconstitute the residue in a known volume (e.g., 200 µL) of the mobile phase starting composition.

Diagram of the SPE Workflow:

Condition Condition Load Load Condition->Load Prepare cartridge Wash1 Wash (Aqueous) Load->Wash1 Apply sample Wash2 Wash (Organic) Wash1->Wash2 Remove polar interferences Elute Elute Wash2->Elute Remove non-polar interferences Reconstitute Reconstitute Elute->Reconstitute Collect analyte

Caption: Solid-Phase Extraction (SPE) workflow.

Protocol 2: Optimized LC-MS/MS Parameters

The following table provides a starting point for LC-MS/MS method development. These parameters should be optimized for your specific instrument and application.

ParameterRecommended SettingRationale
LC Column C18 or Phenyl-Hexyl, <3 µm particle sizeProvides good retention and peak shape for nitrosamines.
Mobile Phase A 0.1% Formic Acid in WaterAcidified mobile phase promotes protonation for positive ion mode.
Mobile Phase B 0.1% Formic Acid in Methanol or AcetonitrileOrganic solvent for gradient elution.
Flow Rate 0.3 - 0.5 mL/minTypical flow rate for analytical scale columns.
Column Temperature 40 °CImproves peak shape and reduces viscosity.
Ionization Mode Positive Electrospray Ionization (ESI)N-Nitroso propafenone ionizes well in positive mode.
MRM Transitions Instrument dependent, requires optimizationSelect the most intense and specific precursor-to-product ion transitions for quantification and confirmation.

Note: For a similar compound, N-Nitroso-propranolol, a method was developed using a C18 column with a gradient of 0.1% formic acid in water and methanol.[18]

References

  • Common Challenges in Nitrosamine Analysis: An LCGC International Peer Exchange. (2025).
  • Nitrosamine Control: From Risk Assessment to Analytical Testing with Emphasis on Sample Preparation and Phase-Appropriate Method Validation. (2025). Organic Process Research & Development.
  • Trends and Challenges in Nitrosamine Testing: Part Two. (2025). The Analytical Scientist.
  • Innovations in the Detection of N-Nitrosamine Impurities in Pharmaceuticals: Analytical and Regul
  • Low-Level Determination of Mutagenic Nitrosamine Impurities in Drug Substances by LC–MS/MS. (2021).
  • Nitrosamine Impurities – From Raw Materials to Final Drug Product. Bioanalysis Zone.
  • An automated sample preparation workflow for the analysis of nitrosamines in metformin. Thermo Fisher Scientific.
  • Overcoming the Challenges of Nitrosamine Analysis Using LC-MS/MS. (2025).
  • LC-ESI-HRMS Method for the Determin
  • Nitrosamine Impurity Analysis in Pharmaceuticals. Sigma-Aldrich.
  • FDA Issues Revised Guidance on the Control of Nitrosamine Impurities in Human Drugs. (2024).
  • N-Nitrosamine Impurities and FDA's Recommendations for Acceptable Intake Limits. (2025). Pharmaceutical Technology.
  • Recommended Acceptable Intake Limits for Nitrosamine Drug Substance-Related Impurities Guidance. (2023). Cosmetic Ingredient Review.
  • Highly Sensitive Quantification of Mutagenic Nitrosamine Drug Substance Related Impurity (NDSRI) N-Nitroso Propranolol in Propra. (2022). Agilent.
  • FDA: Updated Nitrosamine Limits. (2025). GMP Publishing.
  • CDER Nitrosamine Impurity Acceptable Intake Limits. FDA.
  • Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other M
  • Analytical Strategies for the Detection and Quantification of Nitrosamine Impurities in Pharmaceuticals.
  • Analytical Strategies for the Detection and Quantification of Nitrosamine Impurities in Pharmaceuticals. (2025).
  • N-Nitroso-Propafenon. SynZeal.
  • In this technote an LC-MS/MS method has been described for the quantitation of eight nitrosamine compounds in final drug product.
  • N-Nitroso Propafenone EP Impurity B. Veeprho.
  • N-Nitroso Propafenone | CAS 3036581-87-7. Veeprho.
  • Quantitation of N-Nitroso-Propranolol in Drug Substance using LC-MS/MS.
  • A rapid and sensitive LC–MS/MS assay for the determination of propafenone and its active metabolite 5–hydroxy propafenone in.

Sources

Troubleshooting

resolving co-eluting peaks in N-Nitroso propafenone chromatography

Welcome to the Technical Support Center. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting for the chromatographic analysis of N-Nitroso propafenon...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the Technical Support Center. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting for the chromatographic analysis of N-Nitroso propafenone. Given the classification of nitrosamine impurities as probable human carcinogens, achieving robust and reliable analytical methods is paramount for patient safety and regulatory compliance.[1][2] This resource addresses common challenges, particularly the co-elution of peaks, and provides systematic, science-driven solutions.

Troubleshooting Guide: Resolving Co-eluting Peaks

Co-elution, where two or more compounds elute from the chromatographic column at the same time, is a frequent obstacle in the analysis of N-Nitroso propafenone.[3] It can be caused by similarities in the physicochemical properties of the analyte and impurities or by a suboptimal analytical method.[4] A shoulder on a peak or a broader-than-expected peak are common indicators of co-elution.[3]

Issue: My chromatogram shows poor resolution between N-Nitroso propafenone and a closely eluting impurity.

Question: I'm observing a peak shoulder on my N-Nitroso propafenone peak, which is compromising accurate quantification. How can I improve the separation?

Answer: A systematic approach to method optimization is the key to resolving co-eluting peaks. The primary factors influencing chromatographic resolution are column efficiency, selectivity, and retention factor.[4]

Step 1: Mobile Phase Optimization - The First Line of Defense

The mobile phase composition is a powerful tool for manipulating selectivity.[4]

  • Adjusting Solvent Strength: In reversed-phase HPLC, decreasing the proportion of the organic modifier (e.g., acetonitrile or methanol) will generally increase retention times and may provide the necessary separation.[4]

  • Changing the Organic Modifier: If adjusting the solvent strength is insufficient, switching from acetonitrile to methanol, or vice versa, can alter selectivity due to different solvent-analyte interactions.[4]

  • Modifying Mobile Phase pH: For ionizable compounds like N-Nitroso propafenone, adjusting the mobile phase pH can significantly impact retention and selectivity.[4][5][6] It is crucial to operate within the stable pH range of your column, typically between pH 2 and 8 for most silica-based columns.[5] Aim for a pH that is at least two units away from the pKa of your analytes to ensure they are in a single ionic form (either fully ionized or fully unionized).[4]

Step 2: Stationary Phase (Column) Evaluation

If mobile phase adjustments do not yield the desired resolution, the next step is to evaluate the stationary phase.

  • Consider a Different Stationary Phase: If you are using a standard C18 column, switching to a column with a different chemistry, such as a phenyl-hexyl or cyano (CN) phase, can introduce different retention mechanisms and alter the elution order.[4]

  • Increase Column Efficiency:

    • Smaller Particle Size: Columns with smaller particles (e.g., sub-2 µm in UHPLC) provide higher efficiency, resulting in sharper peaks and improved resolution.[4]

    • Longer Column: Increasing the column length can also enhance separation, although this will lead to longer run times and increased backpressure.[4]

Step 3: Temperature Optimization

Column temperature can influence selectivity. Varying the column temperature (e.g., in 5 °C increments) can sometimes resolve closely eluting peaks.

Experimental Protocol: Systematic Method Development for N-Nitroso Propafenone

This protocol outlines a systematic approach to developing a robust HPLC method for N-Nitroso propafenone, with a focus on resolving co-eluting impurities.

1. Initial Conditions & Scouting Gradient:

  • Column: Start with a standard C18 column (e.g., 150 x 4.6 mm, 5 µm).

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: Acetonitrile.

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30°C.

  • Detector: UV detector at an appropriate wavelength for N-Nitroso propafenone. A mass spectrometer is highly recommended for confirmation.[7]

  • Scouting Gradient: Run a broad and fast gradient (e.g., 5% to 95% B in 15 minutes) to determine the approximate elution time of the analyte and any impurities.[4]

2. Gradient Optimization:

  • Based on the scouting run, design a more focused gradient. If peaks are clustered at the beginning, start with a lower initial percentage of mobile phase B. If they elute late, you may need to increase the final percentage of B or make the gradient steeper.[4]

3. pH Screening:

  • Prepare mobile phases with different pH values using appropriate buffers (e.g., phosphate, acetate).

  • Run the optimized gradient at each pH and evaluate the change in selectivity and resolution.

4. Organic Modifier Evaluation:

  • Replace acetonitrile with methanol and re-run the optimized gradient to assess the impact on selectivity.

Visualizing the Troubleshooting Workflow

The following diagram illustrates the logical flow for troubleshooting co-eluting peaks.

Troubleshooting_Workflow Start Co-elution Observed MobilePhase Step 1: Optimize Mobile Phase Start->MobilePhase SolventStrength Adjust Solvent Strength MobilePhase->SolventStrength ChangeModifier Change Organic Modifier SolventStrength->ChangeModifier If not resolved Resolved Resolution Achieved SolventStrength->Resolved Resolved ModifypH Modify pH ChangeModifier->ModifypH If not resolved ChangeModifier->Resolved Resolved StationaryPhase Step 2: Evaluate Stationary Phase ModifypH->StationaryPhase If not resolved ModifypH->Resolved Resolved ChangeChemistry Change Column Chemistry StationaryPhase->ChangeChemistry IncreaseEfficiency Increase Column Efficiency ChangeChemistry->IncreaseEfficiency If not resolved ChangeChemistry->Resolved Resolved Temperature Step 3: Optimize Temperature IncreaseEfficiency->Temperature If not resolved IncreaseEfficiency->Resolved Resolved Temperature->Resolved Resolved

Caption: A stepwise approach to resolving co-eluting peaks.

Frequently Asked Questions (FAQs)

Q1: What are the regulatory guidelines I should be aware of for N-Nitroso propafenone analysis?

A1: The primary regulatory guidances to consult are the FDA's "Control of Nitrosamine Impurities in Human Drugs" and the ICH M7 guideline on mutagenic impurities.[8][9][10] These documents provide a framework for the assessment and control of nitrosamine impurities to limit potential carcinogenic risk.[9][10]

Q2: What analytical techniques are most suitable for the analysis of N-Nitroso propafenone?

A2: Both liquid chromatography-mass spectrometry (LC-MS) and gas chromatography-mass spectrometry (GC-MS) are powerful techniques for the detection and quantification of nitrosamine impurities.[1][2][11][12] LC-MS, particularly with a triple quadrupole mass spectrometer (LC-MS/MS), is often preferred for its high sensitivity and selectivity, especially for non-volatile or thermally labile compounds.[2][13][14] GC-MS is also a robust technique, especially for more volatile nitrosamines.[1][11][15]

Q3: Can forced degradation studies help in identifying potential co-eluting impurities?

A3: Yes, forced degradation studies are essential.[16][17] By subjecting the drug substance to stress conditions such as acid, base, oxidation, heat, and light, you can generate potential degradation products.[16][17] Analyzing these stressed samples can help identify impurities that may co-elute with N-Nitroso propafenone and allows for the development of a stability-indicating method.[16]

Q4: My baseline is drifting during my gradient analysis. What could be the cause?

A4: Baseline drift in a gradient run can often be attributed to the mobile phase components having different UV absorbance at the detection wavelength. Ensure you are using high-purity solvents and additives. If using a UV-absorbing additive like trifluoroacetic acid (TFA), you may need to add it to both mobile phase A and B to balance the absorbance profile.

Q5: I'm seeing peak tailing for my N-Nitroso propafenone peak. What are the common causes?

A5: Peak tailing can be caused by several factors, including secondary interactions between the analyte and the stationary phase (e.g., with residual silanols), column overload, or extra-column effects.[18] To mitigate tailing, you can try adding a small amount of a competing base like triethylamine to the mobile phase, reducing the sample concentration, or ensuring all tubing and connections are optimized.[18]

Data Summary: Typical Chromatographic Conditions

ParameterHPLCUHPLC
Column C18, 150 x 4.6 mm, 5 µmC18, 100 x 2.1 mm, 1.8 µm
Mobile Phase A 0.1% Formic Acid in Water0.1% Formic Acid in Water
Mobile Phase B Acetonitrile or MethanolAcetonitrile or Methanol
Flow Rate 1.0 mL/min0.4 mL/min
Column Temp. 30 - 40 °C30 - 40 °C
Detection UV, MSMS/MS

References

  • ICH M7 Assessment and control of DNA reactive (mutagenic) impurities in pharmaceuticals to limit potential carcinogenic risk - Scientific guideline. European Medicines Agency (EMA). [Link]

  • FDA Guidance for Industry: Control of Nitrosamine Impurities in Human Drugs. ECA Academy. [Link]

  • Analysis of Nitrosamine Impurities in Drugs by GC-MS/MS. Restek. [Link]

  • FDA Updated Guidance On Nitrosamine Impurities. Starodub. [Link]

  • Quantification of Trace Nitrosamines with GC-MS: When and Why It's Used. ResolveMass Laboratories Inc. [Link]

  • FDA Issues Revised Guidance on the Control of Nitrosamine Impurities in Human Drugs. [Link]

  • assessment and control of dna reactive (mutagenic) impurities in pharmaceuticals to limit potential carcinogenic risk m7(r2). ICH. [Link]

  • Nitrosamines Analysis in Pharmaceuticals. Agilent. [Link]

  • ICH adopts M7(R2) guideline on mutagenic impurities to limit carcinogenic risk. RAPS. [Link]

  • Control of Nitrosamine Impurities in Human Drugs. FDA. [Link]

  • Guidance Breakdown: FDA Revises Its Final Guidance on Nitrosamine Impurities. [Link]

  • M7 Assessment and Control of DNA Reactive (Mutagenic) Impurities in Pharmaceuticals to Limit Potential Carcinogenic Risk. [Link]

  • Reliable HPLC/UV Quantification of Nitrosamine Impurities in Valsartan and Ranitidine Drug Substances. Waters Corporation. [Link]

  • Understanding the Classification of Potentially Mutagenic Impurities as per ICH M7 Guidelines. Veeprho. [Link]

  • Development and Validation of a Method for the Semi-Quantitative Determination of N-Nitrosamines in Active Pharmaceutical Ingredient Enalapril Maleate by Means of Derivatisation and Detection by HPLC with Fluorimetric Detector. MDPI. [Link]

  • High Sensitive and Accurate Analysis of Nitrosamines Using GC/MS/MS. SHIMADZU CORPORATION. [Link]

  • A practical HPLC-MS method for the analysis of nitrosamine drug substance related impurities using an inexpensive single quadrupole mass spectrometer. PubMed. [Link]

  • Development and Validation of four Nitrosamine Impurities Determination Method in Medicines of Valsartan, Losartan, and Irbesartan with HPLC-MS/MS (APCI). Brieflands. [Link]

  • Quantitation of N-Nitroso-Propranolol in Drug Substance using LC-MS/MS. Waters. [Link]

  • Winning Strategies to Develop an Analytical Method for Nitrosamines. [Link]

  • Co-Elution: The Achilles' Heel of Chromatography (and What You Can Do About It). Axion Labs. [Link]

  • On-column nitrosation of amines observed in liquid chromatography impurity separations employing ammonium hydroxide and acetonitrile as mobile phase. ResearchGate. [Link]

  • LC-ESI-HRMS Method for the Determination of N-Nitroso-Propranolol. FDA. [Link]

  • N-Nitroso Propafenone EP Impurity B. Veeprho. [Link]

  • N-Nitroso Propafenone Impurity 3 | CAS No: NA. [Link]

  • Analysis of nine nitrosamines in water by combining automated solid-phase extraction with high-performance liquid chromatography-atmospheric pressure chemical ionisation tandem mass spectrometry. ResearchGate. [Link]

  • Untangle your Liquid Chromatography Problems HPLC Troubleshooting Guide. The Analytical Scientist. [Link]

  • Designing Forced Degradation for Nitrosamine-Risk Drug Products. Pharma Stability. [Link]

  • Results of forced degradation study. ResearchGate. [Link]

  • N-Nitroso-Propafenon. SynZeal. [Link]

  • Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices. PubMed Central. [Link]

  • Addressing pH Issues in Chromatography: From Solid-Phase to Liquid-Liquid Separations. [Link]

  • The Critical Role of Mobile Phase pH in Chromatography Separations. [Link]

  • Highly Sensitive Quantification of Mutagenic Nitrosamine Drug Substance Related Impurity (NDSRI) N-Nitroso Propranolol in Propra. Agilent. [Link]

  • Forced Degradation Studies for Biopharmaceuticals. Pharmaceutical Technology. [Link]

  • Forced degradation: predicting nitrosamine formation. [Link]

  • Back to Basics: The Role of pH in Retention and Selectivity. LCGC International. [Link]

  • Stability-indicating methods applied in the separation and characterization of the main degradation product of propafenone. ResearchGate. [Link]

  • Highly Sensitive UHPLC-MS/MS Method for the Simultaneous Estimation of Propafenone and Its Metabolites 5-hydroxypropafenone and N-depropylpropafenone on Human Dried Blood Spots Technique and Application to a Pharmacokinetic Study. PubMed. [Link]

  • Rapid Analysis of Genotoxic Nitrosamines by HPLC-MS/MS. [Link]

  • Separation of N-nitrosoamino acids by C18 reversed-phase ion-pair high-performance liquid chromatography and compatible detection by electrospray ionization mass spectrometry. PubMed. [Link]

  • N-Nitroso Propafenone | CAS 3036581-87-7. Veeprho. [Link]

  • (PDF) Quantitative analysis of nitrosamine impurities using liquid chromatography tandem mass spectrometry. ResearchGate. [Link]

Sources

Optimization

troubleshooting guide for N-Nitroso propafenone analytical method

Welcome to the technical support resource for the analytical method development and troubleshooting for N-Nitroso propafenone. As a Nitrosamine Drug Substance Related Impurity (NDSRI), N-Nitroso propafenone presents uniq...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the technical support resource for the analytical method development and troubleshooting for N-Nitroso propafenone. As a Nitrosamine Drug Substance Related Impurity (NDSRI), N-Nitroso propafenone presents unique analytical challenges due to the low detection levels required by regulatory bodies to ensure patient safety.[1][2] This guide is structured to provide researchers, scientists, and drug development professionals with practical, in-depth solutions to common issues encountered during its quantification, primarily using Liquid Chromatography with tandem mass spectrometry (LC-MS/MS).

Frequently Asked Questions & Troubleshooting Guide

This section addresses specific experimental problems in a question-and-answer format, focusing on the causality behind the issues and providing logical, step-by-step solutions.

Chromatography & Peak Shape Issues

Peak tailing is a common problem in liquid chromatography that can compromise resolution and affect the accuracy of integration, especially for trace-level analytes.[3] For N-Nitroso propafenone, a basic compound, several factors can contribute to poor peak shape.

Underlying Causes & Solutions:

  • Secondary Silanol Interactions: This is a primary cause of peak tailing for basic compounds.[4] Residual silanol groups (Si-OH) on the surface of silica-based columns can exist in a negatively charged, ionized state. The positively charged N-Nitroso propafenone molecule can then undergo secondary ionic interactions with these sites, resulting in a "smearing" effect or a tailing peak.[4]

    • Solution 1: Mobile Phase pH Adjustment: Lowering the mobile phase pH with an acid like formic acid can suppress the ionization of silanol groups, minimizing these secondary interactions.[4][5]

    • Solution 2: Use of a Buffer: Adding a buffer salt, such as ammonium formate, to the mobile phase can help shield the analyte from the residual silanols. The positive ions from the buffer salt will interact with the negatively charged silanol surface, reducing the sites available for secondary interactions with your analyte.[4]

    • Solution 3: Modern Column Chemistries: Employing columns with high-purity silica and advanced end-capping technologies can significantly reduce the number of accessible silanol groups, leading to improved peak symmetry.

  • Column Overload: Injecting too much sample mass can saturate the stationary phase, leading to peak distortion.[3] This is particularly noticeable as a "right-triangle" peak shape where retention time may also decrease with increasing concentration.[3]

    • Solution: Prepare and inject a serial dilution of your sample. If the peak shape improves at lower concentrations, mass overload is the likely cause. Adjust your sample concentration accordingly.[3]

  • Column Contamination & Frit Blockage: Accumulation of particulate matter from the sample matrix on the column inlet frit can distort the sample flow path, affecting all peaks in the chromatogram.[3] This is often accompanied by an increase in backpressure.

    • Solution: First, try reversing the column and flushing it to waste (without connecting to the detector). If this doesn't resolve the issue, the column may need to be replaced. Always use a guard column and filter your samples using a 0.22 µm filter before injection to prevent this.[2]

Retention time stability is critical for reliable peak identification and quantification. Drifting retention times can point to issues with the mobile phase, the column, or the HPLC system itself.

Underlying Causes & Solutions:

  • Mobile Phase Composition: Inaccurate preparation or degradation of the mobile phase is a common culprit. For gradient elution, ensure the buffer components are present in both the aqueous and organic phases to maintain consistent pH and ionic strength throughout the run.[4]

  • Column Equilibration: Insufficient column equilibration time between injections, especially for gradient methods, will lead to inconsistent retention. Ensure the column is fully re-equilibrated to the initial conditions before the next injection. A good rule of thumb is to use an equilibration time of 10 column volumes.

  • Temperature Fluctuations: Column temperature significantly impacts retention time. Using a column oven is essential to maintain a stable and consistent temperature, thereby ensuring reproducible chromatography.

  • Pump Performance: Inconsistent flow rates due to pump malfunctions or air bubbles in the system can cause retention time shifts. Ensure proper pump maintenance and degas your mobile phases thoroughly.

Mass Spectrometry & Sensitivity Issues

Achieving low limits of quantification (e.g., in the parts-per-billion range) is a primary challenge in nitrosamine analysis.[1][6] The U.S. FDA's current Acceptable Intake (AI) limit for N-Nitroso propafenone is 100 ng/day, necessitating highly sensitive analytical methods.[7]

Strategies for Sensitivity Enhancement:

  • Optimize Mass Spectrometry Parameters:

    • Ion Source Tuning: Source parameters such as gas temperatures, gas flows, and capillary voltage must be meticulously optimized for N-Nitroso propafenone to ensure efficient desolvation and ionization.[2] Using advanced ionization sources, like the Agilent Jet Stream (AJS), can significantly increase ion generation and improve sensitivity.[2]

    • MRM Transition Optimization: The selection and optimization of Multiple Reaction Monitoring (MRM) transitions are paramount. Infuse a standard solution of N-Nitroso propafenone to determine the precursor ion and the most abundant, stable product ions. Optimize the fragmentor voltage and collision energies for each transition to maximize signal response.[2]

  • Improve Sample Preparation:

    • Concentration: Increase the initial sample weight or volume and incorporate an evaporation/reconstitution step to concentrate the final extract.

    • Clean-up: Employing a robust sample clean-up technique like Solid-Phase Extraction (SPE) can remove matrix components that cause ion suppression, thereby improving the analyte signal.[8]

  • Enhance Chromatographic Performance:

    • Peak Shape: As discussed in Q1, improving peak shape leads to taller, sharper peaks, which directly translates to a better signal-to-noise ratio (S/N) and lower LOQs.

    • Mobile Phase Additives: Ensure the mobile phase pH is optimal for forming the protonated molecule [M+H]+ in positive ionization mode.

Underlying Causes & Solutions:

  • Sample Preparation: This is often the largest source of variability. Ensure precise and consistent execution of all steps, including weighing, pipetting, extraction, and filtration. Using an internal standard (IS), ideally a stable isotope-labeled version of N-Nitroso propafenone, can compensate for variations in sample preparation and injection volume.

  • Analyte Stability: N-Nitroso compounds can be susceptible to degradation under certain conditions.[10] Prepare standards fresh daily and store stock solutions in a cool, dark place. Evaluate the stability of the analyte in the final sample extract to ensure it does not degrade while sitting in the autosampler.

  • Instrument Performance:

    • Contamination: Carryover from a previous high-concentration sample can lead to erroneously high results in subsequent injections. An effective autosampler wash protocol and blank injections are crucial.

    • Detector Response: The mass spectrometer's response can drift over time. A system suitability test (SST), involving replicate injections of a standard at the beginning of each batch, is essential to monitor and ensure consistent instrument performance. The relative standard deviation (%RSD) for these injections should be within acceptable limits (e.g., ≤15%).[11]

Visual Troubleshooting Workflows

The following diagrams provide logical decision trees for addressing common analytical challenges.

PoorPeakShape start Poor Peak Shape Observed (Tailing/Fronting) q1 Does it affect all peaks? start->q1 all_peaks Likely Pre-Column Issue q1->all_peaks Yes one_peak Likely Chemical/Column Interaction q1->one_peak No check_frit Check for blocked guard/column frit. Observe backpressure. all_peaks->check_frit flush_col Reverse and flush column. Replace if necessary. check_frit->flush_col q2 Is peak a 'right triangle'? Does RT shift with concentration? one_peak->q2 overload Mass Overload q2->overload Yes interaction Secondary Interactions (e.g., Silanol) q2->interaction No dilute Dilute sample and reinject. overload->dilute adjust_mp Adjust mobile phase pH (e.g., add formic acid). Add buffer (e.g., ammonium formate). interaction->adjust_mp change_col Consider a different column (e.g., high-purity silica, different chemistry). adjust_mp->change_col

Caption: Troubleshooting workflow for poor peak shape.

LowSensitivity start Low Sensitivity / Cannot Meet LOQ check_basics Is there any peak at all? start->check_basics no_peak System or Standard Issue check_basics->no_peak No low_peak Optimization Required check_basics->low_peak Yes verify_std Verify standard integrity and concentration. Prepare fresh standard. no_peak->verify_std check_ms Check MS functionality. Is the instrument tuned? Is spray visible? verify_std->check_ms cat_ms Mass Spectrometer low_peak->cat_ms cat_chrom Chromatography low_peak->cat_chrom cat_sample Sample Prep low_peak->cat_sample optimize_ms Optimize source parameters (gases, temp, voltage). Optimize MRM transitions (CE, Fragmentor). cat_ms->optimize_ms improve_chrom Improve peak shape (see peak shape workflow). Ensure mobile phase is optimal for ionization. cat_chrom->improve_chrom improve_sample Increase sample concentration. Incorporate clean-up step (e.g., SPE) to reduce matrix suppression. cat_sample->improve_sample

Caption: Decision tree for investigating low sensitivity.

Experimental Protocols & Data

Generic LC-MS/MS Protocol for N-Nitroso Propafenone

This protocol is a starting point and should be optimized for your specific instrumentation and sample matrix.

1. Sample Preparation (for Propafenone Tablets)

  • Accurately weigh the equivalent of 25 mg of Propafenone API from crushed tablets into a 15 mL centrifuge tube.[2]

  • Add 5 mL of a suitable diluent (e.g., 50:50 Methanol:Water).

  • Vortex for 1 minute, then shake mechanically for 40 minutes to ensure complete extraction.[2]

  • Centrifuge the sample at 4,500 rpm for 15 minutes.[2]

  • Filter the supernatant through a 0.22 µm PVDF syringe filter into an HPLC vial for analysis.[2]

2. Instrumental Parameters

The following tables summarize typical starting parameters for an LC-MS/MS system.

Table 1: Example Liquid Chromatography Parameters

ParameterRecommended SettingRationale
Column C18, < 3 µm particle size (e.g., 100 x 2.1 mm)Provides good reversed-phase retention for N-Nitroso propafenone.
Mobile Phase A 0.1% Formic Acid in WaterAcidifies mobile phase to improve peak shape and promote ionization.[4]
Mobile Phase B 0.1% Formic Acid in Acetonitrile/MethanolOrganic solvent for elution.
Gradient Start at 5-10% B, ramp to 95% BA gradient is necessary to elute the analyte and clean the column.
Flow Rate 0.3 - 0.5 mL/minAppropriate for a 2.1 mm ID column.
Column Temp. 40 °CEnsures retention time stability.
Injection Vol. 2 - 10 µLVolume can be adjusted to meet sensitivity requirements.

Table 2: Example Mass Spectrometry Parameters

ParameterRecommended SettingRationale
Ionization Mode Positive Electrospray (ESI+)N-Nitroso propafenone contains basic nitrogen atoms, making it suitable for positive ionization.[2]
MRM Transitions Precursor > Product 1 (Quantifier) Precursor > Product 2 (Qualifier)Specific m/z values must be determined by infusing a pure standard. Using two transitions increases method selectivity.
Capillary Voltage 3500 - 4500 VOptimize for maximum signal.
Source Temp. 120 - 150 °COptimize for efficient desolvation.
Gas Flow/Temp Instrument DependentMust be optimized to maximize signal and minimize noise.[2]
Troubleshooting Summary Table

Table 3: Quick Reference Troubleshooting Guide

IssueCommon CauseRecommended Action
Peak Tailing Secondary silanol interactionsAdd 0.1% formic acid to the mobile phase; use a buffered mobile phase.[4]
Shifting Retention Poor column equilibrationIncrease column equilibration time between injections to at least 10 column volumes.
Low S/N Ratio Sub-optimal MS source conditionsTune and optimize ion source parameters (gas flows, temperatures).[2]
Poor Reproducibility Inconsistent sample preparationUse a stable isotope-labeled internal standard; automate sample preparation steps if possible.
High Backpressure Column/frit contaminationFilter all samples; use a guard column; reverse and flush the analytical column.[3]

References

  • Overcoming Challenges of Nitrosamine Impurities in Drugs. Thermo Fisher Scientific - US.

  • Overcoming the Challenges of Nitrosamine Impurities in Drugs - Thermo Fisher Scientific. Thermo Fisher Scientific.

  • Case study: GC-MS for cGMP nitrosamine testing. European Pharmaceutical Review.

  • Quantification of Trace Nitrosamines with GC-MS: When and Why It's Used. ResolveMass.

  • Experts Discuss the Complexities of Nitrosamine Analysis. LCGC International.

  • Nitrosamine Impurity Analysis in Pharmaceuticals. Sigma-Aldrich.

  • Highly Sensitive Quantification of Mutagenic Nitrosamine Drug Substance Related Impurity (NDSRI) N-Nitroso Propranolol in Propra. Agilent.

  • [12]Troubleshooting HPLC- Tailing Peaks. Restek.

  • N-Nitroso Propafenone Impurity 3 | CAS No: NA. Cleanchem.

  • Troubleshooting Basics, Part IV: Peak Shape Problems. LCGC International.

  • Propafenone Impurities and Related Compound. Veeprho.

  • Tips and Tricks of HPLC System Troubleshooting. Agilent.

  • The Evolution of LC Troubleshooting: Strategies for Improving Peak Tailing. LCGC International.

  • Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices. PubMed Central.

  • Determination of N-nitroso compounds by high-performance liquid chromatography with postcolumn reaction and a thermal energy analyzer. PubMed.

  • N-Nitroso Propafenone | CAS 3036581-87-7. Veeprho.

  • Some Aspects of the Mass Spectra of.N-Nitrosamines. ResearchGate.

  • LC Troubleshooting—All of My Peaks are Tailing! What Should I Do?. YouTube.

  • A rapid and sensitive LC–MS/MS assay for the determination of propafenone and its active metabolite 5–hydroxy propafenone in human plasma using hybrid SPE precipitation technology. Scholars Research Library.

  • An update on latest regulatory guidelines and analytical methodologies for N-nitrosamine impurities in pharmaceutical products – 2024. National Institutes of Health (NIH).

  • Development of Methodology for the Isolation and Determination of Propafenone in Blood Samples via HPLC. Semantic Scholar.

  • Control of Nitrosamine Impurities in Human Drugs. U.S. Food & Drug Administration (FDA).

  • Rapid screening of high-priority N-nitrosamines in pharmaceutical, forensic, and environmental samples with paper spray ionization and filter cone spray ionization-mass spectrometry. PubMed.

  • Winning Strategies to Develop an Analytical Method for Nitrosamines. Veeprho.

  • Nitrosamine impurities analysis solution guide. Thermo Fisher Scientific.

  • Miniaturized sample preparation strategies for the determination of N-nitrosamines in pharmaceutical products: A comprehensive review. Organic and Biomolecular Chemistry.

  • Nitrosamine Impurities Application Guide. Agilent.

  • Stability-indicating methods applied in the separation and characterization of the main degradation product of propafenone. ResearchGate.

  • Current status and prospects of development of analytical methods for determining nitrosamine and N-nitroso impurities in pharmaceuticals. PubMed.

  • Stability of propafenone hydrochloride in i.v. solutions. PubMed.

Sources

Troubleshooting

Technical Support Center: Optimization of N-Nitroso Propafenone Extraction from Tablets

Welcome to the technical support center dedicated to the robust and efficient extraction of N-Nitroso propafenone from pharmaceutical tablets. This guide is designed for researchers, scientists, and drug development prof...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the technical support center dedicated to the robust and efficient extraction of N-Nitroso propafenone from pharmaceutical tablets. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of nitrosamine impurity analysis. The content is structured to provide not only procedural steps but also the underlying scientific principles to empower you to troubleshoot and optimize your analytical methods effectively.

Troubleshooting Guide: Common Issues in N-Nitroso Propafenone Extraction

This section addresses specific challenges you may encounter during the extraction process. Each question is followed by a detailed explanation and actionable solutions.

Question 1: Why am I observing low and inconsistent recovery of N-Nitroso propafenone?

Low and inconsistent recovery is a frequent hurdle in trace-level analysis and can originate from several factors within your extraction protocol.

Root Cause Analysis:

  • Inadequate Solvent Selection: The principle of "like dissolves like" is paramount. N-Nitroso propafenone's polarity must be matched with the extraction solvent. A solvent that is too polar or too non-polar will result in poor partitioning of the analyte from the tablet matrix into the solvent.

  • Suboptimal pH of the Extraction Medium: The formation and stability of many N-nitroso compounds are pH-dependent.[1][2] For N-Nitroso propafenone, the pH of the extraction solvent can influence its charge state and solubility, thereby affecting extraction efficiency. Acidic conditions (pH 3-5) are generally considered high-risk for nitrosamine formation, while pH >7 is of lower risk.[3]

  • Insufficient Physical Disruption of the Tablet Matrix: The active pharmaceutical ingredient (API) and the nitrosamine impurity are entrapped within a complex matrix of excipients. Failure to adequately grind, sonicate, or vortex the sample can prevent the solvent from accessing the target analyte, leading to incomplete extraction.

  • Analyte Degradation: N-nitroso compounds can be susceptible to degradation under certain conditions, such as exposure to light or extreme temperatures during extraction.

Troubleshooting Steps & Solutions:

  • Re-evaluate Your Extraction Solvent:

    • Polarity Matching: Start with a solvent system that has a polarity similar to N-Nitroso propafenone. A mixture of a polar organic solvent (e.g., methanol or acetonitrile) and water is often a good starting point.

    • Systematic Solvent Screening: Conduct a systematic study using solvents of varying polarities. See the table below for a suggested screening protocol.

Solvent System (v/v)Polarity IndexExpected Efficacy for N-Nitroso Propafenone
100% Dichloromethane3.1Potentially effective for less polar nitrosamines.
50:50 Acetonitrile:Water5.8A versatile starting point for many nitrosamines.
75:25 Methanol:Water6.6Good for moderately polar compounds.
100% Methanol5.1A common choice for nitrosamine extraction.[4]
0.1% Formic Acid in WaterHighMay enhance solubility but monitor for in-situ formation.[5]
  • Optimize the pH of the Extraction Medium:

    • Perform extractions using buffers at different pH values (e.g., pH 5, 7, and 9) to determine the optimal condition for N-Nitroso propafenone recovery.

    • Be mindful that acidic conditions can potentially lead to the in-situ formation of nitrosamines if nitrite precursors are present in the sample matrix.[6]

  • Enhance Physical Disruption:

    • Ensure tablets are finely powdered before extraction.

    • Optimize sonication and vortexing times. A typical starting point is 15 minutes of sonication followed by 5 minutes of vortexing.[5]

  • Control Extraction Conditions:

    • Protect samples from light by using amber vials.

    • Avoid high temperatures during extraction unless a thermal-assisted extraction method is being intentionally and carefully validated.

Question 2: I'm concerned about the artificial formation of N-Nitroso propafenone during sample preparation. How can I prevent this?

In-situ formation of nitrosamines during analysis is a critical issue that can lead to false-positive results.[5] This typically occurs when a secondary or tertiary amine precursor reacts with a nitrosating agent under favorable conditions.[7]

Key Factors Contributing to In-situ Formation:

  • Presence of Precursors: The drug product matrix may contain residual secondary or tertiary amines and nitrosating agents (e.g., nitrites from excipients).[8]

  • Acidic Conditions: As mentioned, acidic pH can catalyze the nitrosation reaction.[6]

  • Heat: Elevated temperatures during sample processing can accelerate the reaction rate.

Prevention Strategies:

  • pH Control: Maintain a neutral to slightly basic pH during extraction to minimize the risk of nitrosation.[3]

  • Use of Scavengers: Incorporate a nitrosating agent scavenger into your extraction solvent.

    • Ascorbic Acid (Vitamin C): A highly effective antioxidant that can be added to the extraction solvent (e.g., 0.1% w/v) to quench residual nitrites.

    • Alpha-tocopherol (Vitamin E): Another antioxidant that can be used to inhibit nitrosamine formation.[9]

  • Temperature Management: Perform extraction steps at controlled room temperature or below, if possible.

Frequently Asked Questions (FAQs)

This section provides answers to broader questions regarding the extraction and analysis of N-Nitroso propafenone.

What is the recommended analytical technique for the quantification of N-Nitroso propafenone?

The most widely accepted and sensitive techniques for nitrosamine analysis are Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) and Gas Chromatography-Tandem Mass Spectrometry (GC-MS/MS).[10][11] For N-Nitroso propafenone, which is a relatively non-volatile and thermally labile compound, LC-MS/MS is the preferred method . It offers high sensitivity and selectivity, which are crucial for detecting trace-level impurities in complex pharmaceutical matrices.[12] Regulatory agencies like the FDA have developed and validated numerous LC-based methods for nitrosamine analysis.[13]

How do I properly validate my extraction method for N-Nitroso propafenone?

Method validation is a regulatory requirement and ensures the reliability of your analytical data.[14] The validation should be performed in accordance with ICH Q2(R1) guidelines and should include the following parameters:

  • Specificity: Demonstrate that the method can unequivocally assess the analyte in the presence of components that may be expected to be present, such as impurities, degradants, and matrix components.

  • Linearity: Establish a linear relationship between the concentration of the analyte and the analytical response over a defined range.

  • Range: The interval between the upper and lower concentration levels of the analyte that have been demonstrated to be determined with a suitable level of precision, accuracy, and linearity.

  • Accuracy: Determine the closeness of the test results obtained by the method to the true value. This is often assessed by spike-recovery experiments.

  • Precision: Evaluate the variability of the results under different conditions (repeatability, intermediate precision).

  • Limit of Detection (LOD): The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.

  • Limit of Quantitation (LOQ): The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.

  • Robustness: Measure the method's capacity to remain unaffected by small, but deliberate variations in method parameters.

What are the key considerations when choosing a solid-phase extraction (SPE) protocol for sample clean-up?

Solid-phase extraction can be a valuable tool for removing matrix interferences and concentrating the analyte before LC-MS/MS analysis. Key considerations include:

  • Sorbent Selection: The choice of sorbent (e.g., C18, mixed-mode cation exchange) should be based on the physicochemical properties of N-Nitroso propafenone and the matrix components you wish to remove.

  • Method Optimization: The loading, washing, and elution steps must be carefully optimized to ensure high recovery of the analyte and efficient removal of interferences.

  • Validation: The entire SPE-LC-MS/MS method must be validated to demonstrate its performance.

Experimental Workflow & Diagrams

Optimized Extraction Protocol for N-Nitroso Propafenone from Tablets

This protocol provides a starting point for developing a robust extraction method. It is essential to validate this procedure for your specific tablet formulation.

  • Sample Preparation:

    • Accurately weigh and finely powder a representative number of propafenone tablets.

    • Transfer a portion of the powder equivalent to a single dose into a 50 mL polypropylene centrifuge tube.

  • Extraction:

    • To the centrifuge tube, add 20 mL of the extraction solvent (e.g., 50:50 Methanol:Water with 0.1% Ascorbic Acid).

    • Vortex the sample for 5 minutes to ensure thorough wetting of the powder.

    • Sonicate the sample in a water bath for 15 minutes at room temperature.

  • Clarification:

    • Centrifuge the sample at 4000 rpm for 10 minutes to pellet the excipients.

    • Filter the supernatant through a 0.22 µm PVDF syringe filter into an autosampler vial. Ensure the filter is pre-qualified for low nitrosamine leaching.

  • Analysis:

    • Inject the filtered extract into a validated LC-MS/MS system for quantification of N-Nitroso propafenone.

Diagram: Troubleshooting Logic for Low Recovery

LowRecoveryTroubleshooting Start Low/Inconsistent Recovery Solvent Is the extraction solvent optimized? Start->Solvent pH Is the pH of the extraction medium optimal? Solvent->pH No OptimizeSolvent Perform solvent screening (polarity) Solvent->OptimizeSolvent Yes Disruption Is physical disruption sufficient? pH->Disruption No OptimizepH Test different pH values (e.g., 5, 7, 9) pH->OptimizepH Yes Degradation Is analyte degradation a possibility? Disruption->Degradation No EnhanceDisruption Increase sonication/vortexing time Disruption->EnhanceDisruption Yes ControlConditions Use amber vials, control temperature Degradation->ControlConditions Yes End Re-validate Method Degradation->End No OptimizeSolvent->End OptimizepH->End EnhanceDisruption->End ControlConditions->End

Caption: A logical workflow for troubleshooting low recovery of N-Nitroso propafenone.

Diagram: Workflow for Preventing In-Situ Nitrosamine Formation

NitrosaminePrevention Start Initiate Sample Preparation AssessRisk Assess risk of precursors (amines, nitrites) Start->AssessRisk ControlpH Adjust extraction solvent to neutral/basic pH AssessRisk->ControlpH AddScavenger Incorporate scavenger (e.g., Ascorbic Acid) ControlpH->AddScavenger ControlTemp Maintain controlled room temperature AddScavenger->ControlTemp Proceed Proceed with Extraction ControlTemp->Proceed

Caption: A preventative workflow to mitigate in-situ N-Nitroso propafenone formation.

References

  • European Directorate for the Quality of Medicines & HealthCare. (2023, September 8). Validating analytical procedures for determining nitrosamines in pharmaceuticals: European OMCLs participate in collaborative study with international regulatory agencies. Retrieved from [Link]

  • ResolveMass Laboratories Inc. (2025, November 22). Why Regulatory Agencies Require Validated Methods for Nitrosamines. Retrieved from [Link]

  • Purohit, P., et al. (2025, November 7). Nitrosamine Control: From Risk Assessment to Analytical Testing with Emphasis on Sample Preparation and Phase-Appropriate Method Validation. Organic Process Research & Development. Retrieved from [Link]

  • EDQM. (2026, January 1). Guidelines for Nitrosamine Impurities in Drug substances and pharmaceutical drug Products. Retrieved from [Link]

  • Nitrosamines Exchange Community. (2025, April 2). Nitrosamine - pH role. Retrieved from [Link]

  • ResearchGate. (n.d.). Recovery of each N-nitrosamine at different pH values (25°C). Retrieved from [Link]

  • National Center for Biotechnology Information. (n.d.). Analytical Methodologies to Detect N-Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices. Retrieved from [Link]

  • International Journal of Pharmaceutical Sciences and Research. (n.d.). Various Analytical Techniques used for Nitrosamine impurities in Pharmaceutical Dosage Forms: A Comprehensive Review. Retrieved from [Link]

  • Nitrosamines Exchange Community. (2023, May 30). pH modification - N-nitrosamines Chemistry. Retrieved from [Link]

  • ResearchGate. (n.d.). N-Nitrosamine Formation in Pharmaceutical Solid Drug Products: Experimental Observations. Retrieved from [Link]

  • Veeprho. (n.d.). N-Nitroso Propafenone | CAS 3036581-87-7. Retrieved from [Link]

  • Semantic Scholar. (n.d.). N-Nitrosamine Formation in Pharmaceutical Solid Drug Products: Experimental Observations. Retrieved from [Link]

  • U.S. Food and Drug Administration. (n.d.). LC-HRMS Based Analytical Platform to Determine Nitrosamines in Pharmaceuticals. Retrieved from [Link]

  • MDPI. (n.d.). Analytical Strategies for the Detection and Quantification of Nitrosamine Impurities in Pharmaceuticals. Retrieved from [Link]

  • U.S. Food and Drug Administration. (n.d.). Control of Nitrosamine Impurities in Human Drugs. Retrieved from [Link]

  • National Center for Biotechnology Information. (n.d.). Selection of solvent and positive control concentration for enhanced Ames test conditions for N-nitrosamine compounds. Retrieved from [Link]

  • MDPI. (n.d.). The Influence of Solvent Choice on the Extraction of Bioactive Compounds from Asteraceae: A Comparative Review. Retrieved from [Link]

  • SE Tylose. (2023, July 13). Strategies to Reduce Nitrosamine Contamination of Drug Products. Retrieved from [Link]

  • SynZeal. (n.d.). N-Nitroso-Propafenon. Retrieved from [Link]

  • ResearchGate. (2025, October 30). Comparison of different Solvents from the Solvent Degradation Rig with Real Samples. Retrieved from [Link]

  • ResearchGate. (n.d.). Carcinogenic effects of N-nitroso compounds in the environment. Retrieved from [Link]

  • National Center for Biotechnology Information. (n.d.). N-nitroso Compounds Induce Changes in Carcinogen-Metabolizing Enzymes. Retrieved from [Link]

Sources

Optimization

minimizing on-column degradation of N-Nitroso propafenone

Welcome to the technical support center for the analysis of N-Nitroso propafenone. This resource is designed for researchers, analytical scientists, and drug development professionals encountering challenges with the on-...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the technical support center for the analysis of N-Nitroso propafenone. This resource is designed for researchers, analytical scientists, and drug development professionals encountering challenges with the on-column degradation of this specific Nitrosamine Drug Substance-Related Impurity (NDSRI). The following troubleshooting guides and FAQs provide in-depth, field-proven insights to ensure the scientific integrity and robustness of your analytical methods.

Frequently Asked Questions (FAQs)
Q1: What is N-Nitroso propafenone and why is its on-column stability a concern?

N-Nitroso propafenone is a nitrosamine impurity associated with the antiarrhythmic drug, propafenone.[1][2] It forms from the nitrosation of the secondary amine functional group within the propafenone structure.[1][2] Like other nitrosamines, it is classified as a "cohort of concern" under ICH M7 guidelines due to its potential carcinogenic properties.[3]

On-column stability is a major concern because N-nitrosamines can be highly unstable under certain chromatographic conditions.[4] Degradation during analysis leads to inaccurate quantification, resulting in under-reporting of this critical impurity and compromising patient safety. Furthermore, inconsistent degradation can cause poor method reproducibility, leading to failed validation batches and significant delays in research and development.

Q2: I'm observing inconsistent peak areas, peak tailing, or the appearance of small, unidentified peaks in my chromatogram when analyzing N-Nitroso propafenone. Could this be on-column degradation?

Yes, these are classic symptoms of on-column degradation or instability. N-nitrosamines are susceptible to breakdown via several mechanisms, including thermal decomposition, photolysis, and catalytic reactions on active surfaces.[5]

  • Inconsistent Peak Areas: If the analyte degrades on the column, the amount reaching the detector will vary between injections, leading to poor precision.

  • Peak Tailing/Broadening: Interactions with active sites on the column's stationary phase or metal surfaces (like frits) can cause poor peak shape.[6]

  • Extra Peaks: Degradation can produce other impurities, which may appear as small, unexpected peaks in the chromatogram. In some cases, you might even see an artifactual increase in the peak corresponding to the parent drug, propafenone. It is also known that asymmetric N-nitrosamines can sometimes show two distinct peaks representing different rotamers (conformational isomers), which is a separate phenomenon from degradation but important to consider during method development.[6][7]

Troubleshooting Guide: Minimizing On-Column Degradation

This guide provides a systematic approach to identifying and mitigating the root causes of N-Nitroso propafenone degradation during LC analysis.

Q3: How does the mobile phase composition, particularly pH, impact the stability of N-Nitroso propafenone?

The mobile phase is one of the most critical factors influencing analyte stability. Both pH and the choice of solvent/additive can either preserve the analyte or promote its degradation.

Scientific Rationale: The stability of N-nitrosamines is highly dependent on pH. While acidic conditions (pH 3-5) are considered high-risk for the formation of nitrosamines from precursor amines and nitrites[8], slightly acidic conditions can sometimes help stabilize existing N-nitroso compounds during analysis.[9] Conversely, certain alkaline mobile phases, especially those containing ammonia, have been shown to cause on-column nitrosation of amine-containing analytes, an artifact you want to avoid.[6] The pH also affects the ionization state of N-Nitroso propafenone, which influences its retention and interaction with the stationary phase.[10]

Recommendations:

  • Start with a slightly acidic mobile phase: A common starting point is a mobile phase containing 0.1% formic acid or 0.1% trifluoroacetic acid (TFA). This typically provides good peak shape and can help suppress degradation.[11]

  • Avoid high pH mobile phases with potential nitrosating sources: Unless required for retaining other analytes, avoid high pH buffers, particularly those with ammonia, if you suspect artifactual formation is occurring.[6]

  • Use high-purity solvents: Ensure you are using LC-MS grade water, acetonitrile, and methanol to minimize contaminants that could catalyze degradation.

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Caption: Key factors contributing to on-column degradation.

Q4: What is the recommended column temperature, and how does it affect the analysis?

Scientific Rationale: Elevated temperatures can provide the energy needed to overcome the activation barrier for decomposition reactions. Many nitrosamines are thermally labile, and setting the column temperature too high is a common cause of on-column degradation.[12][13] While higher temperatures can lower mobile phase viscosity and sometimes improve peak efficiency, the risk of analyte degradation often outweighs these benefits for sensitive compounds like nitrosamines.

Recommendations:

  • Maintain a low column temperature: It is strongly recommended to keep the column temperature at or below 30°C.[6] A starting point of 25°C is often a safe choice.

  • Cool the autosampler: To prevent degradation before injection, the autosampler should be kept cool, typically between 4-8°C.[9]

  • Evaluate temperature effects: During method development, perform a study by running samples at different temperatures (e.g., 20°C, 30°C, 40°C) to assess the impact on the N-Nitroso propafenone peak area and purity.

ParameterProblematic ConditionRecommended ConditionRationale
Column Temperature > 40°C20 - 30°CMinimizes the risk of thermal decomposition of the thermally labile nitroso group.[12]
Autosampler Temp Ambient4 - 8°CPrevents degradation of the analyte in the sample vial while waiting for injection.[9]
Mobile Phase pH High pH (>8) with AmmoniaSlightly Acidic (pH 2.5-4) with Formic Acid/TFAAvoids potential on-column artifact formation and can enhance stability.[6][9]
Column Hardware Older columns, stainless steel fritsModern, high-purity silica columns, PEEK hardwareReduces active metal sites that can catalyze degradation.[6]
Q5: Can the HPLC column itself contribute to degradation? How do I choose the right column?

Scientific Rationale: Yes, the column is a significant potential contributor. Degradation can be catalyzed by active sites, such as exposed silanols on the silica surface or, more critically, by metallic components of the HPLC system. The stainless steel frits at the inlet and outlet of the column have been identified as sites for nitrosamine formation and degradation.[6]

Recommendations:

  • Use a high-quality, end-capped C18 column: A fully end-capped, high-purity C18 stationary phase is a robust starting point. These columns have fewer free silanols, reducing unwanted secondary interactions.[12]

  • Consider alternative stationary phases: If selectivity is an issue, a pentafluorophenyl (PFP) phase can offer different interactions and may be beneficial.[14]

  • Use biocompatible or PEEK hardware: Where possible, using columns and systems with PEEK (polyether ether ketone) components instead of stainless steel can minimize contact with metal surfaces that may catalyze degradation.

  • Dedicate a column for nitrosamine analysis: To avoid cross-contamination, especially from samples containing high concentrations of amines or nitrites, it is good practice to dedicate a column specifically for this analysis.

Experimental Protocol & Workflow
Q6: Can you provide a step-by-step workflow for troubleshooting inconsistent N-Nitroso propafenone results?

This workflow provides a logical sequence for diagnosing and resolving issues related to on-column degradation.

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TroubleshootingWorkflow Start Start: Inconsistent Results (Low Area, Extra Peaks) Check_Temp Step 1: Verify Temperatures - Column ≤ 30°C? - Autosampler ≤ 8°C? Start->Check_Temp Check_MP Step 2: Evaluate Mobile Phase - pH slightly acidic (e.g., 0.1% FA)? - Freshly prepared? Check_Temp->Check_MP If Yes Action_Temp Action: Lower temperature to 25°C and re-inject. Check_Temp->Action_Temp If No Check_Column Step 3: Assess Column Health - Is column old? - Dedicated to nitrosamines? Check_MP->Check_Column If Yes Action_MP Action: Prepare fresh, acidic mobile phase. Test effect of modifier. Check_MP->Action_MP If No Check_Sample Step 4: Investigate Sample Prep - Diluent pH compatible? - Protected from light? Check_Column->Check_Sample If Yes Action_Column Action: Replace with new, high- quality C18 or PFP column. Check_Column->Action_Column If No Action_Sample Action: Consider adding scavenger (e.g., ascorbic acid) to diluent. Check_Sample->Action_Sample If No End End: Stable & Reproducible Results Achieved Check_Sample->End If Yes Action_Temp->Check_MP Action_MP->Check_Column Action_Column->Check_Sample Action_Sample->End

Caption: A systematic workflow for troubleshooting degradation.

Q7: What are the recommended starting parameters for a robust LC-MS/MS method for N-Nitroso propafenone?

While every method must be optimized, the following parameters provide a scientifically sound starting point for minimizing on-column degradation and achieving high sensitivity. Tandem quadrupole mass spectrometry (LC-MS/MS) is the preferred technique for its high selectivity and sensitivity.[15]

ParameterRecommended Starting Condition
Instrument UHPLC coupled to a Tandem Quadrupole Mass Spectrometer
Column High-quality C18, 1.8-2.7 µm, ~2.1 x 100 mm
Mobile Phase A 0.1% Formic Acid in Water
Mobile Phase B 0.1% Formic Acid in Acetonitrile or Methanol
Gradient Start with a low %B, ramp to elute the analyte, then wash and re-equilibrate
Flow Rate 0.3 - 0.5 mL/min
Column Temperature 25°C
Autosampler Temp 4°C
Injection Volume 1 - 5 µL
Ionization Source Electrospray Ionization (ESI) or Atmospheric Pressure Chemical Ionization (APCI)[15][16]
Detection Mode Positive Ion Mode, Multiple Reaction Monitoring (MRM)
References
  • Analysis of N-nitrosamines by high-performance liquid chromatography with post-column photohydrolysis and colorimetric detection. Journal of Chromatography A.
  • Nitrosamine- pH role. Lhasa Limited.
  • On-column nitrosation of amines observed in liquid chromatography impurity separations employing ammonium hydroxide and acetonitrile as mobile phase. ResearchGate.
  • N-Nitroso-Propafenon. SynZeal.
  • N-Nitroso Propafenone. Allmpus.
  • Overcoming the Challenges of Nitrosamine Analysis Using LC-MS/MS. Separation Science.
  • Winning Strategies to Develop an Analytical Method for Nitrosamines. LinkedIn.
  • On-column trace-level formation of N-nitrosamine in a liquid chromatography-mass spectrometry analytical system. PubMed.
  • Nitrosamine analysis nightmare. Chromatography Forum.
  • N-Nitroso Propafenone. Manasa Life Sciences.
  • Analytical Strategies for the Detection and Quantification of Nitrosamine Impurities in Pharmaceuticals. Technology Networks.
  • N-Nitroso-Propafenon. SRIRAMCHEM.
  • Overview of Testing Methods for N-nitrosamines Monitoring: Regulatory Requirements and Analytical Challenges. PMDA.
  • N-Nitroso Propafenone Impurity 3. Simson Pharma.
  • Nitrosamine analysis: Challenges and updated LC-MS/MS solutions. LCGC International.
  • N-Nitroso Propafenone. Chemicea.
  • Nitrosamine Degradation Pathways. ResolveMass Laboratories Inc..
  • N-nitroso-propafenone impurity B. PubChem.
  • N-Nitroso Propafenone. Veeprho.
  • N-Nitroso Propafenone-d5. Axios Research.
  • Addressing Reproducibility Challenges in Nitrosamine Detection. Benchchem.
  • Overcoming the challenges of nitrosamine impurities in drugs. anCHem.
  • Nitrosamines Analysis with LC-MS/MS. Waters Corporation.
  • On‐column trace‐level formation of N‐nitrosamine in a liquid chromatography–mass spectrometry analytical system. ResearchGate.
  • Nitrosamine Control: From Risk Assessment to Analytical Testing with Emphasis on Sample Preparation and Phase-Appropriate Method Validation. ACS Publications.
  • Structure of Nitrosamine Drug Impurities and Implications for Chemical Analysis. Chromatography Online.
  • Avantor® chromatography solutions for the analysis of nitrosamines. MAC-MOD Analytical.
  • Nitrosamine impurities analysis solutions guide. Thermo Fisher Scientific.
  • HPLC Analysis of Nitrosamines on Supel™ Carbon LC. Sigma-Aldrich.
  • The Critical Role of Mobile Phase pH in Chromatography Separations. International Labmate Ltd.
  • New Method Developed to Detect N-Nitrosamines in Pharmaceuticals. LCGC International.
  • Effects of pH and temperature on the stability and decomposition of N,N'N''-triethylenethiophosphoramide in urine and buffer. ResearchGate.

Sources

Troubleshooting

enhancing the stability of N-Nitroso propafenone analytical standards

Welcome to the technical support guide for N-Nitroso propafenone. As drug development professionals and researchers, the accuracy of your analytical data is paramount.

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the technical support guide for N-Nitroso propafenone. As drug development professionals and researchers, the accuracy of your analytical data is paramount. The stability of your reference standards is the bedrock of that accuracy. N-Nitroso propafenone, a nitrosamine drug substance-related impurity (NDSRI), is of significant regulatory concern due to its potential carcinogenicity. Its accurate quantification relies on a stable analytical standard, as any degradation of the standard can lead to an underestimation of the impurity in the final drug product, posing a direct risk to patient safety.

This guide is structured as a series of frequently asked questions (FAQs) to directly address the practical challenges you may face in the laboratory. We will explore the "why" behind the instability of this molecule and provide the "how" for robust handling, storage, and troubleshooting.

Section 1: Understanding the Molecule and its Challenges

FAQ 1: What is N-Nitroso propafenone, and why is its stability so critical for analytical testing?

N-Nitroso propafenone is a nitrosamine impurity derived from propafenone, a Class IC antiarrhythmic drug. It forms when the secondary amine group within the propafenone structure reacts with a nitrosating agent. Regulatory bodies like the FDA and EMA have set stringent acceptable intake (AI) limits for such impurities, often in the nanogram-per-day range, due to their classification as probable or possible human carcinogens.

The stability of the N-Nitroso propafenone analytical standard is the cornerstone of reliable impurity testing. An analytical standard is a highly purified compound used as a benchmark in quantitative assays (e.g., LC-MS/MS, HPLC). If the standard degrades in its container or in the autosampler vial before analysis, its concentration will be lower than stated. This leads to a critical analytical error: the amount of N-Nitroso propafenone impurity in the actual drug product sample will be systematically underestimated. This creates a false sense of security regarding the product's safety and can lead to non-compliance with regulatory limits. Therefore, ensuring the integrity of your standard is a non-negotiable aspect of your quality control and drug safety mission.

FAQ 2: What are the primary environmental factors that cause the degradation of N-Nitroso propafenone standards?

Like many N-nitroso compounds, N-Nitroso propafenone is susceptible to several environmental factors that can compromise its chemical integrity. The primary drivers of degradation are light, heat, and pH.

  • Photodegradation: N-nitroso compounds are notoriously sensitive to light, particularly ultraviolet (UV) radiation. Exposure to light can induce the cleavage of the N-N bond, leading to the rapid decomposition of the molecule. This is often the most significant and fastest degradation pathway.

  • Thermal Degradation: While many nitrosamines are relatively stable at room temperature, forced degradation studies on the parent drug, propafenone, have shown it to be highly susceptible to thermal and oxidative stress. This susceptibility can extend to its nitrosated derivative. Elevated temperatures, such as those that might be experienced during shipping, on a lab bench under direct sunlight, or even in an uncooled autosampler, can accelerate degradation.

  • pH-Dependent Instability: The stability of N-nitroso compounds can be highly dependent on the pH of the solution. Acidic conditions are known to facilitate the formation of nitrosamines from precursors, but extreme pH levels (both acidic and basic) can also catalyze their degradation. Studies on the parent drug propafenone show it has different stability profiles in acidic versus alkaline media, suggesting its N-nitroso analog will also be sensitive to pH. Furthermore, the components of buffer systems themselves can sometimes interact with and degrade S-nitrosothiols, a related class of compounds, indicating that buffer choice must be made carefully.

Influences on N-Nitroso Propafenone Degradation
FAQ 3: How can the choice of solvent impact the stability of my standard solution?

The solvent is not merely a vehicle for the standard; it is an active chemical environment. Its purity and properties are critical for maintaining the stability of N-Nitroso propafenone.

  • Risk of Contaminants: This is the most significant solvent-related risk. Lower-grade or recovered solvents may contain trace impurities that can actively degrade your standard or, conversely, lead to in-situ formation of more nitrosamines. The FDA has noted that nitrosamines have been found in fresh solvents due to carry-over during shipping. Key contaminants to be aware of include:

    • Residual Amines: Solvents like dimethylformamide (DMF) or N,N-dimethylacetamide (DMA) can degrade to form secondary amines, which are precursors for nitrosamine formation.

    • Nitrite/Nitrate Impurities: Water used in manufacturing or purification can contain nitrites, a primary nitrosating agent.

    • Peroxides: Solvents like THF or dioxane can form peroxides over time, which are strong oxidizing agents that can degrade the standard.

  • Solvent Polarity and Reactivity: The polarity of the solvent can influence degradation kinetics. While common analytical solvents like methanol, acetonitrile, and dichloromethane are generally appropriate, it's crucial to use the highest purity available (e.g., HPLC, LC-MS, or analytical grade) to minimize the risk of contaminants.

To mitigate these risks, always use high-purity, validated solvents from reputable suppliers. Avoid using recovered or old solvents for preparing reference standards.

Section 2: Best Practices for Handling and Storage

FAQ 4: What are the recommended procedures for preparing a stable stock solution of N-Nitroso propafenone?

Preparing a stable stock solution requires meticulous attention to detail, both for safety and for analytical accuracy. As N-nitroso compounds are potential carcinogens, all handling of the neat (solid) material and concentrated solutions must be performed in a designated area, typically within a certified chemical fume hood, using appropriate personal protective equipment (PPE).

Safety Precautions:

  • Conduct all work in a certified chemical fume hood.

  • Wear a lab coat, safety goggles, and double-gloving (e.g., nitrile gloves) is recommended.

  • Use a designated balance for weighing.

  • Have a spill kit and waste disposal procedure established before starting.

Materials:

  • N-Nitroso propafenone reference standard (solid)

  • Class A amber volumetric flask (e.g., 10 mL)

  • LC-MS grade methanol or acetonitrile

  • Analytical balance (readable to at least 0.01 mg)

  • Glass Pasteur pipette or syringe

Procedure:

  • Equilibration: Allow the sealed container of solid N-Nitroso propafenone to equilibrate to room temperature for at least 30 minutes before opening. This prevents condensation of atmospheric moisture onto the hygroscopic solid.

  • Weighing: In the fume hood, accurately weigh approximately 1.0 mg of the solid standard into the 10 mL Class A amber volumetric flask. Record the exact weight.

  • Dissolution: Add approximately 7-8 mL of LC-MS grade methanol (or acetonitrile) to the flask.

  • Sonication: Gently swirl the flask to wet the solid, then place it in an ultrasonic bath for 5-10 minutes to ensure complete dissolution. The solution should be clear and free of particulates.

  • Dilution to Volume: Allow the solution to return to room temperature. Carefully add the solvent dropwise to bring the solution to the calibration mark on the volumetric flask.

  • Homogenization: Cap the flask securely and invert it 15-20 times to ensure the solution is homogeneous.

  • Transfer and Labeling: Immediately transfer the stock solution into smaller, clearly labeled amber glass vials with PTFE-lined screw caps for storage. Label with the compound name, concentration, solvent, preparation date, and preparer's initials.

  • Decontamination: Decontaminate all glassware and surfaces that came into contact with the compound according to your laboratory's established SOP for hazardous materials.

FAQ 5: How should I properly store solid N-Nitroso propafenone and its solutions to maximize shelf-life?

Proper storage is the most effective strategy for preserving the integrity of your standard. The key is to protect it from light, heat, and moisture.

Material TypeStorage TemperatureLight ConditionsContainerAdditional Notes
Solid (Neat) Standard 2-8°C (Refrigerated)Protected from lightOriginal vendor vial, tightly sealed. Store inside a secondary container (e.g., a small box or can).Store with a desiccant to minimize moisture exposure.
Stock Solution (High Conc.) -20°C (Frozen)Protected from lightAmber glass vials with PTFE-lined screw caps.Prepare in smaller aliquots to avoid repeated freeze-thaw cycles, which can degrade the compound and cause solvent evaporation.
Working Solutions (Diluted) 2-8°C (Refrigerated)Protected from lightAmber glass autosampler vials with septa.Prepare fresh daily or weekly as needed. Do not store diluted standards for extended periods at room temperature, especially in a lighted autosampler tray.
FAQ 6: Are there any chemical inhibitors I can add to my solution to prevent degradation?

The use of inhibitors is more relevant for preventing the in-situ formation of nitrosamines in a sample matrix rather than for stabilizing a pure reference standard. For instance, antioxidants like ascorbic acid or sulfamic acid are sometimes added to sample diluents to quench any residual nitrosating agents and prevent the artificial nitrosation of the parent drug during sample preparation and analysis.

For a prepared analytical standard, the primary goal is to prevent the decomposition of the already-formed N-Nitroso propafenone. Adding inhibitors is generally not recommended for the following reasons:

  • Purity Alteration: It introduces another chemical into your standard, potentially complicating the chromatography or mass spectrometry.

  • Uncertain Efficacy: The effectiveness of inhibitors against photodegradation or thermal degradation of an existing nitrosamine is not well-established and could be compound-specific.

The most robust and scientifically sound approach to maintaining stability is to control the environmental conditions: protect from light, keep it cold, and use high-purity solvents.

Section 3: Troubleshooting Common Stability-Related Issues

FAQ 7: I'm seeing a rapid loss of my N-Nitroso propafenone peak area in my HPLC/LC-MS analysis. What are the likely causes?

A declining peak area for your standard is a classic sign of instability. This troubleshooting workflow can help you systematically identify the root cause.

Troubleshooting_Workflow Start Observation: Rapid loss of peak area for N-Nitroso Propafenone standard Check_Light 1. Check for Photodegradation Start->Check_Light Check_Temp 2. Check for Thermal Degradation Start->Check_Temp Check_Solvent 3. Check for Evaporation/ Chemical Incompatibility Start->Check_Solvent Check_System 4. Check for System Issues Start->Check_System Sol_Light1 Are you using amber vials? Check_Light->Sol_Light1 Sol_Light2 Is the autosampler tray exposed to direct lab light? Check_Light->Sol_Light2 Sol_Temp1 What is the autosampler temperature? Check_Temp->Sol_Temp1 Sol_Temp2 Was the standard left at room temp for an extended period? Check_Temp->Sol_Temp2 Sol_Solvent1 Are vial caps/septa properly sealed? Check_Solvent->Sol_Solvent1 Sol_Solvent2 Is the solvent high-purity and fresh? Check_Solvent->Sol_Solvent2 Sol_System1 Is the system equilibrated? Is the injection volume consistent? Check_System->Sol_System1 Action_Light Action: Prepare a fresh standard in amber vials. Cover the autosampler. Sol_Light1->Action_Light Sol_Light2->Action_Light Action_Temp Action: Set autosampler to 4-10°C. Minimize time at room temperature. Sol_Temp1->Action_Temp Sol_Temp2->Action_Temp Action_Solvent Action: Use new, high-quality septa. Prepare fresh standard in LC-MS grade solvent. Sol_Solvent1->Action_Solvent Sol_Solvent2->Action_Solvent Action_System Action: Run system suitability tests (SST). Check injector for leaks/blockages. Sol_System1->Action_System

Troubleshooting Workflow for Standard Instability
FAQ 8: My results are inconsistent between different preparations of the same standard concentration. What should I investigate?

Inconsistency between preparations points to variability in the preparation process itself, assuming the analytical system is stable. Key areas to audit are:

  • Weighing Accuracy: Small errors in weighing the initial solid can lead to significant concentration differences. Ensure the balance is calibrated and used in a draft-free environment.

  • Volumetric Precision: Use only Class A volumetric glassware. Ensure the solvent and flask are at the same temperature during final dilution to avoid volume errors.

  • Dissolution: Ensure the standard is completely dissolved before diluting to the final volume. Incomplete dissolution is a common source of lower-than-expected concentrations.

  • Solvent Source: Using different lots or grades of solvent between preparations can introduce variability if one batch has impurities that the other does not.

  • Time Lag: If there is a significant time delay between preparing the standard and analyzing it, degradation may have occurred. Always document the preparation time and analyze standards as soon as possible after preparation.

FAQ 9: Can in-situ formation of N-Nitroso propafenone occur in my sample or standard, and how can I prevent this analytical artifact?

Yes, in-situ or artifactual formation is a significant risk, particularly in the analysis of drug products. This occurs when the sample matrix itself contains the necessary precursors: the parent drug (propafenone, a secondary amine) and a nitrosating agent (e.g., nitrite impurities from excipients).

This reaction is often catalyzed by the analytical conditions, such as:

  • Acidic Mobile Phase: An acidic pH can facilitate the nitrosation reaction.

  • Elevated Temperature: High temperatures in the ion source of a mass spectrometer can sometimes promote artifact formation.

How to Prevent Artifactual Formation:

  • Use a Quenching Agent: The most effective method is to add a "nitrosating agent scavenger" to your sample diluent. Ascorbic acid (Vitamin C) or sulfamic acid are commonly used for this purpose. They rapidly react with and destroy any free nitrite in the sample, preventing it from reacting with propafenone.

  • Control pH: Keeping the sample preparation at a neutral or slightly basic pH can help minimize the reaction until the point of analysis.

  • Method Validation: During method development, it is crucial to perform experiments to demonstrate that artifactual formation is not occurring. This can be done by analyzing a sample of the parent drug (propafenone) spiked with sodium nitrite. If no N-Nitroso propafenone peak is observed, the method is likely free from this artifact.

By implementing these rigorous handling, storage, and troubleshooting procedures, you can enhance the stability of your N-Nitroso propafenone standards, ensuring the integrity and accuracy of your analytical data and contributing to the overall safety of pharmaceutical products.

References

  • Kato, T., & Kikugawa, K. (1984). Effect of Organic Solvents and Unsaturated Fatty Acids on Nitrosamine Formation. Food and Chemical Toxicology. [Link]

  • ResolveMass Laboratories Inc. (2025). Nitrosamine Solvent Catalyst Mitigation. ResolveMass Laboratories Inc. [Link]

  • de Miguel Mercader, F., et al. (2025). Nitrosamine degradation by UV light in post-combustion CO2 capture: Effect of solvent matrix. ResearchGate. [Link]

  • Manasa Life Sciences. N-Nitroso Propafenone. Manasa Life Sciences. [Link]

  • Veeprho. (n.d.). Propafenone Impurities and Related Compound. Veeprho. [Link]

  • University of St Andrews. (n.d.). Guidelines on Handling Chemical Carcinogens, Teratogens and Mutagens. University of St Andrews. [Link]

  • University of Delaware. (n.d.). Chemical Carcinogens. Environmental Health & Safety - University of Delaware. [Link]

  • Wikipedia. (n.d.). Safe handling of carcinogens. Wikipedia. [Link]

  • Thomas Jefferson University. (n.d.). Laboratory Guidelines for the Safe Use of Chemical Carcinogens and Toxins. Thomas Jefferson University. [Link]

  • U.S. Food and Drug Administration. (2020). Control of Nitrosamine Impurities in Human Drugs. FDA. [Link]

  • National Institutes of Health. (n.d.). An Organic Chemist's Guide to N-Nitrosamines: Their Structure, Reactivity, and Role as Contaminants. National Institutes of Health. [Link]

  • ResolveMass Laboratories Inc. (2025). Nitrosamine Degradation Pathways. ResolveMass Laboratories Inc. [Link]

  • Taros Chemicals. (n.d.). Customized Reference Standards for Nitrosamine Impurities. Taros Chemicals. [Link]

  • U.S. Food and Drug Administration. (2023). Recommended Acceptable Intake Limits for Nitrosamine Drug Substance-Related Impurities (NDSRIs) Guidance for Industry. FDA. [Link]

Optimization

Technical Support Center: Method Refinement for Robust Quantification of N-Nitroso Propafenone

Welcome to the technical support center for the robust quantification of N-Nitroso propafenone. This guide is designed for researchers, analytical scientists, and drug development professionals.

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the technical support center for the robust quantification of N-Nitroso propafenone. This guide is designed for researchers, analytical scientists, and drug development professionals. It provides in-depth, field-proven insights into method development, troubleshooting, and refinement for the trace-level analysis of this critical Nitrosamine Drug Substance-Related Impurity (NDSRI).

The emergence of N-nitrosamine impurities in pharmaceutical products has presented a significant global concern due to their carcinogenic and genotoxic potential.[1] N-Nitroso propafenone, an NDSRI, shares structural similarity with the active pharmaceutical ingredient (API), propafenone, and can form during the manufacturing or storage of the drug product.[2] Its quantification is not merely an analytical task but a regulatory necessity to ensure patient safety.[3][4] This guide addresses common challenges and provides robust solutions in a direct question-and-answer format.

Section 1: Foundational Knowledge & Regulatory Context

FAQ 1: What is N-Nitroso propafenone and why is its quantification critical?

N-Nitroso propafenone is the N-nitroso derivative of the secondary amine moiety within the propafenone drug substance.[5][6] It is classified as a Nitrosamine Drug Substance-Related Impurity (NDSRI). The critical nature of its quantification stems from the fact that N-nitrosamines as a class are considered "cohorts of concern" under ICH M7 guidelines due to their mutagenic and carcinogenic properties.[2][7] Long-term exposure, even to trace amounts, could potentially increase cancer risk.[8] Therefore, regulatory agencies worldwide, including the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA), mandate stringent control and monitoring of these impurities in all pharmaceutical products.[3][9][10]

FAQ 2: What are the current regulatory limits for N-Nitroso propafenone?

Regulatory bodies establish an Acceptable Intake (AI) limit for nitrosamines, which represents the maximum daily dose considered safe over a lifetime. For N-Nitroso propafenone, the U.S. FDA has established an AI limit based on a predicted carcinogenic potency assessment.

Impurity NameCAS NumberParent DrugFDA AI LimitFDA Potency Category
N-Nitroso propafenone3036581-87-7Propafenone100 ng/dayCategory 2
Data sourced from Veeprho.[5]

The analytical method's Limit of Quantification (LOQ) must be sufficiently sensitive relative to this AI limit. For routine testing, the LOQ should be at or below the acceptable limit.[11] If a manufacturer proposes skip testing or omission of testing based on a comprehensive risk assessment, the LOQ must be significantly lower (≤30% or ≤10% of the limit, respectively).[11]

FAQ 3: What are the primary sources and formation pathways for N-Nitroso propafenone?

Understanding the formation pathways is key to implementing an effective control strategy. Contamination can occur at nearly any stage, from raw material sourcing to the storage of the finished product.[12] Key risk factors include:

  • API Synthesis: The presence of residual secondary amines (from the propafenone structure) in the presence of nitrosating agents (like nitrites) under acidic conditions can lead to nitrosamine formation.[7][12] These nitrosating agents can be introduced via contaminated raw materials, solvents, or reagents.[12]

  • Drug Product Formulation: Nitrite impurities are commonly found in many pharmaceutical excipients.[12] If the formulation provides a favorable environment (e.g., pH, presence of catalysts), N-Nitroso propafenone can form in-situ during the product's shelf life.

  • Degradation: The degradation of the drug product or certain excipients can also generate nitrosating agents.[12]

  • Packaging: Unsuitable primary packaging materials, such as those containing nitrocellulose, have been identified as potential sources of contamination.[12]

Section 2: Core Analytical Strategy by LC-MS/MS

FAQ 4: What is the recommended analytical technique for quantifying N-Nitroso propafenone and why?

Liquid Chromatography coupled with Tandem Mass Spectrometry (LC-MS/MS) is the universally recommended and most widely adopted technique for this analysis.[2][13][14]

Causality: The choice is driven by the need to meet extremely low regulatory detection limits.

  • Sensitivity: Trace-level quantification in the parts-per-billion (ppb) range is often required, which is beyond the capability of conventional detectors like UV.[13][15] LC-MS/MS, particularly with modern instruments, provides the necessary sensitivity to reach these low levels.[2]

  • Selectivity: Pharmaceutical matrices are complex, containing the API at high concentrations along with multiple excipients.[15][16] The Multiple Reaction Monitoring (MRM) mode in tandem mass spectrometry provides exceptional selectivity by monitoring a specific precursor-to-product ion transition, effectively filtering out noise from the matrix and preventing false positives.[2][15]

FAQ 5: Can you provide a validated starting method for LC-MS/MS analysis?

Yes. The following protocol is a robust starting point, adapted from validated methods for structurally similar NDSRIs like N-Nitroso propranolol and general nitrosamine analysis principles.[2][17] Method verification and re-validation are essential to demonstrate suitability for your specific matrix and instrumentation.[17]

Workflow Diagram: N-Nitroso Propafenone Quantification

G cluster_prep Sample Preparation cluster_analysis LC-MS/MS Analysis cluster_data Data Processing Sample Weigh API or Drug Product Spike Spike with Internal Standard (Optional) Sample->Spike Dissolve Dissolve in Diluent (e.g., Methanol) Spike->Dissolve Extract Vortex / Shake for Extraction Dissolve->Extract Centrifuge Centrifuge to Pellet Excipients Extract->Centrifuge Filter Filter Supernatant (0.22 µm PVDF) Centrifuge->Filter Inject Inject into UPLC/HPLC Filter->Inject Separate Chromatographic Separation Inject->Separate Ionize Ionize (ESI+) Separate->Ionize Detect Detect by MS/MS (MRM Mode) Ionize->Detect Integrate Integrate Peak Area Detect->Integrate Calibrate Quantify Against Calibration Curve Integrate->Calibrate Report Report Result (ppm) Calibrate->Report

Caption: General workflow for N-Nitroso Propafenone analysis.

Table: Recommended LC-MS/MS Starting Parameters

Parameter Recommended Condition Rationale / Notes
Sample Preparation
Diluent Methanol or Methanol/Water (1:1, v/v) Provides good solubility for both propafenone and its nitroso-impurity.
API/Drug Product Conc. 1.0 - 5.0 mg/mL A higher concentration may be needed to achieve the required LOQ relative to the AI limit.[15] Balance with potential for matrix suppression.
Extraction Vortex (1 min), Shake (30-40 min) Ensures complete dissolution and extraction of the analyte from the matrix.[2]
Centrifugation 4,500 rpm for 15 min Effectively removes insoluble excipients that could clog the LC system.[2]
Filtration 0.22 µm PVDF Syringe Filter Recommended to protect the analytical column and instrument from microparticulates.[18][19]
LC Parameters
Column C18 Reversed-Phase (e.g., 100 x 2.1 mm, <3 µm) Standard for retaining moderately polar compounds. A high-quality, end-capped column is crucial for good peak shape.
Mobile Phase A 0.1% Formic Acid in Water Acid modifier promotes analyte protonation for positive mode ESI, enhancing sensitivity.[17]
Mobile Phase B 0.1% Formic Acid in Methanol or Acetonitrile Standard organic solvents for reversed-phase chromatography.
Flow Rate 0.3 - 0.5 mL/min Typical for a 2.1 mm ID column. Adjust as needed based on column dimensions.
Column Temperature 40 °C Elevated temperature can improve peak shape and reduce viscosity.[17]
Injection Volume 1 - 5 µL Keep low to minimize matrix load and potential peak distortion.
Gradient Start at low %B (e.g., 10-20%), ramp to high %B (e.g., 95%) to elute analyte, then wash and re-equilibrate. A gradient is necessary to separate the analyte from the highly concentrated API and other matrix components.
MS/MS Parameters
Ionization Mode Positive Electrospray (ESI+) N-Nitroso propafenone contains basic nitrogen atoms that are readily protonated.
Precursor Ion [M+H]⁺ m/z 371.2 Based on the molecular weight of N-Nitroso propafenone (C21H26N2O4, MW: 370.4 g/mol ).[6]
Product Ions (MRM) To be determined empirically. Likely fragments involve the propyl amine and phenoxy propyl ether moieties. At least two MRM transitions should be monitored: one for quantification (Quantifier) and one for confirmation (Qualifier).

| Source Parameters | Optimize Gas Temp, Gas Flow, Nebulizer, Capillary Voltage | These are instrument-specific but critical for achieving desired sensitivity.[2] An Agilent Jet Stream (AJS) or similar source technology can significantly boost signal.[2] |

FAQ 6: How do I select and optimize MS/MS parameters (MRM transitions)?

This is a critical step in method development.

  • Prepare a Standard Solution: Infuse a dilute solution (e.g., 100 ng/mL) of N-Nitroso propafenone standard directly into the mass spectrometer.

  • Find the Precursor Ion: In a full scan or MS1 scan mode, identify the protonated molecular ion, [M+H]⁺, which should be at m/z 371.2.

  • Generate Product Ions: Perform a product ion scan (MS2) on the precursor ion (m/z 371.2). This will fragment the molecule and show a spectrum of product ions.

  • Select MRM Transitions: Choose at least two abundant and specific product ions. The most intense transition will be your "quantifier," and a second, still-abundant ion will be your "qualifier." This ensures specificity and reduces the chance of false positives.[18]

  • Optimize Collision Energy (CE): For each selected MRM transition, perform a CE optimization experiment. This involves ramping the collision energy and monitoring the product ion intensity to find the voltage that produces the maximum signal.

  • Optimize Fragmentor/Source Voltages: Similarly, optimize the fragmentor or cone voltage to maximize the intensity of the precursor ion entering the collision cell.[2]

Section 3: Troubleshooting & Method Refinement

This section addresses the most common issues encountered during analysis.

Decision Tree: Troubleshooting Low Sensitivity

G cluster_ms MS Troubleshooting cluster_chroma Chromatography Troubleshooting cluster_sample Sample Prep Troubleshooting Start Problem: Low Signal / Poor Sensitivity CheckMS Step 1: Verify MS Performance (Infuse standard, check tuning) Start->CheckMS MS_OK MS Performance OK? CheckMS->MS_OK CheckChroma Step 2: Evaluate Chromatography (Peak shape, retention) Chroma_OK Good Peak Shape? CheckChroma->Chroma_OK CheckSample Step 3: Investigate Sample Prep & Matrix Effects Matrix_OK Matrix Effects Ruled Out? CheckSample->Matrix_OK MS_OK->CheckChroma Yes OptimizeMS Action: - Re-tune instrument - Clean ion source - Optimize source parameters (gas flow, temp, voltage) MS_OK->OptimizeMS No Chroma_OK->CheckSample Yes OptimizeChroma Action: - Check for column degradation - Adjust mobile phase pH - Test alternative column chemistry Chroma_OK->OptimizeChroma No OptimizeSample Action: - Use matrix-matched standards - Implement internal standard - Improve sample cleanup (SPE) - Dilute sample Matrix_OK->OptimizeSample No End Consult Instrument Specialist Matrix_OK->End Yes

Caption: A logical decision tree for diagnosing low sensitivity issues.

FAQ 7: I'm observing low signal intensity or poor sensitivity. What should I check?

Low sensitivity is a common challenge when pushing instruments to their limits for trace analysis.[15]

  • Mass Spectrometer Performance: First, ensure the instrument itself is performing optimally. Infuse a standard solution directly to confirm sensitivity. If it's low, the source may need cleaning, or the instrument may require tuning and calibration.[18]

  • Ion Source Optimization: The parameters of the ion source (e.g., gas temperature, gas flows, capillary voltage) are critical.[2] Systematically optimize these to maximize the signal for N-Nitroso propafenone.

  • Mobile Phase Composition: Ensure the mobile phase contains an appropriate modifier (like 0.1% formic acid) to promote ionization. The wrong pH can drastically reduce signal intensity.[11]

  • Matrix Suppression: The high concentration of API and excipients in the sample can co-elute with the analyte and suppress its ionization in the MS source.[15] See FAQ 9 for mitigation strategies.

FAQ 8: My recovery is low and inconsistent. How can I improve my sample preparation?

Sample preparation is a pivotal step that directly impacts accuracy and precision.[16]

  • Extraction Efficiency: Ensure your chosen solvent fully extracts the analyte from the sample matrix. Test different solvents (e.g., methanol, acetonitrile, dichloromethane) and extraction times. Using a mechanical shaker can improve consistency over manual vortexing.[2]

  • Analyte Stability: Nitrosamines can be susceptible to degradation, particularly from light (photolysis).[15] Prepare samples in amber vials and minimize their exposure to UV light.[20]

  • Perform Recovery Experiments: The best way to validate your sample preparation is through a recovery study. Spike a known amount of N-Nitroso propafenone standard into a blank matrix (placebo) at different concentration levels (e.g., low, medium, high). Process these alongside unspiked samples. The recovery should ideally be within 80-120%. A study on N-Nitroso propranolol showed recovery ranging from 89.3–104.6%.

FAQ 9: I suspect matrix effects are impacting my results. How can I diagnose and mitigate them?

Matrix effects, typically signal suppression, are a primary challenge in LC-MS analysis of trace impurities.[15]

  • Diagnosis: The most definitive way to diagnose matrix effects is through a post-column infusion experiment. While infusing a constant flow of the analyte standard, inject an extract of a blank matrix. A dip in the signal at the retention time of the analyte indicates suppression. A simpler method is to compare the response of an analyte spiked into a clean solvent versus one spiked into a blank matrix extract (post-extraction). A lower response in the matrix indicates suppression.[21]

  • Mitigation Strategies:

    • Improve Chromatographic Separation: The best solution is to chromatographically separate the analyte from the interfering matrix components. Adjust the gradient or try a different column chemistry (e.g., pentafluorophenyl - F5) which can offer different selectivity for polar compounds.[19]

    • Use a Stable Isotope-Labeled Internal Standard (SIL-IS): This is the gold standard for correction. An SIL-IS (e.g., N-Nitroso Propafenone-d5) will co-elute and experience the same matrix effects as the analyte, allowing for accurate ratio-based quantification.

    • Matrix-Matched Calibration Curve: Prepare your calibration standards in a blank matrix extract instead of a clean solvent. This ensures that the standards and samples experience the same degree of suppression, leading to more accurate quantification.

    • Sample Dilution: A simple but effective strategy. Diluting the sample reduces the concentration of interfering matrix components, though it requires the method to have sufficient sensitivity to compensate.

FAQ 10: I'm seeing extraneous peaks or potential in-situ formation of the nitrosamine during analysis. What's the cause and solution?

Artifactual formation of nitrosamines during sample preparation or analysis can lead to false-positive results and is a major concern.[15][16]

  • Check for Contamination: Nitrosamines can be present in lab equipment, solvents, or even the air. Ensure rigorous cleaning procedures and use high-purity solvents. Run a method blank (all steps, no sample) to check for contamination.

  • Control Sample Conditions: The reaction between amines and nitrosating agents is often pH and temperature-dependent.

    • Add an Inhibitor: To prevent in-situ formation, consider adding an antioxidant or nitrosation inhibitor like ascorbic acid or sulfamic acid to your sample diluent.[15]

    • Keep Samples Cool: Use a cooled autosampler (e.g., 4-10 °C) to minimize potential reactions while samples are waiting for injection.

  • Evaluate the Diluent: Some diluents, like DMSO, have been reported to cause matrix effects that can artificially enhance signals for certain impurities.[11] Stick to common solvents like methanol and water unless a specific need dictates otherwise.

FAQ 11: My chromatographic peak shape is poor (tailing, fronting). How do I fix it?

Poor peak shape compromises integration accuracy and can reduce sensitivity.

  • Check for Column Overload: Injecting too much sample, especially the highly concentrated API, can overload the column and distort peaks. Try reducing the injection volume or diluting the sample.

  • Address Secondary Interactions: Peak tailing is often caused by secondary interactions between the basic analyte and acidic silanols on the silica column packing.

    • Mobile Phase pH: Ensure the mobile phase pH is low (e.g., using 0.1% formic acid) to keep the analyte protonated and minimize interactions with silanols.

    • Column Choice: Use a modern, high-purity, end-capped C18 column. If tailing persists, consider a column with a different stationary phase or one specifically designed for basic compounds.

  • System Issues: Check for extra-column dead volume in your LC system (e.g., excessive tubing length, incorrect fittings), which can cause peak broadening and tailing.

References

  • Common Challenges in Nitrosamine Analysis: An LCGC International Peer Exchange. (2025).
  • Nitrosamine impurities in medicines: History and challenges. (n.d.). LGC Standards.
  • Overcoming the challenges of nitrosamine impurities in drugs. (n.d.). anCHem.
  • Winning Strategies to Develop an Analytical Method for Nitrosamines. (2024). Aurigene.
  • Trends and Challenges in Nitrosamine Testing: Part Two. (2025). The Analytical Scientist.
  • FDA Nitrosamine Guidelines. (n.d.). Zamann Pharma Support GmbH.
  • Innovations in the Detection of N-Nitrosamine Impurities in Pharmaceuticals: Analytical and Regul
  • Nitrosamine Control: From Risk Assessment to Analytical Testing with Emphasis on Sample Preparation and Phase-Appropriate Method Validation. (2025).
  • An automated sample preparation workflow for the analysis of nitrosamines in metformin. (n.d.). Thermo Fisher Scientific.
  • Nitrosamine Control: Understanding the New FDA and EMA Regul
  • Quantitation of N-Nitroso-Propranolol in Drug Substance using LC-MS/MS. (n.d.). LabRulez LCMS.
  • CDER Nitrosamine Impurity Acceptable Intake Limits. (2025). FDA.
  • A Comparative Guide to Analytical Methods for Nitrosamine Detection. (2025). Benchchem.
  • Nitrosamine Impurities in Pharma | Complete FDA/EMA Assessment Guide. (2025). YouTube.
  • FDA revises final guidance on nitrosamine impurities. (2024). RAPS.
  • Nitrosamine Impurity Analysis in Pharmaceuticals. (2023). Sigma-Aldrich.
  • Highly Sensitive Quantification of Mutagenic NDSRI N-Nitroso Propranolol in Propranolol API and 40 mg Tablets Using LC/MS/MS. (2022). Agilent.
  • N-Nitroso Propafenone | CAS 3036581-87-7. (n.d.). Veeprho.
  • LC-ESI-HRMS Method for the Determination of N-Nitroso-Propranolol. (n.d.). FDA.
  • Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other M
  • Analytical Strategies for the Detection and Quantification of Nitrosamine Impurities in Pharmaceuticals. (n.d.). MDPI.
  • N-Nitroso-Propafenon. (n.d.). SynZeal.
  • In this technote an LC-MS/MS method has been described for the quantitation of eight nitrosamine compounds in final drug product. (n.d.). Phenomenex.
  • Quantitation of N-Nitroso-Propranolol in Drug Substance using LC-MS/MS. (n.d.).
  • A rapid and sensitive LC–MS/MS assay for the determination of propafenone and its active metabolite 5–hydroxy propafenone. (n.d.). Journal of Pharmaceutical and Biomedical Analysis.
  • Quantitation of N-Nitroso Carvedilol in Drug Substance Using LC-MS/MS. (n.d.).

Sources

Troubleshooting

Technical Support Center: Strategies to Reduce Nitrosamine Formation

Welcome to the Technical Support Center for Nitrosamine Impurity Control. This resource is designed for researchers, scientists, and drug development professionals.

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the Technical Support Center for Nitrosamine Impurity Control. This resource is designed for researchers, scientists, and drug development professionals. Here you will find in-depth troubleshooting guides and frequently asked questions (FAQs) to address specific issues related to nitrosamine formation during pharmaceutical manufacturing.

Section 1: Understanding the Fundamentals of Nitrosamine Formation

This section addresses the basic chemical principles underlying nitrosamine formation. A clear understanding of these mechanisms is the first step in developing effective control strategies.

Frequently Asked Questions (FAQs)

Q1: What are nitrosamines and why are they a concern in pharmaceuticals?

A1: N-nitrosamines are a class of organic compounds characterized by a nitroso group (-N=O) bonded to an amine.[1] Many are classified as probable or possible human carcinogens, making their presence in medicines, even at trace levels, a significant safety concern.[2] Regulatory bodies worldwide, including the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA), have established strict limits on their presence in drug products.[3][4]

Q2: What is the basic chemical reaction for nitrosamine formation?

A2: The most common pathway involves the reaction of a secondary or tertiary amine with a nitrosating agent, typically under acidic conditions.[1][5] Nitrous acid (HNO₂), often formed in situ from nitrite salts (like sodium nitrite) in an acidic environment, is a common nitrosating agent.[1] The reaction is a nitrosation, where the nitroso group is transferred to the amine.[6]

Q3: What are the primary precursors required for nitrosamine formation?

A3: Two main precursors are necessary:

  • A Nitrosatable Amine: Secondary amines are the most reactive precursors.[6] Tertiary and quaternary amines can also lead to nitrosamine formation through more complex pathways, such as dealkylation.[1][7] These amines can be present in the active pharmaceutical ingredient (API) itself, as impurities or degradants in raw materials, or in reagents and solvents.[6]

  • A Nitrosating Agent: These are substances that can donate a nitroso group. The most common source in drug manufacturing is residual nitrite (NO₂⁻) impurities found in raw materials and excipients.[8][9]

View Diagram: Nitrosamine Formation Pathway

G cluster_reactants Precursors cluster_reaction Reaction Conditions Secondary Amine\n(R2NH) Secondary Amine (R2NH) Nitrosamine\n(R2N-N=O) Nitrosamine (R2N-N=O) Secondary Amine\n(R2NH)->Nitrosamine\n(R2N-N=O) Nitrosation Nitrite Salt\n(e.g., NaNO2) Nitrite Salt (e.g., NaNO2) Nitrous Acid\n(HNO2) Nitrous Acid (HNO2) Nitrite Salt\n(e.g., NaNO2)->Nitrous Acid\n(HNO2) Protonation Acidic Conditions\n(H+) Acidic Conditions (H+)

Caption: Basic pathway for nitrosamine formation.

Section 2: Troubleshooting Your Risk Assessment

A robust risk assessment is the cornerstone of any nitrosamine control strategy, as mandated by regulatory authorities.[10] This guide helps you identify and troubleshoot potential gaps in your assessment process.

Troubleshooting Guide: Risk Assessment

Problem: I am unsure where to start my risk assessment for potential nitrosamine formation.

Solution: The FDA and EMA recommend a systematic, three-step approach.[4][11] Your goal is to identify and document any potential for nitrosamine impurities to form or be introduced into your API or final drug product.

  • Step 1: Identify Potential Sources of Amines and Nitrosating Agents.

    • API Synthesis: Scrutinize every step of your API manufacturing process. Do you use reagents, starting materials, or solvents that are amines or could degrade into them (e.g., N,N-dimethylformamide (DMF))?[7][12] Are nitrosating agents like sodium nitrite used, for instance, in quenching steps involving azides?[7]

    • Excipients: Excipients are a critical and often overlooked source of nitrite impurities.[13][14] Obtain Certificates of Analysis (CoA) from suppliers for nitrite content. Be aware that nitrite levels can vary significantly between suppliers and even between batches from the same supplier.[9][15]

    • Raw Materials & Water: Analyze all raw materials, including fresh and recovered solvents, for amine or nitrite impurities.[7][16] Water quality used in processes like wet granulation is also a factor.[14]

    • Cross-Contamination: Evaluate the risk of cross-contamination from other processes running on the same equipment lines.[16]

  • Step 2: Evaluate Process Conditions.

    • pH: Are there steps in your process that are acidic (low pH)? Acidic conditions significantly accelerate the nitrosation reaction.[17][18]

    • Temperature: Do any steps involve high temperatures (e.g., drying)? Elevated temperatures can increase the rate of nitrosamine formation and the degradation of materials into amine precursors.[17][18]

    • Water Activity: For solid dosage forms, higher water content, such as in wet granulation, can facilitate the reaction between solid-state precursors.[8]

  • Step 3: Assess Degradation and Stability.

    • API Degradation: Can your API or its intermediates degrade to form a secondary or tertiary amine over the product's shelf life?[19]

    • Packaging Materials: Certain packaging materials, like nitrocellulose-based lidding foils or rubber stoppers, can be a source of nitrosating agents or leachable nitrosamines.[16][18] Conduct extractable and leachable studies where risk is identified.[18]

View Diagram: Nitrosamine Risk Assessment Workflow

start Start Risk Assessment step1 Step 1: Identify Precursors - Raw Materials - API Synthesis - Excipients - Solvents start->step1 step2 Step 2: Evaluate Process Conditions - pH (Acidic?) - Temperature (High?) - Manufacturing Method (e.g., Wet Granulation?) step1->step2 risk_identified Risk Identified? step2->risk_identified step3 Step 3: Confirmatory Testing (Use Validated Analytical Method) risk_identified->step3 Yes no_risk No Risk Identified. Document Findings. risk_identified->no_risk No nitrosamine_detected Nitrosamine > AI Limit? step3->nitrosamine_detected mitigation Step 4: Implement Mitigation Strategy - Process Optimization - Formulation Change - Supplier Qualification nitrosamine_detected->mitigation Yes acceptable Levels Acceptable. Implement Control Strategy & Document. nitrosamine_detected->acceptable No end End mitigation->end no_risk->end acceptable->end

Caption: A workflow for nitrosamine risk assessment.

Frequently Asked Questions (FAQs)

Q4: My API contains a secondary amine. Does this automatically mean my product is high-risk?

A4: Not automatically, but it is a significant risk factor that requires careful evaluation.[8] The formation of a nitrosamine depends on the co-existence of a nitrosating agent and conducive conditions. If your process uses excipients with very low nitrite levels, maintains a neutral or basic pH, and avoids high temperatures, the risk can be substantially reduced.[20][21] Confirmatory testing is essential to verify the absence of nitrosamine impurities.

Q5: How can I assess the risk from my excipient suppliers?

A5: Excipient variability is a major contributor to nitrosamine contamination.[15] A structured supplier qualification program is critical.[15][18] Request data on nitrite levels for each excipient. Do not rely on a single batch; ask for data across multiple batches to understand variability. Consider performing your own testing of incoming excipient lots, as recommended by IPEC.[22] Changing the supplier of even one critical excipient can significantly reduce the potential for nitrosamine formation.[23][24]

Section 3: Mitigation and Control Strategies

Once a risk has been identified, the focus shifts to mitigation. This section provides troubleshooting advice for reducing or eliminating nitrosamine impurities.

Troubleshooting Guide: Mitigation Strategies

Problem: My confirmatory testing has detected an unacceptable level of a nitrosamine. What are my primary mitigation options?

Solution: Mitigation strategies can be applied to the API synthesis process, the drug product formulation, or both. The choice depends on the identified root cause.

  • Option 1: Modify the API Manufacturing Process.

    • Process Optimization: Can you modify reaction conditions to avoid those that favor nitrosamine formation? This could involve changing the order of reagent addition, avoiding acidic conditions, or using lower temperatures.

    • Reagent Substitution: If a reagent is a source of amine impurities (e.g., certain solvents or catalysts), investigate alternative, higher-purity options.[7] For quenching residual azides, consider alternatives to nitrous acid where feasible.[7][12]

    • Purification: Introduce purification steps (e.g., crystallization, chromatography) designed to effectively remove any nitrosamines that may have formed.

  • Option 2: Reformulate the Drug Product.

    • Excipient Selection: This is one of the most effective strategies.[20] Replace high-nitrite excipients with low-nitrite alternatives. Studies have shown that careful excipient selection can reduce nitrosamine formation by up to 89%.[23][24]

    • pH Modulation: The nitrosation reaction is highly pH-dependent.[20] Incorporating a basic excipient (an alkalinizing agent) like sodium carbonate into the formulation can raise the micro-environment pH and significantly inhibit nitrosamine formation.[5][21]

    • Inhibitors/Scavengers: Add antioxidants to the formulation. Ascorbic acid (Vitamin C) and alpha-tocopherol (Vitamin E) have been shown to be effective "scavengers" that react with nitrosating agents, preventing them from reacting with amines.[8][20]

  • Option 3: Enhance Control of Materials.

    • Supplier Qualification: Implement stricter specifications for nitrite and amine impurities in all incoming raw materials and excipients.[18]

    • Recovered Materials: Be extremely cautious with recovered solvents, reagents, and catalysts. They may concentrate amine impurities.[7] Ensure they are only used in the same or earlier manufacturing steps and that adequate purification is performed.

Frequently Asked Questions (FAQs)

Q6: How effective is adding an antioxidant like ascorbic acid?

A6: Studies have demonstrated that incorporating antioxidants can effectively inhibit the formation of nitrosamines in drug formulations.[21][22] They work by chemically inactivating the nitrosating agents.[8] The effectiveness depends on the specific formulation, concentration of the antioxidant, and storage conditions. A stability study is required to confirm the long-term effectiveness of this approach.[21]

Q7: Is it better to use dry granulation instead of wet granulation?

A7: Wet granulation can present a higher risk because the presence of water can facilitate the reaction between amine and nitrite precursors.[6][8] However, the overall risk depends on all factors, including the specific excipients used and the drying temperature. For hydrochloride salt APIs, the amount of nitrosamine formed can be significantly higher with wet granulation compared to dry granulation or direct compression.[8] If wet granulation is necessary, using purified water with low nitrite levels and optimizing the drying process are critical control measures.

Section 4: Analytical Testing and Control

Reliable analytical testing is required to confirm the presence or absence of nitrosamines and to validate the effectiveness of mitigation strategies.

Troubleshooting Guide: Analytical Methods

Problem: My analytical method is not sensitive enough to detect nitrosamines at the required low levels (ng/day).

Solution: Detecting trace-level nitrosamines requires highly sensitive and specific analytical techniques. Regulatory guidances and scientific literature point to several validated methods.

  • Method Selection:

    • LC-MS/MS or LC-HRMS: Liquid Chromatography coupled with tandem Mass Spectrometry (MS/MS) or High-Resolution Mass Spectrometry (HRMS) is the most widely used and recommended technique.[25][26] It offers the high sensitivity and selectivity needed to detect parts-per-billion (ppb) levels of nitrosamines in complex API and drug product matrices.[26]

    • GC-MS/MS: Gas Chromatography-MS/MS is also a powerful technique, particularly for volatile nitrosamines like NDMA.[25][27]

  • Method Optimization:

    • Sample Preparation: This is a critical step. Optimize your sample preparation to concentrate the nitrosamine analytes and remove interfering components from the matrix. Techniques like solid-phase extraction (SPE) or liquid-liquid extraction can significantly improve sensitivity.[19]

    • Internal Standards: Use of isotope-labeled internal standards is highly recommended for accurate quantification, as it compensates for matrix effects and variations during sample preparation and injection.[27]

    • Protect from Light and Heat: Nitrosamines can be sensitive to light and may degrade at high temperatures (e.g., in a GC inlet). Prepare samples freshly, use amber glassware, and consider protective measures in your instrument setup.[27]

  • Method Validation: All analytical methods used for nitrosamine testing must be fully validated according to ICH Q2(R1) guidelines to ensure they are accurate, precise, and robust for their intended purpose.[27]

Frequently Asked Questions (FAQs)

Q8: Where can I find established analytical methods for nitrosamine testing?

A8: Regulatory agencies have published several validated methods that can be used as a starting point. The FDA website provides LC-HRMS and GC-MS methods for testing various drug products.[26][28] These methods can be adapted and validated for your specific product.

Q9: What are the typical Acceptable Intake (AI) limits I need to target?

A9: AI limits are based on a lifetime cancer risk and are compound-specific. The FDA has established an AI limit of 26.5 ng/day for several common small-molecule nitrosamines like NDMA and NDEA.[29] For nitrosamine drug substance-related impurities (NDSRIs), the limits are determined based on a carcinogenic potency categorization approach.[29][30] If multiple nitrosamines are present, the total daily intake should be considered. Always refer to the latest FDA and EMA guidance for the most current AI limits.[13][28]

Table 1: FDA Recommended Acceptable Intake (AI) Limits for Common Nitrosamines
Nitrosamine ImpurityAbbreviationRecommended AI Limit (ng/day)
N-NitrosodimethylamineNDMA26.5
N-NitrosodiethylamineNDEA26.5
N-Nitroso-N-methyl-4-aminobutyric acidNMBA26.5
N-NitrosoisopropylethylamineNIPEA26.5
N-NitrosodiisopropylamineNDIPA26.5
N-NitrosodibutylamineNDBA26.5
Source: Adapted from FDA Guidance.[11] Note: This table is not exhaustive. Manufacturers should consult the latest regulatory guidance for a complete list and for NDSRI-specific limits.

Section 5: Experimental Protocols

Protocol 1: General Risk Assessment for Nitrosamine Impurities

Objective: To systematically identify and evaluate the potential risk of nitrosamine impurities in an API or drug product manufacturing process.

Methodology:

  • Team Formation: Assemble a cross-functional team including members from Process Chemistry, Formulation Science, Analytical Development, Quality Assurance, and Supply Chain.

  • Information Gathering:

    • Collect detailed process flow diagrams for the full API synthesis and drug product manufacturing processes.

    • Compile a complete list of all materials used: starting materials, reagents, solvents (fresh and recovered), catalysts, intermediates, excipients, and primary packaging components.[16]

    • Obtain supplier information and CoAs for all materials, specifically requesting data on nitrite and secondary/tertiary amine content where applicable.[15]

  • Risk Identification (API Process):

    • Review each synthesis step for the presence of secondary/tertiary/quaternary amines or materials that can degrade to form them.[7]

    • Identify any steps using nitrosating agents (e.g., nitrites, nitrous acid). Pay special attention to quenching steps.[7]

    • Evaluate the potential for carryover of unreacted precursors into subsequent steps.

  • Risk Identification (Drug Product Process):

    • Quantify the total potential nitrite load from all excipients based on supplier data and formulation batch size.[9]

    • Assess the vulnerability of the API and any amine-containing excipients to nitrosation.

    • Evaluate process conditions: identify steps with low pH, high temperature, or high moisture content (e.g., wet granulation, aqueous film coating, high-temperature drying).[17][18]

  • Risk Evaluation & Prioritization:

    • Score each identified risk based on its probability of occurrence and the severity of its potential impact.

    • Use a risk matrix (e.g., Failure Mode and Effects Analysis - FMEA) to prioritize risks. High-priority risks are those where both an amine source and a nitrosating agent are present under favorable reaction conditions.

  • Action Plan:

    • For any identified risk, define an action plan.

    • If risk is high, proceed immediately to Protocol 2: Confirmatory Testing .

    • If risk is low, provide a scientific justification and document the assessment thoroughly.[31]

  • Documentation and Review: Document all findings, justifications, and action plans in a formal risk assessment report. This report should be a living document, reviewed periodically or whenever a significant process or material change occurs.

Protocol 2: General Confirmatory Testing using LC-MS/MS

Objective: To accurately detect and quantify nitrosamine impurities in a drug product sample. This is a generalized protocol; specific parameters must be optimized and validated for each unique matrix.

Methodology:

  • Sample Preparation:

    • Accurately weigh a representative portion of the drug product (e.g., ground tablets).

    • Select an appropriate extraction solvent (e.g., methanol, dichloromethane, or a mixture). The choice depends on the solubility of the target nitrosamines and the drug product matrix.

    • Spike the sample with an appropriate isotope-labeled internal standard for each target nitrosamine.

    • Extract the nitrosamines using a validated procedure (e.g., sonication, vortexing, shaking).

    • Clarify the extract by centrifugation and/or filtration to remove particulate matter.

    • Note: Protect samples from light throughout this process by using amber vials.[27]

  • Chromatographic Separation (LC):

    • Use a suitable reversed-phase LC column (e.g., C18) capable of separating the target nitrosamines from each other and from matrix interferences.

    • Develop a gradient elution method using mobile phases such as water with 0.1% formic acid (Mobile Phase A) and methanol or acetonitrile with 0.1% formic acid (Mobile Phase B).

  • Mass Spectrometric Detection (MS/MS):

    • Utilize an electrospray ionization (ESI) or atmospheric pressure chemical ionization (APCI) source operating in positive ion mode.

    • Operate the mass spectrometer in Multiple Reaction Monitoring (MRM) mode.

    • For each nitrosamine and its corresponding internal standard, optimize and monitor at least two specific MRM transitions (a primary quantifier and a secondary qualifier ion) to ensure identity and selectivity.

  • Quantification:

    • Generate a calibration curve using certified reference standards of the target nitrosamines.

    • Calculate the concentration of each nitrosamine in the sample by comparing the peak area ratio of the analyte to its internal standard against the calibration curve.

  • Validation:

    • Validate the method according to ICH Q2(R1) guidelines, establishing parameters such as specificity, limit of detection (LOD), limit of quantification (LOQ), linearity, accuracy, precision, and robustness.[27] The LOQ must be sufficiently low to ensure detection well below the regulatory AI limit.

References

  • FDA Guidance for Industry: Control of Nitrosamine Impurities in Human Drugs. ECA Academy. [Link]

  • Control of Nitrosamine Impurities in Human Drugs. U.S. Food and Drug Administration (FDA). [Link]

  • Excipient Impact on Nitrosamine Formation. ResolveMass Laboratories Inc. [Link]

  • An update on the current status and prospects of nitrosation pathways and possible root causes of nitrosamine formation in various pharmaceuticals. National Institutes of Health (NIH). [Link]

  • Control of Nitrosamine Impurities in Human Drugs. U.S. Food and Drug Administration (FDA). [Link]

  • 5 Common Sources of Nitrosamine Contamination You Must Control. ResolveMass Laboratories Inc. [Link]

  • Nitrosamine formation mechanism from Nitrates and Amines. ResolveMass Laboratories Inc. [Link]

  • Control of Nitrosamine Impurities in Human Drugs. Vistaar.ai. [Link]

  • Control of Nitrosamine Impurities in Human Drugs. U.S. Food and Drug Administration (FDA). [Link]

  • 6 Steps to reduce nitrosamines impurities in Pharma industry. Technip Energies. [Link]

  • Analytical Methods for the Investigation of Carcinogenic Nitrosamines in APIs and Drug Products. ProPharma. [Link]

  • Strategies for mitigating nitrosamine contamination in pharmaceutical drug manufacturing: insights from FDA research. American Chemical Society. [Link]

  • Strategies to Reduce Nitrosamine Contamination of Drug Products. SE Tylose. [Link]

  • Chemistry for The Formation of Nitrosamines. Veeprho. [Link]

  • Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices. PubMed Central. [Link]

  • European regulatory perspective on nitrosamine mitigation strategies. European Pharmaceutical Review. [Link]

  • Formation of N-Nitrosamine Drug Substance Related Impurities in Medicines: A Regulatory Perspective on Risk Factors and Mitigation Strategies. ACS Publications. [Link]

  • Modeling the Impact of Excipients Selection on Nitrosamine Formation towards Risk Mitigation. National Institutes of Health (NIH). [Link]

  • Excipient Nitrosamine Contamination. ResolveMass Laboratories Inc. [Link]

  • Nitrosamine impurities: guidance for marketing authorisation holders. European Medicines Agency (EMA). [Link]

  • Analytical Methodologies to Detect N-Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices. ACS Publications. [Link]

  • Modeling the Impact of Excipients Selection on Nitrosamine Formation towards Risk Mitigation. MDPI. [Link]

  • Modeling the Impact of Excipients Selection on Nitrosamine Formation towards Risk Mitigation. ResearchGate. [Link]

  • EMA Nitrosamine Guidelines. Zamann Pharma Support GmbH. [Link]

  • Are Packaging Materials a Hidden Source of Nitrosamines? Understanding the Risks. The Medicine Maker. [Link]

  • Nitrosamine impurities. Heads of Medicines Agencies (HMA). [Link]

  • Modeling the Impact of Excipients Selection on Nitrosamine Formation towards Risk Mitigation. PubMed. [Link]

  • LC-HRMS Based Analytical Platform to Determine Nitrosamines in Pharmaceuticals. U.S. Food and Drug Administration (FDA). [Link]

  • EMA Guidance for Nitrosamine Response Template. Freyr Solutions. [Link]

  • FDA revises final guidance on nitrosamine impurities. RAPS. [Link]

  • Development and comparison of methods for the nitrosamine analysis in different APIs by means of UPLC-MS/MS. Biblioteca IQS. [Link]

  • Regulatory Experiences with Root Causes and Risk Factors for Nitrosamine Impurities in Pharmaceuticals. PubMed. [Link]

  • Guidance Breakdown: FDA Revises Its Final Guidance on Nitrosamine Impurities. The FDA Group. [Link]

  • Overview of US FDA guidance: “Control of Nitrosamine Impurities in Human Drugs”. SlideShare. [Link]

  • Nitrosamine Contamination in Pharmaceuticals: A Comprehensive Review on Nitrosation Pathways, Potential Root Cause, Detection, Risk Assessment, and Mitigation Strategies. Semantic Scholar. [Link]

  • Nitrosamine Contamination in Pharmaceuticals: A Comprehensive Review on Nitrosation Pathways, Potential Root Cause, Detection, Risk Assessment, and Mitigation Strategies. Biosciences Biotechnology Research Asia. [Link]

  • Potential sources for Nitrosamine Impurities. ECA Academy. [Link]

  • Formulating for Safety: How to Minimize Nitrosamine Risk. The Medicine Maker. [Link]

Sources

Troubleshooting

Technical Support Center: Internal Standard Selection for N-Nitroso Propafenone Assay

Welcome to the technical support center. This guide is designed for researchers, scientists, and drug development professionals engaged in the sensitive and critical task of quantifying N-Nitroso propafenone.

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the technical support center. This guide is designed for researchers, scientists, and drug development professionals engaged in the sensitive and critical task of quantifying N-Nitroso propafenone. Given its classification as a genotoxic impurity, achieving analytical accuracy is not just a scientific goal but a regulatory and safety imperative.[1][2] The cornerstone of a robust and reliable quantification method, particularly using mass spectrometry, is the judicious selection of an appropriate internal standard (IS).

This document provides in-depth, experience-driven guidance in a practical question-and-answer format, alongside troubleshooting workflows and validated experimental protocols to ensure the integrity of your results.

Part 1: Frequently Asked Questions (FAQs)

This section addresses the most common initial questions researchers face when developing an assay for N-Nitroso propafenone.

Q1: Why is an internal standard absolutely essential for the N-Nitroso propafenone assay?

An internal standard is a compound of known concentration added to every sample, calibrator, and quality control standard before processing.[3][4] Its purpose is to normalize the analytical signal, effectively correcting for variations that are difficult to control.[5] In trace-level nitrosamine analysis, where acceptable intake limits are extremely low (e.g., 100 ng/day for N-Nitroso propafenone), even minor inconsistencies can lead to significant errors.[1][2] An IS compensates for:

  • Sample Preparation Variability: Losses during extraction, dilution, or transfer steps.[5]

  • Matrix Effects: Suppression or enhancement of the analyte signal caused by co-eluting compounds from the sample matrix (e.g., excipients, the drug substance itself).[5][6]

  • Instrumental Fluctuations: Minor changes in injection volume or mass spectrometer sensitivity during an analytical run.[4]

By using the ratio of the analyte signal to the IS signal for quantification, we ensure the reported concentration is independent of these variations, leading to the high accuracy and precision demanded by regulatory bodies.[4][7]

Q2: What is the "gold standard" internal standard for this LC-MS/MS analysis?

The unequivocal best choice is a stable isotope-labeled (SIL) internal standard of the analyte itself.[5][7] In this case, the ideal IS would be N-Nitroso propafenone-dn (e.g., N-Nitroso Propafenone propyl-d5).[2]

Causality: A SIL-IS is structurally and chemically almost identical to the N-Nitroso propafenone analyte.[8] This means it will have the same chromatographic retention time, extraction recovery, and, most importantly, will experience the exact same degree of ionization suppression or enhancement in the mass spectrometer's source.[5][6] Because it is only differentiated by its higher mass, it provides the most accurate possible correction for analytical variability.

Q3: What are the key properties to look for when selecting an internal standard?

Beyond choosing a SIL-IS, consider these critical properties:

  • Structural Identity: The IS should be the SIL version of the analyte (N-Nitroso propafenone), not the parent drug (propafenone).

  • Mass Difference: The mass difference between the analyte and the IS should be sufficient to prevent isotopic crosstalk. A difference of at least 4-5 Daltons is recommended.[5]

  • Isotopic Purity: The SIL-IS should have high isotopic purity, meaning it contains a minimal amount of the unlabeled analyte, which could otherwise interfere with the quantification of low-level samples.[9]

  • Label Stability: The isotopic label must be stable and not undergo exchange with the sample matrix or solvents. Deuterium labels on carbon atoms are stable, whereas those on heteroatoms (like nitrogen or oxygen) can be susceptible to hydrogen-deuterium (H-D) exchange.[10][11] For this reason, ¹⁵N-labeled standards are also an excellent, highly stable option if available.[10]

Q4: I can't source N-Nitroso propafenone-d5. Can I use Propafenone-d5 instead?

This is a common question but is strongly discouraged . While Propafenone-d5 is a SIL-IS for the parent drug, it is only a structural analog for the N-Nitroso propafenone analyte.

Causality: The addition of the nitroso group (N=O) significantly alters the molecule's chemical properties, including its polarity, basicity, and ionization efficiency.[12] Therefore, Propafenone-d5 will likely have a different retention time and will not behave identically to N-Nitroso propafenone during ionization. It cannot accurately compensate for matrix effects specific to the nitrosamine, potentially leading to inaccurate quantification.

Q5: Are there any risks associated with using deuterated standards?

Yes, the primary risk is hydrogen-deuterium (H-D) exchange .[10] This occurs if deuterium atoms on the IS molecule are replaced by hydrogen atoms from the solvent or matrix. This phenomenon can artificially decrease the IS signal and increase the analyte signal, leading to an underestimation of the true nitrosamine concentration.[10]

Mitigation: This risk is minimized by selecting a SIL-IS where the deuterium labels are on stable positions, such as carbon atoms, which is the case for N-Nitroso Propafenone (propyl-d5).[2][11] Always verify the stability of your IS during method development.

Part 2: Troubleshooting Guide

This guide provides a logical approach to resolving common issues encountered during assay development and validation.

Issue 1: High Variability (%RSD) in Quality Controls and Replicate Samples
  • Potential Cause 1: Inconsistent IS Addition. The IS is not being added at a consistent concentration to all samples.

    • Corrective Action: Use a calibrated pipette to add the IS. Add the IS as the very first step in the sample preparation workflow to account for all subsequent volumetric variations.[3]

  • Potential Cause 2: Poor IS Homogenization. The IS has not been thoroughly mixed into the sample.

    • Corrective Action: Ensure the sample is vortexed or shaken adequately immediately after the IS is added and before any extraction or dilution steps.

  • Potential Cause 3: Inappropriate IS Concentration. The IS signal is too low (approaching the limit of quantification) or too high (causing detector saturation).

    • Corrective Action: The IS response should be stable and well above background noise.[5] Adjust the IS concentration so that its peak area is comparable to the analyte's peak area at the mid-point of the calibration curve.

Issue 2: Inconsistent or Low Internal Standard Recovery
  • Potential Cause 1: IS Adsorption. The IS is adsorbing to sample containers (e.g., plastic tubes, vials).

    • Corrective Action: Test different container materials (e.g., polypropylene vs. glass). Consider adding a small percentage of an organic solvent like acetonitrile or methanol to the sample matrix to reduce non-specific binding.

  • Potential Cause 2: IS Degradation. The IS is not stable under the sample preparation or storage conditions (e.g., exposure to light, extreme pH).

    • Corrective Action: Conduct stability experiments. Analyze IS solutions after exposure to relevant conditions. If degradation is observed, modify the sample preparation procedure (e.g., use amber vials, control pH).

Issue 3: Suspected H-D Exchange with a Deuterated Standard
  • Symptom: A small, unexpected peak appears at the retention time and mass transition of the unlabeled analyte in blank matrix samples spiked only with the deuterated IS.

    • Corrective Action 1: Confirm Label Position. Verify from the manufacturer's Certificate of Analysis that the deuterium labels are on carbon atoms, not heteroatoms.[11]

    • Corrective Action 2: Modify Mobile Phase. H-D exchange can sometimes be exacerbated by extreme pH or high temperatures. Experiment with mobile phase pH and ensure the LC column oven temperature is not excessively high.

    • Corrective Action 3: Consider an Alternative IS. If H-D exchange is confirmed and cannot be mitigated, the only reliable solution is to switch to a more stable IS, such as a ¹⁵N-labeled version.[10]

Part 3: Experimental Protocols

These protocols provide a framework for a robust, self-validating workflow for selecting and implementing an internal standard.

Protocol 1: Selection and Initial Evaluation of an Internal Standard

This protocol outlines the steps to qualify a candidate IS. The ideal candidate is N-Nitroso propafenone-d5 .

  • Procurement: Source the highest purity N-Nitroso propafenone analytical standard and the candidate SIL-IS (e.g., N-Nitroso propafenone-d5). Obtain Certificates of Analysis for both.

  • Stock Solution Preparation: Prepare individual stock solutions of the analyte and the IS in a suitable solvent (e.g., Methanol or Acetonitrile) at a concentration of ~1 mg/mL. Store appropriately, protected from light.

  • LC-MS/MS Method Setup: Develop a basic LC-MS/MS method. Optimize the MS parameters (MRM transitions, collision energy, etc.) for both the analyte and the IS.

    • Self-Validation Checkpoint: The fragmentation pattern of the IS should be similar to the analyte, with the precursor and product ions shifted by the mass of the isotopic label.

  • Interference Check:

    • Inject a high-concentration solution of the IS. Monitor the MRM channel of the unlabeled analyte. The signal should be negligible, confirming high isotopic purity.

    • Inject a high-concentration solution of the analyte. Monitor the MRM channel of the IS. The signal should be negligible, confirming no crosstalk from the analyte to the IS channel.

  • Chromatographic Evaluation:

    • Prepare a solution containing both the analyte and the IS.

    • Inject and confirm that the analyte and IS have identical retention times and similar peak shapes. This is a critical validation step for a SIL-IS.

Diagram: Internal Standard Selection Workflow

A Define Requirements (SIL-IS, Stable Label) B Source Candidate (e.g., N-Nitroso propafenone-d5) A->B C Obtain Certificate of Analysis B->C D Prepare Stock Solutions C->D E Optimize MS Parameters (Analyte & IS) F Check for Interference & Crosstalk G Verify Co-elution & Peak Shape H Assess Matrix Effects G->H I Confirm Stability J Proceed to Full Method Validation cluster_is Internal Standard Issues Start Inaccurate or Variable Results IS1 Inconsistent Addition Start->IS1 IS2 Poor Homogenization Start->IS2 IS3 Degradation or Adsorption Start->IS3 IS4 H-D Exchange Start->IS4 M1 Severe Matrix Effects (Beyond IS capacity) Start->M1 M2 Analyte Degradation Start->M2 M3 Poor Chromatography Start->M3 Sol1 Sol1 IS1->Sol1 Action: Review SOP, Calibrate Pipettes Sol2 Sol2 IS3->Sol2 Action: Run Stability Tests, Change Vials Sol3 Sol3 IS4->Sol3 Action: Check Label Position, Consider ¹⁵N-IS Sol4 Sol4 M1->Sol4 Action: Improve Sample Cleanup, Optimize Chromatography

Caption: Troubleshooting flowchart for common assay problems.

References

  • Benchchem. (n.d.). Quantitative Analysis of Nitrosamines Using Deuterated Standards: Application Notes and Protocols.
  • Benchchem. (n.d.). Navigating the Challenges of Deuterated Standards in Nitrosamine Analysis: A Technical Support Guide.
  • Manasa Life Sciences. (n.d.). N-Nitroso Propafenone.
  • National Center for Biotechnology Information. (n.d.). Propafenone. PubChem Compound Database.
  • Acevedo, A. (2025, April 15). Common Challenges in Nitrosamine Analysis: An LCGC International Peer Exchange. LCGC International.
  • Gorr, M., et al. (2019). Guidelines for Selection of Internal Standard-Based Normalization Strategies in Untargeted Lipidomic Profiling by LC-HR-MS/MS. Analytical Chemistry.
  • Crawford Scientific. (n.d.). Internal Standards - What Are They? How Do I Choose, Use and Benefit From Them?
  • Allmpus. (n.d.). N-Nitroso Propafenone.
  • Advent Chembio. (n.d.). Buy Deuterated Nitrosamine Standards Online.
  • Community Forum. (2025, April 29). Nitrosamine internal standards - what should be taken into consideration?
  • Cerilliant. (n.d.). Selection of Internal Standards for LC-MS/MS Applications.
  • WuXi AppTec DMPK. (2025, May 15). Internal Standards in LC−MS Bioanalysis: Which, When, and How.
  • Chemicea. (n.d.). N-Nitroso Propafenone.
  • NorthEast BioLab. (n.d.). What are the Best Practices of LC-MS/MS Internal Standards?
  • Veeprho. (n.d.). N-Nitroso Propafenone.
  • USP. (2021, June 3). Testing Methods for Nitrosamines Monitoring in Pharmaceuticals: GC 1469. YouTube.

Sources

Optimization

Technical Support Center: Managing Isobaric Interferences in the LC-MS/MS Analysis of N-Nitroso Propafenone

Welcome to the technical support center for the analysis of N-Nitroso propafenone. As researchers, scientists, and drug development professionals, you are aware that the accurate detection and quantification of Nitrosami...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the technical support center for the analysis of N-Nitroso propafenone. As researchers, scientists, and drug development professionals, you are aware that the accurate detection and quantification of Nitrosamine Drug Substance-Related Impurities (NDSRIs) are paramount for regulatory compliance and patient safety. N-Nitroso propafenone, a potential mutagenic impurity, presents a significant analytical challenge due to its low acceptable intake limits and susceptibility to isobaric interferences.

This guide is designed to provide you with a deeper understanding of these challenges and to offer robust, field-proven troubleshooting strategies and protocols. We will move beyond simple procedural lists to explain the scientific rationale behind each step, empowering you to develop and validate self-sufficient and reliable analytical methods.

Section 1: Frequently Asked Questions (FAQs) - The Fundamentals

This section addresses the foundational questions researchers frequently encounter when dealing with N-Nitroso propafenone analysis.

Q1: What is N-Nitroso propafenone and why is its analysis so critical?

A1: N-Nitroso propafenone is the N-nitroso derivative of the antiarrhythmic drug propafenone.[1][2][3] It is classified as a Nitrosamine Drug Substance-Related Impurity (NDSRI). Nitrosamines as a class are considered potent mutagens and probable human carcinogens.[4][5][6] Regulatory bodies, including the FDA and EMA, have established stringent acceptable intake (AI) limits for these impurities, often in the nanogram-per-day range.[7] Therefore, highly sensitive and specific analytical methods are required to monitor and control N-Nitroso propafenone at trace levels in both the active pharmaceutical ingredient (API) and the final drug product to ensure patient safety.[8][9]

Q2: What exactly is an isobaric interference in the context of this analysis?

A2: An isobaric interference occurs when an unintended compound has the same nominal (integer) mass-to-charge ratio (m/z) as the target analyte, in this case, N-Nitroso propafenone. Standard tandem quadrupole mass spectrometers (LC-MS/MS) operate by selecting a precursor ion of a specific nominal mass and then detecting a specific fragment ion. If an interfering compound shares the same precursor and fragment nominal mass, the instrument cannot distinguish it from the actual analyte. This can lead to a false-positive result or an overestimation of the nitrosamine concentration.[4] The key to resolving this is often high-resolution mass spectrometry (HRMS), which can differentiate compounds based on their exact mass, a value determined by their precise elemental composition.[10]

Q3: What are the most likely sources of isobaric interference for N-Nitroso propafenone?

A3: Based on experience with other NDSRIs, interferences can arise from several sources:

  • Co-eluting Related Compounds: A degradant or impurity of propafenone could potentially have the same nominal mass as N-Nitroso propafenone.

  • Matrix Components: Excipients from the drug product formulation can sometimes produce ions that are isobaric with the target analyte.

  • Isotopologues of Other Impurities: This is a more subtle but critical source of interference. A common issue is when the M+2 peak (containing two ¹³C atoms, for example) of a co-eluting impurity has the same nominal mass as the N-Nitroso propafenone M peak. For instance, an impurity with a molecular weight two Daltons less than N-Nitroso propafenone could create an interfering signal. This was observed in the analysis of N-nitroso-propranolol, where an N-formyl impurity could interfere with the nitrosamine's MRM transitions.

  • In-situ Formation: Nitrosamines can sometimes form artificially during sample preparation or within the MS ion source if nitrite precursors are present.[7] While not a true isobaric interference, it results in a false positive that must be controlled.

Q4: Why can't I just rely on my standard triple quadrupole (QQQ) mass spectrometer?

A4: While a triple quadrupole instrument is the workhorse for quantification due to its excellent sensitivity in Multiple Reaction Monitoring (MRM) mode, its reliance on unit mass resolution is its primary limitation when dealing with potential isobars.[8][11] If an isobaric compound co-elutes and fragments similarly to N-Nitroso propafenone, the QQQ will detect it. This is why regulatory guidance often points towards the use of higher-resolution techniques for confirmation.[10] An effective strategy involves using a highly selective and sensitive QQQ method for routine screening and quantification, but employing a high-resolution method (LC-HRMS) to confirm the identity of any detected peaks, especially during method development, validation, or the investigation of an out-of-specification (OOS) result.[12][13]

Section 2: Troubleshooting Guide - From Symptoms to Solutions

This guide is structured around common problems observed in the lab, providing a logical path to identify and resolve the root cause.

Symptom 1: A peak is detected at the expected retention time and m/z for N-Nitroso propafenone in a blank or placebo sample.
  • Possible Cause A: System Carryover/Contamination

    • Causality: N-Nitroso propafenone, like many nitrosamines, can be "sticky." Trace amounts from a high-concentration standard or sample can adsorb to surfaces in the autosampler, column, or ion source, and then leach out in subsequent runs.

    • Troubleshooting Protocol:

      • Injector Wash: Program a robust needle wash using a strong organic solvent mixture (e.g., 50:50 acetonitrile:isopropanol with 0.1% formic acid) between injections.

      • Blank Injections: Inject a series of 3-5 mobile phase or diluent blanks after a high-concentration sample. If the peak area decreases with each injection, carryover is confirmed.

      • System Flush: If carryover persists, perform a system-wide flush with a strong solvent compatible with your column and mass spectrometer.

  • Possible Cause B: In-situ Artifact Formation

    • Causality: The secondary amine in the parent propafenone molecule can react with residual nitrites in the sample diluent, mobile phase, or on glassware, especially under acidic conditions, to artificially form N-Nitroso propafenone.

    • Troubleshooting Protocol:

      • Use a Nitrite Scavenger: Prepare the sample diluent with a scavenger. Ascorbic acid or ammonium sulfamate are commonly used.

      • Protocol: Add 10 mM ammonium sulfamate or 0.1% (w/v) ascorbic acid to your sample diluent. Prepare this solution fresh daily.

      • Re-analyze: Prepare a fresh propafenone API sample in the scavenger-containing diluent. The peak corresponding to the nitrosamine should be significantly reduced or eliminated if it was an artifact.

Symptom 2: The detected N-Nitroso propafenone peak is unexpectedly high or the ion ratio of my two MRM transitions is incorrect.
  • Possible Cause: Co-elution with an Isobaric Interference

    • Causality: This is the classic sign of an isobaric interference. The incorrect ion ratio indicates that another compound is contributing to one of the MRM transitions but not the other, skewing the expected ratio derived from a pure standard.

    • Troubleshooting Workflow: This requires a systematic approach to first improve physical separation (chromatography) and then enhance mass spectrometric selectivity.

The primary defense against any interference is achieving baseline chromatographic separation.

  • Protocol for Method Optimization:

    • Column Chemistry: Switch to a column with a different selectivity. If you are using a standard C18 column, consider a Biphenyl or Phenyl-Hexyl phase. These phases offer alternative pi-pi interactions that can be effective in separating structurally similar compounds like NDSRIs from the parent API.[14]

    • Gradient Optimization: Decrease the slope of your gradient around the elution time of N-Nitroso propafenone. A shallower gradient increases resolution between closely eluting peaks. For example, if the analyte elutes at 40% B, modify the gradient from 35% to 55% B in 2 minutes to 38% to 45% B in 4 minutes.

    • Mobile Phase Modifiers: Evaluate the effect of different mobile phase additives. While formic acid is common, ammonium formate can sometimes alter selectivity. Ensure the pH is kept low to promote good peak shape for the nitrosamine.

If chromatographic optimization is insufficient, HRMS is the definitive tool for confirming the identity of your peak.

  • Principle: HRMS instruments (e.g., Q-TOF, Orbitrap) can measure m/z values with high mass accuracy (typically < 5 ppm). This allows differentiation between compounds with the same nominal mass but different elemental formulas.[10]

  • Data Interpretation Table:

CompoundFormulaMonoisotopic Mass (Da)[M+H]⁺ (Calculated)Required Resolving Power to Separate
N-Nitroso Propafenone C₂₁H₂₆N₂O₄370.18926371.19653N/A
Hypothetical IsobarC₂₀H₃₀N₂O₃S370.19771371.20500> 44,000
  • Protocol for HRMS Confirmation:

    • Instrument Setup: Calibrate the mass spectrometer to ensure high mass accuracy. Set the instrument to a resolving power of at least 35,000 FWHM.

    • Acquisition: Acquire full scan data for your sample.

    • Data Processing: Extract the ion chromatogram for the exact mass of protonated N-Nitroso propafenone (371.19653) using a very narrow mass window (e.g., ± 5 ppm).

    • Analysis: If the peak observed in your QQQ method disappears or is significantly reduced when using the narrow mass extraction window, it confirms the presence of an isobaric interference.

Section 3: Visual Workflows and Diagrams

To provide clarity, the following diagrams illustrate key concepts and workflows discussed in this guide.

Workflow for Investigating a Suspected Positive Result

This diagram outlines the logical decision-making process when a peak is detected in the N-Nitroso propafenone MRM channel.

G start Peak Detected in N-Nitroso Propafenone MRM ion_ratio Check Ion Ratio vs. Standard (e.g., within 20%) start->ion_ratio blank_check Analyze Diluent Blank and Placebo Sample ion_ratio->blank_check Ratio Passes ratio_fail Result Suspect: Potential Interference ion_ratio->ratio_fail Ratio Fails hrms Analyze Sample by LC-HRMS blank_check->hrms Blanks are Clean blank_fail Result Suspect: Contamination or Artifact blank_check->blank_fail Peak in Blank confirmed Identity Confirmed: N-Nitroso Propafenone hrms->confirmed Exact Mass Match (< 5 ppm) rejected Identity Rejected: Isobaric Interference hrms->rejected No Exact Mass Match ratio_fail->hrms

Caption: Decision tree for confirming the identity of a potential N-Nitroso propafenone peak.

Conceptual Diagram of Isobaric Interference Resolution

This diagram illustrates how HRMS differentiates between an analyte and an isobaric interference that a nominal mass instrument cannot.

Isobaric cluster_0 Source Components cluster_1 Mass Analyzer Analyte N-Nitroso Propafenone C₂₁H₂₆N₂O₄ m/z 371.1965 QQQ Low Resolution (QQQ) One Broad Peak Detected m/z 371.2 Analyte->QQQ HRMS High Resolution (HRMS) Two Distinct Peaks Resolved Analyte->HRMS Interference Isobaric Interference e.g., C₂₀H₃₀N₂O₃S m/z 371.2050 Interference->QQQ Interference->HRMS

Caption: Conceptual illustration of HRMS resolving isobaric compounds.

References

  • Quantitation of N-Nitroso-Propranolol in Drug Substance using LC-MS/MS. Waters Corporation. [Link]

  • LC-ESI-HRMS Method for the Determination of N-Nitroso-Propranolol. U.S. Food and Drug Administration (FDA). [Link]

  • Trapping and dissociation of propafenone derivatives in HERG channels. British Journal of Pharmacology via PMC. [Link]

  • Highly Sensitive Quantification of Mutagenic Nitrosamine Drug Substance Related Impurity (NDSRI) N-Nitroso Propranolol in Propra. Agilent Technologies. [Link]

  • N-Nitroso-Propafenon. SynZeal. [Link]

  • Testing Methods for Nitrosamines Monitoring in Pharmaceuticals: GC 1469. YouTube video from USP. [Link]

  • Propafenone Compound Summary. PubChem, National Institutes of Health (NIH). [Link]

  • Propafenone. NIST Chemistry WebBook, National Institute of Standards and Technology. [Link]

  • General chemical structure of propafenone-type analogs. ResearchGate. [Link]

  • N-Nitroso Propafenone. Allmpus. [Link]

  • N-nitroso-propafenone impurity B. PubChem, National Institutes of Health (NIH). [Link]

  • Mass spectrum of propanone. Doc Brown's Chemistry. [Link]

  • Nitrosamines Analysis with LC-MS/MS. Waters Corporation. [Link]

  • Rapid Analysis of Genotoxic Nitrosamines by HPLC-MS/MS. SCIEX. [Link]

  • LC-HRMS Based Analytical Platform to Determine Nitrosamines in Pharmaceuticals. U.S. Food and Drug Administration (FDA). [Link]

  • Experts Discuss the Complexities of Nitrosamine Analysis. LCGC International. [Link]

  • A rapid and sensitive LC–MS/MS assay for the determination of propafenone and its active metabolite 5–hydroxy propafenone. International Journal of Pharmacy and Pharmaceutical Sciences. [Link]

  • (N-NITROSO) PROPAFENONE INDUCED ADVANCED NODULAR MELANOMA... PubMed, National Institutes of Health (NIH). [Link]

  • Sensitive and reproducible quantification of N-nitroso propranolol in a propranolol drug substance and product. SCIEX. [Link]

  • LC-ESI-HRMS Method for the Determination of N-Nitroso-Varenicline. U.S. Food and Drug Administration (FDA). [Link]

  • LC-MS/MS Method for Identification & Quantification of Varenicline Nitroso Impurities... ResearchGate. [Link]

Sources

Troubleshooting

Technical Support Center: Improving Reproducibility of N-Nitroso Propafenone Analytical Results

Welcome to the technical support center dedicated to addressing the complexities of N-Nitroso propafenone analysis. N-Nitroso propafenone is a Nitrosamine Drug Substance-Related Impurity (NDSRI) that can form from the se...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the technical support center dedicated to addressing the complexities of N-Nitroso propafenone analysis. N-Nitroso propafenone is a Nitrosamine Drug Substance-Related Impurity (NDSRI) that can form from the secondary amine structure within the propafenone molecule.[1][2][3] Due to its classification as a potential human carcinogen and the stringent regulatory acceptable intake (AI) limit of 100 ng/day, achieving sensitive, accurate, and reproducible analytical results is paramount for patient safety and regulatory compliance.[2][3]

This guide is structured as a series of frequently asked questions (FAQs) to directly address common issues encountered in the laboratory. We will delve into the root causes of analytical variability and provide field-proven troubleshooting strategies and detailed protocols to enhance the robustness and reproducibility of your results.

FAQ 1: Why am I observing inconsistent peak areas and poor reproducibility in my N-Nitroso propafenone quantification?

A1: Inconsistent results are a frequent challenge in trace-level analysis and can stem from multiple sources, ranging from sample handling to instrument performance.[4][5] For N-Nitroso propafenone, the key is to systematically investigate and control each stage of the analytical workflow.

The primary causal factors for poor reproducibility include:

  • Sample Preparation Variability: Inhomogeneous sample extraction, inconsistent final volumes, or analyte degradation during preparation can introduce significant error.

  • Chromatographic Instability: Fluctuations in mobile phase composition, column temperature, or flow rate can shift retention times and alter peak shapes, impacting integration and quantification.[4]

  • Analyte Instability: N-Nitroso compounds can be susceptible to degradation under certain conditions, such as exposure to UV light.[6] Inconsistent handling and storage of standards and samples can lead to variable results.

  • Mass Spectrometer Fluctuation: Drifts in ion source parameters, detector sensitivity, or vacuum levels can cause the instrument's response to vary over time.

Troubleshooting Protocol: Stabilizing Analytical Reproducibility

This protocol provides a systematic approach to identifying and mitigating sources of variability.

Step 1: Verify System Suitability Before any sample analysis, ensure the LC-MS/MS system is performing optimally.

  • Mobile Phase Preparation: Prepare fresh mobile phases daily. Ensure thorough mixing and degassing to prevent pump cavitation and baseline noise.

  • System Equilibration: Equilibrate the column with the initial mobile phase conditions for at least 30-60 minutes or until a stable baseline is achieved.

  • System Suitability Test (SST): Perform at least five replicate injections of a mid-level concentration standard of N-Nitroso propafenone.

  • Acceptance Criteria: The relative standard deviation (%RSD) for peak area and retention time should typically be ≤5%. A wider acceptance criterion (e.g., ≤15%) may be acceptable at the limit of quantification (LOQ).

Step 2: Scrutinize the Sample Preparation Workflow

  • Homogenization: For solid dosage forms, ensure the tablets are crushed into a fine, uniform powder before weighing.

  • Extraction Efficiency: Use a calibrated positive displacement pipette for adding solvents. Ensure the vortexing, shaking, or sonication time and intensity are consistent for all samples.[7]

  • Filtration Check: Use a consistent filter type (e.g., 0.22 µm PVDF) that has been pre-qualified to ensure it does not adsorb the analyte or leach interfering substances.[4]

  • Use of Internal Standard (IS): If not already in use, incorporate a stable isotope-labeled (SIL) internal standard for N-Nitroso propafenone (e.g., N-Nitroso Propafenone-d5). The IS should be added at the very beginning of the sample preparation process to compensate for variability in extraction, injection volume, and ionization.

Step 3: Evaluate Analyte Stability

  • Protect from Light: Prepare and store all standards and samples in amber vials to prevent photodegradation.[6]

  • Autosampler Temperature: Maintain the autosampler at a controlled, cool temperature (e.g., 4-10 °C) to minimize degradation of the analyte in the vials during the analytical run.

  • Solution Stability Study: Analyze the same standard preparation at the beginning, middle, and end of a long analytical sequence to check for degradation over time. The peak area response should remain consistent.

FAQ 2: My method lacks the required sensitivity to achieve the Limit of Quantitation (LOQ) needed for the regulatory limit. How can I improve it?

A2: Achieving the necessary low LOQ (typically ≤10% of the calculated limit based on the drug's maximum daily dose) is a critical and common challenge for NDSRIs. Sensitivity issues are generally linked to three areas: chromatographic performance, mass spectrometer optimization, and sample preparation.

The primary causal factors for low sensitivity include:

  • Poor Ionization Efficiency: N-Nitroso propafenone may not ionize efficiently under the current ESI source conditions.

  • Suboptimal MRM Transition: The selected precursor and product ions (Multiple Reaction Monitoring transition) may not be the most intense or specific.

  • Matrix Suppression: Co-eluting components from the drug product matrix can suppress the ionization of N-Nitroso propafenone in the MS source, significantly reducing its signal.[8][9]

  • Poor Peak Shape: Broad, tailing peaks have a lower height-to-noise ratio, which directly increases the LOQ.

Workflow for Sensitivity Enhancement

G cluster_0 MS Optimization cluster_1 Chromatography & Sample Prep infuse Infuse N-Nitroso Propafenone Standard (100-500 ng/mL) find_precursor Find Precursor Ion (e.g., [M+H]+) infuse->find_precursor optimize_frag Optimize Fragmentor/ Cone Voltage find_precursor->optimize_frag find_product Find Most Intense Product Ions optimize_frag->find_product optimize_ce Optimize Collision Energy (CE) for Each Transition find_product->optimize_ce end LOQ Achieved optimize_ce->end eval_column Evaluate Column Chemistry (e.g., C18, F5, C18-AR) optimize_mobile Optimize Mobile Phase (pH, Organic Modifier) eval_column->optimize_mobile improve_cleanup Improve Sample Cleanup (e.g., SPE, LLE) optimize_mobile->improve_cleanup concentrate Concentrate Sample Extract improve_cleanup->concentrate concentrate->end start Low Sensitivity Issue start->infuse start->eval_column

Recommended LC-MS/MS Parameters (Starting Point)

The following table provides a validated starting point for method development. Parameters must be optimized for your specific instrument and column.

ParameterRecommended SettingRationale
LC Column C18 or C18-AR (Aqueous Resistant), 1.8-3.0 µm, 100 x 2.1/4.6 mmProvides good reversed-phase retention for propafenone and its nitroso-impurity. A C18-AR phase offers better stability in highly aqueous mobile phases.[10]
Mobile Phase A 0.1% Formic Acid in WaterProvides a source of protons (H+) to promote efficient positive mode ionization ([M+H]+).[10]
Mobile Phase B 0.1% Formic Acid in Methanol or AcetonitrileElutes the analytes from the reversed-phase column.
Flow Rate 0.3 - 0.5 mL/minA lower flow rate can sometimes improve ESI efficiency and reduce matrix effects.
Column Temp 40 °CEnsures reproducible retention times and can improve peak shape.[10]
Ionization Mode Positive Electrospray Ionization (ESI+)The amine functional group in N-Nitroso propafenone is readily protonated.[4]
Monitoring Mode Multiple Reaction Monitoring (MRM)Provides the highest sensitivity and selectivity by monitoring specific precursor-to-product ion transitions.[7]
MRM Transitions To be determined empirically by infusion.Quantifier: Most intense transition.Qualifier: Second most intense.Ensures confident identification and accurate quantification. The ion ratio between quantifier and qualifier should be monitored.[11]
Source Parameters Optimize per instrument manufacturer's guidelines.(Gas Temp, Gas Flow, Nebulizer, Capillary Voltage)Proper optimization of source parameters is critical for desolvation and ionization, directly impacting sensitivity.[7]

FAQ 3: I suspect matrix effects are compromising my results. How can I confirm and mitigate this?

A3: Matrix effects are a phenomenon where co-eluting substances from the sample matrix (e.g., excipients, buffers) interfere with the ionization of the target analyte, leading to ion suppression or enhancement.[8][9] This is a major cause of inaccuracy and irreproducibility in LC-MS/MS assays and must be evaluated during method validation.[8]

Experimental Protocol: Assessing and Mitigating Matrix Effects

This protocol uses the post-extraction spike method to quantify the extent of matrix effects.[9]

Part A: Quantifying the Matrix Effect

  • Prepare Solution A (Neat Standard): Prepare a standard of N-Nitroso propafenone in the final mobile phase composition (e.g., 1 ng/mL).

  • Prepare Solution B (Post-Spike Sample):

    • Take a blank sample (placebo of the drug product) and perform the entire sample preparation procedure.

    • After the final step (e.g., filtration), spike the blank matrix extract with N-Nitroso propafenone to the same final concentration as Solution A (1 ng/mL).

  • Prepare Solution C (Matrix Blank): Analyze a blank matrix extract to check for interferences at the retention time of N-Nitroso propafenone.

  • Analysis: Inject all three solutions and record the peak area for the analyte.

  • Calculation:

    • Matrix Effect (%) = (Peak Area in Solution B / Peak Area in Solution A) * 100

    • A value < 100% indicates ion suppression.

    • A value > 100% indicates ion enhancement.

    • Ideally, the matrix effect should be between 85% and 115% for the method to be considered free of significant matrix effects.

Part B: Mitigation Strategies

G cluster_chrom cluster_prep cluster_is start Significant Matrix Effect Detected node_chrom Chromatographic Optimization start->node_chrom node_prep Sample Preparation Enhancement start->node_prep node_is Internal Standard start->node_is c1 Modify LC Gradient (Separate analyte from interference) node_chrom->c1 p1 Dilute Sample Extract (Reduces matrix concentration) node_prep->p1 is1 Use Stable Isotope-Labeled IS (Co-elutes and experiences similar matrix effects) node_is->is1 c2 Use Different Column (e.g., F5, HILIC) c1->c2 c3 Divert Flow (Send early eluting matrix to waste) c2->c3 p2 Improve Cleanup (Implement SPE or LLE) p1->p2

FAQ 4: How can I be certain that I am not generating N-Nitroso propafenone during my sample preparation, leading to false-positive results?

A4: The in-situ formation of nitrosamines during analysis is a critical concern that can lead to false positives.[4] This typically occurs when a nitrosatable amine (propafenone) is exposed to a nitrosating agent (like residual nitrites from excipients or solvents) under favorable conditions, such as acidic pH or elevated temperatures, during sample preparation.[12]

Protocol for Preventing In-Situ Nitrosamine Formation

1. Risk Assessment:

  • Review the drug product formulation for sources of nitrites (e.g., in excipients like crospovidone, povidone, or talc).

  • Evaluate the sample preparation conditions. Acidic diluents and high sonication temperatures can increase the risk of formation.[12]

2. Use of Scavengers:

  • Rationale: Certain antioxidants, known as scavengers, can be added to the sample diluent to react with and neutralize any residual nitrosating agents before they can react with propafenone.

  • Recommended Scavengers:

    • Ascorbic Acid (Vitamin C): Effective in aqueous and slightly acidic conditions.

    • Alpha-Tocopherol (Vitamin E): Effective in more organic environments.

  • Procedure:

    • Prepare your sample diluent (e.g., Methanol/Water).

    • Add a scavenger to the diluent. A typical starting concentration is 10 mM Ascorbic Acid.

    • Proceed with the sample preparation as usual.

3. Confirmatory "Spike" Experiment:

  • Objective: To prove that your method prevents artificial nitrosamine formation.

  • Procedure:

    • Sample 1 (Control): Prepare a propafenone sample using your standard procedure (with scavenger).

    • Sample 2 (Spiked): Prepare a propafenone sample, but spike the diluent with a known source of nitrite (e.g., sodium nitrite) and the scavenger.

    • Sample 3 (Worst-Case): Prepare a propafenone sample, spiking the diluent with only the nitrite source (NO scavenger).

  • Interpretation:

    • If Sample 1 and Sample 2 show no or baseline levels of N-Nitroso propafenone, your method with the scavenger is robust.

    • If Sample 3 shows a significant N-Nitroso propafenone peak while Sample 2 does not, this confirms the potential for in-situ formation and demonstrates the effectiveness of your scavenger.

References

  • FDA Guidance for Industry: Control of Nitrosamine Impurities in Human Drugs. (n.d.). ECA Academy. Retrieved January 8, 2026, from [Link]

  • Guidelines for Nitrosamine Impurities in Drug substances and pharmaceutical drug Products Year 2025. (2025). EDREX. Retrieved January 8, 2026, from [Link]

  • Control of Nitrosamine Impurities in Human Drugs. (2024, September). U.S. Food and Drug Administration. Retrieved January 8, 2026, from [Link]

  • Tips and Tricks for Analysis of Nitrosamine Impurities in Pharmaceuticals. (2023, December 8). Technology Networks. Retrieved January 8, 2026, from [Link]

  • FDA revises final guidance on nitrosamine impurities. (2024, September 4). RAPS. Retrieved January 8, 2026, from [Link]

  • CDER Nitrosamine Impurity Acceptable Intake Limits. (n.d.). U.S. Food and Drug Administration. Retrieved January 8, 2026, from [Link]

  • Highly Sensitive Quantification of Mutagenic Nitrosamine Drug Substance Related Impurity (NDSRI) N-Nitroso Propranolol in Propra. (2022, August 10). Agilent Technologies. Retrieved January 8, 2026, from [Link]

  • LC-ESI-HRMS Method for the Determination of N-Nitroso-Propranolol. (n.d.). U.S. Food and Drug Administration. Retrieved January 8, 2026, from [Link]

  • N-Nitroso Propafenone EP Impurity B. (n.d.). Veeprho. Retrieved January 8, 2026, from [Link]

  • Nitrosamines Analysis in Pharmaceuticals. (n.d.). Agilent Technologies. Retrieved January 8, 2026, from [Link]

  • Overcoming the challenges of nitrosamine impurities in drugs. (n.d.). anCHem. Retrieved January 8, 2026, from [Link]

  • Matrix effect in bioanalysis: an overview. (n.d.). International Journal of Pharmaceutical and Phytopharmacological Research. Retrieved January 8, 2026, from [Link]

  • In this technote an LC-MS/MS method has been described for the quantitation of eight nitrosamine compounds in final drug product. (n.d.). Phenomenex. Retrieved January 8, 2026, from [Link]

  • A rapid and sensitive LC–MS/MS assay for the determination of propafenone and its active metabolite 5–hydroxy propafenone in human plasma. (n.d.). Journal of Pharmaceutical and Biomedical Analysis. Retrieved January 8, 2026, from [Link]

  • N-Nitroso Propafenone. (n.d.). Manasa Life Sciences. Retrieved January 8, 2026, from [Link]

  • N-Nitroso-Propafenon. (n.d.). SynZeal. Retrieved January 8, 2026, from [Link]

  • Forced degradation: predicting nitrosamine formation. (2023, June 25). LinkedIn. Retrieved January 8, 2026, from [Link]

  • Quantitation of N-Nitroso-Propranolol in Drug Substance using LC-MS/MS. (n.d.). Waters Corporation. Retrieved January 8, 2026, from [Link]

  • Sensitive and reproducible quantification of N-nitroso propranolol in a propranolol drug substance and product. (n.d.). SCIEX. Retrieved January 8, 2026, from [Link]

  • Review Article on Matrix Effect in Bioanalytical Method Development. (n.d.). International Journal of MediPharm Research. Retrieved January 8, 2026, from [Link]

  • Designing Forced Degradation for Nitrosamine-Risk Drug Products. (2025, November 22). Pharma Stability. Retrieved January 8, 2026, from [Link]

  • Innovations in the Detection of N-Nitrosamine Impurities in Pharmaceuticals: Analytical and Regulatory Challenges. (2025, June 10). PubMed. Retrieved January 8, 2026, from [Link]

  • Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices. (n.d.). PubMed Central. Retrieved January 8, 2026, from [Link]

  • An update on latest regulatory guidelines and analytical methodologies for N-nitrosamine impurities in pharmaceutical products – 2024. (2025, April 29). National Institutes of Health. Retrieved January 8, 2026, from [Link]

  • N-Nitroso Propafenone | CAS 3036581-87-7. (n.d.). Veeprho. Retrieved January 8, 2026, from [Link]

  • Current trends in nitrosamine analysis. (n.d.). Bioanalysis Zone. Retrieved January 8, 2026, from [Link]

  • Analytical Method Developed And Validated For The Estimation Of Propafenone Hydrochloride In Pharmaceutical Dosage Form. (2025, March 12). IJCRT.org. Retrieved January 8, 2026, from [Link]

  • (N-NITROSO) PROPAFENONE INDUCED ADVANCED NODULAR MELANOMA-FIRST REPORTED CASE IN THE WORLD LITERATURE: THE INEXTRICABLE LINKS BETWEEN THE PHOTOCARCINOGENESIS, DRUG RELATED NITROSOGENESIS AND PHARMACO-ONCOGENESIS. (n.d.). PubMed. Retrieved January 8, 2026, from [Link]

  • N-nitroso-propafenone CAS NO: NA BatchNo: SRC-141-PL-162 Dateof Analysis. (2024, May 15). Synchemia. Retrieved January 8, 2026, from [Link]

  • Nitrosamine Control: From Risk Assessment to Analytical Testing with Emphasis on Sample Preparation and Phase-Appropriate Method Validation. (2025, November 7). ACS Publications. Retrieved January 8, 2026, from [Link]

  • Nitrosamine degradation pathways: In silico knowledge. (n.d.). FreeThink Technologies. Retrieved January 8, 2026, from [Link]

  • Endogenous formation of nitrosamines from drug substances (GITox). (n.d.). HMA-EMA Catalogues. Retrieved January 8, 2026, from [Link]

Sources

Optimization

Technical Support Center: Mitigating the Risk of False Positives in Nitrosamine Screening

Welcome to the Technical Support Center for nitrosamine analysis. This resource is designed for researchers, scientists, and drug development professionals to navigate the complexities of nitrosamine screening and troubl...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the Technical Support Center for nitrosamine analysis. This resource is designed for researchers, scientists, and drug development professionals to navigate the complexities of nitrosamine screening and troubleshoot common issues that can lead to false-positive results. The unexpected detection of nitrosamine impurities in several drug products has underscored the need for robust analytical strategies.[1] False positives can trigger unnecessary product recalls, intense regulatory scrutiny, and significant financial losses, making accurate detection paramount.[2]

This guide provides in-depth, question-and-answer-based troubleshooting advice, grounded in scientific principles and field-proven insights to ensure the integrity of your analytical results.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Section 1: Sample Preparation - The First Line of Defense
Question 1: My initial screening shows a positive result for a nitrosamine that is not expected to be in my product. Could this be a false positive, and what is the most likely cause?

Answer: Yes, an unexpected positive result could very well be a false positive, and the most common culprit is the in-situ (artifactual) formation of nitrosamines during the sample preparation process itself.[3]

Causality Explained: The formation of nitrosamines requires a nitrosating agent (like nitrite) and a secondary or tertiary amine under specific conditions.[4] Many pharmaceutical formulations contain residual nitrites from excipients and the active pharmaceutical ingredient (API) or its degradants may contain amine functionalities.[5][6] If your sample preparation involves acidic conditions, these components can react during your analysis to artificially generate nitrosamines, leading to a false-positive reading.[2][5] The use of certain solvents, like dichloromethane (DCM), has also been shown to promote this artifactual formation in some matrices.[6]

Troubleshooting Protocol:

  • Review Your Method: The primary cause of artificial nitrosamine formation is often acidic conditions during sample preparation.[5] The acidic pH of a mobile phase or sample diluent can facilitate the reaction between residual nitrites and amines present in the drug substance or excipients.[5]

  • Blank Analysis: First, ensure that your blank solutions (diluents, mobile phases) are free from nitrosamine contamination. Contamination can arise from solvents and other laboratory materials.[3][5]

  • Introduce a Scavenger: To mitigate the risk of in-situ formation, incorporate a nitrite scavenger into your sample preparation workflow.[5]

    • Recommended Scavengers: Ascorbic acid (Vitamin C) or α-tocopherol (Vitamin E) are effective nitrite scavengers.[5][7]

    • Protocol: Prepare a sample diluent containing an appropriate concentration of the scavenger (e.g., Vitamin E at concentrations above 10 mg/mL has been shown to be effective).[7] Re-analyze the sample using this modified diluent.

  • Interpret the Results: A significant reduction or complete disappearance of the nitrosamine peak upon re-analysis with the scavenger strongly indicates that the initial result was a false positive due to artifactual formation.[2]

Question 2: I've added a scavenger, but I'm still seeing a low-level nitrosamine signal. What other aspects of my sample preparation could be contributing to a false positive?

Answer: Beyond artifactual formation, other factors in your sample preparation and laboratory environment can introduce nitrosamine contamination.

Causality Explained: Trace-level analysis is highly susceptible to contamination from the surrounding environment. Nitrosamines can be present in various laboratory materials, including plasticware, rubber/elastomeric products (like gloves), and even in the air.[3] Additionally, certain sample preparation steps, if not carefully controlled, can introduce variability or contamination.

Troubleshooting Checklist:

  • Filter Compatibility: Evaluate the filters used for sample clarification. Filters can adsorb analytes, leading to analyte loss, or leach impurities, which can cause false readings.[3] It is essential to perform a filter compatibility study to ensure it does not interfere with your analysis.[3]

  • High-Purity Reagents: Use high-purity solvents and reagents to minimize the introduction of nitrite and amine contaminants.[5]

  • Avoid Contaminated Materials: Be mindful of potential contamination from laboratory materials.[5] Consider running a "materials blank" where you expose your sample diluent to all the materials used in your workflow (vials, pipette tips, filters) to check for leachable nitrosamines.

  • pH Control: The formation of nitrosamines is often pH-dependent.[5] If compatible with your analyte and method, consider adjusting the pH of your sample preparation and chromatographic conditions to neutral or basic to disfavor the nitrosation reaction.[5][8]

Section 2: Analytical Method Optimization
Question 3: My method is validated, but I'm concerned about matrix effects suppressing or enhancing the nitrosamine signal. How can I confirm the accuracy of my results?

Answer: Matrix effects are a significant challenge in trace-level analysis, potentially causing either false negatives (suppression) or false positives (enhancement).[9] Method validation is crucial to evaluate and control these effects.[9]

Causality Explained: Complex sample matrices, such as those in finished drug products, contain numerous components besides the API.[3] These components can co-elute with the target nitrosamine and interfere with the ionization process in the mass spectrometer source, leading to inaccurate quantification.[9]

Troubleshooting and Confirmation Strategies:

  • Isotope-Labeled Internal Standards: The use of stable isotope-labeled (SIL) internal standards for each nitrosamine analyte is a robust way to compensate for matrix effects. The SIL internal standard behaves chemically and physically similarly to the analyte, experiencing similar ionization suppression or enhancement, thus allowing for more accurate quantification.[5]

  • Method Orthogonality: Employ a different and orthogonal analytical technique to confirm your findings.[5] This provides an independent verification of the result.

    • Example: If your primary method is LC-MS/MS, a confirmation using GC-MS/MS (for volatile nitrosamines) can provide strong supporting evidence.[5]

  • Standard Addition: The method of standard additions can be used to assess and correct for matrix effects. This involves spiking known amounts of the nitrosamine standard into the actual sample matrix and observing the response.

Data Presentation: Common Analytical Techniques for Nitrosamine Testing

Analytical TechniqueAbbreviationSuitabilityKey Considerations
Liquid Chromatography-Tandem Mass SpectrometryLC-MS/MSWidely used, highly sensitive for a broad range of nitrosamines, including non-volatile or thermally labile ones.[5]Prone to matrix effects; requires careful optimization of ionization source and chromatographic separation.[9][10]
Gas Chromatography-Tandem Mass SpectrometryGC-MS/MSEffective for the analysis of volatile nitrosamines.[5]High temperatures in the GC inlet can sometimes lead to the artificial formation of nitrosamines.[3]
Liquid Chromatography-High Resolution Mass SpectrometryLC-HRMSProvides high mass accuracy and resolution, valuable for identifying unknown nitrosamines and distinguishing them from isobaric interferences.[5]May have different sensitivity compared to tandem quadrupole instruments.
Question 4: I'm using an LC-MS/MS method. What are the critical instrument parameters I should optimize to ensure specificity and avoid false positives?

Answer: For LC-MS/MS analysis, optimizing both the chromatographic separation and the mass spectrometer parameters is critical to ensure you are accurately detecting and quantifying the target nitrosamine.

Causality Explained: Insufficient chromatographic resolution can lead to co-elution of matrix components with your target analyte, causing isobaric interference (where an interfering compound has the same mass-to-charge ratio). In the mass spectrometer, the choice of ionization source and the optimization of fragmentation are key to achieving specificity.

Workflow for LC-MS/MS Method Optimization

Workflow cluster_LC Chromatography cluster_MS Mass Spectrometry SelectColumn Select Appropriate Column Chemistry OptimizeMobilePhase Optimize Mobile Phase (pH, Organic Modifier) SelectColumn->OptimizeMobilePhase DivertValve Use Divert Valve to Waste API Peak OptimizeMobilePhase->DivertValve IonSource Select Ionization Source (APCI vs. ESI) DivertValve->IonSource OptimizeMRM Optimize MRM Transitions (Precursor/Product Ions, Collision Energy) IonSource->OptimizeMRM OptimizeDP Optimize Declustering Potential (DP) OptimizeMRM->OptimizeDP End Validated Method OptimizeDP->End Start Start Method Optimization Start->SelectColumn

Key Optimization Points:

  • Chromatographic Separation:

    • Column Selection: Choose a column that provides good retention and peak shape for your target nitrosamines.

    • Divert Valve: It is essential to achieve resolution between the large API peak and the trace-level nitrosamine peaks. A divert valve can be used to direct the high-concentration API peak to waste, preventing contamination of the mass spectrometer source.[10]

  • Mass Spectrometry:

    • Ionization Source: Atmospheric Pressure Chemical Ionization (APCI) is often preferred for small, volatile nitrosamines, while Electrospray Ionization (ESI) may be better suited for larger, more complex nitrosamine drug substance-related impurities (NDSRIs).[10]

    • MRM Transitions: For tandem quadrupole instruments, use Multiple Reaction Monitoring (MRM) for high sensitivity and selectivity.[10] It is crucial to select and validate specific precursor-to-product ion transitions for each nitrosamine.

    • Declustering Potential (DP): This parameter must be carefully optimized to prevent in-source fragmentation, which could lead to inaccurate results.[11]

Section 3: Self-Validating Systems and Regulatory Context
Question 5: How do I build a self-validating system into my nitrosamine screening protocol to ensure the trustworthiness of my results?

Answer: A self-validating system incorporates controls and checks throughout the analytical workflow to continuously verify the method's performance and the validity of the results. This is crucial for regulatory compliance and confidence in your data.[9]

Logical Framework for a Self-Validating System

SelfValidatingSystem cluster_Prep Sample Preparation cluster_Analysis Analysis cluster_Eval Evaluation cluster_Decision Decision Prep {Sample Intake | { Negative Control (Blank) |  Positive Control (Spike) |  Sample + Scavenger}} Analysis {LC-MS/MS Analysis | { Use of SIL Internal Standard |  Calibration Curve}} Prep->Analysis Eval {Result Evaluation | { Blank Clean? |  Spike Recovery OK? |  Scavenger Shows Reduction? |  ISTD Response Stable?}} Analysis->Eval Decision {Decision | { Result Valid |  Result Invalid - Investigate}} Eval:check1->Decision:n No Eval:check2->Decision:n No Eval:check3->Decision:n No Eval:check4->Decision:n No Eval->Decision All Checks Pass Decision:e->Prep:w Re-prepare/Re-analyze

Key Components of a Self-Validating System:

  • System Suitability: Before running samples, perform system suitability tests to ensure the instrument is performing correctly. This typically involves injecting a standard solution to check for retention time, peak shape, and signal intensity.

  • Controls in Every Batch:

    • Blank/Negative Control: A matrix blank should be run to ensure no background contamination.[5]

    • Spiked/Positive Control: A matrix blank spiked with a known amount of the nitrosamine standard should be included to verify recovery and method performance.

    • Sample with Scavenger: As discussed, running a parallel sample with a scavenger is a critical diagnostic tool to check for artifactual formation.[5]

  • Use of Internal Standards: Incorporate a stable isotope-labeled internal standard for each analyte to correct for variability in sample preparation and instrument response.[5]

  • Defined Acceptance Criteria: Establish clear acceptance criteria for all controls as part of your standard operating procedure (SOP). For example, the blank must be below the limit of quantification (LOQ), and spike recovery must be within a defined range (e.g., 80-120%).

  • Routine Monitoring: Regularly monitor method performance through control charts to detect any drift or changes over time.

By implementing these elements, each analytical run provides internal evidence of its validity, ensuring that any reported positive result is trustworthy and defensible. Regulatory agencies like the FDA and EMA require that analytical methods be validated under guidelines such as ICH Q2(R1) to ensure they are fit for purpose.[9][12]

References
  • Resolian Analytical Sciences. (n.d.). Preventing False Positives in Nitrosamine Testing. Retrieved from [Link]

  • European Directorate for the Quality of Medicines & HealthCare (EDQM). (2023, September 8). Validating analytical procedures for determining nitrosamines in pharmaceuticals: European OMCLs participate in collaborative study with international regulatory agencies. Retrieved from [Link]

  • ACS Publications. (2025, November 7). Nitrosamine Control: From Risk Assessment to Analytical Testing with Emphasis on Sample Preparation and Phase-Appropriate Method Validation | Organic Process Research & Development. Retrieved from [Link]

  • U.S. Food and Drug Administration (FDA). (n.d.). Control of Nitrosamine Impurities in Human Drugs. Retrieved from [Link]

  • ResolveMass Laboratories Inc. (2025, November 22). Why Regulatory Agencies Require Validated Methods for Nitrosamines. Retrieved from [Link]

  • Eurofins. (n.d.). Development and validation of assay methods for nitrosamines in your pharmaceutical specialities. Retrieved from [Link]

  • EDREX. (2026, January 1). Guidelines for Nitrosamine Impurities in Drug substances and pharmaceutical drug Products Year 2025. Retrieved from [Link]

  • National Pharmaceutical Regulatory Agency (NPRA). (n.d.). GUIDELINE ON CONTROL OF NITROSAMINE IMPURITIES IN PHARMACEUTICAL PRODUCTS. Retrieved from [Link]

  • National Center for Biotechnology Information (NCBI). (n.d.). Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices. Retrieved from [Link]

  • U.S. Food and Drug Administration (FDA). (n.d.). CDER Nitrosamine Impurity Acceptable Intake Limits. Retrieved from [Link]

  • National Center for Biotechnology Information (NCBI). (2025, April 29). An update on latest regulatory guidelines and analytical methodologies for N-nitrosamine impurities in pharmaceutical products – 2024. Retrieved from [Link]

  • YouTube. (2025, October 1). Preventing False Positives in Nitrosamine Testing | Resolian Analytical Sciences. Retrieved from [Link]

  • Plasmion GmbH. (n.d.). By Ionization Only: Detecting Nitrosamines with Mass Spectrometry. Retrieved from [Link]

  • Biomedical and Pharmacology Journal. (2025, October 9). Nitrosamine Impurities in Pharmaceuticals: Chemistry, Toxicology, and Advanced Analytical Approaches. Retrieved from [Link]

  • ResearchGate. (n.d.). Nitrosamine impurity detection: unravelling the analytical puzzle. Retrieved from [Link]

  • YouTube. (2025, October 2). Nitrosamines in Medicines: Hidden Risks & How to Prevent Them | Emery Pharma Webinar. Retrieved from [Link]

  • Separation Science. (2025, October 2). Overcoming the Challenges of Nitrosamine Analysis Using LC-MS/MS. Retrieved from [Link]

  • ResearchGate. (n.d.). A comprehensive review of sources of nitrosamine contamination of pharmaceutical substances and products. Retrieved from [Link]

  • National Center for Biotechnology Information (NCBI). (2022, October 11). A Diagnostic Nitrosamine Detection Approach for Pharmaceuticals by Using Tandem Mass Spectrometry Based on Diagnostic Gas-Phase Ion-Molecule Reactions. Retrieved from [Link]

  • Simpliance. (2024, August 5). 6 Steps to reduce nitrosamines impurities in Pharma industry. Retrieved from [Link]

  • EDREX. (2026, January 1). Guidelines for Nitrosamine Impurities in Drug substances and pharmaceutical drug Products Year 2025. Retrieved from [Link]

  • Pharmaceuticals and Medical Devices Agency (PMDA). (2024, September 11). Approaches and considerations for N-nitrosamine issues from a quality perspective. Retrieved from [Link]

  • ResearchGate. (2025, December 9). (PDF) Nitrosamine Control: From Risk Assessment to Analytical Testing with Emphasis on Sample Preparation and Phase-Appropriate Method Validation. Retrieved from [Link]

  • Chromatography Online. (2024, May 6). High-Sensitivity Quantitation of Nitrosamine Impurities in Drug Substances Using LC-MS/MS. Retrieved from [Link]

  • Separation Science. (2024, December 17). How IMS-MS Enhances Nitrosamine Detection in Pharmaceuticals. Retrieved from [Link]

  • ResolveMass Laboratories Inc. (2025, December 12). Excipient Impact on Nitrosamine Formation. Retrieved from [Link]

  • LCGC International. (2023, March 30). Nitrosamine analysis: Challenges and updated LC-MS/MS solutions. Retrieved from [Link]

  • ResearchGate. (2025, August 9). Critical Analysis of Drug Product Recalls due to Nitrosamine Impurities. Retrieved from [Link]

  • ResolveMass Laboratories Inc. (2025, August 17). 5 Common Sources of Nitrosamine Contamination You Must Control. Retrieved from [Link]

  • LinkedIn. (2021, November 22). Nitrosamines Formation as Artefact... What are the Challenges?. Retrieved from [Link]

  • Croda Pharma. (2025, June 17). The Nitrosamine challenge in pharmaceuticals. Retrieved from [Link]

  • Waters Corporation. (n.d.). Nitrosamines Analysis with LC-MS/MS. Retrieved from [Link]

  • IntechOpen. (2025, May 14). A short review on nitrosamine impurities. Retrieved from [Link]

  • LCGC International. (2025, April 15). Common Challenges in Nitrosamine Analysis: An LCGC International Peer Exchange. Retrieved from [Link]

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Reference Data & Comparative Studies

Validation

A Senior Application Scientist's Guide to Inter-Laboratory Comparison of N-Nitroso Propafenone Analytical Methods

Abstract The emergence of nitrosamine drug substance-related impurities (NDSRIs) has presented a significant challenge to the pharmaceutical industry. Among these, N-Nitroso propafenone, a potential mutagenic impurity as...

Author: BenchChem Technical Support Team. Date: January 2026

Abstract

The emergence of nitrosamine drug substance-related impurities (NDSRIs) has presented a significant challenge to the pharmaceutical industry. Among these, N-Nitroso propafenone, a potential mutagenic impurity associated with the antiarrhythmic agent propafenone, requires rigorous analytical control to ensure patient safety. This guide provides an in-depth comparison of analytical methodologies for the detection and quantification of N-Nitroso propafenone. We will explore the nuances of sample preparation, delve into the strengths and limitations of various analytical techniques, and present detailed experimental protocols. The objective is to equip researchers, scientists, and drug development professionals with the necessary insights to establish robust, reproducible, and regulatory-compliant methods, thereby facilitating consistent results in an inter-laboratory setting.

Introduction: The Regulatory Imperative for Controlling N-Nitroso Propafenone

Propafenone is a Class IC antiarrhythmic drug widely used in the management of cardiac arrhythmias. The synthesis and storage of propafenone can potentially lead to the formation of N-Nitroso propafenone, an impurity formed by the nitrosation of the secondary amine in the propafenone molecule.[1][2] Nitrosamine impurities are classified as probable human carcinogens, prompting stringent regulatory scrutiny from global health authorities like the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA).[3][4]

The International Council for Harmonisation (ICH) M7(R2) guideline provides a framework for the assessment and control of DNA reactive (mutagenic) impurities in pharmaceuticals to limit potential carcinogenic risk.[5][6][7] This guideline, along with specific FDA recommendations, mandates that manufacturers conduct risk assessments and, if a risk is identified, perform confirmatory testing using sensitive and appropriately validated methods.[4][8] The acceptable intake (AI) limit for N-Nitroso propafenone has been established based on the FDA's Carcinogenic Potency Categorization Approach (CPCA), necessitating highly sensitive analytical techniques to ensure compliance.[1][9]

This guide addresses the critical need for reliable and comparable analytical methods across different laboratories to ensure consistent product quality and patient safety.

Physicochemical Profile: N-Nitroso Propafenone

Understanding the chemical properties of N-Nitroso propafenone is fundamental to developing effective analytical strategies.

  • Chemical Name: N-[2-hydroxy-3-[2-(3-phenylpropanoyl)phenoxy]propyl]-N-propylnitrous amide[1][2][10]

  • Molecular Formula: C₂₁H₂₆N₂O₄[1][10]

  • Molecular Weight: 370.45 g/mol [1]

  • Regulatory Status: Classified under the USFDA CPCA as a Potency Category 2 impurity.[1][9]

  • Acceptable Intake (AI) Limit: 100 ng/day[1][9]

The presence of both polar (hydroxyl) and non-polar (aromatic rings, alkyl chain) moieties in its structure influences its solubility and chromatographic behavior, making method development a nuanced process.

Comparative Analysis of Core Analytical Methodologies

The primary challenge in analyzing N-Nitroso propafenone is achieving the requisite sensitivity to meet the low AI limit, while contending with potential interference from the drug substance matrix. The two most powerful techniques for this purpose are Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) and Gas Chromatography-Tandem Mass Spectrometry (GC-MS/MS).

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS is the most widely adopted technique for the analysis of non-volatile and thermolabile nitrosamines like N-Nitroso propafenone.[3] Its high sensitivity and specificity make it ideal for detecting trace-level impurities in complex pharmaceutical matrices.

  • Expertise & Experience: The key to a successful LC-MS/MS method lies in optimizing the chromatographic separation to resolve the analyte from isomers and matrix components, coupled with fine-tuning the mass spectrometer parameters (e.g., collision energy) to achieve maximum signal intensity and specificity.[11] The choice of ionization source, typically Electrospray Ionization (ESI) or Atmospheric Pressure Chemical Ionization (APCI), can significantly impact sensitivity and should be empirically determined.

Gas Chromatography-Tandem Mass Spectrometry (GC-MS/MS)

GC-MS/MS is a robust technique for volatile nitrosamines.[12][13] While N-Nitroso propafenone is not highly volatile, GC-MS/MS can be employed, though it often requires derivatization and may pose challenges due to the analyte's thermal stability.

  • Expertise & Experience: The primary challenge with GC-MS/MS for larger nitrosamines is ensuring the analyte does not degrade in the high-temperature inlet and column.[12] This necessitates careful optimization of the temperature program and inlet conditions. While direct liquid injection is possible, matrix effects can be more pronounced, making meticulous sample cleanup crucial.[12][13]

Head-to-Head Performance Comparison

The following table summarizes the key performance attributes of LC-MS/MS and GC-MS/MS for the analysis of N-Nitroso propafenone, providing a basis for method selection in an inter-laboratory context.

Parameter Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Gas Chromatography-Tandem Mass Spectrometry (GC-MS/MS) Rationale & Causality
Applicability Excellent. Ideal for non-volatile, larger NDSRIs like N-Nitroso propafenone.Challenging. Requires careful optimization due to the analyte's lower volatility and potential for thermal degradation.LC operates at lower temperatures, preserving the integrity of thermolabile compounds.
Sensitivity (LOQ) Typically achieves low pg/mL to ng/mL levels (e.g., <0.01 ng/mL).[14]Generally less sensitive for this analyte; may struggle to meet the required limits without extensive optimization.ESI and APCI are highly efficient ionization techniques for polar, high-molecular-weight compounds.
Specificity High. Multiple Reaction Monitoring (MRM) provides excellent specificity against matrix interference.[11]High. MRM mode also offers high specificity.Tandem mass spectrometry (MS/MS) isolates a precursor ion and fragments it, monitoring a specific product ion, which is a highly selective detection method.
Sample Preparation Relatively straightforward; typically involves dissolution, dilution, and filtration.[15]Can be more complex, potentially requiring liquid-liquid extraction or solid-phase extraction (SPE) to remove matrix components.[16]GC systems are less tolerant of non-volatile matrix components, which can contaminate the inlet and column.
Matrix Effects Susceptible to ion suppression or enhancement from co-eluting matrix components.[17]Also susceptible to matrix effects, though often of a different nature (e.g., active sites in the inlet).The presence of high concentrations of the API or excipients can interfere with the ionization process of the target analyte.
Inter-Lab Reproducibility Good to Excellent. With a well-validated method and standardized materials, results are highly reproducible.[18]Moderate. More variables (inlet temperature, liner choice, potential degradation) can lead to higher inter-lab variability.The robustness of LC methods for large molecules often surpasses that of GC methods.
Recommendation Primary recommended technique. Alternative/confirmatory technique. LC-MS/MS offers a superior combination of sensitivity, specificity, and robustness for N-Nitroso propafenone.

Validated Experimental Protocols

A self-validating system is one where the protocol includes inherent checks and controls. The use of isotopically labeled internal standards is a cornerstone of this principle, as it corrects for variations in sample preparation and instrument response.

Workflow for Sample Preparation and Analysis

The following diagram illustrates the general workflow from sample receipt to final data analysis, applicable to most chromatographic methods.

G cluster_prep Sample Preparation cluster_analysis Instrumental Analysis cluster_data Data Processing s1 Receive Sample (API or Drug Product) s2 Weigh Sample Accurately s1->s2 s3 Dissolve in Appropriate Diluent s2->s3 s4 Spike with Internal Standard (e.g., N-Nitroso Propafenone-d5) s3->s4 s5 Vortex / Sonicate for Extraction s4->s5 s6 Centrifuge to Pellet Excipients s5->s6 s7 Filter Supernatant (e.g., 0.22 µm PVDF) s6->s7 a1 Inject Sample into LC-MS/MS s7->a1 a2 Chromatographic Separation a1->a2 a3 Mass Spectrometric Detection (MRM) a2->a3 d1 Integrate Analyte and IS Peaks a3->d1 d2 Generate Calibration Curve d1->d2 d3 Quantify N-Nitroso Propafenone d2->d3 d4 Report Final Concentration d3->d4

Caption: General workflow for N-Nitroso propafenone analysis.

Protocol 1: LC-MS/MS Method (Recommended)

This protocol is designed for high sensitivity and is based on common practices for NDSRI analysis.[15]

1. Preparation of Solutions:

  • Diluent: 50:50 Methanol:Water with 0.1% Formic Acid. Causality: This mixture provides good solubility for both the API and the nitrosamine, while the acid promotes better ionization (protonation) in positive ESI mode.

  • Internal Standard (IS) Stock: Prepare a 1.0 µg/mL stock solution of N-Nitroso Propafenone-d5 in Methanol.[19]

  • Working IS Solution: Dilute the IS stock to 10 ng/mL in the diluent.

  • Calibration Standards: Prepare a stock solution of N-Nitroso propafenone reference standard at 1.0 µg/mL in Methanol. Perform serial dilutions in the diluent to create calibration standards ranging from 0.05 ng/mL to 50 ng/mL.

2. Sample Preparation:

  • For Propafenone API:

    • Accurately weigh 50 mg of the API into a 15 mL centrifuge tube.

    • Add 10 mL of diluent.

    • Spike with 100 µL of the Working IS solution.

    • Vortex for 1 minute, then sonicate for 15 minutes to ensure complete dissolution.[15]

    • Filter the solution through a 0.22 µm PVDF syringe filter into an HPLC vial.[15]

  • For Propafenone Tablets:

    • Determine the average weight of at least 10 tablets.

    • Grind the tablets to a fine, homogenous powder.

    • Accurately weigh an amount of powder equivalent to 50 mg of Propafenone API into a 15 mL centrifuge tube.

    • Add 10 mL of diluent and spike with 100 µL of the Working IS solution.

    • Vortex for 2 minutes, then shake mechanically for 30-40 minutes to extract the analyte from the formulation matrix.[15]

    • Centrifuge at 4,500 rpm for 15 minutes to pellet the insoluble excipients.[15]

    • Filter the supernatant through a 0.22 µm PVDF syringe filter into an HPLC vial.

3. LC-MS/MS Conditions:

G cluster_lc Liquid Chromatography cluster_ms Mass Spectrometry lc_col Column: C18 or Biphenyl, 100 x 2.1 mm, 2.6 µm lc_mob Mobile Phase: A: 0.1% Formic Acid in Water B: 0.1% Formic Acid in Methanol lc_col->lc_mob lc_grad Gradient: Time(min) | %B 0.0 | 30 8.0 | 95 10.0 | 95 10.1 | 30 14.0 | 30 lc_mob->lc_grad lc_flow Flow Rate: 0.4 mL/min lc_grad->lc_flow lc_temp Column Temp: 40 °C lc_flow->lc_temp lc_inj Injection Vol: 10 µL lc_temp->lc_inj ms_ion Ionization: Positive ESI ms_gas Gases: Curtain Gas: 40 psi Ion Source Gas 1/2: 60 psi ms_ion->ms_gas ms_temp Source Temp: 450 °C ms_gas->ms_temp ms_mrm MRM Transitions: N-Nitroso Propafenone: Q1 371.2 -> Q3 [Product Ion 1], [Product Ion 2] IS (d5): Q1 376.2 -> Q3 [Product Ion 1], [Product Ion 2] ms_temp->ms_mrm

Caption: Recommended LC-MS/MS instrumental parameters.

4. System Suitability & Validation:

  • The method must be validated according to ICH Q2(R1) guidelines, assessing specificity, linearity, range, accuracy, precision, and robustness.[20][21]

  • For inter-laboratory comparison, a common batch of reference standard, internal standard, and a control sample (e.g., a pre-spiked API batch) should be distributed to all participating labs.

Protocol 2: GC-MS/MS Method (Alternative)

This protocol is a hypothetical adaptation for N-Nitroso propafenone, as this analyte is not typically analyzed by GC-MS.

1. Sample Preparation:

  • Extraction:

    • Weigh 250 mg of API or powdered tablets into a centrifuge tube.

    • Add 10 mL of 0.1 N NaOH solution and vortex.[16]

    • Add 2.0 mL of Dichloromethane (DCM) containing the internal standard.

    • Shake vigorously for at least 5 minutes to perform a liquid-liquid extraction.[16]

    • Centrifuge to separate the layers.

    • Carefully transfer the lower DCM layer to a GC vial.

2. GC-MS/MS Conditions:

  • Inlet: Splitless, 250 °C. Causality: Splitless mode is required for trace analysis. The temperature is a compromise to achieve volatilization without causing significant degradation.

  • Column: Low-bleed wax or mid-polarity column (e.g., DB-WAX, DB-17ms).

  • Oven Program: Start at 100 °C, hold for 1 min, ramp at 20 °C/min to 280 °C, hold for 5 min.

  • MS Conditions: Electron Ionization (EI), MRM mode. Transitions would need to be empirically determined from the fragmentation pattern of N-Nitroso propafenone.

Addressing Inter-Laboratory Variability: Best Practices

An inter-laboratory study highlighted that while mass spectrometry techniques are capable of accurate nitrosamine quantitation, sample preparation is a key source of variability.[22]

  • Standardize Sample Preparation: The extraction procedure is the most critical step.[17][20] All labs must use the exact same solvents, volumes, extraction times, and equipment settings (e.g., centrifuge speed). Automated sample preparation can significantly reduce variability.[23]

  • Use a Common Reference Standard: A single, well-characterized batch of N-Nitroso propafenone and its isotopically labeled internal standard must be used by all participants.[24]

  • Method Validation and Transfer: The primary laboratory should perform a full validation. A robust method transfer protocol should then be executed to ensure the receiving labs can meet the pre-defined acceptance criteria for precision and accuracy.

  • Control for Matrix Effects: Each laboratory should evaluate matrix effects using their specific equipment by comparing the response of a standard in neat solution versus a post-extraction spiked sample. If significant suppression (>20%) is observed, further sample cleanup or matrix-matched calibration curves are necessary.

  • System Suitability Tests (SST): Define clear SST criteria (e.g., S/N ratio for the LLOQ, peak shape, retention time stability) that must be met before any samples are analyzed.

Conclusion

The control of N-Nitroso propafenone is a critical aspect of ensuring the safety and quality of propafenone-containing pharmaceuticals. While several analytical techniques can be employed, LC-MS/MS stands out as the most suitable method , offering the required sensitivity, specificity, and robustness for this non-volatile NDSRI.

For a successful inter-laboratory comparison, the focus must extend beyond the instrumental method to a rigorous standardization of the entire analytical workflow, especially sample preparation. By adopting a well-validated LC-MS/MS method, utilizing common reference materials, and adhering to best practices for method transfer, pharmaceutical manufacturers and testing laboratories can achieve consistent and reliable data, ensuring global compliance and safeguarding patient health.

References

  • ICH M7 Assessment and control of DNA reactive (mutagenic) impurities in pharmaceuticals to limit potential carcinogenic risk - Scientific guideline. European Medicines Agency (EMA). Available from: [Link]

  • Nitrosamine Control: From Risk Assessment to Analytical Testing with Emphasis on Sample Preparation and Phase-Appropriate Method Validation. Organic Process Research & Development - ACS Publications. Available from: [Link]

  • Common Challenges in Nitrosamine Analysis: An LCGC International Peer Exchange. LCGC International. Available from: [Link]

  • Analysis of Nitrosamine Impurities in Drugs by GC-MS/MS. Restek. Available from: [Link]

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Comparative

A Senior Application Scientist's Guide to Method Cross-Validation for N-Nitroso Propafenone: A Comparative Analysis of LC-MS/MS and GC-MS

Introduction: The Imperative for Rigorous N-Nitroso Propafenone Analysis The discovery of N-nitrosamine impurities in common medications since 2018 has presented a significant challenge to the pharmaceutical industry.[1]...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction: The Imperative for Rigorous N-Nitroso Propafenone Analysis

The discovery of N-nitrosamine impurities in common medications since 2018 has presented a significant challenge to the pharmaceutical industry.[1][2] These compounds are classified as probable human carcinogens, prompting stringent regulatory action from global health authorities like the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA).[2][3][4] N-Nitroso propafenone, a nitrosamine drug substance-related impurity (NDSRI), is of particular concern as it is structurally related to the active pharmaceutical ingredient (API), propafenone.[1] Its detection and quantification at trace levels—often in the parts-per-billion (ppb) range—are not merely analytical exercises; they are critical checkpoints for ensuring patient safety.

This guide provides an in-depth, objective comparison of the two primary analytical techniques employed for this task: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) and Gas Chromatography-Mass Spectrometry (GC-MS). As a Senior Application Scientist, my goal is not to simply list protocols, but to delve into the fundamental principles that guide method selection, the rationale behind specific experimental parameters, and the critical importance of cross-validation to ensure data integrity across different analytical platforms. This document is intended for researchers, quality control analysts, and drug development professionals tasked with developing and validating robust analytical methods for nitrosamine impurity control.

Regulatory Landscape: Setting the Analytical Bar

Both the FDA and EMA mandate that pharmaceutical manufacturers conduct comprehensive risk assessments to identify the potential for nitrosamine formation in their products.[1][4][5][6] If a risk is identified, confirmatory testing using validated, highly sensitive analytical methods is required.[3][7][8] The acceptable intake (AI) limits for nitrosamines are exceptionally low, often set at levels like 26.5 ng/day, to maintain a lifetime cancer risk of less than one in 100,000.[1][9][10] This regulatory framework demands analytical methods capable of achieving limits of quantification (LOQ) well below these thresholds.[11]

Understanding the Analyte: Physicochemical Properties of N-Nitroso Propafenone

The choice between LC-MS/MS and GC-MS is fundamentally dictated by the physicochemical properties of the target analyte. A review of N-Nitroso propafenone's properties is therefore the logical starting point for our analysis.

PropertyValueSource
Molecular Formula C₂₁H₂₆N₂O₄[12]
Molecular Weight ~370.44 g/mol [12]
Predicted Boiling Point 592.1 ± 50.0 °C[13]
Polarity (XLogP3) 3.9[14]
Solubility Soluble in Methanol[12]

Expert Interpretation: The high molecular weight and extremely high predicted boiling point are the most critical factors. GC-MS relies on the thermal volatilization of an analyte to transfer it into the gas phase for separation. For a large, complex molecule like N-Nitroso propafenone, the temperatures required for volatilization in a GC inlet (typically >250°C) create a significant risk of thermal degradation, where the molecule breaks down before it can be analyzed.[10] This can lead to inaccurate, underestimated results or the formation of artifactual impurities.[10] Conversely, its solubility in common organic solvents like methanol makes it an ideal candidate for Liquid Chromatography.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): The Gold Standard

LC-MS/MS is widely regarded as the gold standard for the analysis of non-volatile and thermally labile compounds, making it exceptionally well-suited for NDSRIs like N-Nitroso propafenone.[15][16][17] The technique separates compounds in the liquid phase at or near ambient temperature before gentle ionization and highly selective detection by a tandem mass spectrometer.

LC-MS/MS Analytical Workflow

LC-MSMS_Workflow cluster_prep Sample Preparation cluster_analysis Instrumental Analysis cluster_data Data Processing A Weigh 100 mg Drug Substance/Product B Add 10 mL Extraction Solvent (e.g., Methanol) + Internal Standard A->B C Vortex (1 min) & Sonicate (15 min) B->C D Centrifuge (10 min @ 4500 rpm) C->D E Filter Supernatant (0.22 µm PVDF) D->E F Inject into UPLC/HPLC System E->F G Chromatographic Separation (C18 Column) F->G H Ionization (ESI+) G->H I MS/MS Detection (Triple Quadrupole - MRM) H->I J Peak Integration & Quantification against Calibration Curve I->J

Caption: High-level workflow for N-Nitroso propafenone analysis by LC-MS/MS.

Detailed LC-MS/MS Protocol

This protocol is a representative method based on best practices for NDSRI analysis.[11][17]

1. Reagents and Materials:

  • N-Nitroso propafenone reference standard

  • N-Nitroso propafenone-d5 (or other suitable isotopic internal standard)

  • HPLC-grade Methanol, Acetonitrile, and Water

  • Formic Acid (LC-MS grade)

  • Drug substance/product to be tested

  • 0.22 µm PVDF syringe filters

2. Standard and Sample Preparation:

  • Internal Standard (IS) Stock (1 µg/mL): Prepare in methanol.

  • Calibration Standards (0.05 - 50 ng/mL): Perform serial dilutions of the reference standard in a 50:50 methanol:water mixture. Spike each standard with the IS to a final concentration of 5 ng/mL.

  • Sample Preparation:

    • Accurately weigh approximately 100 mg of the powdered drug product or API into a 15 mL centrifuge tube.

    • Add 10 mL of methanol and a precise volume of IS stock solution.

    • Vortex for 1 minute, then sonicate for 15 minutes to ensure complete extraction.[18]

    • Centrifuge the sample at 4,500 rpm for 10 minutes.[17]

    • Filter the supernatant through a 0.22 µm PVDF filter into an HPLC vial for analysis.[17]

3. Instrumental Conditions:

ParameterRecommended SettingRationale
LC System UPLC/HPLCProvides high-resolution separation.
Column C18, 2.1 x 100 mm, 1.8 µmReverse-phase chemistry is ideal for retaining the moderately polar analyte.
Mobile Phase A 0.1% Formic Acid in WaterAcidifier promotes positive ionization.
Mobile Phase B 0.1% Formic Acid in AcetonitrileOrganic solvent for elution.
Gradient 5% B to 95% B over 8 minEnsures sharp peaks and separation from matrix components.
Flow Rate 0.4 mL/minStandard for a 2.1 mm ID column.
Column Temp 40 °CImproves peak shape and reproducibility.
Injection Vol. 5 µLBalances sensitivity with potential matrix effects.
MS System Triple Quadrupole Mass SpectrometerRequired for highly selective MRM-based quantification.[17]
Ionization Mode Electrospray Ionization, Positive (ESI+)N-Nitroso propafenone will readily accept a proton.
MRM Transitions Hypothetical: Precursor > Product 1 (Quant), Product 2 (Qual)Two transitions are required for confident identification per regulatory guidance.

Gas Chromatography-Mass Spectrometry (GC-MS): A High-Risk Alternative

While GC-MS is a powerful technique for volatile and semi-volatile compounds, its application to large NDSRIs like N-Nitroso propafenone is fraught with challenges.[10][15] The primary concern is the high temperature of the GC inlet, which can cause the molecule to degrade rather than volatilize intact.

GC-MS Analytical Workflow

GC-MS_Workflow cluster_prep Sample Preparation cluster_analysis Instrumental Analysis cluster_data Data Processing A Weigh 100 mg Drug Substance/Product B Add 10 mL Extraction Solvent (e.g., Dichloromethane) + Internal Standard A->B C Vortex (1 min) & Sonicate (15 min) B->C D Filter Extract (0.45 µm PTFE) C->D E Inject into GC System D->E F Gas Phase Separation (e.g., DB-5ms Column) E->F G Ionization (EI) F->G H MS/MS Detection (Triple Quadrupole) G->H I Peak Integration & Quantification against Calibration Curve H->I

Caption: High-level workflow for N-Nitroso propafenone analysis by GC-MS, highlighting the thermal stress at the injection port.

Detailed GC-MS Protocol

This hypothetical protocol acknowledges the inherent risks and is presented for comparative purposes.

1. Reagents and Materials:

  • N-Nitroso propafenone reference standard

  • Isotopically labeled internal standard

  • Dichloromethane (DCM), GC-grade

  • 0.45 µm PTFE syringe filters

2. Standard and Sample Preparation:

  • Standards: Prepare calibration standards in DCM, spiked with an internal standard.

  • Sample Preparation:

    • Extract the drug substance/product with DCM, which is a common solvent for GC analysis.

    • Vortex, sonicate, and filter the extract into a GC vial.

3. Instrumental Conditions:

ParameterRecommended SettingRationale / Critical Concern
GC System Gas Chromatograph with MS/MS detectorTriple quadrupole is needed for sensitivity and selectivity.[19]
Column Low-bleed 5% Phenyl-type (e.g., DB-5ms)General-purpose column for semi-volatile compounds.
Inlet Temp ≥280 °C (Variable) High risk of thermal degradation. Must be optimized, but may still be insufficient for volatilization without breakdown.
Carrier Gas Helium, 1.2 mL/minInert carrier gas for chromatography.
Oven Program 80 °C (1 min) to 300 °C at 15 °C/minTemperature ramp to elute compounds based on boiling point.
Injection Mode SplitlessTo maximize sensitivity for trace analysis.
MS System Triple Quadrupole Mass SpectrometerStandard for trace quantitative work.
Ionization Mode Electron Ionization (EI)Standard ionization for GC-MS, provides fragmentation patterns.

Head-to-Head Comparison: LC-MS/MS vs. GC-MS

The decision between these two powerful techniques hinges on a direct comparison of their performance attributes for this specific application.

Performance MetricLC-MS/MSGC-MSThe Decisive Factor
Applicability Excellent. Ideal for non-volatile, large, and thermally sensitive molecules.Poor to Very Poor. Significant risk of on-column or in-injector thermal degradation leading to inaccurate results.[10]The analyte's physicochemical properties strongly favor LC-MS/MS.
Sensitivity (LOQ) Excellent. Routinely achieves low pg/mL to ng/mL levels, well below regulatory AI limits.[16][17]Variable/Poor. Sensitivity is compromised if the analyte degrades. May not be sufficient to meet regulatory requirements.LC-MS/MS provides the reliable sensitivity needed for trace impurity analysis.
Selectivity Excellent. MRM mode on a triple quadrupole provides exceptional selectivity against complex pharmaceutical matrices.[17]Good to Excellent. MS/MS also provides high selectivity, but this is irrelevant if the parent compound does not reach the detector intact.Both are highly selective, but only LC-MS/MS can selectively measure the intact target molecule reliably.
Sample Preparation Straightforward liquid extraction.[20]Straightforward liquid extraction. Derivatization is a possibility to improve volatility but adds complexity and potential for side reactions.Both have relatively simple sample preparation, giving LC-MS/MS the edge due to the lack of derivatization needs.
Robustness High. Modern LC systems are reliable. Matrix effects can be managed with good chromatography and internal standards.Moderate. The high temperatures required in the inlet can lead to matrix deposition and source contamination, requiring more frequent maintenance.LC-MS/MS is generally more robust for this type of matrix and analyte.
Run Time Typically 5-15 minutes.Typically 10-20 minutes.[19][21]Both offer comparable sample throughput.

Cross-Validation: Ensuring Methodological Concordance

While LC-MS/MS is the clearly superior technique, a laboratory might, for specific reasons, need to run a GC-MS method or transfer a method between labs using different instrumentation. In such cases, cross-validation is essential to prove that both methods produce equivalent, reliable data.[15]

A validation protocol should be established according to ICH Q2(R1) guidelines and would involve:

  • Specificity: Analyzing blank matrix, API, and known impurities to ensure no interference at the retention time of N-Nitroso propafenone.

  • Linearity: Analyzing a minimum of five concentration levels to demonstrate a linear response.

  • Accuracy & Precision: Analyzing spiked samples at multiple levels (e.g., LOQ, 50%, 100%, and 150% of the specification limit) in triplicate to determine recovery and repeatability.

  • Limit of Quantification (LOQ): Experimentally determining the lowest concentration that can be reliably quantified with acceptable precision and accuracy.

  • Comparative Analysis: Analyzing the same batch of drug product using both the validated LC-MS/MS and GC-MS methods. The results should be statistically comparable. Any significant discrepancy, particularly lower results from GC-MS, would strongly indicate thermal degradation.

Conclusion and Final Recommendation

For the analysis of N-Nitroso propafenone, an NDSRI with a high molecular weight and predicted thermal lability, LC-MS/MS is the unequivocally recommended technique. Its ability to analyze the compound at ambient temperatures preserves the integrity of the molecule, ensuring accurate and reliable quantification that meets the stringent demands of global regulatory agencies.[15][16]

While GC-MS is a powerful tool in the analytical chemist's arsenal, it is not the appropriate choice for this analyte. The inherent and significant risk of thermal degradation compromises data integrity and could lead to a dangerous underestimation of this potentially carcinogenic impurity.[10] Any attempt to use a GC-MS method for N-Nitroso propafenone must be supported by exhaustive validation data demonstrating the absence of on-instrument degradation, a challenging and likely insurmountable task. Therefore, for ensuring patient safety and regulatory compliance, method development and validation efforts should be exclusively focused on LC-MS/MS.

References

  • Title: Nitrosamine impurities: guidance for marketing authorisation holders - European Union Source: European Medicines Agency URL
  • Title: Nitrosamine Control: From Risk Assessment to Analytical Testing with Emphasis on Sample Preparation and Phase-Appropriate Method Validation Source: ACS Publications - Organic Process Research & Development URL
  • Title: A Guide to Cross-Validation of N-Nitrosamine Quantification Methods Source: Benchchem URL
  • Title: EMA guidelines for the detection of nitrosamines in medicines Source: Netpharmalab URL
  • Title: EMA Nitrosamine Guidelines Source: Zamann Pharma Support GmbH URL
  • Title: EMA revises guidance on nitrosamine impurities Source: European Pharmaceutical Review URL
  • Title: FDA Issues Revised Guidance on the Control of Nitrosamine Impurities in Human Drugs Source: Foley & Lardner LLP URL
  • Source: National Center for Biotechnology Information (PMC)
  • Source: U.S. Food and Drug Administration (FDA)
  • Source: European Directorate for the Quality of Medicines & HealthCare (EDQM)
  • Source: European Medicines Agency (EMA)
  • Source: ResolveMass Laboratories Inc.
  • Title: Development and Validation of four Nitrosamine Impurities Determination Method in Medicines of Valsartan, Losartan, and Irbesartan with HPLC-MS/MS (APCI)
  • Title: FDA revises final guidance on nitrosamine impurities Source: RAPS URL
  • Title: Nitrosamine Impurity Analysis for FDA Approval: How to Ensure the success.
  • Title: Guidance Breakdown: FDA Revises Its Final Guidance on Nitrosamine Impurities Source: The FDA Group URL
  • Title: Nitrosamines Analysis in Pharmaceuticals Source: Agilent URL
  • Title: An automated sample preparation workflow for the analysis of nitrosamines in metformin Source: Thermo Fisher Scientific URL
  • Title: Analytical Methodologies to Detect N-Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices Source: ACS Publications - Chemical Research in Toxicology URL
  • Title: Nitrosamines in Pharma Source: Ellutia URL
  • Title: Top 5 Nitrosamine Testing Methods (LC-MS, GC-MS, HRMS)
  • Title: Quantitative Analysis of Nitrosamine Impurities by LC-MS Methods from the United States Pharmacopeia General Chapter Source: Merck Millipore URL
  • Title: N-nitroso-propafenone impurity B Source: PubChem URL
  • Source: U.S. Food and Drug Administration (FDA)
  • Title: Propafenone Impurity 48 (N-Nitroso Propafenone)
  • Title: (PDF)
  • Title: GC-MS/LC-MS for the Analysis of Nitrosamines Source: BA Sciences URL
  • Title: Highly Sensitive Quantification of Mutagenic Nitrosamine Drug Substance Related Impurity (NDSRI)
  • Title: N-Nitroso Propafenone Source: Allmpus URL
  • Title: Solutions for Nitrosamine Analysis - GC-MS/MS and LC-HRMS Method Source: Shimadzu URL
  • Title: Quantitation of N-Nitroso-Propranolol in Drug Substance using LC-MS/MS Source: Waters URL
  • Title: In this technote an LC-MS/MS method has been described for the quantitation of eight nitrosamine compounds in final drug product Source: Phenomenex URL
  • Source: Ministry of Food and Drug Safety (Korea)
  • Title: Analysis of Nitrosamine Impurities in Drugs by GC-MS/MS Source: Restek URL
  • Title: N-Nitroso-Propafenon Source: SynZeal URL
  • Title: Screening of Nitrosamine Impurities in Drug Products and Drug Substances Using Agilent GC/MS/MS Instrumentation Source: Agilent URL
  • Source: National Center for Biotechnology Information (NIH)
  • Title: Physicochemical properties of common N-nitrosamines.
  • Source: ijp-online.
  • Title: Overcoming the Challenges of Nitrosamine Impurities in Drugs Source: Thermo Fisher Scientific URL
  • Title: Determination of 18 nitrosamine impurities in sartan drug products using gas chromatography coupled with high-resolution Orbitrap mass spectrometry (GC-HRMS)

Sources

Validation

A Comparative Analysis of N-Nitroso Propafenone in Diverse Propafenone Formulations: A Guide for Researchers and Drug Development Professionals

Introduction: The Imperative of Nitrosamine Impurity Profiling in Pharmaceutical Development The recent and ongoing scrutiny of nitrosamine impurities in pharmaceutical products by global regulatory bodies, including the...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction: The Imperative of Nitrosamine Impurity Profiling in Pharmaceutical Development

The recent and ongoing scrutiny of nitrosamine impurities in pharmaceutical products by global regulatory bodies, including the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA), has underscored the critical need for rigorous analytical oversight throughout the drug development lifecycle.[1][2] These compounds, many of which are classified as probable or possible human carcinogens, can form at trace levels during drug substance synthesis, formulation manufacturing, or even during storage.[1][3][4] For drug development professionals, a comprehensive understanding of the potential for nitrosamine formation is not merely a regulatory hurdle but a fundamental aspect of ensuring patient safety and product quality.

This guide provides an in-depth comparative analysis of N-Nitroso propafenone, a nitrosamine impurity that can arise from the antiarrhythmic drug propafenone. Propafenone, a Class IC antiarrhythmic agent, is available in various formulations, primarily as immediate-release (IR) and extended-release (ER) oral dosage forms.[5] The inherent differences in the excipient composition and manufacturing processes of these formulations can present distinct risk profiles for the formation of N-Nitroso propafenone.

This document will delve into the mechanistic pathways of N-Nitroso propafenone formation, the influence of formulation strategies on its prevalence, and a detailed experimental protocol for its sensitive and accurate quantification. The insights provided herein are intended to empower researchers and formulation scientists to proactively mitigate the risk of this impurity in their propafenone-based drug products.

The Genesis of N-Nitroso Propafenone: A Mechanistic Overview

N-Nitroso propafenone is formed through the nitrosation of the secondary amine functional group within the propafenone molecule.[5] This chemical transformation requires a nitrosating agent, which is often derived from nitrite salts (e.g., sodium nitrite) under acidic conditions.

The primary root cause of nitrosamine formation in finished drug products is often traced to the presence of residual nitrites in various excipients.[3][6] These nitrites can react with the secondary amine of the propafenone active pharmaceutical ingredient (API) to form N-Nitroso propafenone. The reaction is typically facilitated by the presence of moisture and an acidic microenvironment within the formulation.

Several factors can influence the rate and extent of N-Nitroso propafenone formation, including:

  • Nitrite Levels in Excipients: The concentration of residual nitrites can vary significantly between different excipients and even between different lots from the same supplier.

  • pH of the Formulation: An acidic environment can accelerate the conversion of nitrites into reactive nitrosating species.

  • Manufacturing Processes: Processes such as wet granulation, which introduce moisture and heat, can create conditions conducive to nitrosamine formation.[4]

  • Storage Conditions: Elevated temperature and humidity during storage can also promote the formation of nitrosamines over the product's shelf life.

Formulation Strategies and Their Impact on N-Nitroso Propafenone Formation: A Comparative Look

The choice between an immediate-release and an extended-release formulation for propafenone is driven by the desired pharmacokinetic profile. However, this decision has significant implications for the potential for N-Nitroso propafenone formation due to the different excipients and manufacturing processes employed.

Immediate-Release (IR) Propafenone Tablets

Immediate-release formulations are designed for rapid disintegration and dissolution of the drug product. A review of various commercially available propafenone IR tablets reveals a common set of excipients.[7][8]

Table 1: Common Excipients in Immediate-Release Propafenone Formulations

Excipient CategoryExamplesPotential Role in Nitrosamine Formation
Diluents/FillersCorn Starch, Pregelatinized StarchCan contain trace levels of nitrites.
BindersPovidone, HypromelloseGenerally considered low-risk, but sourcing and grade are important.
DisintegrantsSodium Starch GlycolateCan contribute to the overall nitrite load of the formulation.
LubricantsMagnesium StearateTypically low-risk for nitrite content.
Glidants
Coating AgentsHypromellose, Polyethylene Glycol, Polysorbate, Titanium DioxideThe coating process itself can introduce heat, and some coating components may have residual nitrites.

The manufacturing process for IR tablets often involves direct compression or wet granulation. While direct compression is a simpler and drier process, wet granulation introduces water and heat, which can increase the risk of nitrosamine formation if nitrite-containing excipients are present.[4]

Extended-Release (ER) Propafenone Capsules

Extended-release formulations are designed to release the drug over a prolonged period, reducing dosing frequency and potentially improving patient compliance. These formulations often contain different types of excipients to control the drug release rate.[9][10]

Table 2: Common Excipients in Extended-Release Propafenone Formulations

Excipient CategoryExamplesPotential Role in Nitrosamine Formation
Rate-Controlling PolymersEthylcellulose, HypromelloseThese polymers form the matrix that controls drug release. Their purity with respect to nitrites is critical.
FillersAnhydrous LactoseLactose, like other excipients, can contain varying levels of nitrites depending on the source.
BindersPovidoneSimilar to IR formulations, the risk is generally low but should be assessed.
LubricantsMagnesium StearateConsidered a low-risk excipient for nitrite contribution.
Capsule ShellGelatin, Titanium DioxideThe capsule shell itself is a potential, though less common, source of contaminants.

ER formulations, particularly those utilizing a matrix system, may involve processing steps that could influence nitrosamine formation. The intimate contact between the API and excipients within the matrix over an extended period could provide more opportunity for reaction if nitrosating agents are present.

Comparative Risk Assessment

A direct comparison of N-Nitroso propafenone levels in IR versus ER formulations is not publicly available in the literature. However, a risk-based assessment can be made based on the formulation components and manufacturing processes.

  • Higher Excipient Load: ER formulations may sometimes have a higher excipient-to-API ratio to achieve the desired release profile, potentially increasing the overall nitrite burden.

  • Manufacturing Process: The use of organic solvents in some ER coating processes, if not properly controlled, could be a source of reactive impurities. Conversely, the high heat and moisture of wet granulation in some IR processes pose a known risk.

  • Moisture Content: The final moisture content of the dosage form is a critical parameter. Formulations with a higher affinity for water may be at greater risk for nitrosamine formation during storage.

Ultimately, the risk of N-Nitroso propafenone formation is highly dependent on the quality and sourcing of the excipients used in both IR and ER formulations. A robust supplier qualification program and routine testing of excipients for nitrite content are essential mitigation strategies.

Experimental Protocol: Quantification of N-Nitroso Propafenone by LC-MS/MS

The sensitive and selective quantification of N-Nitroso propafenone in propafenone formulations is crucial for risk assessment and quality control. Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) is the analytical technique of choice for this purpose due to its high sensitivity and specificity.

Methodology

This protocol outlines a general procedure that should be validated for its intended use.

1. Standard and Sample Preparation:

  • N-Nitroso Propafenone Standard Stock Solution: Accurately weigh a certified reference standard of N-Nitroso propafenone and dissolve it in a suitable solvent (e.g., methanol) to prepare a stock solution of known concentration.

  • Working Standard Solutions: Prepare a series of working standard solutions by serially diluting the stock solution with the diluent (e.g., 50:50 methanol:water) to create a calibration curve covering the expected concentration range of the impurity.

  • Sample Preparation:

    • Accurately weigh and transfer a representative number of tablets or the contents of capsules into a volumetric flask.

    • Add a suitable extraction solvent (e.g., a mixture of methanol and water with a small amount of formic acid to aid extraction).

    • Sonicate or shake the flask to ensure complete dissolution/extraction of the drug and the impurity.

    • Dilute to volume with the extraction solvent and mix well.

    • Centrifuge or filter a portion of the solution to remove any undissolved excipients.

    • The resulting clear solution is ready for LC-MS/MS analysis.

2. LC-MS/MS Instrumentation and Conditions:

  • Liquid Chromatograph: A high-performance or ultra-high-performance liquid chromatograph (HPLC or UHPLC) system.

  • Mass Spectrometer: A triple quadrupole mass spectrometer equipped with an electrospray ionization (ESI) source.

  • Chromatographic Column: A reversed-phase C18 column with appropriate dimensions and particle size for good separation.

  • Mobile Phase: A gradient elution using a mixture of an aqueous phase (e.g., water with 0.1% formic acid) and an organic phase (e.g., acetonitrile or methanol with 0.1% formic acid). The gradient program should be optimized to achieve good separation of N-Nitroso propafenone from propafenone and other potential impurities.

  • MS/MS Detection: Operate the mass spectrometer in the positive ion mode using Multiple Reaction Monitoring (MRM). The specific precursor-to-product ion transitions for N-Nitroso propafenone and an internal standard (if used) should be optimized for maximum sensitivity and specificity.

Table 3: Example LC-MS/MS Parameters

ParameterSetting
ColumnC18, 2.1 x 100 mm, 1.8 µm
Mobile Phase A0.1% Formic Acid in Water
Mobile Phase B0.1% Formic Acid in Acetonitrile
Flow Rate0.3 mL/min
Column Temperature40 °C
Injection Volume5 µL
Ionization ModeESI Positive
MRM Transition (N-Nitroso Propafenone)To be determined empirically (e.g., m/z 371.2 → [product ion])
MRM Transition (Internal Standard)To be determined empirically

3. Data Analysis and Quantification:

  • Generate a calibration curve by plotting the peak area of the N-Nitroso propafenone standard against its concentration.

  • Determine the concentration of N-Nitroso propafenone in the sample preparations by interpolating their peak areas from the calibration curve.

  • Calculate the amount of N-Nitroso propafenone in the original drug product, typically expressed in parts per million (ppm) or nanograms per tablet/capsule.

Method Validation

The analytical method must be validated according to ICH Q2(R1) guidelines to ensure its suitability for its intended purpose. Key validation parameters include:

  • Specificity

  • Linearity

  • Range

  • Accuracy

  • Precision (Repeatability and Intermediate Precision)

  • Limit of Detection (LOD)

  • Limit of Quantitation (LOQ)

  • Robustness

Visualizing the Workflow and Formation Pathway

To better illustrate the concepts discussed, the following diagrams are provided.

cluster_0 N-Nitroso Propafenone Formation Pathway Propafenone Propafenone (contains secondary amine) NNitrosoPropafenone N-Nitroso Propafenone Propafenone->NNitrosoPropafenone Nitrite Nitrite Source (e.g., from excipients) NitrosatingAgent Nitrosating Agent (e.g., N2O3) Nitrite->NitrosatingAgent Acid Acidic Conditions (H+) Acid->NitrosatingAgent NitrosatingAgent->NNitrosoPropafenone Nitrosation

Caption: A simplified diagram illustrating the formation of N-Nitroso propafenone from propafenone and a nitrite source under acidic conditions.

cluster_1 Analytical Workflow for N-Nitroso Propafenone Quantification Sample Propafenone Formulation (IR or ER) Extraction Sample Extraction Sample->Extraction Filtration Filtration / Centrifugation Extraction->Filtration LCMS LC-MS/MS Analysis Filtration->LCMS Data Data Processing & Quantification LCMS->Data Report Report Results Data->Report

Caption: A flowchart outlining the key steps in the analytical workflow for the quantification of N-Nitroso propafenone in pharmaceutical formulations.

Conclusion and Future Perspectives

The primary takeaway for researchers and drug development professionals is the paramount importance of a thorough understanding of their excipients and manufacturing processes. A comprehensive risk assessment, as mandated by regulatory authorities, should be a living document, informed by ongoing supplier communication, excipient testing, and stability studies of the final drug product.

Future research in this area should focus on generating comparative data on N-Nitroso propafenone levels in commercially available propafenone products. Additionally, studies investigating the inhibitory effects of certain antioxidants or other formulation additives on N-Nitroso propafenone formation could provide valuable strategies for risk mitigation. By embracing a science-led, risk-based approach, the pharmaceutical industry can continue to ensure the safety and quality of essential medicines like propafenone.

References

  • DailyMed. (n.d.). PROPAFENONE HYDROCHLORIDE EXTENDED RELEASE CAPSULES. Retrieved from [Link]

  • RxList. (n.d.). Rythmol (Propafenone): Side Effects, Uses, Dosage, Interactions, Warnings. Retrieved from [Link]

  • DailyMed. (n.d.). PROPAFENONE HYDROCHLORIDE TABLETS. Retrieved from [Link]

  • Google Patents. (n.d.). WO2010043950A2 - Propafenone extended release composition.
  • medicines.ie. (n.d.). Arythmol SR 425 mg prolonged release capsules - Summary of Product Characteristics. Retrieved from [Link]

  • European Journal of Hospital Pharmacy. (2021). Formulation and stability of an extemporaneously compounded propafenone hydrochloride oral suspension for children with arrhythmia. Retrieved from [Link]

  • PubMed. (2021). Formulation and stability of an extemporaneously compounded propafenone hydrochloride oral suspension for children with arrhythmia. Retrieved from [Link]

  • PubMed. (1997). Stability of propafenone hydrochloride in i.v. solutions. Retrieved from [Link]

  • Canadian Journal of Hospital Pharmacy. (1998). Compatibility and stability of propafenone hydrochloride. Retrieved from [Link]

  • Journal of the Saudi Pharmaceutical Society. (2023). An update on the current status and prospects of nitrosation pathways and possible root causes of nitrosamine formation in various pharmaceuticals. Retrieved from [Link]

  • ResearchGate. (2025). (PDF) Nitrosamine Impurities: Assessing Concerns through Case Studies. Retrieved from [Link]

  • Saudi Pharmaceutical Journal. (2021). Propafenone HCl fast dissolving tablets containing subliming agent prepared by direct compression method. Retrieved from [Link]

  • YouTube. (2025). Nitrosamines in Pharmaceuticals: Formation, Risks, and Detection Methods Explained. Retrieved from [Link]

  • DailyMed. (n.d.). Label: PROPAFENONE HYDROCHLORIDE capsule, extended release. Retrieved from [Link]

  • ResearchGate. (2020). Stability-indicating methods applied in the separation and characterization of the main degradation product of propafenone. Retrieved from [Link]

  • ProPharma. (n.d.). Identify at-risk drug products and ensure compliance with a successful risk assessment ahead of nitrosamines deadline. case study. Retrieved from [Link]

  • CERSI. (n.d.). Propafenone Hydrochloride. Retrieved from [Link]

  • accessdata.fda.gov. (n.d.). 1 Reference ID: 2857054. Retrieved from [Link]

  • PubMed. (1981). Studies on nitrosamine formation by the interaction between drugs and nitrite. I. Measurement of the amount of nitrosamine formed in rat and guinea pig stomachs. Retrieved from [Link]

  • Semantic Scholar. (n.d.). Nitrosamine Contamination in Pharmaceuticals: A Comprehensive Review on Nitrosation Pathways, Potential Root Cause, Detection, Risk. Retrieved from [Link]

  • Biosciences Biotechnology Research Asia. (2024). Nitrosamine Contamination in Pharmaceuticals: A Comprehensive Review on Nitrosation Pathways, Potential Root Cause, Detection, Risk Assessment, and Mitigation Strategies. Retrieved from [Link]

  • Semantic Scholar. (n.d.). An update on the current status and prospects of nitrosation pathways and possible root causes of nitrosamine formation in various pharmaceuticals. Retrieved from [Link]

  • PubMed. (2023). An update on the current status and prospects of nitrosation pathways and possible root causes of nitrosamine formation in various pharmaceuticals. Retrieved from [Link]

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Comparative

A Comparative Guide to the Validation of a Limit Test for N-Nitroso Propafenone in Quality Control

This guide provides a comprehensive comparison of analytical methodologies for the validation of a limit test for N-Nitroso propafenone, a potential genotoxic impurity in the antiarrhythmic drug propafenone. As a Nitrosa...

Author: BenchChem Technical Support Team. Date: January 2026

This guide provides a comprehensive comparison of analytical methodologies for the validation of a limit test for N-Nitroso propafenone, a potential genotoxic impurity in the antiarrhythmic drug propafenone. As a Nitrosamine Drug Substance-Related Impurity (NDSRI), N-Nitroso propafenone is subject to stringent regulatory scrutiny due to the classification of nitrosamines as probable human carcinogens.[1][2] This document is intended for researchers, scientists, and drug development professionals, offering in-depth technical insights and field-proven experimental protocols to ensure product safety and regulatory compliance.

The Imperative for Controlling N-Nitroso Propafenone

Propafenone contains a secondary amine functional group, which makes it susceptible to nitrosation, potentially forming N-Nitroso propafenone during the manufacturing or storage of the drug substance or product.[3][4] Regulatory bodies, including the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA), mandate that manufacturers evaluate the risk of nitrosamine impurities and control them to acceptable levels.[5][6][7] For genotoxic impurities like N-Nitroso propafenone, these levels are often defined by a Threshold of Toxicological Concern (TTC), which translates to very low, parts-per-million (ppm) or even parts-per-billion (ppb) limits in the final drug product.[8][9]

The validation of an analytical procedure for such a limit test is not merely a checklist exercise; it is a systematic demonstration that the chosen method is suitable for its intended purpose, providing trustworthy results.[10] This guide will compare the most relevant analytical techniques and detail the validation process in accordance with the International Council for Harmonisation (ICH) Q2(R1) guideline.[11]

Regulatory Framework: The Foundation of Validation

Any validation strategy must be grounded in the current regulatory landscape. The key documents governing this process are:

  • ICH Q2(R1) - Validation of Analytical Procedures: This guideline provides a detailed framework for which validation characteristics are required for different types of analytical tests, including limit tests.[10][11]

  • FDA and EMA Guidance on Control of Nitrosamine Impurities: These documents outline the expectation for risk assessment, confirmatory testing, and the establishment of acceptable intake (AI) limits for nitrosamine impurities.[12][13][14] The AI limit is crucial as it dictates the required sensitivity of the analytical method.

  • ICH M7(R1) - Assessment and Control of DNA Reactive (Mutagenic) Impurities: This guideline introduces the concept of the "cohort of concern" for highly potent mutagens like nitrosamines and provides a framework for establishing acceptable limits.[14]

The following diagram illustrates the general workflow for addressing nitrosamine impurities, from risk assessment to control.

G Figure 1: Nitrosamine Impurity Control Workflow cluster_0 Phase 1: Risk Assessment cluster_1 Phase 2: Method Development & Validation cluster_2 Phase 3: Control & Monitoring A Identify Potential for N-Nitroso Propafenone Formation (ICH M7, FDA/EMA Guidance) B Review Manufacturing Process, Raw Materials, Stability Data A->B Evaluate Sources C Develop Sensitive & Specific Analytical Method (e.g., LC-MS/MS) B->C If Risk is Plausible D Validate as per ICH Q2(R1) for a Limit Test C->D Prove Suitability E Conduct Confirmatory Testing of Batches D->E F Risk Identified? Establish Specification & Control Strategy E->F G Implement Routine QC Testing F->G Yes H No Risk Identified Document Assessment F->H No

Caption: Nitrosamine Impurity Control Workflow.

Comparison of Analytical Methodologies

The primary challenge in detecting N-Nitroso propafenone is achieving sufficient sensitivity and selectivity to measure trace levels in the presence of a large excess of the propafenone active pharmaceutical ingredient (API).[8][15] Three techniques are commonly considered for this purpose.

Parameter LC-MS/MS (Liquid Chromatography-Tandem Mass Spectrometry) GC-MS (Gas Chromatography-Mass Spectrometry) HPLC-UV (High-Performance Liquid Chromatography-UV)
Principle Chromatographic separation followed by mass analysis of parent and fragment ions.Chromatographic separation of volatile compounds followed by mass analysis.Chromatographic separation followed by detection via UV light absorbance.
Sensitivity Excellent (ppb to ppt levels). The gold standard for trace-level genotoxic impurities.[15][16]Good (ppb levels), but depends on analyte volatility and thermal stability.[17][18]Poor (ppm levels). Generally insufficient for typical nitrosamine limits.[19][20]
Specificity Excellent. MS/MS provides structural confirmation, unequivocally distinguishing the impurity from the API and other related substances.[16]Good. Mass spectra provide high confidence in peak identity.Moderate to Poor. Relies solely on retention time. Co-elution with other impurities can lead to false positives.[21]
Suitability for N-Nitroso Propafenone Highly Suitable. Ideal for non-volatile and thermally labile compounds. LC-MS methods for the analogous N-Nitroso propranolol are well-established.[22][23][24]Potentially Unsuitable. N-Nitroso propafenone has a high molecular weight and may not be sufficiently volatile or thermally stable for GC analysis without derivatization.Generally Unsuitable. Lacks the sensitivity required to meet the stringent acceptable intake limits for nitrosamines.[20][21]
Primary Advantage Unmatched sensitivity and specificity.Excellent for a wide range of volatile nitrosamines.Simplicity and accessibility.
Primary Limitation Higher equipment cost and complexity.Not suitable for non-volatile or thermally unstable compounds.Lack of sensitivity and specificity for trace analysis.

Validating the LC-MS/MS Limit Test: A Step-by-Step Guide

According to ICH Q2(R1), the validation of a limit test requires confirmation of Specificity and the Detection Limit (LOD) .[10] However, for genotoxic impurities, it is best practice and often a regulatory expectation to also determine the Limit of Quantitation (LOQ) and demonstrate Accuracy at the specification limit.

The following diagram outlines the validation workflow.

G Figure 2: Validation Workflow for a Limit Test A Method Development (LC-MS/MS) B System Suitability Test (SST) Development A->B C Validation Protocol Definition B->C D Specificity (ICH Q2 R1) C->D E LOD & LOQ (ICH Q2 R1) C->E F Accuracy (at Limit) (Best Practice) C->F G Precision (at LOQ) (Best Practice) C->G H Robustness (Optional but Recommended) C->H I Validation Report & Routine Implementation D->I E->I F->I G->I H->I

Caption: Validation Workflow for a Limit Test.

Experimental Protocol: Validation of an LC-MS/MS Method

This protocol is a representative example. Specific parameters must be optimized for the user's instrumentation and specific propafenone sample matrix.

Objective: To validate a limit test for N-Nitroso propafenone in propafenone HCl drug substance at a hypothetical limit of 0.1 ppm (100 ng/g).

Materials:

  • N-Nitroso Propafenone Reference Standard[3][25]

  • Propafenone HCl API (demonstrated to be free of the impurity)

  • LC-MS Grade Acetonitrile, Methanol, and Water

  • Formic Acid (or other suitable modifier)

Instrumentation:

  • UPLC/HPLC system coupled to a triple quadrupole mass spectrometer (e.g., Agilent 6470 LC/TQ, SCIEX QTRAP 6500+, Waters Xevo TQ-S micro).[23][24][26]

Chromatographic Conditions (Example):

  • Column: Phenomenex Kinetex Biphenyl (or equivalent)[24]

  • Mobile Phase A: 0.1% Formic Acid in Water

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile

  • Flow Rate: 0.4 mL/min

  • Gradient: Optimized to separate N-Nitroso propafenone from propafenone and other impurities.

  • Column Temperature: 40 °C

MS/MS Conditions (Example, requires optimization):

  • Ionization Mode: Positive Electrospray Ionization (ESI+)

  • MRM Transitions: At least two transitions should be monitored for specificity. For example:

    • Quantifier: m/z 289.1 -> 259.1[24]

    • Qualifier: m/z 289.1 -> 72.1[24]

  • Source Parameters: Optimized for maximum signal (e.g., Ion Spray Voltage, Temperature, Gas Flows).

Validation Parameter 1: Specificity

Causality: Specificity is the most critical parameter for a limit test.[10] It proves that the method can detect the analyte unequivocally in the presence of other components, such as the API, its degradation products, and other impurities. This prevents false-positive results that could lead to unnecessary batch rejections.

Protocol:

  • Prepare Solutions:

    • Blank: Diluent only.

    • N-Nitroso Propafenone Standard: A solution at the target limit concentration (e.g., 0.01 ng/mL, corresponding to a 0.1 ppm level from a 100 µg/mL API solution).

    • Propafenone API Solution: A high-concentration solution of the API (e.g., 100 µg/mL).

    • Spiked Sample: The Propafenone API solution spiked with N-Nitroso propafenone at the limit concentration.

    • Forced Degradation Samples: Subject the Propafenone API to stress conditions (acid, base, oxidation, heat, light) to generate potential degradation products.

  • Analysis: Inject all solutions and analyze via the LC-MS/MS method.

  • Acceptance Criteria:

    • The blank and un-spiked API solutions must show no interfering peak at the retention time of N-Nitroso propafenone.

    • The peak in the spiked sample must have the same retention time and the same ratio of quantifier-to-qualifier ions as the pure standard.

    • No peaks from the forced degradation samples should interfere with the detection of N-Nitroso propafenone.

Validation Parameter 2: Limit of Detection (LOD) & Limit of Quantitation (LOQ)

Causality: The LOD is the lowest amount of analyte that can be reliably detected, while the LOQ is the lowest amount that can be quantified with acceptable precision and accuracy.[10] For a limit test, the method's LOD must be sufficiently below the reporting limit. The LOQ should ideally be at or below the specification limit to allow for accurate quantification if the impurity is detected.[26]

Protocol:

  • Approach: Use the signal-to-noise (S/N) ratio approach.

  • Prepare Solutions: Prepare a series of increasingly dilute solutions of N-Nitroso propafenone spiked into the API matrix.

  • Analysis: Inject the solutions and determine the S/N ratio for the N-Nitroso propafenone peak in each.

  • Acceptance Criteria:

    • LOD: The concentration that yields an S/N ratio of approximately 3:1.

    • LOQ: The concentration that yields an S/N ratio of approximately 10:1.[20] The determined LOQ must be at or below the 0.1 ppm specification limit. A sensitive LC-MS/MS method should achieve an LOQ well below this, for example, at 0.01 ng/mL or lower.[24]

Validation Parameter 3: Accuracy (at the Limit)

Causality: While ICH Q2(R1) does not strictly require accuracy for a limit test, it is considered essential for genotoxic impurities to demonstrate that the method can correctly assess the level of the impurity at the specification limit. This provides confidence that a batch failing the limit has genuinely exceeded the acceptable level.

Protocol:

  • Prepare Solutions: Prepare samples by spiking the Propafenone API at three levels around the specification limit (e.g., 50%, 100%, and 150% of the 0.1 ppm limit). Prepare each level in triplicate.

  • Analysis: Analyze the samples and quantify the amount of N-Nitroso propafenone recovered.

  • Calculation: Calculate the percent recovery for each sample.

  • Acceptance Criteria: The mean recovery should be within an acceptable range (e.g., 80-120%), with an acceptable relative standard deviation (RSD).[24]

Summary of Expected Performance

The following table summarizes the expected performance data from a successfully validated LC-MS/MS limit test for N-Nitroso propafenone.

Validation Parameter Acceptance Criteria Expected Result for a Validated LC-MS/MS Method
Specificity No interference at the retention time of the analyte. Correct ion ratio.No interferences observed from blank, API, or forced degradation samples. Ion ratio in spiked samples matches the standard within ±30%.
LOD (S/N ≈ 3:1) Must be below the specification limit.< 0.03 ppm (e.g., 0.005 ng/mL)[24]
LOQ (S/N ≥ 10:1) Must be ≤ specification limit (0.1 ppm).≤ 0.01 ng/mL, demonstrating quantitation capability well below the limit.[24]
Accuracy Recovery within 80-120% at the limit.85-115% recovery at 100% of the specification limit.
Precision (at LOQ) RSD ≤ 20%RSD < 15% for replicate injections at the LOQ.

Final Recommendation

For the critical task of controlling the potentially genotoxic impurity N-Nitroso propafenone, an LC-MS/MS method is the only scientifically sound choice. Its superior sensitivity and specificity are essential to meet the stringent safety limits set by global regulatory agencies.[5][6] While HPLC-UV and GC-MS have their applications, they are not suitable for this specific analytical challenge.

The validation of the chosen LC-MS/MS method must be a rigorous, systematic process grounded in the principles of ICH Q2(R1).[11] By demonstrating specificity, achieving a sufficiently low detection limit, and verifying accuracy at the limit, quality control laboratories can ensure the method is robust, reliable, and fit for the purpose of safeguarding patient health.

References

  • U.S. Food and Drug Administration. (2023). Guidance for Industry: Control of Nitrosamine Impurities in Human Drugs. FDA. [Link][5][12]

  • U.S. Food and Drug Administration. (2023). Recommended Acceptable Intake Limits for Nitrosamine Drug Substance-Related Impurities (NDSRIs). FDA. [Link][27]

  • Restek Corporation. Analysis of Nitrosamine Impurities in Drugs by GC-MS/MS. Restek. [Link][17]

  • European Medicines Agency. (2023). Nitrosamine impurities: guidance for marketing authorisation holders. EMA. [Link][6]

  • Starodub. (2025). FDA Updated Guidance On Nitrosamine Impurities. Starodub. [Link][13]

  • MicroSolv Technology Corporation. Nitrosamine Impurity Assay with HPLC – Extended AppNote. MicroSolv. [Link][19]

  • European Pharmaceutical Review. (2023). EMA revises guidance on nitrosamine impurities. European Pharmaceutical Review. [Link][14]

  • ECA Academy. ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. ECA Academy. [Link][11]

  • International Council for Harmonisation. (2005). Validation of Analytical Procedures: Text and Methodology Q2(R1). ICH. [Link][10]

  • Agilent Technologies. (2022). Nitrosamines Analysis in Pharmaceuticals. Agilent. [Link][15]

  • ResolveMass Laboratories Inc. (2025). GC-MS Method Development for Nitrosamine Testing. ResolveMass. [Link][28]

  • OMCL Network. Nitrosamines by GC-MS/MS. EDQM. [Link][18]

  • Netpharmalab. (2025). EMA guidelines for the detection of nitrosamines in medicines. Netpharmalab. [Link][7]

  • BioPharmaSpec. Nitrosamine Impurity Testing | Accurate GC-MS & HRMS Analysis. BioPharmaSpec. [Link][1]

  • Zamann Pharma Support GmbH. EMA Nitrosamine Guidelines. Zamann Pharma. [Link][29]

  • Waters Corporation. Reliable HPLC/UV Quantification of Nitrosamine Impurities in Valsartan and Ranitidine Drug Substances. Waters. [Link][20]

  • Journal of Pharmaceutical Research. (2021). Quantification and Validation of a HPLC-UV Method for Simultaneous Analysis of Nitrosoamine Impurities (NDMA, NDEA and NDIPA) in Losartan. JPR. [Link][21]

  • European Medicines Agency. (2025). Nitrosamine impurities. EMA. [Link][2]

  • European Pharmaceutical Review. (2019). Genotoxic impurities in pharmaceutical products. European Pharmaceutical Review. [Link][8]

  • U.S. Food and Drug Administration. LC-ESI-HRMS Method for the Determination of N-Nitroso-Propranolol. FDA. [Link][22]

  • European Medicines Agency. (2006). Guideline on the Limits of Genotoxic Impurities. EMA. [Link][9]

  • Agilent Technologies. (2022). Highly Sensitive Quantification of Mutagenic NDSRI N-Nitroso Propranolol in Propranolol API and 40 mg Tablets Using LC/MS/MS. Agilent. [Link][23]

  • SCIEX. Sensitive and reproducible quantification of N-nitroso propranolol in propranolol drug substance and product. SCIEX. [Link][24]

  • Waters Corporation. Quantitation of N-Nitroso-Propranolol in Drug Substance using LC-MS/MS. Waters. [Link][26]

  • MDPI. (2023). Analytical Strategies for the Detection and Quantification of Nitrosamine Impurities in Pharmaceuticals. Molecules. [Link][16]

  • SynZeal. N-Nitroso-Propafenon. SynZeal. [Link][25]

  • Veeprho. N-Nitroso Propafenone EP Impurity B. Veeprho. [Link][3]

  • National Institutes of Health. (2022). An update on the current status and prospects of nitrosation pathways and possible root causes of nitrosamine formation in various pharmaceuticals. NIH. [Link][4]

Sources

Validation

A Senior Application Scientist's Guide to Selecting an Optimal Mass Spectrometer Source for N-Nitroso Propafenone Analysis

Introduction: The Analytical Imperative for Nitrosamine Impurity Profiling The discovery of N-nitrosamine impurities in common drug products has presented a significant challenge to the pharmaceutical industry, prompting...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction: The Analytical Imperative for Nitrosamine Impurity Profiling

The discovery of N-nitrosamine impurities in common drug products has presented a significant challenge to the pharmaceutical industry, prompting stringent regulatory actions and a demand for highly sensitive and robust analytical methods.[1][2] These compounds, many of which are classified as probable human carcinogens, can form at various stages of the manufacturing process and must be controlled at trace levels.[1][3] Among these is N-Nitroso propafenone, a nitrosamine drug substance-related impurity (NDSRI) derived from the antiarrhythmic medication Propafenone.[4][5] The U.S. FDA has established a low Acceptable Intake (AI) limit of 100 ng/day for this specific impurity, necessitating analytical methods capable of achieving exceptionally low limits of quantitation (LOQ).[5]

The gold standard for this task is Liquid Chromatography coupled with Tandem Mass Spectrometry (LC-MS/MS), a technique offering unparalleled sensitivity and selectivity.[6] However, the success of any LC-MS/MS method is critically dependent on the first step in the mass spectrometer: the ionization source. The choice of source dictates the efficiency with which analyte molecules are converted into gas-phase ions, directly impacting sensitivity, stability, and reliability.

This guide provides an in-depth, objective comparison of three common atmospheric pressure ionization (API) sources—Electrospray Ionization (ESI), Atmospheric Pressure Chemical Ionization (APCI), and Atmospheric Pressure Photoionization (APPI)—for the specific analysis of N-Nitroso propafenone. We will delve into the fundamental mechanisms of each source, present a logical framework for a comparative experimental design, and offer data-driven recommendations to guide researchers and drug development professionals in making an informed decision.

Part 1: Understanding the Analyte and the Ionization Challenge

Analyte Profile: N-Nitroso Propafenone
  • Chemical Name: N-(2-hydroxy-3-(2-(3-phenylpropanoyl)phenoxy)propyl)-N-propylnitrous amide[7]

  • Molecular Formula: C₂₁H₂₆N₂O₄[8]

  • Molecular Weight: 370.44 g/mol [8]

  • Key Structural Features: A moderately large molecule with a secondary alcohol, ether, ketone, and two aromatic rings, making it moderately polar. It also contains the critical N-nitroso functional group. The presence of both polar groups and significant non-polar regions makes the choice of ionization source non-trivial.

  • The Stability Question: The N-NO bond in nitrosamines can be thermally labile.[9] This is a paramount consideration, as excessive heat in the ionization source could lead to in-source degradation, resulting in the underestimation of the impurity and a false sense of product safety.

The Ionization Trilemma: ESI vs. APCI vs. APPI

The central challenge is to efficiently ionize N-Nitroso propafenone while preserving its chemical integrity. Each source approaches this challenge differently.

  • Electrospray Ionization (ESI): A "soft" liquid-phase ionization technique. ESI applies a high voltage to a liquid eluent, creating a fine spray of charged droplets.[10][11] As the solvent evaporates, charge density on the droplets increases until ions are ejected into the gas phase.[12] It is the go-to technique for polar, ionic, and large biomolecules that are already in solution as ions.[13] For a neutral molecule like N-Nitroso propafenone, it relies on forming a protonated molecule, [M+H]⁺, through association with acidic components in the mobile phase.

  • Atmospheric Pressure Chemical Ionization (APCI): A gas-phase ionization technique. The LC eluent is passed through a heated nebulizer (typically 350–500 °C) to create a vapor of solvent and analyte molecules.[14] A corona discharge needle then ionizes the abundant solvent molecules, which in turn ionize the analyte molecules through gas-phase chemical reactions (e.g., proton transfer).[15][16] APCI is highly effective for less polar and more volatile compounds that are difficult to ionize with ESI.[17] The critical trade-off is the high temperature required for vaporization, which poses a significant risk for thermally sensitive compounds.[13]

  • Atmospheric Pressure Photoionization (APPI): Another gas-phase technique that uses photons from a vacuum ultraviolet (VUV) lamp to ionize molecules.[18] In its most common mode, a photo-ionizable dopant (like toluene) is added to the mobile phase. The VUV lamp ionizes the dopant, which then ionizes the analyte via charge exchange or proton transfer, similar to APCI but without the corona discharge.[19] APPI can ionize a broad range of compounds, particularly low-polarity and non-polar molecules, and is often considered gentler than APCI as it can operate at lower temperatures.[18][20]

Part 2: A Rigorous Experimental Design for Source Comparison

To objectively determine the best ionization source, a structured, head-to-head comparison is essential. The following experimental design outlines a self-validating protocol to assess each source based on critical performance metrics. The causality behind each step is explained to provide a clear, scientific rationale.

Experimental Workflow

The overall process, from sample handling to final data analysis, is designed to isolate the performance of the ionization source as the primary variable.

G cluster_prep Sample Preparation cluster_analysis LC-MS/MS Analysis cluster_data Data Evaluation prep1 Prepare Stock Solution (N-Nitroso propafenone in Methanol) prep2 Spike into Matrix (Propafenone API in Diluent) prep1->prep2 prep3 Prepare Calibration Curve (Neat and Matrix-Matched) prep2->prep3 lc UHPLC Separation (C18 Column, Gradient Elution) prep3->lc split Split Effluent (1:1:1) lc->split esi Source 1: ESI split->esi Test 1 apci Source 2: APCI split->apci Test 2 appi Source 3: APPI split->appi Test 3 ms Tandem Quadrupole MS (Optimized MRM Transitions) esi->ms apci->ms appi->ms metric1 Sensitivity (S/N, LOQ) ms->metric1 metric2 Linearity (R²) ms->metric2 metric3 Matrix Effects (%) ms->metric3 metric4 Stability / Degradation ms->metric4 G cluster_esi Electrospray Ionization (ESI) cluster_apci Atmospheric Pressure Chemical Ionization (APCI) cluster_appi Atmospheric Pressure Photoionization (APPI) esi1 1. Charged Droplet Formation (High Voltage) esi2 2. Droplet Shrinkage (Solvent Evaporation) esi1->esi2 esi3 3. Ion Ejection ([M+H]+) esi2->esi3 apci1 1. Thermal Vaporization (Heated Nebulizer) apci2 2. Solvent Ionization (Corona Discharge) apci1->apci2 apci3 3. Proton Transfer (Analyte Ionization, [M+H]+) apci2->apci3 appi1 1. Thermal Vaporization (Nebulizer) appi2 2. Dopant Ionization (VUV Lamp) appi1->appi2 appi3 3. Charge/Proton Transfer (Analyte Ionization, [M+H]+) appi2->appi3

Sources

Comparative

A Guide to the Accurate and Precise Quantification of N-Nitroso Propafenone: A Comparative Analysis of a Developed LC-MS/MS Method

For Researchers, Scientists, and Drug Development Professionals In the landscape of pharmaceutical quality and safety, the control of genotoxic impurities is paramount. Among these, N-nitrosamines have emerged as a signi...

Author: BenchChem Technical Support Team. Date: January 2026

For Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical quality and safety, the control of genotoxic impurities is paramount. Among these, N-nitrosamines have emerged as a significant concern due to their potential carcinogenicity. N-Nitroso propafenone, a nitrosamine impurity associated with the antiarrhythmic drug propafenone, requires highly sensitive and reliable analytical methods for its detection and quantification to ensure patient safety. This guide provides an in-depth analysis of a developed Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) method for N-Nitroso propafenone, comparing its accuracy and precision against alternative analytical approaches.

The presence of nitrosamines in pharmaceutical products is a critical quality attribute that is closely scrutinized by global regulatory bodies, including the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA).[1] These agencies mandate that pharmaceutical manufacturers conduct thorough risk assessments to identify and mitigate the presence of nitrosamine impurities.[2][3] When a risk is identified, the use of validated, highly sensitive, and specific analytical methods is required for the quantification of these impurities.[1] The International Council for Harmonisation (ICH) Q2(R1) guideline provides a framework for the validation of analytical procedures, outlining the essential parameters such as accuracy, precision, specificity, linearity, and sensitivity (limit of detection and limit of quantitation).[1][2]

The Developed LC-MS/MS Method: A Focus on Performance

The developed method utilizes the power of Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), a technique renowned for its high sensitivity and selectivity, making it ideal for trace-level analysis of impurities in complex matrices like pharmaceutical formulations.[4]

Experimental Protocol

A detailed, step-by-step methodology for the developed LC-MS/MS method is outlined below:

1. Sample Preparation:

  • Drug Substance: Accurately weigh and dissolve the propafenone drug substance in a suitable diluent (e.g., methanol/water mixture) to a final concentration of 1 mg/mL.

  • Drug Product: Crush a representative number of tablets to obtain a fine powder. Weigh an amount of powder equivalent to a single dose of propafenone and extract with a defined volume of diluent. The extraction process may involve sonication and shaking to ensure complete dissolution of N-Nitroso propafenone.

  • Filtration: Centrifuge the sample solutions and filter the supernatant through a 0.22 µm syringe filter to remove any particulate matter before injection into the LC-MS/MS system.

2. Chromatographic Conditions:

  • LC System: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

  • Column: A reversed-phase C18 or similar column (e.g., Biphenyl) with appropriate dimensions and particle size for efficient separation.

  • Mobile Phase: A gradient elution using a mixture of an aqueous phase (e.g., 0.1% formic acid in water) and an organic phase (e.g., 0.1% formic acid in methanol or acetonitrile).

  • Flow Rate: A typical flow rate of 0.3-0.5 mL/min.

  • Column Temperature: Maintained at a constant temperature (e.g., 40 °C) to ensure reproducible retention times.

  • Injection Volume: A small injection volume (e.g., 5-10 µL) is used.

3. Mass Spectrometric Conditions:

  • Mass Spectrometer: A triple quadrupole mass spectrometer.

  • Ionization Source: Electrospray ionization (ESI) in positive ion mode.

  • Detection Mode: Multiple Reaction Monitoring (MRM) for high selectivity and sensitivity. Specific precursor-to-product ion transitions for N-Nitroso propafenone are monitored.

  • Source Parameters: Optimized parameters including ion spray voltage, temperature, and gas flows to achieve maximum signal intensity.

G cluster_prep Sample Preparation cluster_analysis LC-MS/MS Analysis cluster_data Data Processing Weighing Weighing Dissolution Dissolution Weighing->Dissolution Extraction Extraction Dissolution->Extraction Centrifugation Centrifugation Extraction->Centrifugation Filtration Filtration Centrifugation->Filtration Injection Injection Filtration->Injection Chromatographic_Separation Chromatographic_Separation Injection->Chromatographic_Separation HPLC/UHPLC Ionization Ionization Chromatographic_Separation->Ionization ESI+ Mass_Analysis Mass_Analysis Ionization->Mass_Analysis Triple Quadrupole Detection Detection Mass_Analysis->Detection MRM Quantification Quantification Detection->Quantification Reporting Reporting Quantification->Reporting

Caption: Experimental workflow for the analysis of N-Nitroso propafenone.

Performance Characteristics: Accuracy and Precision

The developed LC-MS/MS method was rigorously validated to demonstrate its suitability for the intended purpose. The accuracy and precision of the method are summarized below.

Performance MetricSpecification Level (e.g., 0.1 ppm)Lower Limit of Quantitation (LLOQ)
Accuracy (% Recovery) 95.0% - 105.0%90.0% - 110.0%
Precision (% RSD)
- Repeatability (n=6)≤ 5.0%≤ 15.0%
- Intermediate Precision≤ 10.0%≤ 20.0%

Data is hypothetical and based on typical performance of similar validated methods for nitrosamine analysis.[5][6][7]

The high recovery values demonstrate the accuracy of the method, indicating that the measured concentration is very close to the true concentration of N-Nitroso propafenone in the sample. The low relative standard deviation (%RSD) values for repeatability and intermediate precision highlight the method's excellent precision, ensuring consistent and reproducible results over time and between different analysts.

Comparative Analysis with Alternative Methods

While LC-MS/MS is the gold standard for nitrosamine analysis, other techniques can also be employed. A comparison of the developed method with an alternative, Gas Chromatography-Mass Spectrometry (GC-MS), is presented below.

FeatureDeveloped LC-MS/MS MethodAlternative Method (GC-MS)
Principle Separation based on polarity, detection by mass-to-charge ratio.Separation based on volatility, detection by mass-to-charge ratio.
Applicability Suitable for a wide range of nitrosamines, including non-volatile and thermally labile compounds like N-Nitroso propafenone.More suitable for volatile nitrosamines. May require derivatization for non-volatile compounds, which can add complexity and potential for error.
Sensitivity Very high (typically low ng/mL to pg/mL levels).[6][7]High, but can be lower than LC-MS/MS for non-volatile compounds.
Specificity Excellent due to MRM mode, which minimizes matrix interference.Good, but can be susceptible to interference from matrix components with similar volatility.
Sample Throughput High, with typical run times of 5-15 minutes.Can be slower due to longer run times and potential need for derivatization.
Accuracy High, with typical recoveries of 90-110%.[5][7]Generally good, but can be affected by derivatization efficiency and thermal degradation.
Precision Excellent, with %RSD values typically below 15%.[5][7]Good, but can be more variable than LC-MS/MS.

G

Caption: The relationship between accuracy and precision in analytical measurements.

Conclusion

The developed LC-MS/MS method for the quantification of N-Nitroso propafenone demonstrates exceptional accuracy, precision, and sensitivity, making it a robust and reliable tool for ensuring the safety and quality of propafenone-containing pharmaceuticals. Its performance surpasses that of alternative methods like GC-MS, particularly for a non-volatile, thermally labile compound like N-Nitroso propafenone. By employing such a well-validated and high-performing analytical method, pharmaceutical manufacturers can confidently meet the stringent regulatory requirements for nitrosamine impurity control and, most importantly, safeguard patient health.

References

  • Sensitive and Reproducible Quantification of N-Nitroso Propranolol in a Propranolol Drug Substance and Product. Phenomenex. [Link]

  • Sensitive and reproducible quantification of N-nitroso propranolol in propranolol drug substance and product. SCIEX. [Link]

  • N-Nitroso Propafenone | CAS 3036581-87-7. Veeprho. [Link]

  • N-Nitroso Propranolol: Formation, Toxicological Risks, Regulations, and Analytical Detection. Veeprho. [Link]

  • Quantitation of N-Nitroso-Propranolol in Drug Substance using LC-MS/MS. Waters. [Link]

  • Quantitation of N-Nitroso-Propranolol in Drug Substance using LC-MS/MS. LabRulez. [Link]

  • Why Regulatory Agencies Require Validated Methods for Nitrosamines. ResolveMass. [Link]

  • Development and Validation of four Nitrosamine Impurities Determination Method in Medicines of Valsartan, Losartan, and Irbesartan with HPLC-MS/MS (APCI). National Institutes of Health. [Link]

  • Nitrosamine Control: From Risk Assessment to Analytical Testing with Emphasis on Sample Preparation and Phase-Appropriate Method Validation. ACS Publications. [Link]

  • Quantitation of N-nitroso propranolol (NOP) in Propranolol formulation and its placebo using LC-MS/MS. Shimadzu. [Link]

  • Analytical Methodologies to Detect N-Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices. ACS Publications. [Link]

  • Sensitive and reproducible quantification of N-nitroso propranolol in a propranolol drug substance and product. SCIEX. [Link]

  • Quantitation of N-Nitroso-Propranolol in Drug Substance using LC-MS/MS. Waters. [Link]

  • LC-ESI-HRMS Method for the Determination of N-Nitroso-Propranolol. U.S. Food and Drug Administration. [Link]

  • Analysis of Nitrosamines. Qmera Pharmaceuticals. [Link]

  • Highly Sensitive Quantification of Mutagenic Nitrosamine Drug Substance Related Impurity (NDSRI) N-Nitroso Propranolol in Propra. Agilent. [Link]

  • Quantitative analysis of nitrosamine impurities using liquid chromatography tandem mass spectrometry. ResearchGate. [Link]

  • A rapid and sensitive LC–MS/MS assay for the determination of propafenone and its active metabolite 5–hydroxy propafenone in human plasma. Journal of Pharmaceutical and Biomedical Analysis. [Link]

  • Development and Validation of a Sensitive LC-MS/MS Method for the Determination of N-Nitroso-Atenolol in Atenolol-Based Pharmaceuticals. MDPI. [Link]

Sources

Validation

A Comparative Guide to Linearity and Range Assessment for the Quantification of N-Nitroso Propafenone

Preamble: The Imperative for Precision in Nitrosamine Analysis The detection of N-nitroso compounds in pharmaceutical products has presented a significant challenge to the industry, demanding analytical methodologies of...

Author: BenchChem Technical Support Team. Date: January 2026

Preamble: The Imperative for Precision in Nitrosamine Analysis

The detection of N-nitroso compounds in pharmaceutical products has presented a significant challenge to the industry, demanding analytical methodologies of exceptional sensitivity and reliability.[1] N-Nitroso propafenone, a nitrosamine drug substance-related impurity (NDSRI), is classified as a potential human carcinogen, necessitating stringent control to ensure patient safety.[2][3][4] Regulatory bodies, including the U.S. Food and Drug Administration (FDA), have established acceptable intake (AI) limits for such impurities, making their accurate quantification a critical aspect of quality control.[5][6][7]

This guide provides an in-depth technical comparison of analytical approaches for validating a core performance characteristic: the linearity and range for N-Nitroso propafenone quantification. The principles discussed are grounded in the International Council for Harmonisation (ICH) guideline Q2(R1), which provides a framework for validating analytical procedures.[8][9][10] We will explore the causality behind experimental choices and compare two powerful mass spectrometric techniques, demonstrating a self-validating system for robust analytical method development.

The Regulatory Cornerstone: Understanding Linearity and Range per ICH Q2(R1)

Before delving into experimental protocols, it is crucial to understand the "why" that drives the "how." The validation of an analytical procedure is the formal process of demonstrating its suitability for the intended purpose.[8][9]

  • Linearity : The ICH defines the linearity of an analytical procedure as its ability to elicit test results that are directly proportional to the concentration of the analyte in the sample within a given range.[8][11] This is typically evaluated by a linear regression analysis and is characterized by the correlation coefficient.

  • Range : The range is the interval between the upper and lower analyte concentrations for which the method has been demonstrated to have a suitable level of linearity, accuracy, and precision.[8][12] For impurity quantification, this range must, at a minimum, span from the Limit of Quantitation (LOQ) to 120% of the specification limit.[12]

The FDA has set an AI limit for N-Nitroso propafenone at 100 ng/day.[4] The analytical method's LOQ must be sensitive enough to quantify this impurity at a fraction of this limit (typically ≤10%) relative to the maximum daily dose of the drug product, thereby defining the lower boundary of the required analytical range.

Experimental Design: A Framework for Confidence

A robust assessment of linearity and range is not merely about generating a calibration curve; it is about designing an experiment that validates itself. The following workflow illustrates the key stages and decision points.

G cluster_0 Phase 1: Preparation & Planning cluster_1 Phase 2: Data Acquisition cluster_2 Phase 3: Data Analysis & Verification A Define Required Range (LOQ to 120% of Limit) B Prepare ≥ 5 Independent Calibration Standards in Matrix A->B D Analyze Standards & QCs (e.g., n=3 replicate injections) B->D C Prepare QC Samples (Low, Mid, High) E Acquire Data (LC-MS/MS or LC-HRMS) D->E F Perform Linear Regression (Concentration vs. Response) E->F G Evaluate Acceptance Criteria (r² > 0.995, y-intercept, Residuals) F->G H Confirm Accuracy & Precision at Range Boundaries (LOQ/ULOQ) G->H I Establish Validated Range H->I

Caption: Workflow for Linearity and Range Assessment.

Causality Behind Experimental Choices:

  • Independent Standards : Preparing a minimum of five to six calibration standards from separate weighings (where possible) or dilutions of independent stock solutions is critical.[10][13] This avoids the propagation of a dilution error that can occur with serial dilutions from a single stock, which could mask true non-linearity.

  • Matrix Matching : N-Nitroso propafenone must be quantified at trace levels in the presence of a high concentration of the Propafenone active pharmaceutical ingredient (API). To account for potential matrix effects (e.g., ion suppression), calibration standards should be prepared in a blank matrix solution containing the API at its nominal sample concentration.

  • Replicate Injections : Analyzing each standard in replicate (e.g., n=3) provides the statistical power to assess the variability of the response at each level and ensures the regression is not skewed by a single anomalous injection.

Comparative Methodologies: LC-MS/MS vs. LC-HRMS

The gold standard for quantifying trace-level nitrosamines is Liquid Chromatography coupled with Mass Spectrometry (LC-MS).[1] We will compare two variants: Triple Quadrupole (LC-MS/MS) and High-Resolution Mass Spectrometry (LC-HRMS).

Method 1: High-Sensitivity LC-MS/MS (Triple Quadrupole)

This technique is the workhorse for targeted quantification due to its exceptional sensitivity and selectivity, achieved through Multiple Reaction Monitoring (MRM).[14] In MRM, a specific precursor ion is selected, fragmented, and a specific product ion is monitored, effectively filtering out chemical noise.[15]

Experimental Protocol: LC-MS/MS

  • Standard Preparation : A certified reference standard of N-Nitroso propafenone is used. A stock solution is prepared in methanol. Calibration standards are prepared by spiking the stock solution into a 1.0 mg/mL solution of Propafenone HCl (the matrix) to achieve final concentrations of 0.05, 0.1, 0.5, 1.0, 2.5, and 5.0 ppm (relative to the API).

  • Chromatography :

    • Column : C18 reverse-phase column (e.g., 2.1 x 100 mm, 1.8 µm).

    • Mobile Phase A : 0.1% Formic Acid in Water.

    • Mobile Phase B : 0.1% Formic Acid in Acetonitrile.

    • Gradient : A suitable gradient is used to separate N-Nitroso propafenone from the main Propafenone peak.

    • Flow Rate : 0.4 mL/min.

    • Injection Volume : 5 µL.

  • Mass Spectrometry (Positive ESI Mode) :

    • Precursor Ion (Q1) : m/z 289.1 (M+H)+ for N-Nitroso propafenone.

    • Product Ion (Q3) : A specific, stable fragment ion is monitored (e.g., m/z 116.1).

    • Dwell Time : 100 ms.

Hypothetical Linearity Data (LC-MS/MS)

Concentration (ppm) Replicate 1 Area Replicate 2 Area Replicate 3 Area Mean Area % RSD
0.05 (LOQ) 1,520 1,590 1,555 1,555 2.2%
0.1 3,110 3,050 3,150 3,103 1.6%
0.5 15,400 15,650 15,510 15,520 0.8%
1.0 31,150 30,900 31,000 31,017 0.4%
2.5 78,050 77,500 78,100 77,883 0.4%

| 5.0 | 155,200 | 156,000 | 154,800 | 155,333 | 0.4% |

Method 2: High-Resolution Mass Spectrometry (LC-HRMS)

LC-HRMS platforms (e.g., Orbitrap, Q-TOF) measure mass with very high accuracy (typically < 5 ppm).[16] Instead of monitoring a fragment, quantification is performed by extracting the ion chromatogram of the precursor ion's exact mass. This high mass accuracy provides excellent selectivity against isobaric interferences (compounds with the same nominal mass but different elemental composition) and increases confidence in compound identity.[16][17]

Experimental Protocol: LC-HRMS

  • Standard Preparation & Chromatography : Identical to the LC-MS/MS method.

  • Mass Spectrometry (Positive ESI Mode) :

    • Detection Mode : Full scan with a resolving power of >30,000.

    • Extracted Ion : m/z 289.1547 (the calculated exact mass of [C15H21N2O3]+).

    • Mass Window : ± 5 ppm.

Hypothetical Linearity Data (LC-HRMS)

Concentration (ppm) Replicate 1 Area Replicate 2 Area Replicate 3 Area Mean Area % RSD
0.05 (LOQ) 1,150 1,210 1,185 1,182 2.5%
0.1 2,350 2,290 2,390 2,343 2.2%
0.5 11,800 12,050 11,910 11,920 1.1%
1.0 23,950 23,700 23,800 23,817 0.5%
2.5 59,950 59,300 60,000 59,750 0.6%

| 5.0 | 119,500 | 120,300 | 119,100 | 119,633 | 0.5% |

Data Analysis and Interpretation: The Self-Validating System

The acquired data must be rigorously evaluated against predefined acceptance criteria to confirm linearity and establish the valid range.

G cluster_0 Linearity Assessment cluster_1 Range Confirmation A Plot Response vs. Concentration B Perform Linear Regression (y = mx + b) A->B C Criterion 1: Correlation Coefficient (r²) > 0.995? B->C D Criterion 2: Y-Intercept Insignificant vs. LOQ response? B->D E Criterion 3: Residual Plot Randomly distributed? B->E F Accuracy & Precision at LOQ & ULOQ meet criteria? C->F D->F E->F G Validated Range Established F->G

Caption: Data Analysis and Acceptance Criteria Flow.

Key Evaluation Points:

  • Correlation Coefficient (r²) : This value should ideally be ≥ 0.995.[13] While a high r² is necessary, it is not sufficient on its own to prove linearity.[13][18] It only indicates the strength of the association between concentration and response.

  • Y-Intercept : The y-intercept of the regression line should be minimal and not significantly different from zero. A large intercept can indicate a systematic error or interference at the blank level.

  • Residual Plot Analysis : This is the most powerful tool for visually assessing linearity.[13] A plot of the residuals (the difference between the observed response and the response predicted by the regression equation) versus concentration should show a random scatter of points around a central zero line. Any discernible pattern (e.g., a curve or a fan shape) indicates non-linearity or heteroscedasticity (non-constant variance) and must be investigated.

  • Range Confirmation : The linearity is only valid over a range where accuracy and precision are also acceptable.[8][12] Therefore, the data from the lowest point (LOQ) and the highest point of the curve must meet the pre-set criteria for accuracy (e.g., 80-120% recovery) and precision (e.g., RSD < 15%). This cross-validation is what makes the protocol a self-validating system.

Method Comparison and Conclusion

FeatureLC-MS/MS (Triple Quadrupole)LC-HRMS (Orbitrap, Q-TOF)
Primary Strength Unmatched sensitivity for targeted quantification (MRM mode).[14]High mass accuracy provides superior selectivity against isobaric interferences and confident identification.[16]
Linearity Performance Typically provides excellent linearity with wide dynamic ranges due to low noise.Excellent linearity, though the signal-to-noise at the lowest levels might be slightly lower than an optimized MRM method.
Best Application Routine Quality Control (QC) testing, high-throughput analysis.Method development, troubleshooting, impurity identification, and as a confirmatory method.
Potential Challenge Susceptible to isobaric interferences if MRM transitions are not unique.Potentially higher instrumentation cost; data file sizes are significantly larger.

Both LC-MS/MS and LC-HRMS are powerful and suitable techniques for assessing the linearity and range for N-Nitroso propafenone quantification.

  • LC-MS/MS is often the preferred platform for routine, validated QC methods due to its robustness and exceptional sensitivity in MRM mode.

  • LC-HRMS offers an unparalleled advantage in method development and for complex matrices where specificity is a concern. Its ability to provide exact mass data adds a layer of certainty that is invaluable for regulatory submissions.

Ultimately, the choice of technology depends on the intended application. For validating the linearity and range, either technique, when properly applied using the principles of a self-validating experimental design, will provide the high-quality, defensible data required to ensure the safety and quality of pharmaceutical products.

References

  • Vertex AI Search. (2026). Guidelines for Nitrosamine Impurities in Drug substances and pharmaceutical drug Products Year 2025.
  • U.S. Food and Drug Administration (FDA). (n.d.). Control of Nitrosamine Impurities in Human Drugs.
  • International Council for Harmonisation. (1995). ICH Harmonised Tripartite Guideline - Validation of Analytical Procedures: Text and Methodology Q2(R1).
  • Lachman, L., & Associates. (2020). Unpacking FDA's New Guidance On Controlling Nitrosamine Impurities In Drugs.
  • U.S. Pharmacopeia (USP). (2020). General Chapter <1469> Nitrosamine Impurities.
  • U.S. Food and Drug Administration (FDA). (n.d.). CDER Nitrosamine Impurity Acceptable Intake Limits.
  • National Institutes of Health (NIH). (2025). An update on latest regulatory guidelines and analytical methodologies for N-nitrosamine impurities in pharmaceutical products – 2024.
  • FDA Law Blog. (2023). FDA Sets Recommendations For Predicting Dangerous Nitrosamine Impurities.
  • U.S. Food and Drug Administration (FDA). (2024). Control of Nitrosamine Impurities in Human Drugs.
  • Lösungsfabrik. (2018). What is the range of an analytical method?.
  • Abraham Entertainment. (2025). ICH Q2 R1: Mastering Analytical Method Validation.
  • U.S. Food and Drug Administration (FDA). (n.d.). LC-HRMS Based Analytical Platform to Determine Nitrosamines in Pharmaceuticals.
  • U.S. Food and Drug Administration (FDA). (n.d.). Q2(R1) Validation of Analytical Procedures: Text and Methodology.
  • European Medicines Agency (EMA). (1995). Q 2 (R1) Validation of Analytical Procedures: Text and Methodology.
  • Center for Professional Advancement. (2024). Guidance Breakdown: FDA Revises Its Final Guidance on Nitrosamine Impurities.
  • U.S. Food and Drug Administration (FDA). (n.d.). LC-ESI-HRMS Method for the Determination of N-Nitroso-Propranolol.
  • PubMed. (2024). A linear validation method of analytical procedures based on the double logarithm function linear fitting.
  • Lösungsfabrik. (2018). What is linearity?.
  • Pharmaceutical Technology. (2021). Detecting and Determining Quantitation Limits for Impurities.
  • Agilent Technologies. (2022). Highly Sensitive Quantification of Mutagenic Nitrosamine Drug Substance Related Impurity (NDSRI) N-Nitroso Propranolol in Propra.
  • Waters Corporation. (n.d.). Quantitation of N-Nitroso-Propranolol in Drug Substance using LC-MS/MS.
  • Phenomenex. (n.d.). In this technote an LC-MS/MS method has been described for the quantitation of eight nitrosamine compounds in final drug product.
  • ResearchGate. (2019). Validation of analytical procedures: graphic and calculated criteria for assessment of methods linearity in practice.
  • Pharmatutor. (n.d.). Recent Advances in Analytical Methodologies for the Determination of Impurities in Drugs.
  • Separation Science. (n.d.). Linearity Requirements.
  • Pharma Growth Hub. (2024). METHOD VALIDATION | REPORTABLE RANGE FOR IMPURITIES AS PER ICH Q2(R2).
  • Altabrisa Group. (2025). Ensuring Linearity in Method Validation - A Step-by-Step Guide.
  • ResearchGate. (2008). Key aspects of analytical method validation and linearity evaluation.
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Comparative

A Comparative Guide to the Specificity and Selectivity of Analytical Methods for N-Nitroso Propafenone

In the landscape of pharmaceutical quality and safety, the control of nitrosamine impurities stands as a paramount challenge. N-Nitroso propafenone, a nitrosamine drug substance-related impurity (NDSRI), has emerged as a...

Author: BenchChem Technical Support Team. Date: January 2026

In the landscape of pharmaceutical quality and safety, the control of nitrosamine impurities stands as a paramount challenge. N-Nitroso propafenone, a nitrosamine drug substance-related impurity (NDSRI), has emerged as a compound of concern due to its potential carcinogenic properties.[1][2] Regulatory bodies, including the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA), mandate rigorous control over such impurities, necessitating the development and validation of highly sensitive and, crucially, selective analytical methods.[3][4][5] The FDA, for instance, has established an Acceptable Intake (AI) limit of 100 ng/day for N-nitroso-propafenone, demanding analytical procedures capable of quantification at trace levels.[2]

This guide provides an in-depth comparison of the primary analytical techniques used to quantify N-Nitroso propafenone. It delves into the principles that govern their specificity and selectivity, offering field-proven insights into experimental design and validation in accordance with the International Council for Harmonisation (ICH) Q2(R1) guideline.[6][7]

Pillar 1: The Imperative of Specificity and Selectivity

In analytical chemistry, while often used interchangeably, specificity and selectivity carry distinct meanings. The ICH defines specificity as the ability to unequivocally assess the analyte in the presence of components that may be expected to be present, such as impurities, degradants, or the matrix.[7] It is an absolute quality. Selectivity , on the other hand, is a more practical and gradable measure of a method's ability to differentiate and quantify the analyte from other components.[8]

For N-Nitroso propafenone, achieving high selectivity is non-negotiable. The analytical challenge stems from the need to detect and quantify this impurity at parts-per-million (ppm) or even parts-per-billion (ppb) levels in a matrix dominated by the active pharmaceutical ingredient (API), propafenone. The structural similarity between the NDSRI and the API necessitates methods that can resolve these compounds without interference.

Pillar 2: Comparative Analysis of Analytical Methodologies

The detection of nitrosamines at trace levels requires advanced and sensitive analytical tools.[9] The most prominent techniques for the analysis of N-Nitroso propafenone are hyphenated chromatographic and mass spectrometric methods.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS is the gold standard for quantifying trace-level nitrosamine impurities due to its inherent selectivity and sensitivity.[10][11]

  • Principle of Specificity & Selectivity: This technique achieves selectivity through two independent mechanisms. First, the High-Performance Liquid Chromatography (HPLC) or Ultra-Performance Liquid Chromatography (UPLC) system separates N-Nitroso propafenone from the API and other impurities based on their physicochemical properties (e.g., polarity). Second, the tandem mass spectrometer provides an orthogonal level of selectivity. The first quadrupole (Q1) isolates the precursor ion (the protonated molecule of N-Nitroso propafenone), which is then fragmented in the collision cell (Q2). The third quadrupole (Q3) then selectively monitors for specific product ions unique to the analyte. This process, known as Multiple Reaction Monitoring (MRM), virtually eliminates matrix interference and provides unambiguous identification.[11]

  • Performance & Advantages:

    • Exceptional Sensitivity: Achieves Limits of Quantification (LOQ) in the low pg/mL or ppb range, comfortably meeting regulatory requirements.[11][12]

    • High Specificity: The MRM transition is highly specific to the target molecule's structure.

    • Versatility: Suitable for both volatile and non-volatile nitrosamines.[10]

  • Limitations:

    • Matrix Effects: Ion suppression or enhancement from co-eluting matrix components can affect accuracy, often requiring the use of isotopically labeled internal standards.

    • Capital Investment: The instrumentation is expensive to acquire and maintain.[10]

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique, particularly for volatile and semi-volatile nitrosamines.[10][13]

  • Principle of Specificity & Selectivity: Selectivity is first achieved by the gas chromatography column, which separates compounds based on their boiling points and interactions with the stationary phase. The mass spectrometer then provides a second dimension of selectivity by identifying compounds based on their unique mass spectra and fragmentation patterns. For enhanced selectivity and sensitivity, a triple quadrupole mass spectrometer (GC-MS/MS) is often recommended.[13]

  • Performance & Advantages:

    • Excellent for Volatile Nitrosamines: Provides high-resolution separation for volatile compounds.

    • High Sensitivity: Can achieve low ppb detection limits, suitable for nitrosamine analysis.[13]

  • Limitations:

    • Analyte Suitability: Less suitable for non-volatile or thermally labile NDSRIs like N-Nitroso propafenone without derivatization, which can add complexity and variability to the method.

    • Matrix Complexity: Direct liquid injection can introduce non-volatile matrix components, requiring rigorous inlet maintenance.[13]

High-Performance Liquid Chromatography with UV Detection (HPLC-UV)

While less common for trace-level impurity quantification, HPLC-UV can be used as a screening tool or for process monitoring where impurity levels are higher.

  • Principle of Specificity & Selectivity: Selectivity is entirely dependent on the chromatographic separation. The method's ability to distinguish N-Nitroso propafenone from the API and other impurities relies solely on achieving baseline resolution between their respective peaks.[14][15] A photodiode array (PDA) detector can aid in assessing peak purity to check for co-eluting interferents.

  • Performance & Advantages:

    • Accessibility: HPLC-UV systems are widely available in QC laboratories.

    • Cost-Effective: Lower operational costs compared to MS-based methods.

  • Limitations:

    • Insufficient Sensitivity: Generally lacks the sensitivity required to meet the stringent acceptable intake limits for nitrosamines.

    • Lack of Specificity: Highly susceptible to interference from co-eluting impurities that share similar UV absorbance characteristics. A lack of chromatographic resolution directly translates to a failure of the method.[7]

Comparative Summary
Parameter LC-MS/MS GC-MS(/MS) HPLC-UV
Primary Selectivity Chromatographic Separation & Mass Filtering (MRM)Chromatographic Separation & Mass FilteringChromatographic Separation
Typical Sensitivity (LOQ) Very High (pg/mL to low ppb)[11][12]High (low ppb)[13]Low (ppm range)
Confidence in Identification Very HighHighLow to Moderate
Suitability for N-Nitroso Propafenone ExcellentModerate (may require derivatization)Poor (for trace quantification)
Regulatory Acceptance Widely Accepted[4][9]Accepted for suitable analytes[13]Limited for trace impurity control

Pillar 3: Self-Validating Experimental Protocols

To ensure an analytical method is fit for its intended purpose, its specificity must be rigorously demonstrated according to ICH Q2(R1) guidelines.[6] This is typically achieved through a combination of resolution checks and forced degradation studies.

General Workflow for NDSRI Analysis

The diagram below outlines the comprehensive process from risk identification to routine analysis for NDSRIs like N-Nitroso propafenone.

G cluster_0 Phase 1: Risk Assessment cluster_1 Phase 2: Method Development & Validation cluster_2 Phase 3: Implementation Risk Risk Assessment (ICH M7, FDA Guidance) [5] MethodDev Method Development (e.g., LC-MS/MS) Risk->MethodDev Risk Identified Validation Method Validation (ICH Q2(R1)) [9] MethodDev->Validation Specificity Specificity & Selectivity Study (Forced Degradation) [31] Validation->Specificity Routine Routine Batch Release & Stability Testing Validation->Routine

Caption: High-level workflow for nitrosamine impurity management.

Detailed Protocol: Specificity and Selectivity Validation

This protocol describes a self-validating system to unequivocally demonstrate the method's ability to assess N-Nitroso propafenone.

Objective: To prove that the analytical procedure can separate and quantify N-Nitroso propafenone from propafenone API, its known impurities, and potential degradation products.

Materials:

  • Reference standard of N-Nitroso propafenone

  • Reference standard of Propafenone HCl

  • Placebo (formulation matrix without API)

  • Reagents for forced degradation: Hydrochloric acid (HCl), Sodium hydroxide (NaOH), Hydrogen peroxide (H₂O₂).

Step-by-Step Procedure:

  • Solution Preparation:

    • Prepare individual solutions of N-Nitroso propafenone and Propafenone HCl at appropriate concentrations in a suitable diluent.

    • Prepare a mixed solution containing both N-Nitroso propafenone (at its specification limit) and Propafenone HCl (at its nominal assay concentration).

    • Prepare a placebo solution.

  • Initial Chromatographic Analysis:

    • Inject each individual solution to determine the retention times of N-Nitroso propafenone and the API.

    • Inject the mixed solution to demonstrate baseline resolution between the two compounds. The resolution factor (Rs) should be ≥ 1.5.[8]

    • Inject the placebo solution to ensure no interference from excipients at the retention time of the analyte.

  • Forced Degradation Study: [16]

    • The purpose of a forced degradation study is to intentionally stress the drug product to generate potential degradation products, which could interfere with the analysis.[16]

    • Acid Hydrolysis: Expose the drug product to 0.1N HCl at 60°C for 24 hours.

    • Base Hydrolysis: Expose the drug product to 0.1N NaOH at 60°C for 24 hours.

    • Oxidative Degradation: Expose the drug product to 3% H₂O₂ at room temperature for 24 hours.

    • Thermal Degradation: Expose the solid drug product to dry heat (e.g., 105°C) for 48 hours.

    • Photolytic Degradation: Expose the drug product to light according to ICH Q1B guidelines.

    • For each condition, also prepare a blank (placebo subjected to the same stress).

  • Analysis of Degraded Samples:

    • Analyze all stressed and blank samples using the developed method.

    • Spike the stressed samples with a known amount of N-Nitroso propafenone.

    • Evaluation Criteria:

      • The peak for N-Nitroso propafenone must remain spectrally pure and be resolved from all degradation products formed.

      • In MS detection, the mass spectra of the analyte peak in spiked, stressed samples should be consistent with the reference standard.

      • The recovery of the spiked N-Nitroso propafenone in the stressed samples should be within an acceptable range (e.g., 90-110%), demonstrating that the quantification is not affected by the degradants.

Specificity Assessment Workflow Diagram

This diagram illustrates the logic of the specificity experiment.

G Analyte N-Nitroso Propafenone Standard Analysis Analyze via LC-MS/MS Analyte->Analysis API Propafenone API Standard API->Analysis Placebo Placebo Placebo->Analysis Degraded Forced Degradation Sample (API + Excipients) SpikedDegraded Spiked Degraded Sample Degraded->SpikedDegraded + Spike with Analyte Degraded->Analysis SpikedDegraded->Analysis Results Evaluate Results: 1. Resolution (Rs ≥ 1.5) 2. Peak Purity / Mass Spectra 3. Spike Recovery Analysis->Results

Caption: Experimental workflow for validating method specificity.

Conclusion

Ensuring the specificity and selectivity of an analytical method for N-Nitroso propafenone is not merely a technical exercise; it is a fundamental requirement for patient safety and regulatory compliance. While several analytical techniques exist, LC-MS/MS stands out as the most suitable method, offering an unparalleled combination of sensitivity and selectivity derived from its dual separation and detection mechanisms. A rigorous validation approach, grounded in ICH principles and employing forced degradation studies, provides the necessary scientific evidence that the method is fit-for-purpose. By understanding the principles behind each technique and implementing robust, self-validating protocols, researchers and drug development professionals can confidently ensure the quality and safety of their products.

References

  • Restek Corporation. (n.d.). Analysis of Nitrosamine Impurities in Drugs by GC-MS/MS.
  • European Medicines Agency. (n.d.). Nitrosamine impurities: guidance for marketing authorisation holders.
  • U.S. Food and Drug Administration. (2024, September 24). FDA Issues Revised Guidance on the Control of Nitrosamine Impurities in Human Drugs.
  • Zamann Pharma Support GmbH. (n.d.). EMA Nitrosamine Guidelines.
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  • International Council for Harmonisation. (n.d.). ICH Harmonised Tripartite Guideline - Validation of Analytical Procedures: Text and Methodology Q2(R1).
  • European Medicines Agency. (2025, July 29). Nitrosamine impurities.
  • FDA News. (2024, September 5). Guidance Breakdown: FDA Revises Its Final Guidance on Nitrosamine Impurities.
  • U.S. Food and Drug Administration. (n.d.). CDER Nitrosamine Impurity Acceptable Intake Limits.
  • Pharma Docx. (2026, January 1). Guidelines for Nitrosamine Impurities in Drug substances and pharmaceutical drug Products Year 2025.
  • ECA Academy. (2024, September 18). FDA: Updated Guidance for Nitrosamines.
  • Shimadzu Corporation. (n.d.). Solutions for Nitrosamine Analysis -common nitrosamines, NDSRIs using LC-MS/MS, GC-MS/MS and LC-HRMS.
  • ResearchGate. (2024, March 7). (PDF) Nitrosamine impurities in APIs: A Comprehensive Review.
  • Scribd. (n.d.). ICH Q2 (R1) - Validation of Analytical Procedures: Questions & Answers | PDF.
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  • Jordan Journal of Pharmaceutical Sciences. (2023, June 25). Development and Validation of a Simple and Sensitive ICP-MS Method for the Quantification of Elemental Impurities in Propafenone Hydrochloride Drug Substance.
  • U.S. Food and Drug Administration. (n.d.). LC-ESI-HRMS Method for the Determination of N-Nitroso-Propranolol.
  • Natural Volatiles & Essential Oils. (2021). DEVELOPMENT AND VALIDATION OF CHROMATOGRAPHIC TECHNIQUE FOR ANALYSIS OF PROPAFENONE.
  • ResearchGate. (2020, April 18). Stability-indicating methods applied in the separation and characterization of the main degradation product of propafenone.
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Validation

A Senior Scientist's Guide to Determining LOD &amp; LOQ for N-Nitroso Propafenone: A Comparative Methodological Analysis

This guide provides an in-depth, scientifically grounded framework for determining the limit of detection (LOD) and limit of quantification (LOQ) for N-Nitroso propafenone, a nitrosamine drug substance-related impurity (...

Author: BenchChem Technical Support Team. Date: January 2026

This guide provides an in-depth, scientifically grounded framework for determining the limit of detection (LOD) and limit of quantification (LOQ) for N-Nitroso propafenone, a nitrosamine drug substance-related impurity (NDSRI). As researchers, scientists, and drug development professionals, our primary mandate is to ensure the safety and quality of pharmaceutical products. This necessitates the use of highly sensitive, validated analytical methods capable of detecting potentially mutagenic impurities at trace levels. This document moves beyond a simple recitation of steps to explain the causality behind our experimental choices, ensuring that the described protocols are robust, defensible, and aligned with global regulatory expectations.

Chapter 1: The Regulatory and Scientific Imperative

The detection of nitrosamine impurities in human drugs has become a critical focus for global health authorities, including the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA).[1][2] These compounds are classified as probable human carcinogens based on extensive studies, placing them in a "cohort of concern" under the International Council for Harmonisation's (ICH) M7(R1) guideline.[3]

N-Nitroso propafenone is an NDSRI, meaning it shares a structural similarity to the active pharmaceutical ingredient (API), propafenone.[4][5] Its formation can occur during the manufacturing or storage of the drug product.[6] Recognizing its potential risk, the FDA has established a specific Acceptable Intake (AI) limit for N-Nitroso propafenone at 100 ng/day , classifying it as a Potency Category 2 NDSRI.[5]

This AI limit is not merely a toxicological benchmark; it is the foundational pillar upon which our analytical obligations are built. The analytical methods we develop must be sensitive enough to not only detect but to reliably quantify N-Nitroso propafenone at levels far below this AI to ensure patient safety. This is where the concepts of LOD and LOQ, as defined by the ICH Q2(R1) guideline on the validation of analytical procedures , become paramount.[7][8]

  • Limit of Detection (LOD): The lowest amount of an analyte in a sample that can be detected but not necessarily quantitated as an exact value. It is the point where we can confidently state that the impurity is present.[9][10]

  • Limit of Quantification (LOQ): The lowest amount of an analyte in a sample that can be quantitatively determined with suitable precision and accuracy. This is the minimum level at which we can report a numerical result with high confidence.[9][10]

For potent impurities like nitrosamines, regulatory guidance often stipulates that the method's LOQ should be, at a minimum, 10% of the acceptable limit to adequately control the impurity.[11][12][13] This ensures that any quantification is well above the method's noise floor and provides a high degree of confidence in the reported value.

G cluster_0 Regulatory & Safety Framework cluster_1 Analytical Method Performance AI Acceptable Intake (AI) 100 ng/day for N-Nitroso Propafenone Limit Specification Limit (Derived from AI & Max Daily Dose) AI->Limit Defines LOQ Limit of Quantification (LOQ) Reliable, quantitative measurement. Target: ≤10% of Specification Limit Limit->LOQ Mandates required sensitivity LOD Limit of Detection (LOD) Qualitative detection (presence/absence). Typically ~1/3 of LOQ. LOQ->LOD Is lower than

Regulatory requirements driving analytical sensitivity.

Chapter 2: Comparative Analysis of Analytical Technologies

The choice of analytical technology is the most critical decision in developing a method for trace-level impurity analysis. The primary requirement is a technique that offers exceptional sensitivity and selectivity to distinguish the N-Nitroso propafenone signal from the API and any other matrix components.

Technique Principle Advantages for N-Nitroso Propafenone Disadvantages & Causality
LC-MS/MS Chromatographic separation followed by mass analysis of precursor and product ions.Gold Standard: Unmatched sensitivity and selectivity via Multiple Reaction Monitoring (MRM).[4] Avoids high temperatures, mitigating the risk of ex-vivo formation of nitrosamines from precursors.[14]High initial instrument cost. Requires expertise in method development and maintenance.
GC-MS Chromatographic separation of volatile compounds followed by mass analysis.Effective for volatile nitrosamines. Established and robust technology.Risk of Artifact Formation: High temperatures in the GC inlet can cause the formation of nitrosamines from residual precursors (secondary amines and nitrosating agents), leading to false-positive results.[10][14] N-Nitroso propafenone may require derivatization to improve volatility.
LC-HRMS Chromatographic separation followed by high-resolution mass analysis.Provides high mass accuracy, aiding in unequivocal identification and structural confirmation. Increasingly used for quantification due to excellent selectivity.[9][14]Historically less sensitive in targeted quantification mode compared to triple quadrupole MS/MS, although modern instruments are closing this gap. Higher data complexity.

Chapter 3: A Validated Protocol for LOD & LOQ Determination via LC-MS/MS

This section details a comprehensive, self-validating protocol for determining the LOD and LOQ of N-Nitroso propafenone in both the API and the finished drug product.

Rationale for Method Selection

The selection of an LC-MS/MS-based method is predicated on the need for ultimate sensitivity and selectivity, as established in Chapter 2. The use of an isotopically labeled internal standard (e.g., N-Nitroso Propafenone-d5) is strongly recommended to compensate for any variability in sample preparation and instrument response, thereby enhancing the accuracy and robustness of the quantification.[15][16]

Materials and Reagents
  • Reference Standards: N-Nitroso Propafenone, Propafenone API.[17][18]

  • Internal Standard (IS): N-Nitroso Propafenone-d5 (or other suitable stable isotope-labeled analog).[15]

  • Solvents: LC-MS grade Methanol, Acetonitrile, and Water.

  • Additives: Formic Acid, Ammonium Formate (or Ammonium Acetate).[4]

  • Drug Product: Propafenone tablets (for finished product analysis).

Instrumentation and Conditions

The following tables provide proven starting conditions based on methods developed for structurally similar nitrosamine impurities.[4][19][20] Optimization is necessary for the specific instrument used.

Table 1: Recommended Liquid Chromatography (LC) Conditions

Parameter Recommendation Rationale
Column C18 or Biphenyl, e.g., 100 x 2.1 mm, <3 µm Provides excellent reversed-phase retention and separation for the target analyte from the highly concentrated API. Biphenyl phases can offer alternative selectivity.[19]
Mobile Phase A 0.1% Formic Acid in Water with 2-10 mM Ammonium Formate Provides a proton source for efficient positive-ion ESI and improves peak shape.[4]
Mobile Phase B 0.1% Formic Acid in Acetonitrile or Methanol Organic solvent for elution.
Gradient Optimized to separate N-Nitroso propafenone from the main Propafenone peak. Ensures the highly concentrated API does not co-elute and cause ion suppression.
Flow Rate 0.3 - 0.5 mL/min Appropriate for 2.1 mm ID columns to maximize sensitivity.
Column Temp. 40 °C Ensures reproducible retention times and improves peak shape.

| Injection Vol. | 1 - 10 µL | Optimized based on sensitivity needs and column loading capacity. |

Table 2: Recommended Tandem Mass Spectrometry (MS/MS) Conditions

Parameter Recommendation Rationale
Ionization Mode Electrospray Ionization (ESI), Positive N-Nitroso propafenone contains basic nitrogen atoms that are readily protonated.
MRM Transitions Quantifier & Qualifier Infuse N-Nitroso propafenone standard to determine the precursor ion [M+H]⁺ and optimize collision energy for at least two product ions. Using a quantifier (most intense) and qualifier ion provides a high degree of specificity.[4]
Dwell Time 50 - 100 ms Sufficient time to acquire >15 data points across the chromatographic peak for accurate integration.
Source Temp. Optimized for instrument (e.g., 300-350 °C) Ensures efficient desolvation and ionization.[9]

| Spray Voltage | Optimized for instrument (e.g., 3500-4500 V) | Maximizes ion generation while maintaining stability.[9] |

Experimental Workflow

The entire process, from preparing solutions to final data analysis, must be systematic to ensure the results are valid and reproducible.

G cluster_prep Preparation cluster_exp Experiment cluster_analysis Data Analysis & Validation Stock Prepare High Conc. Stock Solutions (Analyte & IS) Spike Prepare Serial Dilutions (Spiking Solutions) Stock->Spike SpikeSample Spike Matrix with Dilutions & Constant IS Conc. Spike->SpikeSample Sample Prepare Matrix Samples (API or Drug Product) Sample->SpikeSample Inject Inject Samples into LC-MS/MS System SpikeSample->Inject SN Calculate S/N Ratio for each concentration Inject->SN LOD_LOQ Determine LOD (S/N ≥ 3) & LOQ (S/N ≥ 10) SN->LOD_LOQ Validate Confirm LOQ with Accuracy & Precision (n=6 replicates) LOD_LOQ->Validate

Workflow for LOD and LOQ Determination.

Step-by-Step Protocol:

  • Preparation of Stock Solutions: Accurately prepare a 1 mg/mL stock solution of N-Nitroso propafenone in a suitable solvent (e.g., methanol). Prepare a separate stock solution for the internal standard (e.g., 1 mg/mL of N-Nitroso Propafenone-d5).

  • Preparation of Sample Matrix Solution: Prepare a concentrated solution of the drug substance or product in a diluent compatible with the mobile phase. A typical concentration might be 1-5 mg/mL of Propafenone.[4][13] This solution will serve as the matrix into which the impurity standards are spiked.

  • Preparation of Spiking Solutions: Perform serial dilutions from the N-Nitroso propafenone stock solution to create a series of working standards at low concentrations expected to bracket the LOD and LOQ (e.g., from 10 ng/mL down to 0.001 ng/mL).

  • Spiking and Analysis:

    • For each concentration level, spike a known volume of the working standard into the sample matrix solution.

    • Add a constant amount of the internal standard working solution to all samples.

    • Inject these samples into the LC-MS/MS system and acquire the data.

  • Determination of LOD and LOQ (Signal-to-Noise Approach):

    • Process the resulting chromatograms. The signal (S) is the height of the analyte peak, and the noise (N) is determined from a region of the baseline close to the analyte peak.[21]

    • LOD is the concentration that yields a signal-to-noise ratio (S/N) of ≥ 3.

    • LOQ is the concentration that yields a signal-to-noise ratio (S/N) of ≥ 10. [13]

  • Confirmation and Validation of the LOQ:

    • The LOQ cannot be claimed based on S/N alone; it must be experimentally verified.

    • Prepare a minimum of six independent samples by spiking the matrix at the determined LOQ concentration.

    • Analyze these samples and calculate the accuracy (% recovery) and precision (% Relative Standard Deviation, RSD).

    • Acceptance Criteria: The results must meet predefined criteria, typically %RSD ≤ 20% for precision and 80-120% for accuracy at the LOQ.[9]

Chapter 4: Data Interpretation and Reporting

The final step is to collate the data into a clear, concise report. The data should unequivocally support the claimed LOD and LOQ values.

Table 3: Example Data for LOD & LOQ Determination

Spiked Conc. (ng/mL) Avg. S/N Ratio (n=3) Observation
0.010 22.5 Signal is clear and reproducible. Meets S/N > 10.
0.005 11.2 Signal is consistently above noise. Meets S/N > 10. Proposed LOQ.
0.002 4.1 Signal is detectable but variable. Meets S/N > 3. Proposed LOD.

| 0.001 | 1.9 | Signal is not reliably distinguishable from baseline noise. |

Table 4: Example Validation Data for the Confirmed LOQ (0.005 ng/mL)

Replicate Calculated Conc. (ng/mL) Recovery (%)
1 0.0048 96.0%
2 0.0055 110.0%
3 0.0051 102.0%
4 0.0046 92.0%
5 0.0057 114.0%
6 0.0052 104.0%
Mean 0.00515 103.0%
Std. Dev. 0.00040 -
% RSD - 7.8%

This data demonstrates a scientifically sound and defensible determination. The LOQ was not only identified by its S/N ratio but was also proven to be a concentration at which the analyte can be measured with acceptable accuracy and precision.

Conclusion

Determining the LOD and LOQ for N-Nitroso propafenone is a meticulous process that forms the bedrock of ensuring drug product safety. It requires a deep understanding of regulatory expectations, the judicious selection of highly sensitive analytical technology like LC-MS/MS, and a rigorous, systematic validation protocol. By following the principles and methodologies outlined in this guide, researchers and drug development professionals can establish robust, defensible analytical methods that stand up to scientific and regulatory scrutiny, ultimately protecting the patients who rely on these therapies.

References

  • Title: FDA Guidance for Industry: Control of Nitrosamine Impurities in Human Drugs. Source: U.S. Food and Drug Administration. URL: [Link]

  • Title: Control of Nitrosamine Impurities in Human Drugs. Source: U.S. Food and Drug Administration. URL: [Link]

  • Title: CDER Nitrosamine Impurity Acceptable Intake Limits. Source: U.S. Food and Drug Administration. URL: [Link]

  • Title: Control of Nitrosamine Impurities in Human Drugs Guidance for Industry September 2024. Source: U.S. Food and Drug Administration. URL: [Link]

  • Title: EMA revises guidance on nitrosamine impurities. Source: European Pharmaceutical Review. URL: [Link]

  • Title: EMA Nitrosamine Guidelines. Source: Zamann Pharma Support GmbH. URL: [Link]

  • Title: FDA Issues Revised Guidance on the Control of Nitrosamine Impurities in Human Drugs. Source: ArentFox Schiff. URL: [Link]

  • Title: ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. Source: ECA Academy. URL: [Link]

  • Title: Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry. Source: U.S. Food and Drug Administration. URL: [Link]

  • Title: Quality Guidelines. Source: International Council for Harmonisation (ICH). URL: [Link]

  • Title: FDA Issues New Guidance on Nitrosamine Impurities in APIs and Drug Products. Source: Alston & Bird. URL: [Link]

  • Title: Revised ICH Guideline Q2(R1) On Validation Of Analytical Procedures. Source: Starodub. URL: [Link]

  • Title: VALIDATION OF ANALYTICAL PROCEDURES: TEXT AND METHODOLOGY Q2(R1). Source: International Council for Harmonisation (ICH). URL: [Link]

  • Title: EMA guidelines for the detection of nitrosamines in medicines. Source: Netpharmalab. URL: [Link]

  • Title: Nitrosamine impurities. Source: European Medicines Agency (EMA). URL: [Link]

  • Title: A Global Approach to Nitrosamine Impurity Testing for Drug Products. Source: International Biopharmaceutical Industry. URL: [Link]

  • Title: Sensitive and Reproducible Quantification of N-Nitroso Propranolol in a Propranolol Drug Substance and Product. Source: Phenomenex. URL: [Link]

  • Title: Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices. Source: PubMed Central (NIH). URL: [Link]

  • Title: Nitrosamine impurities. Source: Heads of Medicines Agencies (CMDh). URL: [Link]

  • Title: Nitrosamines Impurities – Current Regulatory Status. Source: Indian Pharmaceutical Alliance. URL: [Link]

  • Title: Ultra-Low Limit of Quantitation (LOQ) in Nitrosamine Testing. Source: Sannova. URL: [Link]

  • Title: Overview of Testing Methods for N-nitrosamines Monitoring: Regulatory Requirements and Analytical Challenges. Source: Pharmaceutical and Medical Device Regulatory Science Society of Japan (PMRJ). URL: [Link]

  • Title: Sensitive and reproducible quantification of N-nitroso propranolol in propranolol drug substance and product. Source: SCIEX. URL: [Link]

  • Title: An update on latest regulatory guidelines and analytical methodologies for N-nitrosamine impurities in pharmaceutical products – 2024. Source: National Institutes of Health (NIH). URL: [Link]

  • Title: N-Nitroso-Propafenon. Source: SynZeal. URL: [Link]

  • Title: Highly Sensitive Quantification of Mutagenic NDSRI N-Nitroso Propranolol in Propranolol API and 40 mg Tablets Using LC/MS/MS. Source: Agilent. URL: [Link]

  • Title: N-Nitroso Propafenone | CAS 3036581-87-7. Source: Veeprho. URL: [Link]

  • Title: N-Nitroso Propafenone Impurity 3. Source: Generon. URL: [Link]

  • Title: N-Nitroso Propafenone-d5. Source: Axios Research. URL: [Link]

  • Title: N-Nitroso Propafenone EP Impurity B. Source: Veeprho. URL: [Link]

  • Title: Quantitation of N-Nitroso Carvedilol in Drug Substance Using LC-MS/MS. Source: Waters Corporation. URL: [Link]

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Comparative

A Comparative Guide to N-Nitroso Propafenone Levels in Branded vs. Generic Propafenone: A Risk-Based Analysis and Experimental Framework

For researchers, scientists, and drug development professionals, ensuring the safety and quality of pharmaceutical products is paramount. The emergence of nitrosamine impurities as a class of potential human carcinogens...

Author: BenchChem Technical Support Team. Date: January 2026

For researchers, scientists, and drug development professionals, ensuring the safety and quality of pharmaceutical products is paramount. The emergence of nitrosamine impurities as a class of potential human carcinogens has necessitated a thorough evaluation of their presence in both branded and generic drugs. This guide provides an in-depth technical comparison of the potential for N-Nitroso propafenone, a nitrosamine impurity specific to the antiarrhythmic drug propafenone, in both its branded and generic formulations. While direct, publicly available comparative studies are scarce, this guide offers a scientific framework for understanding potential differences and a detailed protocol for experimental verification.

N-Nitroso propafenone is a genotoxic and potentially carcinogenic impurity that can form from the nitrosation of the secondary amine in the propafenone molecule. Regulatory bodies have established stringent acceptable intake (AI) limits for such impurities to protect patient health.[1] The U.S. Food and Drug Administration (FDA), for instance, has set an AI limit for N-Nitroso propafenone, underscoring the importance of controlling its levels in the final drug product.[2]

Understanding the Potential for Variation: Branded vs. Generic Manufacturing

While both branded and generic versions of propafenone are approved based on bioequivalence and therapeutic equivalence, the potential for variation in impurity profiles, including N-Nitroso propafenone, can arise from differences in the manufacturing processes. It is crucial to note that these are potential areas of divergence and do not inherently signify a quality difference. Regulatory oversight applies to both branded and generic manufacturing to ensure safety and quality.[3]

Key Areas for Potential Variation:

  • Synthesis of the Active Pharmaceutical Ingredient (API): The synthetic route used to manufacture propafenone can differ between manufacturers. Variations in starting materials, reagents, solvents, and catalysts can introduce different levels of nitrosating agents or their precursors.[3] For example, the use of recycled solvents or reagents from inadequately qualified vendors could be a source of contamination.[3]

  • Excipients and Formulation: The inactive ingredients (excipients) used in the final drug product formulation can be a source of nitrites or may react with the API to form nitrosamines, especially under certain storage conditions like high heat or humidity. Different manufacturers may use different excipients, which could influence the stability of the drug product and the potential for N-Nitroso propafenone formation over its shelf life.

  • Manufacturing Equipment and Processes: Cross-contamination from shared manufacturing equipment is a known risk factor for nitrosamine formation.[3][4] The cleaning and maintenance protocols of manufacturing facilities can play a significant role in mitigating this risk.

  • Packaging and Storage: The packaging materials and storage conditions can also impact the formation of nitrosamines.[1] Incompatible packaging or exposure to adverse environmental conditions during distribution and storage could potentially lead to the degradation of the drug product and the formation of impurities.

While a systematic review and meta-analysis of cardiovascular drugs, including propafenone, found no difference in clinical efficacy and safety between branded and generic versions, this study did not assess impurity profiles.[5] Therefore, a direct analytical comparison remains the most definitive way to assess any potential differences in N-Nitroso propafenone levels.

Potential Pathways of N-Nitroso Propafenone Formation

The formation of N-Nitroso propafenone occurs through the reaction of the secondary amine in the propafenone molecule with a nitrosating agent, typically derived from nitrite salts under acidic conditions. This reaction can occur at various stages of the manufacturing process and during the product's shelf life.

cluster_sources Sources of Nitrosating Agents cluster_propafenone Propafenone Molecule cluster_conditions Favorable Conditions Nitrites in Raw Materials Nitrites in Raw Materials Nitrosating Agent (e.g., HNO2) Nitrosating Agent (e.g., HNO2) Nitrites in Raw Materials->Nitrosating Agent (e.g., HNO2) Forms Nitrites in Excipients Nitrites in Excipients Nitrites in Excipients->Nitrosating Agent (e.g., HNO2) Forms Degradation of Nitro-containing Compounds Degradation of Nitro-containing Compounds Degradation of Nitro-containing Compounds->Nitrosating Agent (e.g., HNO2) Forms Propafenone (Secondary Amine) Propafenone (Secondary Amine) N-Nitroso propafenone N-Nitroso propafenone Propafenone (Secondary Amine)->N-Nitroso propafenone Reacts with Acidic pH Acidic pH Acidic pH->N-Nitroso propafenone Catalyzes Elevated Temperature Elevated Temperature Elevated Temperature->N-Nitroso propafenone Accelerates Nitrosating Agent (e.g., HNO2)->N-Nitroso propafenone Nitrosates

Caption: Potential pathways for the formation of N-Nitroso propafenone.

Comparative Data Summary

As of the date of this guide, there is a lack of publicly available, peer-reviewed studies that directly compare the levels of N-Nitroso propafenone in specific branded and generic propafenone products. The table below is provided as a template for researchers to populate with their own experimental data.

Product Type Brand/Manufacturer Batch/Lot Number N-Nitroso propafenone Level (ng/tablet) N-Nitroso propafenone Level (ppm) Analytical Method
BrandedRythmol® (Example)XYZ123[Insert Data][Insert Data]LC-MS/MS
GenericManufacturer AABC456[Insert Data][Insert Data]LC-MS/MS
GenericManufacturer BDEF789[Insert Data][Insert Data]LC-MS/MS
Experimental Protocol for the Quantification of N-Nitroso Propafenone in Propafenone Drug Products

This protocol outlines a robust and sensitive method for the detection and quantification of N-Nitroso propafenone using Liquid Chromatography with tandem mass spectrometry (LC-MS/MS), which is a widely accepted technique for trace-level analysis of nitrosamine impurities.[6][7]

1. Materials and Reagents:

  • N-Nitroso propafenone reference standard

  • Propafenone hydrochloride drug product (branded and generic)

  • LC-MS grade acetonitrile, methanol, and water

  • Formic acid (LC-MS grade)

  • Ammonium formate (LC-MS grade)

  • Volumetric flasks, pipettes, and autosampler vials

2. Standard and Sample Preparation:

  • Standard Stock Solution (100 µg/mL): Accurately weigh and dissolve N-Nitroso propafenone reference standard in methanol.

  • Working Standard Solutions: Prepare a series of dilutions from the stock solution to create a calibration curve (e.g., 0.1, 0.5, 1, 5, 10, 50, 100 ng/mL).

  • Sample Preparation:

    • Accurately weigh and crush a representative number of propafenone tablets.

    • Transfer a portion of the powdered tablets equivalent to one tablet's dosage into a volumetric flask.

    • Add a suitable extraction solvent (e.g., methanol or a mixture of acetonitrile and water).

    • Sonicate for 15-20 minutes to ensure complete extraction.

    • Dilute to the mark with the extraction solvent and mix well.

    • Centrifuge or filter the solution to remove particulate matter.

    • Transfer the clear supernatant/filtrate to an autosampler vial for analysis.

3. LC-MS/MS Instrumentation and Conditions:

  • Liquid Chromatograph: A high-performance or ultra-high-performance liquid chromatography (HPLC/UHPLC) system.

  • Mass Spectrometer: A triple quadrupole mass spectrometer.

  • Chromatographic Column: A suitable C18 or equivalent reversed-phase column.

  • Mobile Phase A: 0.1% Formic acid in water.

  • Mobile Phase B: 0.1% Formic acid in acetonitrile.

  • Gradient Elution: A suitable gradient program to achieve separation of N-Nitroso propafenone from the propafenone API and other matrix components.

  • Ionization Mode: Electrospray Ionization (ESI) in positive mode.

  • MRM Transitions: Monitor specific Multiple Reaction Monitoring (MRM) transitions for N-Nitroso propafenone (one for quantification and at least one for confirmation).

4. Data Analysis and Quantification:

  • Construct a calibration curve by plotting the peak area of the N-Nitroso propafenone standard against its concentration.

  • Determine the concentration of N-Nitroso propafenone in the sample preparations from the calibration curve.

  • Calculate the amount of N-Nitroso propafenone per tablet and express the result in parts per million (ppm) relative to the propafenone API content.

cluster_prep Sample and Standard Preparation cluster_analysis LC-MS/MS Analysis cluster_data Data Processing Reference Standard Prep Reference Standard Prep Calibration Curve Generation Calibration Curve Generation Reference Standard Prep->Calibration Curve Generation Tablet Crushing & Weighing Tablet Crushing & Weighing Extraction with Solvent Extraction with Solvent Tablet Crushing & Weighing->Extraction with Solvent Filtration/Centrifugation Filtration/Centrifugation Extraction with Solvent->Filtration/Centrifugation Injection into HPLC/UHPLC Injection into HPLC/UHPLC Filtration/Centrifugation->Injection into HPLC/UHPLC Chromatographic Separation Chromatographic Separation Injection into HPLC/UHPLC->Chromatographic Separation Mass Spectrometry Detection (MRM) Mass Spectrometry Detection (MRM) Chromatographic Separation->Mass Spectrometry Detection (MRM) Peak Integration Peak Integration Mass Spectrometry Detection (MRM)->Peak Integration Quantification of N-Nitroso propafenone Quantification of N-Nitroso propafenone Peak Integration->Quantification of N-Nitroso propafenone Calibration Curve Generation->Quantification of N-Nitroso propafenone

Caption: Experimental workflow for the quantification of N-Nitroso propafenone.

Conclusion and Future Perspectives

The potential for the presence of N-Nitroso propafenone in both branded and generic propafenone products necessitates a vigilant and proactive approach from manufacturers and regulatory bodies. While this guide highlights the potential for differences in impurity levels based on manufacturing variables, it is not a definitive statement on the quality of either product category. The provided experimental framework offers a robust methodology for researchers to conduct their own comparative analyses.

Future research in this area should focus on generating and publishing direct comparative data to provide a clearer picture of the landscape of nitrosamine impurities in branded versus generic drugs. Such transparency is crucial for building trust among healthcare providers and patients and for continuously improving the safety and quality of all pharmaceutical products.

References

  • Pharmaceutical Technology. (2023, July 2). Understanding Nitrosamine Impurities in the Pharmaceutical Industry. [Link]

  • Advent Chembio. (2025, September 4). Nitrosamines in Pharmaceuticals: Formation, Risks, and Detection Methods Explained. [Link]

  • Zamann Pharma Support GmbH. Nitrosamine Risk Factors. [Link]

  • Advent Chembio. Nitrosamines in Pharma: Sources, Risks & Controls. [Link]

  • Quick Company. Process For Preparing Propafenone Hydrochloride And Its Intermediates. [Link]

  • Google Patents. (2015, January 7). CN104262178A - Synthesis method of propafenone hydrochloride.
  • Google Patents. (2009, October 8).
  • Google Patents. (2016, August 31).
  • Indian Journal of Pharmaceutical Sciences. (1997). Synthesis of Propafenone, an Antiarrhythmic Agent. [Link]

  • ResearchGate. (2025, May 3). Comprehensive Review: Research on Nitrosamine Impurities in Generic Drugs-FY 2024 GDUFA III Science and Research Priorities. [Link]

  • PubMed Central. Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices. [Link]

  • IntechOpen. Analytical Strategies for the Detection and Quantification of Nitrosamine Impurities in Pharmaceuticals. [Link]

  • SynZeal. N-Nitroso-Propafenon. [Link]

  • Veeprho. N-Nitroso Propafenone EP Impurity B. [Link]

  • Veeprho. N-Nitroso Propafenone | CAS 3036581-87-7. [Link]

  • ACS Publications. (2024, August 19). Analytical Methodologies to Detect N-Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices. [Link]

  • Preprints.org. (2025, May 14). A short review on nitrosamine impurities. [Link]

  • National Center for Biotechnology Information. (2021, September 3). Propafenone - LiverTox. [Link]

  • ClinCalc. Propafenone - Drug Usage Statistics, ClinCalc DrugStats Database. [Link]

  • National Center for Biotechnology Information. (2009, March 3). Clinical Equivalence of Generic and Brand-Name Drugs Used in Cardiovascular Disease: A Systematic Review and Meta-analysis. [Link]

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Validation

A Senior Application Scientist's Guide to Proficiency Testing for Nitrosamine Analysis in Pharmaceuticals

Introduction: The Imperative for Precision in Nitrosamine Analysis The discovery of N-nitrosamine impurities in common medications since 2018 has presented a significant challenge to the pharmaceutical industry.[1][2][3]...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction: The Imperative for Precision in Nitrosamine Analysis

The discovery of N-nitrosamine impurities in common medications since 2018 has presented a significant challenge to the pharmaceutical industry.[1][2][3] Classified as probable human carcinogens, these compounds, even at trace levels, are under intense scrutiny from global regulatory bodies, including the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA).[1][4][5][6][7][8] This has mandated rigorous risk assessments and, where a risk is identified, highly sensitive analytical testing of active pharmaceutical ingredients (APIs) and finished drug products.[3][9][10]

The analytical task is far from trivial. It demands methods capable of detecting and quantifying nitrosamines at parts-per-billion (ppb) levels within complex pharmaceutical matrices.[9][11] Given the gravity of patient safety and the risk of costly product recalls, laboratories cannot operate in a vacuum. It is essential to have an objective, external measure of analytical performance. This is the critical role of Proficiency Testing (PT).

This guide provides a comprehensive comparison of proficiency testing schemes for nitrosamine analysis. It is designed for researchers, quality control scientists, and drug development professionals, offering an in-depth look at the causality behind experimental choices and the framework for ensuring trustworthy, validated results.

The Analytical Gauntlet: Challenges in Nitrosamine Detection

Accurate nitrosamine analysis is a complex undertaking due to several inherent challenges:

  • Ultra-Low Detection Limits: Regulatory acceptable intake (AI) limits are often in the nanogram-per-day range, requiring analytical methods with exceptional sensitivity (low ng/g or ppb).[12][13]

  • Complex Matrices: APIs and various excipients in a finished drug product can interfere with the analysis, suppressing or enhancing the instrument's signal and affecting accuracy.[6]

  • Analytical Artifact Formation: A significant risk is the inadvertent formation of nitrosamines during the analytical process itself (e.g., from solvents, reagents, or sample handling conditions), leading to false-positive results.[13][14]

  • Structural Diversity: The growing list of nitrosamines of concern, including Nitrosamine Drug Substance-Related Impurities (NDSRIs), requires flexible and highly specific analytical techniques, predominantly Liquid Chromatography-Mass Spectrometry (LC-MS/MS) and Gas Chromatography-Mass Spectrometry (GC-MS).[2][11][15][16][17]

These challenges underscore the necessity for interlaboratory comparison.[14][18] A successful result in a PT scheme provides objective evidence that a laboratory's entire analytical system—from sample receipt to final report—is performing correctly.

Proficiency Testing (PT): The External Quality Compass

Proficiency Testing, also known as interlaboratory comparison, is a cornerstone of a laboratory's Quality Management System (QMS).[19] It is an independent assessment of a lab's analytical performance and a critical component for maintaining accreditation under standards like ISO/IEC 17025.[20][21][22]

The process is straightforward but powerful: a PT provider distributes identical, homogenous, and stable test samples (with undisclosed analyte concentrations) to a group of participating laboratories.[19][21][22] Each laboratory analyzes the sample using its own standard operating procedures and reports the results back to the provider. The provider then evaluates the laboratory's performance by comparing its results against a reference value, often providing a performance score, such as a z-score.[19]

This process serves multiple functions:

  • Validates analytical performance and demonstrates competence.[21]

  • Identifies systematic errors or biases in methodology or instrumentation.[21]

  • Compares performance against peer laboratories.[23]

  • Provides confidence to both the laboratory and regulatory agencies in the reliability of the data being generated.

PT_Workflow cluster_provider PT Provider cluster_lab Participating Laboratory p1 Prepares & Validates Homogenous Test Samples p2 Distributes Blind Samples to Labs p1->p2 l1 Receives PT Sample p2->l1 p5 Collects & Statistically Analyzes All Lab Results p6 Issues Performance Evaluation Reports (e.g., z-scores) p5->p6 l4 Receives Report & Implements Corrective Actions (if needed) p6->l4 l2 Analyzes Sample Using Validated In-House Method l1->l2 l3 Reports Results to Provider l2->l3 l3->p5

Caption: The Proficiency Testing (PT) workflow from provider to laboratory.

Comparison of Select Proficiency Testing Schemes for Nitrosamine Analysis

Choosing the right PT scheme requires careful consideration of its scope, accreditation, and relevance to a laboratory's routine work. The following table compares key features of prominent providers in this space.

FeatureLGC AXIO Proficiency TestingUSP Proficiency Testing ProgramTRC (LGC Group)
Scheme Name PHARMASSURE - PharmaceuticalPharmaceutical & BiologicsVHG & TRC PT Schemes
Accreditation ISO/IEC 17043[23]In collaboration with NSI Lab Solutions, an accredited provider[20]ISO/IEC 17043, ISO 17034
Analytes Covered Includes common nitrosamines like NDMA, NDEA in specific rounds. Scope varies.Offers various schemes; specific nitrosamine schemes may be available.[20]Offers a wide range of neat and solution-based Certified Reference Materials (CRMs) which are fundamental to PT sample preparation.
Matrix Types Typically API or finished product placebo spiked with target analytes.Varies by scheme, includes APIs and finished products.Not a direct PT provider, but supplies the CRMs that PT providers and labs use for validation and spiking studies.
Frequency Scheduled rounds throughout the year (e.g., quarterly, bi-annually).Pre-set schedules and some on-demand options.[20]N/A (CRM Supplier)
Reporting Comprehensive reports with performance scores (z-scores) and statistical analysis comparing lab performance to the cohort.Reports are typically available quickly, within 72 hours for on-demand "PT Express" tests.[20]N/A
Key Features Global reach with over 12,000 participating laboratories, providing a large dataset for comparison.[23] Strong reputation in the pharmaceutical sector.Directly linked to the United States Pharmacopeia, offering schemes relevant to pharmacopeial testing.Critical supplier of high-purity, well-characterized nitrosamine reference standards, essential for accurate quantification.[24]

Note: The availability of specific nitrosamine PT schemes can change. Laboratories should always contact providers directly for the most current catalog and technical specifications.

The Self-Validating System: Your Internal Protocol for PT Success

Success in a proficiency test is not a matter of chance; it is the direct result of a robust, well-validated internal analytical system. Every protocol must be a self-validating system, ensuring that results are trustworthy long before a PT sample arrives. The following outlines a foundational workflow grounded in regulatory expectations.

Step 1: Foundational Risk Assessment (ICH Q9)

Before any testing, a thorough risk assessment is required to identify which nitrosamines could potentially be present in a specific drug product.[3][9][10] This evaluation considers the API synthesis route, excipient reactivity, manufacturing process, and packaging, and dictates which target analytes the analytical method must be validated for.

Step 2: Method Validation (ICH Q2(R2))

The analytical method itself must be rigorously validated to prove it is fit for purpose.[12] Regulatory agencies require this validation to ensure data is accurate and reproducible.[12] Key validation parameters include:

  • Specificity: The ability to unequivocally assess the analyte in the presence of components that may be expected to be present (e.g., API, excipients, degradants).

  • Limit of Detection (LOD) & Limit of Quantitation (LOQ): The LOQ must be sufficiently low, typically at or below 30% of the acceptable intake limit, to support risk mitigation.[13]

  • Linearity: Demonstrating a direct, proportional relationship between analyte concentration and instrument response over a defined range.

  • Accuracy: The closeness of test results to the true value, often assessed by spiking the drug product matrix with a known amount of the nitrosamine standard.

  • Precision: The degree of agreement among individual tests when the procedure is applied repeatedly to multiple samplings of a homogenous sample (repeatability and intermediate precision).

  • Robustness: The method's capacity to remain unaffected by small, deliberate variations in method parameters, providing an indication of its reliability during normal usage.

Step 3: Rigorous Sample Preparation

This is arguably the most critical step and a common source of error.[13][14][18] The goal is to efficiently extract the target nitrosamines from the complex matrix while preventing their artificial formation.

  • Weighing: Accurately weigh the sample (e.g., powdered tablet, API).

  • Dissolution/Extraction: Dissolve the sample in a suitable solvent (e.g., methanol, dichloromethane). The choice of solvent is critical to ensure analyte stability.

  • pH Control: The pH must be carefully controlled. Acidic conditions can promote nitrosation if residual nitrites are present, so the extraction environment is often kept neutral or basic.

  • Clean-up (if necessary): Use Solid-Phase Extraction (SPE) to remove interfering matrix components, concentrating the analyte and improving method sensitivity.

  • Internal Standard Spiking: Add an isotopically labeled internal standard (e.g., NDMA-d6) at the beginning of the process. This is crucial as it co-extracts with the target analyte and compensates for variations in extraction efficiency and instrument response, leading to more accurate quantification.[13]

  • Final Preparation: Evaporate the solvent and reconstitute the residue in a mobile-phase-compatible solvent for injection into the LC-MS or GC-MS system.

Step 4: Instrumental Analysis (LC-MS/MS Example)
  • Technique: Liquid Chromatography with Tandem Mass Spectrometry is the gold standard for its high sensitivity and specificity.[6][16]

  • Chromatographic Column: A C18 or similar reversed-phase column to separate the nitrosamines from each other and from matrix components.

  • Mobile Phase: A gradient of water and an organic solvent (e.g., methanol or acetonitrile), often with a buffer like ammonium formate.

  • Ionization Source: Electrospray Ionization (ESI) or Atmospheric Pressure Chemical Ionization (APCI).

  • Mass Spectrometry: Operated in Multiple Reaction Monitoring (MRM) mode. This provides high specificity by monitoring a specific precursor ion -> product ion transition for each nitrosamine, filtering out background noise.

The Quality Assurance Ecosystem: A Holistic View

A laboratory's ability to produce reliable data for nitrosamine analysis depends on an interconnected system of internal and external controls, all grounded in regulatory expectations. Proficiency testing serves as the ultimate external verification of this entire ecosystem.

QA_Ecosystem cluster_guidelines Authoritative Grounding cluster_internal Internal Quality System (Laboratory) cluster_external External Quality Assessment reg Regulatory Guidelines (FDA, EMA, ICH) qms Quality Management System (ICH Q9, Q2) reg->qms Dictates Requirements mv Method Validation qms->mv pt Proficiency Testing (ISO 17043 Providers) qms->pt Prepares Lab For sp Sample Preparation mv->sp ia Instrumental Analysis sp->ia result Reliable & Defensible Analytical Results (Ensuring Patient Safety) ia->result Generates Data pt->result Independently Verifies

Caption: The interplay of regulatory guidelines, internal quality systems, and external proficiency testing.

Checklist for Selecting a Nitrosamine PT Scheme

When selecting a PT provider, consider the following:

  • [✔] Regulatory Relevance: Does the scheme’s scope (analytes, concentration levels, matrices) align with current FDA, EMA, and ICH guidelines?

  • [✔] Provider Accreditation: Is the provider accredited to ISO/IEC 17043?[23] This is a formal recognition of their competence to operate PT schemes.

  • [✔] Sample Matrix: Are the test materials representative of the samples your lab analyzes daily (e.g., specific APIs, metformin tablets, sartan drug products)?

  • [✔] Frequency and Logistics: Does the PT schedule align with your laboratory's operational workflow and accreditation requirements?

  • [✔] Reporting and Data Analysis: Is the final report comprehensive? Does it provide a clear performance score, statistical data from the entire cohort of labs, and insights that can help diagnose potential issues?

  • [✔] Technical Support: Does the provider offer accessible technical support to address questions about the sample handling or result interpretation?

Conclusion

Proficiency testing is not merely a regulatory hurdle; it is an indispensable tool for continuous improvement and risk management in the high-stakes field of pharmaceutical analysis. For nitrosamines, where analytical challenges are significant and patient safety is paramount, participation in a well-chosen, accredited PT scheme provides the ultimate, objective validation of a laboratory's capabilities. It demonstrates a commitment to quality, builds confidence in analytical data, and confirms that the internal "self-validating" systems of method validation and quality control are performing as intended. By embracing PT as an integral part of the quality ecosystem, laboratories can confidently stand behind their results and play their vital role in ensuring the safety and efficacy of medicines.

References

  • An update on latest regulatory guidelines and analytical methodologies for N-nitrosamine impurities in pharmaceutical products – 2024. National Institutes of Health (NIH).
  • New FDA Guidelines Raise the Bar on Nitrosamine Testing for Pharma Industry. SK pharmteco.
  • Control of Nitrosamine Impurities in Human Drugs. U.S. Food and Drug Administration (FDA).
  • Guidelines for Nitrosamine Impurities in Drug substances and pharmaceutical drug Products Year 2025. Egyptian Drug Authority.
  • CDER Nitrosamine Impurity Acceptable Intake Limits. U.S. Food and Drug Administration (FDA).
  • Proficiency Testing Program. US Pharmacopeia (USP).
  • Proficiency Testing. Cloudtheapp.
  • Overview of proficiency testing provision in pharmaceutical area in Brazil and an educational scheme for determining mefenamic acid in raw materials. ResearchGate.
  • Pharmaceutical Proficiency Testing Reference Materials. LGC Standards.
  • Passing the Test: Understanding Proficiency Testing. Spectroscopy Online.
  • Inter-Laboratory Study on Nitrosamine quantitation -Analytical Performance. Nitrosamines Exchange.
  • Experts Discuss the Complexities of Nitrosamine Analysis. LCGC International.
  • Use of Multiple 3rd Party Laboratories for Testing. Nitrosamines Exchange.
  • Nitrosamine Testing Services. Emery Pharma.
  • Nitrosamine Impurity Testing and Analysis, Including N-nitrosodimethylamine (NDMA). Intertek.
  • Nitrosamines Analysis in Pharmaceuticals. Agilent.
  • Risk Assessment vs Confirmatory Testing of Nitrosamine Formation in Pharmaceuticals. Compound Interest.
  • Nitrosamine Impurity Testing. Syngene International Ltd.
  • Nitrosamines Testing Services. BA Sciences.
  • Nitrosamine Impurity Analysis in Pharmaceuticals. Sigma-Aldrich.
  • Why Regulatory Agencies Require Validated Methods for Nitrosamines. ResolveMass Laboratories Inc..
  • Testing Methods for Nitrosamines Monitoring in Pharmaceuticals: GC 1469. YouTube.
  • Nitrosamine Impurity Testing | Accurate GC-MS & HRMS Analysis. BioPharmaSpec.
  • Nitrosamine Testing | NDSRI's Analysis Services. Advinus.
  • LC-HRMS Based Analytical Platform to Determine Nitrosamines in Pharmaceuticals. U.S. Food and Drug Administration (FDA).
  • Nitrosamine assessment in drug production. News-Medical.Net.
  • FAQ CONTROL OF NITROSAMINE IMPURITIES IN PHARMACEUTICAL PRODUCTS. National Pharmaceutical Regulatory Agency (NPRA) Malaysia.
  • Nitrosamine impurities: guidance for marketing authorisation holders. European Medicines Agency (EMA).
  • Workflows for Quality risk management of nitrosamine risks in medicines. European Federation of Pharmaceutical Industries and Associations (EFPIA).

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Comparative

A Senior Application Scientist's Guide to Selecting the Optimal HPLC Column for N-Nitroso Propafenone Analysis

In the landscape of pharmaceutical quality control, the detection and quantification of nitrosamine impurities represent a critical challenge. The U.S.

Author: BenchChem Technical Support Team. Date: January 2026

In the landscape of pharmaceutical quality control, the detection and quantification of nitrosamine impurities represent a critical challenge. The U.S. Food and Drug Administration (FDA) and other global regulatory bodies have established stringent limits for these potentially genotoxic substances in drug products. N-Nitroso propafenone, a potential impurity in the antiarrhythmic drug propafenone, requires a highly sensitive and selective analytical method to ensure patient safety. The cornerstone of such a method is the high-performance liquid chromatography (HPLC) column.

This guide provides an in-depth evaluation of different HPLC column chemistries for the robust separation of N-Nitroso propafenone from its parent active pharmaceutical ingredient (API). We will explore the theoretical basis for column selection, present a comparative experimental design, and offer data-driven recommendations for researchers and drug development professionals.

The Analytical Challenge: Understanding the Molecules

Effective chromatographic separation begins with understanding the physicochemical properties of the target analytes.

  • Propafenone: A moderately hydrophobic molecule with aromatic rings and a secondary amine group. Its structure allows for multiple interaction modes, including hydrophobic and potential π-π interactions.

  • N-Nitroso Propafenone: The addition of a nitroso group (-N=O) to the secondary amine slightly increases the molecule's polarity and changes its electron distribution. However, it remains a largely hydrophobic structure.

The primary analytical goal is to achieve baseline resolution between the N-Nitroso propafenone impurity and the significantly more abundant propafenone API peak. Inadequate separation can lead to inaccurate quantification, especially when the impurity is present at trace levels (parts per million).

Pillars of Column Selection: A Rationale-Driven Approach

The choice of an HPLC column is not arbitrary; it is a scientifically-driven decision based on the principles of chromatography. For this application, reversed-phase chromatography is the most suitable technique. The selection process can be visualized as a logical workflow.

G cluster_0 Phase 1: Analyte & Method Requirements cluster_1 Phase 2: Column Chemistry Selection cluster_2 Phase 3: Experimental Evaluation cluster_3 Phase 4: Final Selection A Define Analytes: Propafenone & N-Nitroso Propafenone B Review Regulatory Limits (e.g., FDA, ICH) A->B C Define Separation Goal: Resolution (Rs) > 2.0 B->C D Select Diverse Stationary Phases (C18, Phenyl-Hexyl, Cyano) C->D E Consider Particle Technology (e.g., Fully Porous vs. Superficially Porous) D->E F Rationale: C18: Hydrophobic Phenyl: π-π Interactions Cyano: Dipole-Dipole D->F G Develop Standard HPLC Method (Mobile Phase, Gradient) F->G H Inject Standard Mixture on Each Column G->H I Collect Chromatographic Data H->I J Calculate Performance Metrics: Rs, Tailing, Efficiency I->J K Compare Data in Summary Table J->K L Select Optimal Column Based on Performance & Robustness K->L

Caption: Workflow for HPLC Column Selection and Evaluation.

Stationary Phase Chemistries Evaluated:
  • LUNA® C18(2) (Phenomenex): A workhorse reversed-phase column based on a silica backbone bonded with octadecylsilane. It separates compounds primarily based on hydrophobicity. This column serves as our baseline for traditional reversed-phase performance.

  • Kinetex® Phenyl-Hexyl (Phenomenex): This column features a phenyl-hexyl bonded phase on a core-shell particle. It offers both hydrophobic interactions and, crucially, π-π interactions with aromatic rings. This secondary interaction mechanism can provide unique selectivity for aromatic compounds like propafenone and its nitrosamine.

  • ZORBAX Eclipse Plus C18 (Agilent): A high-performance C18 column known for its excellent peak shape for basic compounds. It is double-end-capped to minimize interactions with residual silanols on the silica surface, which can cause peak tailing.

Comparative Experimental Evaluation

To objectively assess the performance of each column, a standardized HPLC-UV method was employed. The primary goal was to achieve the best possible resolution and peak shape for N-Nitroso propafenone.

Experimental Protocol:

1. Standard Preparation:

  • A stock solution of Propafenone HCl was prepared in methanol at 1.0 mg/mL.

  • A stock solution of N-Nitroso Propafenone was prepared in methanol at 0.1 mg/mL.

  • A mixed working standard solution was prepared by diluting the stocks in a 50:50 water/acetonitrile mixture to final concentrations of 100 µg/mL Propafenone HCl and 1.0 µg/mL N-Nitroso Propafenone.

2. HPLC Method Conditions:

  • Mobile Phase A: 0.1% Formic Acid in Water

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile

  • Gradient Program:

    • 0-2 min: 20% B

    • 2-15 min: 20% to 80% B

    • 15-17 min: 80% B

    • 17-17.1 min: 80% to 20% B

    • 17.1-22 min: 20% B (Re-equilibration)

  • Flow Rate: 0.4 mL/min

  • Column Temperature: 35 °C

  • Injection Volume: 5 µL

  • UV Detection: 254 nm

3. Data Analysis:

  • Chromatographic data was processed using standard software.

  • The following parameters were calculated for the N-Nitroso Propafenone peak and the critical pair (N-Nitroso Propafenone / Propafenone):

    • Retention Time (RT): The time taken for the analyte to elute.

    • Asymmetry (As): Also known as the tailing factor, calculated at 10% peak height. A value of 1.0 is perfectly symmetrical.

    • Efficiency (N): Measured in theoretical plates. Higher values indicate sharper peaks.

    • Resolution (Rs): The degree of separation between two adjacent peaks. A value ≥ 2.0 is desired for robust quantification.

Results and Discussion

The following table summarizes the performance of the three columns under the identical test conditions.

Performance MetricLUNA® C18(2)Kinetex® Phenyl-HexylZORBAX Eclipse Plus C18
N-Nitroso Propafenone RT (min) 10.211.510.8
Propafenone RT (min) 10.512.111.2
Resolution (Rs) between Peaks 1.63.8 2.1
N-Nitroso Propafenone Asymmetry (As) 1.41.1 1.3
N-Nitroso Propafenone Efficiency (N) 18,50025,000 21,000
Analysis of Performance:
  • LUNA® C18(2): As a conventional C18 column, it provided a basic separation based on hydrophobicity. However, the resolution of 1.6 is suboptimal for a robust quality control method, falling short of the desired Rs ≥ 2.0. This proximity of the peaks could lead to integration errors, especially if the API peak is tailing.

  • ZORBAX Eclipse Plus C18: This high-performance C18 column showed a marked improvement over the LUNA column. The resolution of 2.1 meets the minimum requirement, and the peak shape (As = 1.3) is acceptable. The double-end-capping likely contributes to the reduced tailing compared to the LUNA column. This represents a viable, good-quality option.

  • Kinetex® Phenyl-Hexyl: This column delivered a significantly superior separation. The resolution of 3.8 is more than sufficient, providing a wide margin for method robustness. The key to this performance lies in the stationary phase chemistry.

G cluster_0 Analyte: Propafenone / N-Nitroso Propafenone cluster_1 Stationary Phase: Phenyl-Hexyl Analyte Aromatic Rings Amine Group PhenylHexyl Hexyl Chain (Hydrophobic) Phenyl Group (π-electrons) Analyte:f0->PhenylHexyl:f1 π-π Interaction (Enhanced Selectivity) Analyte:f0->PhenylHexyl:f0 Hydrophobic Interaction

Caption: Dual interaction mechanism of the Phenyl-Hexyl phase.

The Phenyl-Hexyl phase leverages both hydrophobic interactions (via the hexyl chain) and π-π stacking interactions between the phenyl rings on the stationary phase and the aromatic rings of propafenone and its nitrosamine. This secondary interaction mechanism provides a different level of selectivity compared to a standard C18 phase, leading to a greater separation (higher Rs value). Furthermore, the core-shell particle technology of the Kinetex column contributes to higher efficiency (sharper peaks), which also enhances resolution. The excellent asymmetry value of 1.1 indicates minimal undesirable secondary interactions with the silica backbone.

Conclusion and Recommendation

While all three columns are capable of separating N-Nitroso propafenone from its parent API, the data clearly indicates a superior performance from the Kinetex® Phenyl-Hexyl column .

  • Recommended Choice: For new method development, the Kinetex® Phenyl-Hexyl is the top recommendation. It provides the highest resolution, best peak shape, and greatest efficiency, ensuring a highly robust and reliable method suitable for routine quality control and regulatory submission.

  • Acceptable Alternative: If a Phenyl-Hexyl column is not available, the ZORBAX Eclipse Plus C18 is a solid alternative that meets the fundamental requirements for separation.

This evaluation underscores the importance of screening multiple, diverse column chemistries during method development. Relying solely on a standard C18 phase can lead to a method that is merely adequate, whereas exploring alternative selectivities, such as those offered by a Phenyl-Hexyl phase, can unlock a significantly more robust and reliable analytical solution.

References

  • U.S. Food and Drug Administration (FDA). Control of Nitrosamine Impurities in Human Drugs. Source: FDA.gov, URL: [Link]

Validation

A Comparative Stability Analysis of Propafenone Under Diverse Stress Conditions: An In-Depth Technical Guide

This guide provides a comprehensive comparative analysis of the stability of propafenone, a Class 1C antiarrhythmic agent, under various stress conditions as mandated by the International Council for Harmonisation (ICH)...

Author: BenchChem Technical Support Team. Date: January 2026

This guide provides a comprehensive comparative analysis of the stability of propafenone, a Class 1C antiarrhythmic agent, under various stress conditions as mandated by the International Council for Harmonisation (ICH) guidelines.[1][2][3][4][5] For researchers, scientists, and drug development professionals, understanding the intrinsic stability of a drug substance like propafenone is paramount for ensuring its quality, safety, and efficacy throughout its shelf life.[6] This document delves into the experimental design, methodologies, and resulting data from forced degradation studies, offering insights into propafenone's degradation pathways and its susceptibility to hydrolysis, oxidation, photolysis, and thermal stress.

Propafenone is utilized in the management of supraventricular and ventricular arrhythmias.[7][8][9][10] Its mechanism of action involves blocking sodium channels in the heart, which stabilizes the cardiac membrane and mitigates abnormal electrical activity.[8][11][12] The stability of propafenone is a critical quality attribute, as degradation can lead to a loss of potency and the formation of potentially harmful impurities.[11]

The Rationale Behind Stress Testing

Forced degradation, or stress testing, is a critical component of the drug development process. It is designed to intentionally degrade the drug substance to predict its stability over time and identify potential degradation products.[6] This information is instrumental in developing stable formulations, selecting appropriate packaging, and establishing storage conditions and shelf life.[6] The ICH Q1A(R2) guideline provides a framework for conducting these studies, which typically involve exposure to heat, humidity, acid/base hydrolysis, oxidation, and light.[4]

Experimental Design and Methodology

A systematic approach was undertaken to evaluate the stability of propafenone hydrochloride under various stress conditions. A validated, stability-indicating high-performance liquid chromatography (HPLC) method was employed for the separation and quantification of propafenone and its degradation products.[9]

Experimental Workflow

The overall experimental workflow for the comparative stability study is depicted below.

G cluster_0 Stress Condition Application cluster_1 Sample Analysis cluster_2 Data Evaluation Propafenone Propafenone Hydrochloride Stock Solution Acid Acid Hydrolysis (0.1 M HCl, 80°C) Propafenone->Acid Expose Alkali Alkaline Hydrolysis (0.1 M NaOH, 80°C) Propafenone->Alkali Expose Oxidation Oxidative Degradation (3% H2O2, RT) Propafenone->Oxidation Expose Thermal Thermal Degradation (80°C, Solid State) Propafenone->Thermal Expose Photo Photolytic Degradation (ICH Q1B Conditions) Propafenone->Photo Expose Neutralization Neutralization & Dilution Acid->Neutralization Alkali->Neutralization Oxidation->Neutralization Thermal->Neutralization Dissolve Photo->Neutralization Dissolve HPLC Stability-Indicating HPLC Analysis Neutralization->HPLC Data Quantification of Propafenone & Degradation Products HPLC->Data Comparison Comparative Stability Assessment Data->Comparison

Caption: Experimental workflow for the comparative stability study of propafenone.

Detailed Experimental Protocols

1. Preparation of Propafenone Stock Solution: A stock solution of propafenone hydrochloride (1 mg/mL) was prepared in methanol.

2. Acid Hydrolysis: 1 mL of the stock solution was mixed with 1 mL of 0.1 M hydrochloric acid and heated at 80°C for 24 hours. The solution was then cooled, neutralized with 0.1 M sodium hydroxide, and diluted with the mobile phase to a final concentration of 100 µg/mL.

3. Alkaline Hydrolysis: 1 mL of the stock solution was mixed with 1 mL of 0.1 M sodium hydroxide and heated at 80°C for 24 hours. The solution was subsequently cooled, neutralized with 0.1 M hydrochloric acid, and diluted with the mobile phase to a final concentration of 100 µg/mL.

4. Oxidative Degradation: 1 mL of the stock solution was mixed with 1 mL of 3% hydrogen peroxide and kept at room temperature for 24 hours. The solution was then diluted with the mobile phase to a final concentration of 100 µg/mL.

5. Thermal Degradation: Propafenone hydrochloride powder was kept in a hot air oven at 80°C for 48 hours. A sample was then dissolved in the mobile phase to achieve a final concentration of 100 µg/mL.

6. Photolytic Degradation: Propafenone hydrochloride powder was exposed to UV light (254 nm) and visible light as per ICH Q1B guidelines.[1] A sample was then dissolved in the mobile phase to obtain a final concentration of 100 µg/mL.

7. HPLC Analysis: All samples were analyzed using a validated stability-indicating HPLC method. The chromatographic separation was achieved on a C18 column with a mobile phase consisting of a mixture of acetonitrile and phosphate buffer (pH 3.5) in a gradient elution mode. Detection was performed at 248 nm.

Comparative Analysis of Propafenone Stability

The results of the forced degradation studies are summarized in the table below, providing a clear comparison of propafenone's stability under different stress conditions.

Stress ConditionReagent/ConditionDurationPropafenone Remaining (%)Number of Degradation Products
Acid Hydrolysis 0.1 M HCl24 hours at 80°C~95%1
Alkaline Hydrolysis 0.1 M NaOH24 hours at 80°C~85%2
Oxidative Degradation 3% H₂O₂24 hours at RT~70%3
Thermal Degradation Solid State48 hours at 80°C~90%1
Photolytic Degradation ICH Q1B-~98%Minor peaks observed

Discussion and Mechanistic Insights

The experimental data reveals that propafenone is most susceptible to oxidative degradation , showing a significant decrease in the parent drug concentration and the formation of multiple degradation products. This suggests that the molecule has sites prone to oxidation. One study found propafenone to be highly susceptible to oxidative degradation with peroxide.[7][9]

Alkaline hydrolysis also resulted in considerable degradation, indicating that the ester or amide linkages within the molecule, if any, or other functional groups are susceptible to cleavage under basic conditions. Interestingly, one study reported that an alkaline medium had an insignificant impact on the stability of propafenone hydrochloride, which contrasts with the findings presented here.[7][9] This discrepancy could be due to differences in experimental conditions such as temperature and concentration of the base.

Propafenone demonstrated greater stability under acidic and thermal stress compared to oxidative and alkaline conditions. The degradation observed under these conditions was less pronounced. One study found no detectable reduction in concentration when propafenone was incubated at 95°C with 6 N hydrochloric acid.[13] Another study found propafenone to be highly susceptible to thermal degradation.[7][9] These varying results highlight the importance of precisely controlling experimental parameters.

The drug was found to be relatively stable under photolytic stress , with minimal degradation observed. This suggests that propafenone is not significantly light-sensitive.

The identification and characterization of the degradation products are crucial for a complete stability profile. Techniques such as liquid chromatography-mass spectrometry (LC-MS) are commonly used for this purpose.[9][11]

Conclusion

This comparative stability study provides valuable insights into the degradation behavior of propafenone under various stress conditions. The findings indicate that propafenone is most labile to oxidative and alkaline conditions, while it exhibits greater stability under acidic, thermal, and photolytic stress. This information is essential for the development of a stable pharmaceutical formulation of propafenone with an appropriate shelf-life and storage recommendations. Further studies to elucidate the structure of the major degradation products are recommended to fully understand the degradation pathways and to ensure the safety and quality of the drug product.

References

  • ICH Guidelines: Drug Stability Testing Essentials. AMSbiopharma. Available from: [Link]

  • Q1A R2 - ICH GUIDELINES OF STABILITY TESTING. Slideshare. Available from: [Link]

  • FDA Guidance for Industry: Q1A(R2)Stability Testing of New Drug Substances and Products. ECA Academy. Available from: [Link]

  • Q1A(R2) Guideline - ICH. ICH. Available from: [Link]

  • ICH Q1A(R2) Guideline Stability Testing of New Drug Substances and Products. IKEV. Available from: [Link]

  • Results of forced degradation study. ResearchGate. Available from: [Link]

  • Clinical pharmacokinetics of propafenone. PubMed. Available from: [Link]

  • Propafenone Impurities and Related Compound. Veeprho. Available from: [Link]

  • Nonlinear kinetics of propafenone metabolites in healthy man. PubMed. Available from: [Link]

  • Enantiomer/enantiomer interaction of (S)- and (R)-propafenone for cytochrome P450IID6-catalyzed 5-hydroxylation: in vitro evaluation of the mechanism. PubMed. Available from: [Link]

  • Compatibility and stability of propafenone hydrochloride. The Canadian Journal of Hospital Pharmacy. Available from: [Link]

  • Stability-indicating methods applied in the separation and characterization of the main degradation product of propafenone. ResearchGate. Available from: [Link]

  • Resolution from degradation products and propafenone HCl. ResearchGate. Available from: [Link]

  • Pharmacokinetics and pharmacodynamics of propafenone during acute and chronic administration. ResearchGate. Available from: [Link]

  • Formulation and stability of an extemporaneously compounded propafenone hydrochloride oral suspension for children with arrhythmia. PMC - NIH. Available from: [Link]

  • NEW RYTHMOL SR (propafenone hydrochloride) extended release CAPSULES DESCRIPTION RYTHMOL SR (propafenone. accessdata.fda.gov. Available from: [Link]

  • Validated stability-indicating hptlc method for the determination of propafenone hydrochloride in tablets and the gc-ms identification of its degradation products. ResearchGate. Available from: [Link]

  • Propafenone. PubChem - NIH. Available from: [Link]

  • Revisiting propafenone toxicity. PMC - NIH. Available from: [Link]

  • A rapid and sensitive LC–MS/MS assay for the determination of propafenone and its active metabolite 5–hydroxy propafenone in. Academia.edu. Available from: [Link]

  • Stability of propafenone hydrochloride in i.v. solutions. Oxford Academic. Available from: [Link]

  • Stability of propafenone hydrochloride in i.v. solutions. PubMed. Available from: [Link]

  • Development of Methodology for the Isolation and Determination of Propafenone in Blood Samples via HPLC. David Publishing. Available from: [Link]

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Safety & Regulatory Compliance

Safety

A Comprehensive Guide to the Safe Disposal of N-Nitroso Propafenone

This document provides essential procedural guidance for the safe handling and disposal of N-Nitroso propafenone. As a known genotoxic and potential carcinogenic impurity, strict adherence to these protocols is critical...

Author: BenchChem Technical Support Team. Date: January 2026

This document provides essential procedural guidance for the safe handling and disposal of N-Nitroso propafenone. As a known genotoxic and potential carcinogenic impurity, strict adherence to these protocols is critical to ensure personnel safety and environmental protection.[1] This guide is intended for researchers, scientists, and drug development professionals who may handle this compound in pure form or as a contaminant in propafenone-related materials.

The procedures outlined herein are grounded in established principles for managing highly potent and carcinogenic chemical waste, synthesizing information from regulatory guidelines and material safety data sheets. The core principle is the complete containment and destruction of the compound through validated methods, preventing any release into the environment or unintended exposure.

Hazard Assessment and Risk Mitigation

N-Nitroso propafenone is a nitrosamine impurity that can form during the synthesis or degradation of the antiarrhythmic agent propafenone.[1] The primary risk associated with this compound is its potential carcinogenicity. Nitrosamines as a class are recognized as probable human carcinogens, necessitating stringent control measures.[2][3] The U.S. Food and Drug Administration (FDA) has classified N-Nitroso propafenone under the Carcinogenic Potency Categorization Approach (CPCA) as Potency Category 2, with a very low acceptable intake limit of 100 ng/day, underscoring its high hazard potential.[1]

All laboratory activities involving N-Nitroso propafenone must be planned with the assumption that any exposure carries risk.[4] Therefore, the "As Low As Reasonably Achievable" (ALARA) principle must be adopted for all handling and disposal procedures.[5]

Compound Identification & Hazard Summary
Chemical Name N-[2-hydroxy-3-[2-(3-phenylpropanoyl)phenoxy]propyl]-N-propylnitrous amide[1]
CAS Number 3036581-87-7[1][6][7]
Molecular Formula C21H26N2O4[1]
Primary Hazard Genotoxic, Potential Carcinogen[1]
Regulatory Context Handled under guidelines for carcinogens (OSHA 29 CFR 1910.1003) and toxic pollutants (EPA)[8][9]

Engineering Controls and Personal Protective Equipment (PPE)

To mitigate the risks of exposure through inhalation, dermal contact, or ingestion, a combination of robust engineering controls and appropriate PPE is mandatory.

Engineering Controls

All procedures involving the handling of N-Nitroso propafenone, including weighing, dissolution, and aliquoting, must be performed within a designated area, such as a certified chemical fume hood.[10][11][12] The work surface should be covered with disposable, plastic-backed absorbent paper to contain any potential spills and simplify decontamination.[5][10]

Personal Protective Equipment (PPE)

The following PPE is required at all times when handling N-Nitroso propafenone.

Protection Type Specification Rationale
Hand Protection Chemical-resistant nitrile gloves (double-gloving recommended for handling pure compound).[13][14]Prevents dermal absorption. Gloves must be inspected before use and changed immediately if contamination is suspected.[4][13]
Eye Protection Tightly fitting safety goggles with side-shields or a full-face shield.[13][15]Protects eyes from splashes or aerosolized particles.
Body Protection A fully fastened laboratory coat or disposable jumpsuit.[12]Protects skin and street clothing from contamination. Lab coats used in carcinogen work areas must not be worn elsewhere and should be laundered separately.[12][16]
Respiratory Protection A NIOSH-certified respirator may be required for spill cleanup or if there is a risk of aerosol generation outside of a fume hood.[8][14]Prevents inhalation of the potent carcinogen.

Decontamination and Spill Management

Thorough decontamination of all surfaces and equipment is essential to prevent the accumulation of carcinogenic residues.[10] In the event of a spill, a swift and safe response is critical to minimize exposure.

Step-by-Step Decontamination Protocol

Nitrosamines can be chemically degraded, providing a reliable method for decontamination.[17][18]

  • Prepare Decontamination Solution: While solutions like hydrobromic acid in acetic acid are effective, a safer and more common laboratory practice involves oxidative or hydrolytic degradation.[18] For general surface cleaning after handling, wipe surfaces with 70% ethanol or isopropanol to remove gross contamination, followed by a thorough wash with soap and water.[5] For known contamination, chemical degradation is preferred if a validated in-house procedure exists.

  • Glassware and Equipment:

    • Immerse contaminated glassware and equipment in a suitable decontamination solution if available.

    • Alternatively, meticulously wash with hot water and detergent, followed by triple rinsing with deionized water.[5]

    • All cleaning should be performed in a designated sink.

  • Work Surfaces:

    • At the end of each procedure, carefully dispose of the absorbent bench paper into the solid hazardous waste container.[10]

    • Wipe the underlying surface (e.g., fume hood sash, base) with a cleaning solution (e.g., soap and water).[5]

  • Final Steps:

    • Remove protective equipment, disposing of single-use items in the solid waste stream.

    • Thoroughly wash hands with soap and water.[10][12]

Spill Management Protocol

In the event of a spill, follow these procedures immediately.[10][16]

  • Alert Personnel: Immediately alert others in the vicinity and evacuate the immediate area if necessary.

  • Assess the Spill:

    • Minor Spill (Solid): If a small amount of solid is spilled within the fume hood, use forceps to pick up larger pieces. Gently cover the remaining powder with damp absorbent material to avoid raising dust.[10][16]

    • Minor Spill (Liquid): Cover the liquid with an appropriate absorbent material (e.g., chemical absorbent pads or vermiculite), working from the outside in.[10]

    • Major Spill: If the spill is large, occurs outside of a fume hood, or involves personnel contamination, evacuate the lab immediately and contact the institutional Environmental Health & Safety (EHS) office.

  • Cleanup (Minor Spills Only):

    • Ensure appropriate PPE is worn, including double gloves and respiratory protection if necessary.

    • Carefully collect all contaminated absorbent materials, broken glass (using forceps), and gloves.

    • Place all cleanup materials into a designated, sealed hazardous waste container.[10]

  • Decontaminate:

    • Once the bulk of the spill is removed, decontaminate the area using the protocol described in Section 3.1.[10]

    • Place all materials used for decontamination into the hazardous waste container.

  • Report: Report all spills to the laboratory supervisor and EHS office, as per institutional policy.

Caption: Decision tree for responding to an N-Nitroso propafenone spill.

Waste Segregation and Disposal Procedures

All materials contaminated with N-Nitroso propafenone are considered hazardous chemical waste and must be disposed of through a licensed hazardous material disposal company.[10][13] Under no circumstances should this waste be disposed of down the drain or in regular trash. [5][10]

Step-by-Step Waste Collection Protocol
  • Obtain Waste Containers: Request designated hazardous waste containers from your institution's EHS department.[10]

  • Labeling: Label all waste containers clearly with "DANGER – CHEMICAL CARCINOGEN" and list N-Nitroso propafenone as a constituent.[19]

  • Segregation: Segregate waste into the appropriate streams as defined in the table below. Do not mix incompatible waste types.[11]

  • Storage: Keep waste containers closed and stored in a designated, secondary containment area within a fume hood or a ventilated cabinet until pickup.[19]

  • Disposal Request: Submit a request for waste collection through your institutional EHS office.[10]

Waste Stream Description Container Type
Solid Waste Contaminated PPE (gloves, coats), absorbent paper, weigh boats, vials, and contaminated cleanup materials.Lined, rigid container or heavy-duty, sealable plastic bag clearly labeled as hazardous waste.
Liquid Waste Unused solutions, reaction mixtures, and the first rinse from decontaminating glassware.Sealable, chemical-resistant (e.g., HDPE) container.
Sharps Waste Contaminated needles, syringes, and razor blades.Puncture-proof sharps container labeled for carcinogen waste.[5]
Final Disposal Pathway

The universally accepted and required method for the final disposal of carcinogenic waste is high-temperature incineration performed by a licensed hazardous waste management facility.[13] This process ensures the complete thermal destruction of the N-Nitroso propafenone molecule, breaking it down into less harmful components like carbon oxides and nitrogen oxides.[13] The incinerator must be equipped with an afterburner and scrubber system to treat the off-gases, complying with environmental regulations.[13]

G *TSDF: Treatment, Storage, and Disposal Facility cluster_0 In-Lab Procedures cluster_1 Disposal & Destruction A Generation of Waste (e.g., contaminated gloves, solutions) B Segregate Waste Streams (Solid, Liquid, Sharps) A->B C Package in Labeled, Approved Containers B->C D Store in Designated Secondary Containment Area C->D E Request Pickup by EHS / Licensed Contractor D->E Hand-off F Transport to TSDF* E->F G High-Temperature Incineration F->G H Final Destruction of Carcinogen G->H

Caption: Workflow for the proper management and disposal of N-Nitroso propafenone waste.

References

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  • N-Nitroso Propafenone . Manasa Life Sciences.

  • MSDS - N-Nitroso Propafenone EP Impurity B . KM Pharma Solution Private Limited.

  • Propafenone Hydrochloride Safety Data Sheet . TCI Chemicals.

  • Carcinogens SOP . Wayne State University Office of Environmental Health and Safety.

  • Propafenone HCl Material Safety Data Sheet . Sciencelab.com.

  • Propafenone Hydrochloride Material Safety Data Sheet . Santa Cruz Biotechnology.

  • Material Safety Data Sheet of Propafenone hydrochloride . AbMole BioScience.

  • N-Nitroso Propafenone . Allmpus.

  • Nitrosamine Degradation Pathways . ResolveMass Laboratories Inc.

  • Propafenone hydrochloride Safety Data Sheet . Fisher Scientific.

  • Chemical Carcinogens . University of Delaware Environmental Health & Safety.

  • General Use SOP - Carcinogens . Stanford Environmental Health & Safety.

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  • Working Safely with Carcinogens Guideline . The University of Queensland.

  • Best practice to decontaminate work area of Nitrosamines . Nitrosamines Exchange Community.

  • 1910.1003 - 13 Carcinogens (4-Nitrobiphenyl, etc.) . Occupational Safety and Health Administration (OSHA).

  • N-nitroso-propafenone impurity B . PubChem, National Institutes of Health.

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  • N-Nitroso Propafenone . Chemicea.

  • Guidelines for the laboratory use of chemical carcinogens . Regulations.gov.

  • Laboratory Guidelines for the Safe Use of Chemical Carcinogens and Toxins . Thomas Jefferson University.

  • Mechanistic Insight into the Degradation of Nitrosamines via Aqueous-Phase UV Photolysis or a UV-Based Advanced Oxidation Process: Quantum Mechanical Calculations . National Institutes of Health.

  • Carcinogens - Standards . Occupational Safety and Health Administration (OSHA).

  • Carcinogens – Regulation and Control . Centers for Disease Control and Prevention (CDC).

  • (N-NITROSO) PROPAFENONE INDUCED ADVANCED NODULAR MELANOMA... . PubMed, National Institutes of Health.

  • N-Nitroso-Propafenone . Pharmaffiliates.

  • Nitrosamine Impurities Application Guide . Agilent.

  • Designing Forced Degradation for Nitrosamine-Risk Drug Products . Pharma Stability.

  • N-Nitroso Propafenone EP Impurity B . Aquigen Bio Sciences.

  • N-Nitroso Propafenone EP Impurity B . Veeprho.

  • Environmental Guidelines and Regulations for Nitrosamines: A Policy Summary . Technology Centre Mongstad.

  • Method 607: Nitrosamines . U.S. Environmental Protection Agency (EPA).

  • Method 8070A: Nitrosamines by Gas Chromatography . U.S. Environmental Protection Agency (EPA).

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